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  • Product: 5-(Aminomethyl)furan-2-carbonitrile hydrochloride
  • CAS: 203792-32-9

Core Science & Biosynthesis

Foundational

"5-(Aminomethyl)furan-2-carbonitrile hydrochloride" synthesis mechanism

An In-depth Technical Guide to the Synthesis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride Introduction 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a bifunctional molecule of significant interest to resea...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Synthesis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

Introduction

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a bifunctional molecule of significant interest to researchers in medicinal chemistry and materials science. It incorporates a furan scaffold, a common motif in natural products and pharmaceuticals, with a primary aminomethyl group and a cyano group.[1] These functional groups offer versatile handles for further chemical modification, making it a valuable building block for the synthesis of complex molecular architectures, including novel pharmaceutical agents and advanced polymers. The hydrochloride salt form enhances the compound's stability and aqueous solubility, facilitating its use in various applications.

This guide provides a detailed exploration of the plausible synthetic pathways for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, focusing on the underlying reaction mechanisms, experimental considerations, and field-proven insights. It is designed for an audience of researchers, scientists, and drug development professionals who require a deep, mechanistic understanding of its synthesis.

Strategic Analysis of Synthetic Pathways

The synthesis of 5-(Aminomethyl)furan-2-carbonitrile is not a trivial one-step process. A robust synthetic strategy requires a multi-step approach, typically originating from a more readily available furan derivative. The core challenge lies in the selective introduction of the aminomethyl group while preserving the nitrile functionality. We will explore two primary, logically sound synthetic routes, dissecting the mechanistic principles that govern each transformation.

  • Route A: Functional Group Interconversion from 5-(Hydroxymethyl)furan-2-carbonitrile. This is arguably the most direct and versatile route, starting from the corresponding alcohol.[2][3] This pathway hinges on converting the primary alcohol into a suitable leaving group, followed by nucleophilic substitution with an amine surrogate.

  • Route B: Reductive Amination of 5-Formylfuran-2-carbonitrile. This convergent approach involves the formation of an imine from the corresponding aldehyde, which is then reduced in situ to the desired primary amine.[4]

This guide will focus primarily on Route A, as it offers multiple, well-established methodologies for the key alcohol-to-amine transformation, including the classic two-step halogenation/amination sequence and the elegant, one-pot Mitsunobu reaction.

Route A: Synthesis via 5-(Hydroxymethyl)furan-2-carbonitrile

This synthetic strategy begins with 5-(Hydroxymethyl)furan-2-carbonitrile, a compound that can be prepared from 5-hydroxymethylfurfural (HMF), a key bio-based platform chemical.[5] The transformation of the hydroxymethyl group to an aminomethyl group is the central focus.

Pathway A1: Halogenation followed by Nucleophilic Substitution

This classic two-step approach first activates the alcohol by converting it to a more reactive alkyl halide, typically a chloride. This is followed by a nucleophilic substitution reaction to introduce the nitrogen functionality.

Step 1: Synthesis of 5-(Chloromethyl)furan-2-carbonitrile

The conversion of the primary alcohol to an alkyl chloride is a standard transformation. Reagents such as thionyl chloride (SOCl₂) or phosphorus trichloride (PCl₃) in an inert solvent are effective. The use of thionyl chloride is often preferred due to the gaseous nature of the byproducts (SO₂ and HCl), which simplifies purification.

  • Causality of Experimental Choice: The chlorination step is critical because the hydroxyl group (-OH) is a poor leaving group. Converting it to a chloromethyl group (-CH₂Cl) provides an excellent substrate for a subsequent Sₙ2 reaction. The furan ring system is sensitive to strong acids, so reaction conditions must be carefully controlled to avoid degradation. The synthesis of related 5-(chloromethyl)furan derivatives is well-documented.[6][7][8]

Step 2: Introduction of the Amino Group

Direct amination of 5-(Chloromethyl)furan-2-carbonitrile with ammonia is generally avoided. The primary amine product is nucleophilic and can react with the starting alkyl chloride, leading to the formation of secondary and tertiary amine byproducts, resulting in a complex mixture that is difficult to purify.[9] To circumvent this, a protected form of ammonia is used.

  • The Gabriel Synthesis: A highly reliable method is the Gabriel synthesis, which utilizes phthalimide as an ammonia surrogate. The phthalimide anion, being a bulky nucleophile, undergoes a clean Sₙ2 reaction with the alkyl chloride. The resulting N-alkylphthalimide is then cleaved, typically by hydrazinolysis (using hydrazine, NH₂NH₂) or acid hydrolysis, to release the desired primary amine.

  • Azide Substitution Followed by Reduction: An alternative is to displace the chloride with sodium azide (NaN₃) to form 5-(azidomethyl)furan-2-carbonitrile. The azide can then be cleanly reduced to the primary amine using reagents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation (H₂/Pd-C).[10] This method is highly efficient and avoids over-alkylation issues.

Pathway A2: The Mitsunobu Reaction

The Mitsunobu reaction offers a powerful and mild alternative for the direct conversion of a primary alcohol to a protected amine in a single step, proceeding with a clean inversion of configuration (though not relevant for this achiral substrate).[11][12][13] This reaction involves the activation of the alcohol with a combination of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (such as diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[14][15]

  • Mechanism of the Mitsunobu Reaction:

    • Triphenylphosphine attacks the azodicarboxylate (DEAD) to form a betaine intermediate.

    • The acidic N-H of the nucleophile (e.g., phthalimide) protonates the betaine.

    • The alcohol's oxygen atom attacks the now-activated phosphonium species, forming an oxyphosphonium salt and displacing the protonated DEAD. This step converts the hydroxyl group into an excellent leaving group (triphenylphosphine oxide).

    • The conjugate base of the nucleophile (the phthalimide anion) then displaces the oxyphosphonium group via an Sₙ2 reaction, forming the desired product and triphenylphosphine oxide.

  • Causality of Experimental Choice: The Mitsunobu reaction is advantageous as it occurs under neutral and mild conditions, which is beneficial for sensitive substrates like furans. It allows for the use of acidic nucleophiles (pKa < 13), such as phthalimide or hydrazoic acid (for azide formation), making it a highly reliable method for this transformation.[12] The primary drawback is the need for chromatographic purification to remove the triphenylphosphine oxide and reduced azodicarboxylate byproducts.

Mitsunobu_Mechanism reagents PPh₃ + DEAD + R-CH₂OH + Phth-NH betaine Betaine Intermediate [Ph₃P⁺-N(R')-N⁻-R'] reagents->betaine 1. PPh₃ attacks DEAD oxyphosphonium Oxyphosphonium Salt [R-CH₂-O-P⁺Ph₃] betaine->oxyphosphonium 2. Alcohol attacks phosphonium ion Phth-N⁻ attacks product Product [R-CH₂-N-Phth] oxyphosphonium->product 3. Sₙ2 displacement byproducts Ph₃P=O + DEAD-H₂ oxyphosphonium->byproducts Reductive_Amination_Workflow start 5-Formylfuran- 2-carbonitrile imine Imine Intermediate (R-CH=NH) start->imine reagents NH₃ Source (e.g., NH₄OAc) reagents->imine product 5-(Aminomethyl)furan- 2-carbonitrile imine->product reductant Reducing Agent (e.g., NaBH₃CN) reductant->product

Caption: Workflow for the Reductive Amination pathway.

Data Presentation

Table 1: Physicochemical Properties of 5-(Aminomethyl)furan-2-carbonitrile
PropertyValueSource
Molecular Formula C₆H₆N₂O[16]
Molecular Weight 122.13 g/mol [1]
IUPAC Name 5-(aminomethyl)furan-2-carbonitrile[1]
CAS Number 776277-28-2[1]
Predicted XLogP -0.1[16]
Hydrogen Bond Donor Count 1[1]
Hydrogen Bond Acceptor Count 3[1]
Canonical SMILES N#CC1=CC=C(CN)O1[1]
InChI Key AIBYYQLJOMFINU-UHFFFAOYSA-N[1]

Experimental Protocols

The following is a representative protocol based on Pathway A2 (Mitsunobu reaction followed by deprotection and salt formation), which represents a modern and efficient approach.

Protocol: Synthesis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

Step 1: Mitsunobu Reaction - Synthesis of 2-( (5-cyanofuran-2-yl)methyl)isoindoline-1,3-dione

  • Materials & Reagents:

    • 5-(Hydroxymethyl)furan-2-carbonitrile (1.0 eq) [2] * Triphenylphosphine (PPh₃) (1.2 eq)

    • Phthalimide (1.2 eq)

    • Diisopropyl azodicarboxylate (DIAD) (1.2 eq)

    • Anhydrous Tetrahydrofuran (THF)

    • Ethyl acetate, Hexanes (for chromatography)

  • Procedure:

    • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 5-(hydroxymethyl)furan-2-carbonitrile, triphenylphosphine, and phthalimide.

    • Dissolve the solids in anhydrous THF.

    • Cool the resulting solution to 0 °C in an ice bath.

    • Add DIAD dropwise to the stirred solution over 15-20 minutes. Maintain the temperature at 0 °C during the addition.

    • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, concentrate the reaction mixture under reduced pressure.

    • Purify the crude residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to isolate the desired N-protected product.

Step 2: Deprotection - Synthesis of 5-(Aminomethyl)furan-2-carbonitrile

  • Materials & Reagents:

    • 2-( (5-cyanofuran-2-yl)methyl)isoindoline-1,3-dione (from Step 1) (1.0 eq)

    • Hydrazine monohydrate (NH₂NH₂·H₂O) (2.0 eq)

    • Ethanol

    • Dichloromethane (DCM)

    • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Procedure:

    • Dissolve the product from Step 1 in ethanol in a round-bottom flask.

    • Add hydrazine monohydrate to the solution.

    • Heat the mixture to reflux and maintain for 2-4 hours. A thick white precipitate (phthalhydrazide) will form.

    • Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

    • Partition the residue between DCM and water.

    • Filter the mixture to remove the insoluble phthalhydrazide, washing the solid with DCM.

    • Separate the layers of the filtrate. Extract the aqueous layer twice more with DCM.

    • Combine the organic layers, wash with saturated NaHCO₃ solution, then with brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the free amine as an oil or low-melting solid.

Step 3: Salt Formation - Synthesis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

  • Materials & Reagents:

    • 5-(Aminomethyl)furan-2-carbonitrile (from Step 2)

    • Anhydrous diethyl ether (or ethyl acetate)

    • 2 M HCl solution in diethyl ether

  • Procedure:

    • Dissolve the crude free amine from Step 2 in a minimal amount of anhydrous diethyl ether.

    • Cool the solution in an ice bath.

    • Slowly add a 2 M solution of HCl in diethyl ether dropwise with stirring.

    • A precipitate of the hydrochloride salt should form immediately.

    • Continue adding the HCl solution until no further precipitation is observed.

    • Stir the resulting slurry at 0 °C for 30 minutes.

    • Collect the solid product by vacuum filtration.

    • Wash the filter cake with cold, anhydrous diethyl ether.

    • Dry the product under vacuum to yield 5-(aminomethyl)furan-2-carbonitrile hydrochloride as a solid.

References

  • Mascal, M., & Dutta, S. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Green Chemistry. 6

  • Organic Chemistry Portal. (2019). Mitsunobu Reaction. organic-chemistry.org. 11

  • ChemicalBook. (n.d.). 5-(aminomethyl)furan-2-carboxylic acid hydrochloride(51521-95-0) 1H NMR spectrum. chemicalbook.com. 17

  • García-García, P., et al. (2022). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Green Chemistry. 18

  • PubChem. (n.d.). 5-(aminomethyl)furan-2-carbonitrile hydrochloride. pubchem.ncbi.nlm.nih.gov. 16

  • RSC Publishing. (n.d.). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). pubs.rsc.org. 7

  • Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. organic-chemistry.org. 12

  • ResearchGate. (n.d.). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF) | Request PDF. researchgate.net. 8

  • mediaTUM. (2022). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. mediatum.ub.tum.de. 19

  • PubChem. (n.d.). 5-(Hydroxymethyl)furan-2-carbonitrile. pubchem.ncbi.nlm.nih.gov. 2

  • Dembinski, R. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews. 13

  • eScholarship.org. (n.d.). The Study of 5-(Chloromethyl)furfural-Derived Nucleophiles. escholarship.org. 20

  • Sigma-Aldrich. (n.d.). Application Note – Mitsunobu. sigmaaldrich.com. 14

  • NIH. (n.d.). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. ncbi.nlm.nih.gov. 15

  • Biosynth. (n.d.). 5-(Hydroxymethyl)furan-2-carbonitrile. biosynth.com.

  • Oriental Journal of Chemistry. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. orientjchem.org. 21

  • ResearchGate. (n.d.). Preparation of 5‐(Aminomethyl)‐2‐furanmethanol by Direct Reductive Amination of 5‐Hydroxymethylfurfural with Aqueous Ammonia over Ni/SBA‐15 Catalyst | Request PDF. researchgate.net. 22

  • Fluorochem. (n.d.). 5-Aminomethyl-furan-2-carbonitrile. fluorochem.co.uk. 1

  • NIH. (n.d.). Synthesis of Furan Derivatives Condensed with Carbohydrates. ncbi.nlm.nih.gov. 10

  • ResearchGate. (2022). (PDF) One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. researchgate.net. 23

  • SciSpace. (2021). Hybrid Conversion of 5-Hydroxymethylfurfural to 5-Aminomethyl-2-furancarboxylic acid. typeset.io. 24

  • RSC Publishing. (2022). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. pubs.rsc.org. 5

  • Biosynth. (n.d.). 5-(Aminomethyl)furan-2-carboxylic acid hydrochloride. biosynth.com.

  • Benchchem. (n.d.). An In-Depth Technical Guide to 5-Methylfuran-2-carbonitrile. benchchem.com. 25

  • NIH. (2019). Reductive Amination of Furanic Aldehydes in Aqueous Solution over Versatile NiyAlOx Catalysts. ncbi.nlm.nih.gov. 4

  • PubChem. (n.d.). 5-(hydroxymethyl)furan-2-carbonitrile. pubchem.ncbi.nlm.nih.gov. 3

  • ShiJiaZhuang Smo Chemical Technology Co.,LTD. (n.d.). 5-(Aminomethyl)furan-2-carbonitrile hydrochloride Order. smochem.com. 26

  • Sigma-Aldrich. (n.d.). 5-Aminomethyl-furan-3-carbonitrile hydrochloride. sigmaaldrich.com.

  • Benchchem. (2025). One-Pot Synthesis of 2,5-bis(aminomethyl)furan from 5-(aminomethyl)-2-furanmethanol: Application Notes and Protocols. benchchem.com. 27

  • Chemistry LibreTexts. (2023). Reactivity of Nitriles. chem.libretexts.org. 28

  • Organic Chemistry Portal. (n.d.). Nitrile to Amine - Common Conditions. organic-chemistry.com. 9

  • MDPI. (2023). Chitin-Derived Nanocatalysts for Reductive Amination Reactions. mdpi.com. 29

  • YouTube. (2022). Reductive Amination & Amide Synthesis (IOC 40). youtube.com. 30

  • Chemistry LibreTexts. (2023). Conversion of nitriles to 1° amines using LiAlH4. chem.libretexts.org. 31

  • Study Mind. (n.d.). Amines - Nitriles (A-Level Chemistry). studymind.co.uk. 32

  • Organic Chemistry Portal. (n.d.). Amine synthesis by nitrile reduction. organic-chemistry.org. 33

  • PubMed. (2020). Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. pubmed.ncbi.nlm.nih.gov. 34

Sources

Exploratory

A Senior Application Scientist's In-Depth Technical Guide to 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive technical overview of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, a versatile building block in medicina...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, a versatile building block in medicinal chemistry. We will explore its chemical and physical properties, synthesis, spectroscopic data, and applications in drug discovery, offering expert insights and detailed protocols.

Introduction: The Strategic Value of Furan Scaffolds in Drug Design

The furan moiety is a privileged heterocyclic scaffold in drug discovery, prized for its unique electronic and steric properties.[1] It often serves as a bioisosteric replacement for the phenyl ring, enhancing metabolic stability and receptor-binding interactions.[1] 5-(Aminomethyl)furan-2-carbonitrile hydrochloride has emerged as a particularly valuable intermediate due to its bifunctional nature. The presence of a primary aminomethyl group and a cyano group on the furan ring provides two reactive handles for diverse chemical transformations, making it a powerful tool for constructing complex molecular architectures and libraries of potential drug candidates.

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its effective use in research and development.

PropertyValue
CAS Number 203792-32-9[2][3][4]
Molecular Formula C6H6N2O[5]
Molecular Weight 158.58 g/mol [2]
Appearance Solid
Purity >95%[4]
Solubility Soluble in water, ethanol, and acetone.[6]
Storage Store at 2°C - 8°C in a well-closed container.[6]

Expert Insight: The hydrochloride salt form of this compound enhances its stability and solubility in aqueous and polar organic solvents, which is a significant advantage for various reaction conditions and biological assays. Proper storage is critical to prevent degradation and maintain the integrity of the compound.

Synthesis and Mechanistic Rationale

The synthesis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is most commonly achieved through reductive amination of 5-formylfuran-2-carbonitrile. This method is efficient and proceeds through a well-understood mechanism.

Synthetic Workflow Diagram

synthesis_workflow start 5-Formylfuran-2-carbonitrile intermediate Imine Intermediate start->intermediate Reductive Amination reagents Ammonium Salt + Sodium Cyanoborohydride reagents->intermediate product_base 5-(Aminomethyl)furan-2-carbonitrile intermediate->product_base Reduction final_product 5-(Aminomethyl)furan-2-carbonitrile hydrochloride product_base->final_product Salt Formation acid HCl acid->final_product functional_groups cluster_amine Amine Reactions cluster_nitrile Nitrile Reactions main 5-(Aminomethyl)furan-2-carbonitrile Aminomethyl Group Cyano Group amide Amide Formation main:amine->amide sulfonamide Sulfonamide Synthesis main:amine->sulfonamide reductive_amination Further Reductive Amination main:amine->reductive_amination tetrazole Tetrazole Formation main:nitrile->tetrazole carboxylic_acid Hydrolysis to Carboxylic Acid main:nitrile->carboxylic_acid amine_reduction Reduction to Amine main:nitrile->amine_reduction

Caption: Synthetic utility of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride's functional groups.

Expert Insight: The primary amine is a versatile nucleophile that can be readily acylated to form amides, reacted with sulfonyl chlorides to produce sulfonamides, or used in further reductive amination reactions to build more complex structures. The cyano group can be converted to a tetrazole, a common bioisostere for a carboxylic acid, or hydrolyzed to the carboxylic acid itself. It can also be reduced to a primary amine, providing another point of diversification.

Safety and Handling

As with all chemicals, proper safety precautions must be observed when handling 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat. [3]* Handling: Handle in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust. [3]Avoid contact with skin and eyes. [3]* First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. [3]If inhaled, move the person to fresh air. [3]In case of skin contact, wash with plenty of soap and water. [3]If swallowed, rinse mouth with water and seek medical attention. [3]* Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container. [3] For comprehensive safety information, always consult the Safety Data Sheet (SDS) provided by the supplier. [3][7][8]

References

  • 5-(aminomethyl)furan-2-carbonitrile hydrochloride (C6H6N2O). (n.d.). PubChemLite. Retrieved from [Link]

  • CAS NO. 203792-32-9 | 5-(AMINOMETHYL)FURAN-2-CARBONITRILE HYDROCHLORIDE. (n.d.). Arctom. Retrieved from [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

  • (PDF) One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. (2025-08-19). ResearchGate. Retrieved from [Link]

  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (n.d.). Oriental Journal of Chemistry. Retrieved from [Link]

Sources

Foundational

Spectral Elucidation of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride: A Technical Guide

Abstract This technical guide provides a comprehensive analysis of the spectral data for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (CAS No: 203792-32-9), a key intermediate in pharmaceutical and materials science...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive analysis of the spectral data for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (CAS No: 203792-32-9), a key intermediate in pharmaceutical and materials science research. While a complete, publicly available dataset of high-resolution spectra for this specific salt is not readily accessible, this document, leveraging the expertise of a Senior Application Scientist, synthesizes predicted data, information on the free base, and comparative analysis of structurally related furan derivatives. We will delve into the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights into spectral interpretation and the structural nuances imparted by the hydrochloride salt. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of the characterization of this compound.

Introduction: The Structural and Chemical Landscape

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a bifunctional molecule featuring a furan ring, a nitrile group, and an aminomethyl substituent. The furan scaffold is a prevalent motif in biologically active compounds, and the nitrile and amine functionalities offer versatile handles for further chemical modifications. The hydrochloride salt form is often employed to enhance the stability and solubility of the parent amine, which is a crucial consideration in drug development and other applications.

Understanding the spectral signature of this molecule is paramount for confirming its identity, assessing its purity, and elucidating its structure in various chemical transformations. This guide will provide a detailed examination of its expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unveiling the Proton and Carbon Framework

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. For 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, both ¹H and ¹³C NMR are indispensable.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is anticipated to exhibit distinct signals corresponding to the furan ring protons and the aminomethyl group. The presence of the hydrochloride salt will influence the chemical shift of the protons on and near the aminomethyl group.

Predicted Chemical Shift (δ) ppm Multiplicity Integration Assignment Rationale and Expert Insights
~8.5 - 9.0Broad Singlet3H-NH₃⁺The protons of the ammonium group are expected to be significantly deshielded due to the positive charge and will likely appear as a broad singlet that may exchange with D₂O. The chemical shift can be highly dependent on the solvent and concentration.
~7.3 - 7.5Doublet1HH-3The proton at the 3-position of the furan ring is coupled to the proton at the 4-position. Its chemical shift is influenced by the electron-withdrawing nitrile group at the 2-position.
~6.7 - 6.9Doublet1HH-4The proton at the 4-position is coupled to the proton at the 3-position and is generally found at a slightly lower chemical shift compared to H-3.
~4.3 - 4.5Singlet or Quartet2H-CH₂-The methylene protons adjacent to the ammonium group will be deshielded. Depending on the solvent and temperature, coupling to the -NH₃⁺ protons might be observed, leading to a quartet. However, due to rapid exchange, it often appears as a singlet.

Causality Behind Predictions: The predicted chemical shifts are based on the analysis of similar furan derivatives[1][2]. The electron-withdrawing nature of the nitrile group at C2 deshields the H-3 proton more than the H-4 proton. The protonation of the amino group to an ammonium salt causes a significant downfield shift for the -CH₂- and -NH₂ protons compared to the free base.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Predicted Chemical Shift (δ) ppm Assignment Rationale and Expert Insights
~155 - 160C5The carbon atom bearing the aminomethyl group. Its chemical shift is influenced by the adjacent oxygen atom and the substituent.
~145 - 150C2The carbon atom attached to the electron-withdrawing nitrile group.
~125 - 130C3The furan ring carbon adjacent to the nitrile group.
~115 - 120C4The furan ring carbon adjacent to the aminomethyl-bearing carbon.
~110 - 115-C≡NThe carbon of the nitrile group typically appears in this region.
~35 - 40-CH₂-The methylene carbon, which is deshielded by the adjacent ammonium group.

Trustworthiness of Predictions: These predictions are grounded in the established principles of NMR spectroscopy and comparative data from related furan-2-carbonitrile structures[3][4]. The relative positions of the furan ring carbons are well-documented.

Experimental Protocol for NMR Data Acquisition

A self-validating NMR experiment requires careful sample preparation and instrument setup.

  • Sample Preparation: Dissolve 5-10 mg of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).

  • ¹H NMR Acquisition:

    • Use a spectrometer with a field strength of at least 400 MHz for good signal dispersion.

    • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

    • Integrate the peaks to determine the relative proton ratios.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled spectrum to obtain singlets for each unique carbon.

    • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • 2D NMR (Optional but Recommended):

    • COSY (Correlation Spectroscopy): To confirm the coupling between H-3 and H-4.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon.

    • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range correlations, for example, from the -CH₂- protons to C4, C5, and C6.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is an excellent technique for identifying the key functional groups present in a molecule.

Predicted IR Absorption Bands
Wavenumber (cm⁻¹) Intensity Vibrational Mode Functional Group Expert Interpretation
~3100 - 2800Strong, BroadN-H stretch-NH₃⁺The broad and strong absorption in this region is characteristic of the stretching vibrations of the ammonium cation. This is a key indicator of the hydrochloride salt form.
~2230 - 2210Sharp, MediumC≡N stretchNitrileThe nitrile group gives a very characteristic sharp peak in this region. Its position can be slightly influenced by conjugation with the furan ring.
~1600 - 1450MediumC=C stretchFuran RingAromatic C=C stretching vibrations of the furan ring.
~1550 - 1480MediumN-H bend-NH₃⁺The bending vibration of the ammonium group.
~1250 - 1000StrongC-O-C stretchFuran RingThe asymmetric and symmetric C-O-C stretching of the furan ether linkage.

Authoritative Grounding: The predicted absorption frequencies are based on well-established correlation tables for IR spectroscopy and data from similar furan and nitrile-containing compounds[5][6].

Experimental Protocol for IR Data Acquisition
  • Sample Preparation: The spectrum can be acquired using the solid sample, typically as a KBr (potassium bromide) pellet or by using an Attenuated Total Reflectance (ATR) accessory.

  • Data Acquisition:

    • Record the spectrum over the range of 4000-400 cm⁻¹.

    • Acquire a background spectrum of the empty sample holder or KBr pellet.

    • Acquire the sample spectrum and ratio it against the background to obtain the final transmittance or absorbance spectrum.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, allowing for the determination of the molecular weight and elucidation of the structure.

Predicted Mass Spectral Data (ESI-MS)

For a hydrochloride salt, Electrospray Ionization (ESI) in positive ion mode is the most suitable technique. The spectrum is expected to show the molecular ion of the free base.

m/z Value Ion Interpretation
123.0553[M+H]⁺The protonated molecular ion of the free base, 5-(aminomethyl)furan-2-carbonitrile (C₆H₆N₂O). This would be the base peak.[7]
145.0372[M+Na]⁺An adduct of the free base with a sodium ion, which is often present as an impurity.[7]

Fragmentation Pattern Insights: The fragmentation of the [M+H]⁺ ion would likely involve the loss of ammonia (NH₃) or the cleavage of the furan ring. Common fragmentation patterns for amines involve alpha-cleavage[8]. For furan derivatives, fragmentation can be complex, often involving ring opening or cleavage[9][10][11]. A high-resolution mass spectrometer would be required to determine the elemental composition of the fragment ions.

Experimental Protocol for MS Data Acquisition
  • Sample Preparation: Dissolve a small amount of the sample in a suitable solvent such as methanol or acetonitrile/water.

  • Instrumentation: Use an ESI source coupled to a mass analyzer (e.g., quadrupole, time-of-flight, or Orbitrap).

  • Data Acquisition:

    • Infuse the sample solution into the ESI source.

    • Acquire the spectrum in positive ion mode over a suitable m/z range (e.g., 50-500).

    • For fragmentation studies, perform tandem mass spectrometry (MS/MS) on the parent ion (m/z 123.0553).

Visualizing the Data: Structure and Workflow

Molecular Structure

Caption: Molecular structure of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

Spectroscopic Analysis Workflow

cluster_0 Spectroscopic Analysis Sample 5-(Aminomethyl)furan-2-carbonitrile hydrochloride Sample NMR NMR Spectroscopy (¹H, ¹³C, 2D) Sample->NMR IR IR Spectroscopy (ATR or KBr) Sample->IR MS Mass Spectrometry (ESI-MS) Sample->MS Data_Analysis Data Analysis and Structure Elucidation NMR->Data_Analysis IR->Data_Analysis MS->Data_Analysis

Caption: Recommended workflow for the comprehensive spectroscopic analysis.

Conclusion

This technical guide provides a detailed predictive and comparative analysis of the NMR, IR, and MS spectral data for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. By understanding the expected spectral features and the rationale behind them, researchers can confidently identify and characterize this important chemical intermediate. The provided experimental protocols offer a robust framework for obtaining high-quality spectral data. As a self-validating system, the combination of these three spectroscopic techniques provides a high degree of confidence in the structural assignment and purity assessment of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

References

  • PubChem. 5-(aminomethyl)furan-2-carbonitrile hydrochloride. [Link]

  • ResearchGate. Infrared spectrum (FTIR) of (a) 5-(2-aminopropyl)-2,3-dihydrobenzofuran HCl. [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

  • ShiJiaZhuang Smo Chemical Technology Co.,LTD. 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. [Link]

  • ResearchGate. Figure S42 . 13 C NMR spectrum of 2-(furan-2-yl)-3,3-dichloroacrylonitrile ( 1n ). [Link]

  • NIST WebBook. Furan, 2-(2-furanylmethyl)-5-methyl-. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives. [Link]

  • mediaTUM. One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. [Link]

  • Wikipedia. 2-Furonitrile. [Link]

  • Green Chemistry (RSC Publishing). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. [Link]

  • ResearchGate. Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. [Link]

  • ResearchGate. Some compounds whose mass spectra contain the fragment ion [M-H] + or... [Link]

  • Imre Blank's Homepage. Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. [Link]

  • PubChem. 2-Furonitrile. [Link]

  • SpectraBase. Furan - Optional[13C NMR] - Chemical Shifts. [Link]

  • ChemWhat. 5-AMINOMETHYL-FURAN-2-CARBONITRILE CAS#: 776277-28-2. [Link]

Sources

Exploratory

An In-depth Technical Guide to 5-(Aminomethyl)furan-2-carbonitrile hydrochloride: A Versatile Building Block in Modern Chemistry

CAS Number: 203792-32-9 Introduction: The Strategic Importance of the Furan Scaffold The furan ring is a cornerstone in medicinal chemistry and materials science, prized for its unique electronic and steric properties. A...

Author: BenchChem Technical Support Team. Date: January 2026

CAS Number: 203792-32-9

Introduction: The Strategic Importance of the Furan Scaffold

The furan ring is a cornerstone in medicinal chemistry and materials science, prized for its unique electronic and steric properties. As a five-membered aromatic heterocycle, it serves as a versatile scaffold in a multitude of pharmacologically active compounds. This guide focuses on a particularly valuable derivative, 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, a molecule that combines the reactivity of a primary amine and a nitrile group with the stability of the furan core. This strategic combination of functional groups makes it a highly sought-after building block for the synthesis of novel therapeutic agents and specialized polymers. Researchers in drug discovery will find its structural motifs conducive to exploring new chemical spaces, particularly in the development of anticancer and antibacterial agents.

Physicochemical and Computed Properties

A thorough understanding of the physicochemical properties of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is fundamental to its application in research and development. The following table summarizes key data for the free base and the hydrochloride salt, providing a comprehensive overview for experimental design.

PropertyValueSource
IUPAC Name 5-(aminomethyl)furan-2-carbonitrile hydrochlorideN/A
CAS Number 203792-32-9N/A
Molecular Formula C₆H₇ClN₂ON/A
Molecular Weight 158.59 g/mol [1]
Canonical SMILES C1=C(OC(=C1)C#N)CN.Cl[1]
InChI Key AIBYYQLJOMFINU-UHFFFAOYSA-N[2]
Purity Typically ≥98%[2]
Predicted XLogP3-AA -0.1[3]
Hydrogen Bond Donor Count 1[2]
Hydrogen Bond Acceptor Count 2[2]
Rotatable Bond Count 1[3]
Topological Polar Surface Area 63.1 Ų[3]
Solubility Soluble in water, ethanol, and acetone.[4]

Synthesis and Mechanistic Insights

The synthesis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a multi-step process that leverages readily available starting materials. A common and efficient pathway begins with 5-hydroxymethylfurfural (5-HMF), a biomass-derived platform chemical.

Plausible Synthetic Pathway

The conversion of 5-HMF to the target compound can be logically approached through the formation of an intermediate oxime, followed by dehydration to the nitrile. The final step involves the formation of the hydrochloride salt.

G HMF 5-Hydroxymethylfurfural (5-HMF) Oxime 5-(Hydroxymethyl)furan-2-carbaldehyde oxime HMF->Oxime Hydroxylamine hydrochloride, Base (e.g., NaOAc) Nitrile 5-(Hydroxymethyl)furan-2-carbonitrile Oxime->Nitrile Dehydrating agent (e.g., Acetic Anhydride) Aminomethyl 5-(Aminomethyl)furan-2-carbonitrile Nitrile->Aminomethyl Reduction (e.g., Catalytic Hydrogenation) HCl_salt 5-(Aminomethyl)furan-2-carbonitrile hydrochloride Aminomethyl->HCl_salt HCl in ether

Caption: Plausible synthetic route from 5-HMF.

Step-by-Step Experimental Protocol
  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 5-hydroxymethylfurfural (1 equivalent) in a mixture of ethanol and water.

  • Addition of Reagents: To this solution, add hydroxylamine hydrochloride (1.1 equivalents) and a mild base such as sodium acetate (1.2 equivalents). The base is crucial for neutralizing the HCl released from the hydroxylamine hydrochloride, driving the reaction towards the oxime formation.

  • Reaction Conditions: Stir the mixture at room temperature for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.[5]

  • Work-up: Upon completion, cool the reaction mixture and neutralize with a dilute acid (e.g., 10% HCl). Extract the product with a suitable organic solvent like ethyl acetate. The organic layers are then combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude oxime.[6]

  • Reaction Setup: Dissolve the crude oxime from the previous step in a suitable solvent, such as acetic anhydride. Acetic anhydride serves as both the solvent and the dehydrating agent.

  • Reaction Conditions: Heat the reaction mixture to reflux for 2-4 hours. Monitor the disappearance of the oxime by TLC.

  • Work-up: After cooling to room temperature, carefully pour the reaction mixture into ice-water to quench the excess acetic anhydride. Extract the product with diethyl ether. The organic layer is washed with a saturated sodium bicarbonate solution until the effervescence ceases, followed by washes with water and brine. The organic phase is then dried over anhydrous sodium sulfate and concentrated. The crude nitrile can be purified by column chromatography.[5][6]

  • Reaction Setup: The nitrile group can be reduced to a primary amine using various methods, including catalytic hydrogenation. Dissolve the purified 5-(hydroxymethyl)furan-2-carbonitrile in a suitable solvent like ethanol in a hydrogenation vessel.

  • Catalyst and Reaction Conditions: Add a suitable catalyst, such as Palladium on carbon (Pd/C). Pressurize the vessel with hydrogen gas and stir the reaction mixture at room temperature until the uptake of hydrogen ceases.

  • Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate under reduced pressure to obtain the crude aminomethyl furan derivative.

  • Salt Formation: Dissolve the crude 5-(aminomethyl)furan-2-carbonitrile in a minimal amount of a suitable organic solvent, such as diethyl ether.

  • Precipitation: Slowly add a solution of hydrochloric acid in ether to the stirred solution. The hydrochloride salt will precipitate out of the solution.

  • Isolation: Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield 5-(aminomethyl)furan-2-carbonitrile hydrochloride as a solid.

Applications in Drug Discovery and Medicinal Chemistry

While specific biological activity data for 5-(aminomethyl)furan-2-carbonitrile hydrochloride is not extensively published, the furan scaffold is a well-established pharmacophore with a broad range of biological activities.[7] The presence of the aminomethyl and nitrile functionalities on this scaffold suggests significant potential for its use as a key intermediate in the synthesis of novel therapeutic agents.

Anticancer Potential

Numerous furan derivatives have demonstrated significant cytotoxic activity against various cancer cell lines. For instance, studies on derivatives of methyl-5-(hydroxymethyl)-2-furan carboxylate have shown cytotoxicity against HeLa (human cervical carcinoma) and HepG2 (human liver carcinoma) cell lines.[7] The aminomethyl group in the title compound provides a handle for further chemical modifications to explore structure-activity relationships and develop more potent and selective anticancer agents.

Antibacterial Activity

The furan nucleus is a component of several antibacterial drugs. The ability to introduce diverse substituents via the aminomethyl group allows for the generation of libraries of compounds for screening against various bacterial strains, including drug-resistant ones.

Logical Workflow for Drug Discovery Application

G Start 5-(Aminomethyl)furan-2-carbonitrile hydrochloride Library Library of Novel Furan Derivatives Start->Library Chemical Modification Screening High-Throughput Screening Library->Screening Biological Assays Hit Hit Identification Screening->Hit Lead Lead Optimization (SAR Studies) Hit->Lead Candidate Preclinical Candidate Lead->Candidate

Caption: Drug discovery workflow utilizing the target compound.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

  • Ventilation: Handle in a well-ventilated area or in a fume hood to avoid inhalation of dust or vapors.

  • Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials.[8]

  • First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice. If inhaled, move to fresh air. If swallowed, seek immediate medical attention.[8]

Structural Elucidation and Analytical Characterization

The unambiguous identification of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride and its intermediates requires a combination of spectroscopic techniques.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and molecular weight of the compound.[6]

  • Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic vibrational frequencies of the functional groups present, such as the nitrile (C≡N) stretch and the N-H bends of the amine salt.

Conclusion

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a valuable and versatile building block with significant potential in both medicinal chemistry and materials science. Its synthesis from renewable resources like 5-HMF adds to its appeal from a green chemistry perspective. The presence of multiple reactive sites on a stable furan core provides a rich platform for the development of novel compounds with a wide range of applications. This guide provides a foundational understanding of its properties, synthesis, and potential applications, empowering researchers to leverage this important molecule in their scientific endeavors.

References

  • Abdulmalik, O., Safo, M. K., Lerner, R., & Abraham, D. J. (2011). Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities. Journal of medicinal chemistry, 54(21), 7565-7575.
  • PubChem. (n.d.). 5-(aminomethyl)furan-2-carbonitrile hydrochloride. Retrieved from [Link]

  • Phutdhawong, W., Inpang, S., Taechowisan, T., & Phutdhawong, W. S. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry, 35(3), 1080-1085.
  • Grizan, A., et al. (2025). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Green Chemistry.
  • Biosynth. (n.d.). 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. Retrieved from [Link]

  • mediaTUM. (2025). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). ELECTRONIC SUPPORTING INFORMATION FOR Molecular structure and composition elucidation of an industrial humin and its fractions. Retrieved from [Link]

Sources

Foundational

"5-(Aminomethyl)furan-2-carbonitrile hydrochloride" molecular weight

An In-Depth Technical Guide to 5-(Aminomethyl)furan-2-carbonitrile hydrochloride For Researchers, Scientists, and Drug Development Professionals Abstract 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a heterocycli...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a heterocyclic organic compound that has garnered interest within the scientific community, particularly in the fields of medicinal chemistry and drug discovery. As a functionalized furan, it serves as a versatile scaffold and building block for the synthesis of more complex molecules with potential therapeutic applications. The furan ring is a recognized pharmacophore, and its combination with aminomethyl and nitrile groups offers unique electronic and steric properties that are advantageous for designing molecules that can interact with biological targets.[1][2] This guide provides a comprehensive overview of its core physicochemical properties, with a primary focus on its molecular weight, alongside insights into its synthesis and potential applications.

Core Physicochemical Properties

The precise characterization of a compound's physicochemical properties is fundamental to its application in research and development. For 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, these properties dictate its solubility, stability, and reactivity.

Molecular Weight and Formula

The molecular weight of a compound is a critical parameter for stoichiometric calculations in chemical reactions, preparation of solutions of known concentration, and analytical characterization.

The molecular formula for the free base, 5-(Aminomethyl)furan-2-carbonitrile, is C₆H₆N₂O.[3][4] The hydrochloride salt is formed by the addition of one equivalent of hydrogen chloride (HCl).

Table 1: Molecular Properties of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

PropertyValueSource
CAS Number 203792-32-9[5][6]
Molecular Formula C₆H₇ClN₂ON/A
Molecular Weight 158.58 g/mol [5]
Monoisotopic Mass 122.04801 Da (Free Base)[3]

The molecular weight of 158.58 g/mol is a cornerstone for any quantitative work involving this compound.[5] This value is derived from the sum of the atomic weights of all atoms in its empirical formula (C₆H₆N₂O·HCl).

Structural Representation

A clear understanding of the compound's structure is essential for predicting its chemical behavior.

Caption: 2D Structure of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

Synthesis and Reactivity

Understanding the synthesis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride provides context for its availability and potential impurities. Common synthetic routes include:

  • Reductive Amination: This method often involves the reductive amination of a corresponding aldehyde, which is a widely used and effective strategy.[5]

  • Hydrogenation: Another effective approach is the hydrogenation of a suitable precursor molecule.[5]

The reactivity of this compound is largely dictated by its three key functional groups:

  • Primary Amine (-CH₂NH₂): The aminomethyl group is nucleophilic and can participate in a variety of reactions, including amide bond formation and reactions with electrophiles. It is protonated in the hydrochloride salt form.

  • Nitrile (-C≡N): The nitrile group can undergo hydrolysis to form a carboxylic acid or be reduced to a primary amine. It also influences the electronic properties of the furan ring.

  • Furan Ring: As an electron-rich aromatic system, the furan ring can undergo electrophilic substitution, although it is also susceptible to ring-opening under strong acidic conditions.

Applications in Drug Discovery and Development

Furan-containing compounds are prevalent in pharmacologically active agents due to the ring's ability to engage in various non-covalent interactions with biological targets.[1] 5-(Aminomethyl)furan-2-carbonitrile hydrochloride serves as a valuable starting material or intermediate in the synthesis of novel drug candidates.[5]

Its potential therapeutic applications are being explored in various contexts, leveraging the compound's structural motifs.[5] The aminomethyl group can form crucial hydrogen bonds and electrostatic interactions with molecular targets, while the nitrile group can act as a hydrogen bond acceptor or participate in covalent interactions.[5]

Experimental Protocol: Preparation of a Stock Solution

To ensure experimental reproducibility, the accurate preparation of solutions is paramount. The following protocol outlines the preparation of a 10 mM stock solution.

Materials:

  • 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (MW: 158.58 g/mol )

  • Appropriate solvent (e.g., DMSO, water)

  • Calibrated analytical balance

  • Volumetric flask

  • Pipettes

Procedure:

  • Calculate Required Mass: To prepare 10 mL of a 10 mM stock solution, the required mass is calculated as follows:

    • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

    • Mass (mg) = 10 mmol/L × 0.010 L × 158.58 g/mol × 1000 mg/g = 1.5858 mg

  • Weighing: Accurately weigh approximately 1.59 mg of the compound using an analytical balance.

  • Dissolution: Transfer the weighed compound to a 1 mL volumetric flask. Add a portion of the chosen solvent (e.g., ~0.7 mL of DMSO) and gently swirl to dissolve the compound completely.

  • Final Volume: Once fully dissolved, add the solvent to the 1 mL mark.

  • Storage: Store the stock solution appropriately, often at -20°C or -80°C, to maintain stability.

Sources

Exploratory

A Comprehensive Technical Guide to the Purity Analysis of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract This technical guide provides a comprehensive framework for the purity analysis of 5-...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the purity analysis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, a key intermediate in pharmaceutical synthesis. Recognizing the criticality of purity in ensuring the safety and efficacy of final drug products, this document delineates a multi-faceted analytical strategy. We delve into the rationale behind method selection, offering detailed protocols for a stability-indicating High-Performance Liquid Chromatography (HPLC) method, and complementary techniques including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy. Furthermore, a systematic approach to identifying potential process-related and degradation impurities through forced degradation studies is presented. This guide is intended to be a practical resource, empowering researchers and quality control professionals to establish robust and reliable analytical protocols for this important furan derivative.

Introduction: The Significance of Purity for 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a heterocyclic compound incorporating a furan ring, a nitrile group, and an aminomethyl substituent. This unique combination of functional groups makes it a versatile building block in the synthesis of various pharmaceutical agents. As with any active pharmaceutical ingredient (API) or intermediate, ensuring its purity is paramount. Even trace amounts of impurities can have significant consequences, potentially altering the pharmacological and toxicological profile of the final drug product, impacting its stability, and posing risks to patient safety.

This guide adopts a first-principles approach, moving beyond a simple recitation of methods to explain the scientific reasoning behind the analytical strategy. By understanding the 'why' behind the 'how,' scientists can not only replicate the described protocols but also adapt and troubleshoot them effectively.

Physicochemical Properties and Their Analytical Implications

A thorough understanding of the physicochemical properties of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is fundamental to developing effective analytical methods.

PropertyValue/InformationAnalytical Implication
Molecular Formula C₆H₇ClN₂OGuides molecular weight determination by Mass Spectrometry.
Molecular Weight 158.59 g/mol
Appearance Expected to be a solidDictates sample preparation procedures.
Solubility Expected to be soluble in polar solvents like water and methanolInforms the choice of solvents for HPLC mobile phases and NMR spectroscopy.
Key Functional Groups Primary amine, nitrile, furan ringThese groups provide characteristic signals in IR and NMR spectroscopy and influence chromatographic behavior. The amine group's basicity is a key consideration for HPLC method development.
UV Chromophore The furan ring and nitrile groupAllows for UV detection in HPLC.

Core Analytical Strategy: A Multi-Technique Approach

A single analytical technique is rarely sufficient to fully characterize the purity of a pharmaceutical intermediate. This guide advocates for a holistic approach, leveraging the strengths of multiple orthogonal techniques to build a comprehensive purity profile.

Caption: A multi-technique workflow for purity analysis.

High-Performance Liquid Chromatography (HPLC): The Cornerstone of Purity Assessment

A stability-indicating HPLC method is the linchpin of any robust purity analysis.[1][2] Such a method should be able to accurately quantify the main component while also separating it from all potential process-related impurities and degradation products.

Rationale for Method Development

Given the polar and basic nature of the aminomethyl group, a reversed-phase HPLC (RP-HPLC) method is a suitable starting point. The furan ring provides sufficient hydrophobicity for retention on a C18 or similar column.

Column Selection: A C18 column is a versatile choice for the separation of moderately polar compounds. To mitigate potential peak tailing due to the interaction of the basic amine with residual silanols on the silica support, a column with end-capping or a polar-embedded phase is recommended.

Mobile Phase Selection: A gradient elution with a mixture of an aqueous buffer and an organic modifier (like acetonitrile or methanol) will be necessary to elute a range of potential impurities with varying polarities. The pH of the aqueous phase is a critical parameter. At a pH below the pKa of the primary amine (typically around 9-10), the amine will be protonated, enhancing its water solubility and potentially improving peak shape. A buffer, such as phosphate or formate, is essential to maintain a stable pH.

Detection: The conjugated system of the furan ring and the nitrile group provides a UV chromophore, making UV detection a suitable and robust choice. A photodiode array (PDA) detector is highly recommended as it can provide spectral information for peak purity assessment and impurity identification.

Proposed Stability-Indicating HPLC Method

This proposed method is a starting point and should be thoroughly validated according to ICH guidelines.

ParameterRecommended ConditionRationale
Column C18, 250 mm x 4.6 mm, 5 µm particle size (with end-capping)Provides good resolution for a wide range of polarities. End-capping minimizes peak tailing for basic analytes.
Mobile Phase A 0.1% Formic Acid in WaterProvides an acidic pH to ensure the amine is protonated, improving peak shape and retention consistency. Formic acid is volatile and compatible with MS detection.
Mobile Phase B AcetonitrileA common and effective organic modifier in RP-HPLC.
Gradient 5% to 95% B over 20 minutesA broad gradient to ensure the elution of both polar and non-polar impurities.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Column Temperature 30 °CControlled temperature ensures reproducible retention times.
Detection PDA Detector at 254 nmThe furan ring is expected to have significant absorbance at this wavelength. A PDA allows for peak purity analysis.
Injection Volume 10 µL
Sample Preparation Dissolve in Mobile Phase AEnsures compatibility with the initial mobile phase conditions.
Method Validation

The developed HPLC method must be validated in accordance with ICH Q2(R1) guidelines to ensure it is fit for its intended purpose. Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components. This is demonstrated through forced degradation studies.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of test results obtained by the method to the true value.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

  • Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Impurity Profiling: Understanding Potential Contaminants

A comprehensive purity analysis requires an understanding of the potential impurities that may be present. These can be broadly categorized as process-related impurities and degradation products.

Potential Process-Related Impurities

The synthesis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride likely involves the reductive amination of a suitable furfural derivative.[3][4][5][6] Based on this, potential process-related impurities could include:

  • Starting Materials: Unreacted starting materials, such as 5-formylfuran-2-carbonitrile or a related furfural derivative.

  • Intermediates: Incomplete reaction could lead to the presence of intermediates, such as the corresponding imine.

  • By-products: Side reactions can generate by-products. For example, over-reduction could lead to the formation of 5-(aminomethyl)furan-2-methanol. Dimerization or polymerization of starting materials or intermediates can also occur.

  • Reagents and Solvents: Residual reagents and solvents used in the synthesis and purification steps.

Forced Degradation Studies

Forced degradation studies are essential for developing and validating a stability-indicating HPLC method and for identifying potential degradation products that could form under various storage and handling conditions.[7] The compound should be subjected to stress conditions as outlined in ICH guidelines:

Caption: Workflow for forced degradation studies.

Orthogonal Analytical Techniques for Structural Confirmation and Purity Corroboration

While HPLC is the primary tool for quantitative purity assessment, other spectroscopic techniques are indispensable for structural confirmation and the identification of impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure and can be used for both qualitative and quantitative analysis.[8][9][10][11][12]

  • ¹H NMR: Will provide information on the number of different types of protons and their connectivity. Expected signals would include those for the furan ring protons, the aminomethyl protons, and the amine protons. The chemical shifts and coupling constants will be characteristic of the furan ring substitution pattern.

  • ¹³C NMR: Will show the number of chemically distinct carbon atoms. The nitrile carbon will have a characteristic chemical shift in the 115-125 ppm range.

  • Quantitative NMR (qNMR): Can be used as a primary method for determining the absolute purity of the compound by integrating the signals of the analyte against a certified internal standard.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for confirming the molecular weight of the compound and for identifying impurities, particularly when coupled with HPLC (LC-MS).[13][14][15][16]

  • Electrospray Ionization (ESI): Being a soft ionization technique, ESI is well-suited for this polar and ionizable molecule, and will likely produce a strong protonated molecular ion [M+H]⁺.

  • Fragmentation Analysis: Tandem MS (MS/MS) can be used to fragment the molecular ion and the ions of any impurities. The fragmentation pattern will provide structural information that can be used to identify unknown impurities. Common fragmentation pathways for furan derivatives may involve cleavage of the substituents from the furan ring or ring opening.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in the molecule.

  • Characteristic Absorptions:

    • N-H stretch: Around 3300-3500 cm⁻¹ (primary amine).

    • C≡N stretch: A sharp, medium intensity band around 2220-2260 cm⁻¹.

    • C-O-C stretch (furan): Around 1000-1300 cm⁻¹.

    • C=C stretch (furan): Around 1500-1600 cm⁻¹.

Conclusion: A Roadmap to Ensuring Quality

The purity of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a critical determinant of the quality, safety, and efficacy of the final pharmaceutical products in which it is used. This technical guide has outlined a comprehensive and scientifically sound strategy for the purity analysis of this important intermediate. By integrating a validated stability-indicating HPLC method with orthogonal techniques such as NMR, MS, and FTIR, and by undertaking systematic forced degradation studies, researchers and quality control professionals can confidently establish the purity profile of this compound. The detailed protocols and the underlying scientific rationale provided herein are intended to serve as a robust foundation for the development of in-house analytical methods that meet the stringent requirements of the pharmaceutical industry.

References

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Green Chemistry (RSC Publishing). Available at: [Link]

  • Separation of 5-(Hydroxymethyl)furan-2-carbonitrile on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. ResearchGate. Available at: [Link]

  • LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews. National Institutes of Health. Available at: [Link]

  • Stability-Indicating HPLC Method: Topics by Science.gov. Science.gov. Available at: [Link]

  • Reductive amination of furfural to furfurylamine with high selectivity: effect of phase type of the nickel phyllosilicate precursor. New Journal of Chemistry (RSC Publishing). Available at: [Link]

  • AD-0213 Quantitative Analysis of Furanic Compounds in Transformer oil by HPLC Method. Shimadzu. Available at: [Link]

  • CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction.
  • Synthesis of Furan Derivatives Condensed with Carbohydrates. PMC - NIH. Available at: [Link]

  • Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. MDPI. Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available at: [Link]

  • Preparation of 5‐(Aminomethyl)‐2‐furanmethanol by Direct Reductive Amination of 5‐Hydroxymethylfurfural with Aqueous Ammonia over Ni/SBA‐15 Catalyst. ResearchGate. Available at: [Link]

  • ASTM D 5837-15 Compliant Quantitative Analysis of Furanic Compound (Furfural) in Transformer Insulation Oil. Shimadzu. Available at: [Link]

  • Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

  • Reductive amination of furfural to furfurylamine using aqueous ammonia solution and molecular hydrogen: an environmentally friendly approach. Green Chemistry (RSC Publishing). Available at: [Link]

  • NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Available at: [Link]

  • Characterization of stereoisomeric 5-(2-nitro-1-phenylethyl)furan-2(5H)-ones by computation of 1H and 13C NMR chemical shifts and electronic circular dichroism spectra. PMC - NIH. Available at: [Link]

  • Advances in the Catalytic Reductive Amination of Furfural to Furfural Amine: The Momentous Role of Active Metal Sites. PubMed. Available at: [Link]

  • Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. MDPI. Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. EPFL. Available at: [Link]

  • Development and Optimization of RP-HPLC Method for analysis of 5-FU in Human and Rabbit Plasma Samples: Identification and Quantification. Prime Scholars. Available at: [Link]

  • Detection and mass spectral characterization of carbofuran and its degradation product. Available at: [Link]

  • Some compounds whose mass spectra contain the fragment ion [M-H] + or... ResearchGate. Available at: [Link]

  • “Development And Validation Of An Rp-Hplc Method For Estimating Process-Related Impurities In Antidiabetic Drugs”. International Journal of Environmental Sciences. Available at: [Link]

Sources

Foundational

An In-depth Technical Guide to the Synthesis of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride: Key Starting Materials and Strategic Routes

Abstract This technical guide provides a comprehensive overview of the synthetic pathways leading to 5-(aminomethyl)furan-2-carbonitrile hydrochloride, a valuable building block in pharmaceutical and materials science. T...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways leading to 5-(aminomethyl)furan-2-carbonitrile hydrochloride, a valuable building block in pharmaceutical and materials science. The document is intended for researchers, chemists, and professionals in drug development and chemical synthesis. It delves into the primary starting materials, detailing mechanistically driven synthetic strategies, step-by-step experimental insights, and the rationale behind process choices. The guide emphasizes scientifically sound and validated methodologies, supported by citations from peer-reviewed literature.

Introduction: The Significance of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

The furan scaffold is a privileged structure in medicinal chemistry and a cornerstone of bio-based platform chemicals. 5-(Aminomethyl)furan-2-carbonitrile hydrochloride incorporates three key functional groups: a primary aminomethyl group, a nitrile, and a furan ring. This unique combination makes it a versatile intermediate for the synthesis of a wide array of more complex molecules, including enzyme inhibitors, signaling pathway modulators, and novel monomers for advanced polymers. The hydrochloride salt form enhances the compound's stability and aqueous solubility, facilitating its use in various applications. The synthetic challenge lies in the selective introduction and manipulation of the functional groups on the furan ring, demanding a strategic selection of starting materials and reaction sequences.

Strategic Synthesis from Bio-renewable 5-Hydroxymethylfurfural (HMF)

5-Hydroxymethylfurfural (HMF) is a key bio-based platform chemical derived from the dehydration of C6 sugars.[1] Its readily available and renewable nature makes it an attractive and sustainable starting point for the synthesis of 5-(aminomethyl)furan-2-carbonitrile hydrochloride. The general synthetic strategy from HMF involves a three-step sequence: formation of the nitrile, oxidation of the hydroxymethyl group, and reductive amination of the resulting aldehyde.

Pathway I: HMF to 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

HMF_to_Target HMF 5-Hydroxymethylfurfural (HMF) HMFC 5-Hydroxymethyl-2-furancarbonitrile HMF->HMFC Nitrile Formation FFC 5-Formylfuran-2-carbonitrile HMFC->FFC Selective Oxidation Target_amine 5-(Aminomethyl)furan-2-carbonitrile FFC->Target_amine Reductive Amination Target_HCl 5-(Aminomethyl)furan-2-carbonitrile HCl Target_amine->Target_HCl Salt Formation CMF_to_Target CMF 5-(Chloromethyl)furfural (CMF) CMFC 5-(Chloromethyl)furan-2-carbonitrile CMF->CMFC Nitrile Formation Target_amine 5-(Aminomethyl)furan-2-carbonitrile CMFC->Target_amine Nucleophilic Amination Target_HCl 5-(Aminomethyl)furan-2-carbonitrile HCl Target_amine->Target_HCl Salt Formation

Sources

Exploratory

A Senior Application Scientist's Guide to the Stoichiometric Calculation of Theoretical Yield for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

Abstract In the landscape of pharmaceutical and chemical synthesis, precision is paramount. The meticulous planning and execution of a synthetic route are ultimately evaluated by the quantity and purity of the final prod...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

In the landscape of pharmaceutical and chemical synthesis, precision is paramount. The meticulous planning and execution of a synthetic route are ultimately evaluated by the quantity and purity of the final product. A foundational metric in this evaluation is the theoretical yield , which represents the maximum possible mass of a product that can be formed from the given starting materials.[1] This in-depth guide provides a rigorous, step-by-step methodology for calculating the theoretical yield of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, a key building block in medicinal chemistry. This document is designed for researchers, chemists, and drug development professionals, offering not just the "how" but the critical "why" behind each stage of the calculation, ensuring a blend of theoretical accuracy and practical insight. Understanding and accurately calculating theoretical yield is a critical component of cost control, process optimization, and waste reduction in chemical manufacturing.[2][3]

Foundational Principles of Theoretical Yield

Before delving into the specific calculation for our target compound, it is crucial to establish the core chemical principles that govern this process. The entire concept of theoretical yield is built upon the law of conservation of mass, which is expressed quantitatively through stoichiometry.

  • Stoichiometry: This is the quantitative study of the relationships between reactants and products in a balanced chemical reaction. It provides the precise whole-number ratio in which moles of reactants combine to form moles of products.

  • Limiting Reagent (or Limiting Reactant): In nearly all practical synthetic scenarios, reactants are not mixed in perfect stoichiometric proportions. The limiting reagent is the reactant that is completely consumed first in a chemical reaction.[4] It is this reagent that dictates the maximum amount of product that can be formed. Any excess reactants will remain unreacted upon completion.

  • Theoretical Yield: This is the calculated maximum amount of product that can be synthesized from a given amount of the limiting reagent, assuming 100% reaction efficiency with no loss of material.[5] It serves as an essential benchmark against which the actual yield—the amount of product physically isolated from the experiment—is compared to determine the reaction's percent yield.[4]

Synthesis Pathway and Stoichiometric Analysis

To calculate the theoretical yield, a balanced chemical equation for a plausible synthetic route is required. A common and effective method for synthesizing 5-(Aminomethyl)furan-2-carbonitrile is through the nucleophilic substitution of a suitable precursor, such as 5-(chloromethyl)furan-2-carbonitrile, with ammonia, followed by salt formation with hydrochloric acid.[6]

Step 2.1: The Balanced Chemical Equation

The overall reaction can be represented as follows:

C6H4ClNO (5-(chloromethyl)furan-2-carbonitrile) + NH3 (Ammonia) + HCl (Hydrochloric Acid) → C6H7ClN2O (5-(Aminomethyl)furan-2-carbonitrile hydrochloride)

In this reaction, one mole of 5-(chloromethyl)furan-2-carbonitrile reacts with one mole of ammonia and one mole of hydrochloric acid to produce one mole of the final hydrochloride salt. The molar ratio is therefore 1:1:1:1 . This ratio is the cornerstone of our subsequent calculations.

Component Specification and Molar Mass Data

Accurate calculation of theoretical yield is impossible without precise molar masses for all reactants and the final product. The molar mass (M) of a compound is the mass of one mole of its substance, typically expressed in grams per mole ( g/mol ).

The table below summarizes the necessary data for our synthesis.

Compound NameChemical FormulaMolar Mass ( g/mol )Role
5-(chloromethyl)furan-2-carbonitrileC6H4ClNO141.56Reactant
AmmoniaNH317.03Reactant
Hydrochloric AcidHCl36.46Reactant
5-(Aminomethyl)furan-2-carbonitrile hydrochloride C6H7ClN2O 158.59 Product

Note: Molar masses are calculated based on standard atomic weights and may vary slightly depending on the source.

Step-by-Step Theoretical Yield Calculation Protocol

This section provides a detailed, self-validating protocol for the calculation. We will use a practical example to illustrate the process.

Experimental Scenario: A researcher initiates the synthesis with 15.0 g of 5-(chloromethyl)furan-2-carbonitrile and 5.0 g of ammonia, with an excess of hydrochloric acid.

Step 4.1: Convert Mass of Reactants to Moles The first step is to convert the mass of each reactant into moles using their respective molar masses. This allows for a direct comparison based on the stoichiometry of the reaction.

  • Moles of 5-(chloromethyl)furan-2-carbonitrile:

    • Moles = Mass / Molar Mass

    • Moles = 15.0 g / 141.56 g/mol = 0.106 moles

  • Moles of Ammonia (NH3):

    • Moles = Mass / Molar Mass

    • Moles = 5.0 g / 17.03 g/mol = 0.294 moles

Step 4.2: Identify the Limiting Reagent The balanced equation shows a 1:1 molar ratio between 5-(chloromethyl)furan-2-carbonitrile and ammonia. To form the product, we need 0.106 moles of ammonia to react completely with our 0.106 moles of 5-(chloromethyl)furan-2-carbonitrile.

  • Required Moles of NH3: 0.106

  • Available Moles of NH3: 0.294

Since the available moles of ammonia (0.294) are greater than the required moles (0.106), ammonia is in excess. Therefore, 5-(chloromethyl)furan-2-carbonitrile is the limiting reagent . This is the critical determination, as the entire yield calculation is now based on the initial amount of this reactant.

Step 4.3: Calculate Moles of Product The stoichiometry of the reaction dictates that for every one mole of the limiting reagent consumed, one mole of the product is formed.

  • Moles of Product = Moles of Limiting Reagent

  • Moles of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride = 0.106 moles

Step 4.4: Convert Moles of Product to Mass (Theoretical Yield) The final step is to convert the calculated moles of the product back into a mass, using the product's molar mass.

  • Theoretical Yield (Mass) = Moles of Product × Molar Mass of Product

  • Theoretical Yield = 0.106 moles × 158.59 g/mol

  • Theoretical Yield = 16.81 g

Based on the starting quantities, the maximum possible mass of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride that can be produced is 16.81 grams .

Workflow Visualization

To provide a clear, at-a-glance overview of the logical flow of this calculation, the following diagram illustrates the process from initial measurements to the final result.

G cluster_inputs Step 1: Inputs & Molar Conversion cluster_logic Step 2: Stoichiometric Analysis cluster_output Step 3: Yield Calculation Mass_Reactant1 Mass of Reactant A (e.g., 15.0 g C6H4ClNO) Moles_A Calculate Moles of A (0.106 mol) Mass_Reactant1->Moles_A Mass_Reactant2 Mass of Reactant B (e.g., 5.0 g NH3) Moles_B Calculate Moles of B (0.294 mol) Mass_Reactant2->Moles_B MolarMass_A Molar Mass of A (141.56 g/mol) MolarMass_A->Moles_A MolarMass_B Molar Mass of B (17.03 g/mol) MolarMass_B->Moles_B Stoichiometry Reaction Stoichiometry (1A : 1B → 1P) Limiting_Reagent Identify Limiting Reagent (Reactant A) Stoichiometry->Limiting_Reagent Moles_Product Calculate Moles of Product (0.106 mol) Limiting_Reagent->Moles_Product Based on Limiting Reagent Moles Theoretical_Yield Calculate Theoretical Yield (g) = 16.81 g Moles_Product->Theoretical_Yield MolarMass_P Molar Mass of Product (158.59 g/mol) MolarMass_P->Theoretical_Yield

Caption: Logical workflow for calculating theoretical yield.

Practical Considerations and the Importance of Percent Yield

While the theoretical yield provides an ideal maximum, the actual yield obtained in the laboratory is almost always lower.[2] This discrepancy is not an indication of flawed calculation but is a result of practical experimental realities:

  • Incomplete Reactions: The reaction may not proceed to 100% completion.

  • Side Reactions: Competing reactions may consume reactants to form undesired byproducts.

  • Purification Losses: Material is invariably lost during workup and purification steps (e.g., extraction, chromatography, recrystallization).

  • Handling Errors: Minor spills or incomplete transfers contribute to loss.

The efficiency of a reaction is therefore measured by the Percent Yield , calculated as:

Percent Yield = (Actual Yield / Theoretical Yield) × 100%

In drug development and manufacturing, maximizing the percent yield is a primary goal.[5] A low percent yield, especially over a multi-step synthesis, leads to significant material waste, increased cost, and a greater environmental footprint.[3] Therefore, an accurate theoretical yield calculation is the essential first step in evaluating and optimizing any chemical synthesis.

References

  • Theoretical Yield and Percent Yield . (2025). Chemistry LibreTexts. [Link]

  • Important Calculations (Theoretical Yield and Percent Yield) . (2024). Chemistry LibreTexts. [Link]

  • 5-(aminomethyl)furan-2-carbonitrile hydrochloride (C6H6N2O) . PubChemLite. [Link]

  • Why Is Theoretical Yield Important In Chemical Reactions? (2025). Chemistry For Everyone. [Link]

  • Theoretical yield: Significance and symbolism . (2025). Sci-Method. [Link]

  • Yields – Introductory Chemistry – 1st Canadian Edition . (n.d.). BCcampus Open Publishing. [Link]

  • The Study of 5-(Chloromethyl)furfural-Derived Nucleophiles . (2016). eScholarship.org. [Link]

Sources

Foundational

An In-Depth Technical Guide to the Potential Impurities of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

Abstract: 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a key building block in contemporary medicinal chemistry, valued for its unique furan scaffold combined with reactive amine and nitrile functionalities. As w...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a key building block in contemporary medicinal chemistry, valued for its unique furan scaffold combined with reactive amine and nitrile functionalities. As with any active pharmaceutical ingredient (API) intermediate, ensuring its purity is paramount to the safety and efficacy of the final drug product. This technical guide provides an in-depth analysis of the potential impurities that can arise during the synthesis and storage of this compound. We will explore the genesis of these impurities, categorized by their origin—process-related, degradation-related, and reagent-related—and provide detailed analytical strategies for their detection, identification, and quantification. This document is intended for researchers, scientists, and drug development professionals dedicated to maintaining the highest standards of chemical purity and process control.

Introduction to 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a heterocyclic compound featuring a furan ring substituted with an aminomethyl group at the 5-position and a carbonitrile (cyano) group at the 2-position. The hydrochloride salt form enhances its stability and solubility in aqueous media. The structural combination of a pseudo-aromatic furan ring, a primary amine, and a nitrile group makes it a versatile synthon for constructing complex molecular architectures.

The control of impurities is a critical aspect of pharmaceutical development. Impurities can impact the stability, safety, and efficacy of the final API. A thorough understanding of how and why impurities form is the first step toward developing robust control strategies. This guide is built upon the foundational principle that a scientifically sound analysis of the synthetic pathway and the inherent chemical liabilities of the molecule can predict and, therefore, mitigate, the risk of contamination.

Plausible Synthetic Pathways and Impurity Genesis

The most common and logical synthetic route to 5-(Aminomethyl)furan-2-carbonitrile is via the reductive amination of its aldehyde precursor, 5-formylfuran-2-carbonitrile.[1][2][3] This process typically involves the reaction of the aldehyde with an ammonia source to form an intermediate imine, which is then reduced to the desired primary amine. The final step is the formation of the hydrochloride salt. Each of these steps is a potential source of impurities.

The Reductive Amination Route

The synthesis can be dissected into three key transformations:

  • Imine Formation: 5-formylfuran-2-carbonitrile reacts with an ammonia source (e.g., ammonia, ammonium acetate) to form 5-(iminomethyl)furan-2-carbonitrile. This is a reversible reaction.

  • Reduction: The intermediate imine is reduced to 5-(aminomethyl)furan-2-carbonitrile using a suitable reducing agent, such as sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), or catalytic hydrogenation (H₂/Pd/C).[4][5]

  • Salt Formation: The resulting free base is treated with hydrochloric acid (HCl) to precipitate the stable hydrochloride salt.

Visualization of Synthetic and Impurity Formation Pathways

The following diagram illustrates the primary synthetic pathway and the points at which key impurities may be generated.

G Start 5-Formylfuran-2-carbonitrile (Starting Material) Imine 5-(Iminomethyl)furan-2-carbonitrile (Intermediate) Start->Imine + NH₃ - H₂O Imp_Unreacted Impurity: Unreacted Aldehyde (IMP-1) Start->Imp_Unreacted Incomplete Reaction Imp_Dimer Impurity: Dimer (IMP-3) Start->Imp_Dimer Side Reaction Imp_Alcohol Impurity: 5-(Hydroxymethyl)furan-2-carbonitrile (IMP-4) Start->Imp_Alcohol Over-reduction of Aldehyde (if using NaBH₄ early) Ammonia Ammonia Source (e.g., NH₃, NH₄OAc) Ammonia->Imine Product_FB 5-(Aminomethyl)furan-2-carbonitrile (Free Base) Imine->Product_FB + [H] (Reduction) Imp_Imine Impurity: Residual Imine (IMP-2) Imine->Imp_Imine Incomplete Reduction Reducer Reducing Agent (e.g., NaBH₄) Reducer->Product_FB Product_HCl 5-(Aminomethyl)furan-2-carbonitrile HCl (Final Product) Product_FB->Product_HCl + HCl Product_FB->Imp_Dimer Side Reaction HCl HCl HCl->Product_HCl Imp_Degradation Impurity: Furan Ring Degradation Products (IMP-5) Product_HCl->Imp_Degradation Acidic Instability G Sample API Sample (5-AMFC-HCl) Prep Sample Preparation (Dilution in Mobile Phase) Sample->Prep HPLC_UV HPLC-UV Analysis Prep->HPLC_UV Detect Impurity Peak Detected (> Reporting Threshold) HPLC_UV->Detect Quantify Quantification (Area % or vs. Standard) Detect->Quantify Yes End End Detect->End No LCMS LC-MS Analysis (Mass Identification) Quantify->LCMS Isolate Preparative HPLC (Impurity Isolation) LCMS->Isolate NMR Structural Elucidation (NMR, etc.) Isolate->NMR Report Report & Characterize NMR->Report

Sources

Exploratory

A Technical Guide to the Reactivity of the Aminomethyl Group in 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Executive Summary 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a versatile bifunctional molecule increasingly utilized as a key building block in me...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a versatile bifunctional molecule increasingly utilized as a key building block in medicinal chemistry and materials science. Its rigid furan scaffold, coupled with a nucleophilic primary amine and an electrophilic nitrile group, offers a rich platform for constructing complex molecular architectures. This guide provides an in-depth analysis of the reactivity of the aminomethyl group, emphasizing the critical first step of in situ neutralization of the hydrochloride salt to unmask its nucleophilic potential. We will explore the causality behind common synthetic transformations, including N-acylation, N-sulfonylation, and reductive amination, offering field-proven insights and detailed protocols. Furthermore, this document addresses the electronic influence of the furan-2-carbonitrile system on the amine's reactivity and discusses potential side reactions and stability considerations to enable robust and reproducible synthetic outcomes.

Introduction to 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

Chemical Structure and Intrinsic Properties

5-(Aminomethyl)furan-2-carbonitrile is a substituted furan characterized by an aminomethyl group (-CH₂NH₂) at the C5 position and a nitrile group (-C≡N) at the C2 position. It is most commonly supplied and handled as a hydrochloride salt, which enhances its stability and shelf-life.[1][2] In this salt form, the lone pair of the nitrogen atom is protonated, forming an ammonium salt (R-CH₂NH₃⁺Cl⁻).[3] This protonation is the single most important factor governing its reactivity, as the amine is rendered non-nucleophilic until a base is introduced.[4]

The furan ring itself is an electron-rich aromatic system, while the nitrile group is strongly electron-withdrawing. This electronic push-pull arrangement influences the overall reactivity of the scaffold, including the stability of the furan ring under various reaction conditions.[5]

Significance in Drug Discovery and Materials Science

Furan derivatives are prevalent scaffolds in biologically active compounds and functional materials.[6] The aminomethylfuran motif, in particular, serves as a valuable synthon for introducing a constrained, yet versatile, linker in drug candidates.[7] The ability to readily derivatize the aminomethyl group allows for the systematic exploration of structure-activity relationships (SAR) in drug discovery programs. For instance, analogous structures like 5-(aminomethyl)-2-furancarboxylic acid are being explored as bio-based replacements for fossil-fuel-derived monomers in the production of advanced polyamides.[8][9]

Core Reactivity of the Aminomethyl Group

The primary chemical utility of this molecule stems from the nucleophilicity of the primary amine. However, as supplied, the amine exists as its hydrochloride salt. This necessitates a critical activation step before any nucleophilic reaction can proceed.

The Foundational Step: In Situ Deprotonation

The hydrochloride salt is an acid-base adduct.[1] To liberate the free, nucleophilic primary amine (R-CH₂NH₂), an external base must be added to the reaction mixture. The choice of base is critical and depends on the specific reaction conditions and the electrophile being used.

dot graph TD { graph [rankdir="LR", splines=true, nodesep=0.5, size="7.6,3"]; node [shape=box, style="filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption [label="Workflow: Amine Activation and Reaction.", fontsize=10]

Causality Behind Base Selection:

  • Non-Nucleophilic Sterically Hindered Bases: For reactions involving sensitive electrophiles like acyl chlorides or sulfonyl chlorides, a non-nucleophilic, sterically hindered tertiary amine such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is preferred.[4] These bases are strong enough to deprotonate the ammonium salt but are too bulky to compete with the primary amine in reacting with the electrophile.

  • Inorganic Bases: In some cases, such as reductive aminations or certain alkylations, inorganic bases like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃) can be used, often in a biphasic system or a polar aprotic solvent.

  • Stoichiometry: At least one full equivalent of the base is required to neutralize the hydrochloride. In practice, a slight excess (1.1 to 1.5 equivalents) is often used to drive the equilibrium towards the free amine and to quench any additional acid generated during the reaction.

Key Synthetic Transformations

Once liberated, the primary amine undergoes a range of predictable and high-yielding transformations.

The formation of an amide bond is one of the most common and robust reactions of the aminomethyl group. This can be achieved through several methods:

  • With Acyl Chlorides/Anhydrides: This is a direct and often rapid method. The reaction is typically performed in an aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) in the presence of a hindered base like TEA or DIPEA.

  • With Carboxylic Acids (Peptide Coupling): For more delicate substrates, standard peptide coupling conditions are employed. Reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) with HOBt (Hydroxybenzotriazole) or HATU (Hexafluorophosphate Azabenzotriazole Uronium) activate the carboxylic acid for efficient coupling with the amine.

Table 1: Comparison of N-Acylation Conditions

Method Electrophile Coupling/Activating Agent Typical Base (Equivalents) Solvent
Direct Acylation Acyl Chloride None DIPEA or TEA (1.2-1.5) DCM, THF

| Peptide Coupling | Carboxylic Acid | EDC/HOBt or HATU | DIPEA (2.0-3.0) | DMF, DCM |

Reacting the free amine with a sulfonyl chloride (e.g., tosyl chloride, mesyl chloride) in the presence of a base like pyridine or TEA readily forms a stable sulfonamide. This functional group is a common bioisostere for amides and is prevalent in medicinal chemistry.

Reductive amination provides a powerful method for forming secondary amines by reacting the primary amine with an aldehyde or ketone.[10] The reaction proceeds via the formation of an intermediate imine (or iminium ion), which is then reduced in situ by a mild reducing agent.

  • Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is a preferred reagent for this transformation. It is mild enough not to reduce the starting aldehyde/ketone but is highly effective at reducing the intermediate iminium ion. Other reagents like sodium cyanoborohydride (NaBH₃CN) can also be used.

dot graph [splines=true, nodesep=0.4, size="7.6,4"]; node [shape=box, style="filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

caption [label="Pathway for Reductive Amination.", fontsize=10]

Experimental Protocols

The following protocols are illustrative and should be adapted based on the specific substrate and scale.

Protocol 3.1: General Procedure for N-Acylation with an Acyl Chloride
  • Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq).

  • Solvent: Add anhydrous dichloromethane (DCM, ~0.1 M concentration).

  • Cooling: Cool the resulting suspension to 0 °C in an ice bath.

  • Base Addition: Add N,N-diisopropylethylamine (DIPEA, 1.5 eq) dropwise. Stir for 10-15 minutes. The suspension should become a clear solution as the free amine is formed.

  • Electrophile Addition: Add the acyl chloride (1.1 eq) dropwise, keeping the temperature at 0 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Work-up: Upon completion, dilute the reaction with DCM and wash sequentially with 1M HCl (aq), saturated NaHCO₃ (aq), and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Protocol 3.2: General Procedure for Reductive Amination with an Aldehyde
  • Setup: To a round-bottom flask, add 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq), the desired aldehyde (1.1 eq), and a suitable solvent such as dichloroethane (DCE) or methanol.

  • Base Addition: Add triethylamine (TEA, 1.2 eq) and stir for 20 minutes at room temperature.

  • Reducing Agent: Add sodium triacetoxyborohydride (STAB, 1.5 eq) portion-wise over 10 minutes. Note: Mild gas evolution may occur.

  • Reaction: Stir the reaction at room temperature for 4-24 hours. Monitor progress by TLC or LC-MS.

  • Work-up: Upon completion, carefully quench the reaction by adding saturated NaHCO₃ solution. Extract the aqueous layer with ethyl acetate or DCM (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography.

Stability and Side Reaction Considerations

While the aminomethyl group is the primary site of reactivity, the furan-2-carbonitrile scaffold has its own chemical properties that must be considered.

  • Furan Ring Stability: Furans can be sensitive to strongly acidic conditions, which can lead to ring-opening or polymerization.[5][11] While the conditions for most amine-focused reactions are generally mild, prolonged exposure to strong acids during work-up should be avoided.

  • Nitrile Group Reactivity: The nitrile group is generally stable under the conditions described above. However, it can be hydrolyzed to a carboxylic acid or reduced to a primary amine under harsh acidic/basic or strongly reducing conditions (e.g., LiAlH₄), respectively. These conditions are typically not compatible with the desired amine derivatization.

Conclusion

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a highly valuable synthetic intermediate whose reactivity is dominated by the nucleophilic character of its primary amine. Successful utilization of this building block hinges on the foundational understanding that the amine must first be liberated from its hydrochloride salt form by an appropriate base. Once activated, it cleanly undergoes a variety of essential bond-forming reactions, including N-acylation, N-sulfonylation, and reductive amination. By selecting appropriate reaction conditions and being mindful of the inherent stability of the furan scaffold, researchers can effectively leverage this molecule to construct novel compounds for a wide range of applications in science and technology.

References

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  • Organic Chemistry Frontiers. (n.d.). Amine hydrochloride salts as bifunctional reagents for the radical aminochlorination of maleimides. RSC Publishing. Retrieved January 11, 2026, from [Link]

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  • ResearchGate. (n.d.). Preparation of 5‐(Aminomethyl)‐2‐furanmethanol by Direct Reductive Amination of 5‐Hydroxymethylfurfural with Aqueous Ammonia over Ni/SBA‐15 Catalyst. Retrieved January 11, 2026, from [Link]

  • Wikipedia. (n.d.). 2-Furonitrile. Retrieved January 11, 2026, from [Link]

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Foundational

Reactivity of the nitrile group in "5-(Aminomethyl)furan-2-carbonitrile hydrochloride"

An In-Depth Technical Guide to the Reactivity of the Nitrile Group in 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride Executive Summary 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a bifunctional heterocyclic c...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Reactivity of the Nitrile Group in 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

Executive Summary

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a bifunctional heterocyclic compound of significant interest in medicinal chemistry and materials science. It incorporates an electron-rich furan ring, a versatile nitrile group, and a primary aminomethyl substituent. This guide provides a detailed analysis of the chemical reactivity centered on the nitrile functional group. By examining the electronic interplay between the furan scaffold and the substituents, we will explore the principal transformation pathways of the nitrile moiety, including hydrolysis, reduction, nucleophilic additions, and cycloadditions. This document serves as a predictive framework for researchers, enabling the strategic design of synthetic routes to novel carboxylic acids, diamines, ketones, and tetrazoles, which are key intermediates in drug development. All discussions are grounded in established mechanistic principles and supported by authoritative literature.

Chapter 1: Molecular Structure and Electronic Profile

The reactivity of any functional group is intrinsically linked to the overall electronic environment of the molecule. In 5-(aminomethyl)furan-2-carbonitrile hydrochloride, three key components dictate its chemical behavior: the furan ring, the nitrile group, and the protonated aminomethyl group.

  • Furan Ring: As a five-membered aromatic heterocycle, furan is inherently electron-rich due to the participation of the oxygen atom's lone pair of electrons in the π-system.[1] This generally makes the ring susceptible to electrophilic attack.

  • Nitrile Group (-C≡N): The carbon-nitrogen triple bond is highly polarized, with the nitrogen atom being more electronegative. This imparts a significant electrophilic character to the carbon atom, making it a prime target for nucleophilic attack.[2][3]

  • Aminomethyl Hydrochloride Group (-CH₂NH₃⁺Cl⁻): The presence of the hydrochloride salt means the primary amine is protonated to form an ammonium ion. This group exerts a powerful electron-withdrawing effect through induction (-I effect). This effect is critical as it modulates the reactivity of both the furan ring and the nitrile group. It deactivates the furan ring toward electrophilic substitution but, more importantly for this guide, it enhances the electrophilicity of the nitrile carbon, thereby increasing its susceptibility to nucleophilic attack.

Caption: Structure of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride.

Chapter 2: Core Reactivity of the Nitrile Group

The nitrile group is a versatile functional group that can be transformed into a wide array of other functionalities.[4] The following sections detail the most synthetically valuable reactions.

Hydrolysis: Access to Carboxylic Acids

Hydrolysis of nitriles is a fundamental transformation that proceeds via an amide intermediate to yield a carboxylic acid.[5] This reaction can be catalyzed by either acid or base.

  • Acid-Catalyzed Hydrolysis: Heating the nitrile in an aqueous acidic solution (e.g., dilute HCl or H₂SO₄) leads to the formation of the corresponding carboxylic acid.[6][7] The mechanism begins with the protonation of the nitrile nitrogen, which significantly increases the electrophilicity of the carbon. A subsequent attack by water, followed by tautomerization, yields an amide. Under the reaction conditions, this amide is further hydrolyzed to the carboxylic acid and an ammonium ion.[8] Given that the starting material is already a hydrochloride salt, this pathway is direct and does not require additional acid catalysis initially. The final product would be 5-(aminomethyl)furan-2-carboxylic acid hydrochloride.[9]

  • Base-Catalyzed Hydrolysis: Heating the nitrile with an aqueous base like sodium hydroxide also yields the carboxylic acid, but as its carboxylate salt.[6][7] The mechanism involves the direct nucleophilic attack of the hydroxide ion on the electrophilic nitrile carbon.[8] For the hydrochloride starting material, the base would first neutralize the ammonium salt before attacking the nitrile. The reaction produces the sodium salt of the carboxylic acid, and ammonia is typically liberated.[6] An acidic workup is required to protonate the carboxylate and isolate the free carboxylic acid.[7]

Reduction: Synthesis of Primary Amines and Aldehydes

The reduction of nitriles is a key method for the synthesis of primary amines.

  • Reduction to Primary Amines: Strong hydride reagents, most notably Lithium Aluminum Hydride (LiAlH₄), readily reduce nitriles to primary amines.[2][10] The reaction involves the nucleophilic addition of two hydride ions to the nitrile carbon.[3][5] An aqueous workup then quenches the reaction and protonates the resulting nitrogen species to yield the primary amine.[11] Applying this to 5-(aminomethyl)furan-2-carbonitrile would yield the valuable diamine monomer, 2,5-bis(aminomethyl)furan.[12][13] Other reducing systems, such as catalytic hydrogenation (e.g., H₂ over Raney Nickel or Pd/C), can also be employed.[11][14]

  • Partial Reduction to Aldehydes: It is possible to stop the reduction at the aldehyde stage by using a less reactive hydride reagent, such as Diisobutylaluminium hydride (DIBAL-H), and carefully controlling the reaction conditions (typically low temperature).[15] The reaction proceeds via an imine intermediate, which is hydrolyzed to the aldehyde during aqueous workup. However, over-reduction to the amine or alcohol can be a competing side reaction.[15]

Nucleophilic Addition of Organometallics

Organometallic reagents, such as Grignard (R-MgX) and organolithium (R-Li) reagents, can add to the electrophilic carbon of the nitrile.[4][5] This reaction forms an intermediate imine salt. Subsequent hydrolysis of this intermediate in an acidic aqueous workup yields a ketone.[3] This provides a powerful method for carbon-carbon bond formation, transforming the nitrile into a carbonyl group.

[3+2] Cycloaddition: Formation of Tetrazoles

The [3+2] cycloaddition reaction between a nitrile and an azide is the most common and effective method for synthesizing 5-substituted tetrazoles.[16][17] Tetrazoles are important in medicinal chemistry as they are often used as bioisosteric replacements for carboxylic acids.[18][19] The reaction is typically carried out by heating the nitrile with sodium azide (NaN₃) and an activating agent, such as ammonium chloride or a Lewis acid catalyst, in a polar aprotic solvent like DMF.[18][19][20] This transformation would convert 5-(aminomethyl)furan-2-carbonitrile into 5-(5-(aminomethyl)furan-2-yl)-1H-tetrazole, a compound with potential pharmaceutical applications.

Chapter 3: Strategic Reaction Planning

The choice of reaction pathway depends entirely on the desired synthetic target. The electronic nature of 5-(aminomethyl)furan-2-carbonitrile hydrochloride makes the nitrile group a highly reactive and predictable handle for molecular elaboration.

Sources

Exploratory

Furan Ring Stability in 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The furan ring, a common scaffold in medicinal chemistry, presents both synthetic utility and inh...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The furan ring, a common scaffold in medicinal chemistry, presents both synthetic utility and inherent stability challenges. This guide provides a comprehensive technical analysis of the stability of the furan ring in the context of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. We will delve into the structural and electronic factors influencing its stability, explore potential degradation pathways under various stress conditions, and present detailed methodologies for a robust stability assessment. This document is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to anticipate and mitigate stability issues associated with this and similar furan-containing drug candidates.

Introduction: The Furan Moiety in Drug Discovery

The furan ring is a five-membered aromatic heterocycle containing one oxygen atom. Its unique electronic properties and ability to act as a versatile synthetic intermediate have led to its incorporation into a wide array of bioactive molecules. However, the modest aromaticity of the furan ring compared to benzene renders it susceptible to various degradation pathways, a critical consideration in drug development.[1] The stability of any furan-containing active pharmaceutical ingredient (API) must be thoroughly understood to ensure its safety, efficacy, and shelf-life.

This guide focuses on the stability of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, a molecule featuring a furan core substituted with an electron-donating aminomethyl group at the 5-position and an electron-withdrawing carbonitrile group at the 2-position. The presence of these substituents, along with the hydrochloride salt form of the amine, creates a unique electronic environment that dictates the overall stability of the furan ring.

Structural and Electronic Considerations for Stability

The stability of the furan ring in 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a direct consequence of its structure and the electronic effects of its substituents.

  • The Furan Ring: The furan ring is an electron-rich aromatic system. The oxygen heteroatom participates in resonance, delocalizing one of its lone pairs of electrons into the ring.[1] This electron richness makes the ring susceptible to electrophilic attack and oxidation.

  • Aminomethyl Group (-CH₂NH₂): The aminomethyl group at the 5-position is an electron-donating group (EDG) through induction. This increases the electron density of the furan ring, potentially making it more susceptible to oxidation but can also influence its reactivity in other ways.

  • Carbonitrile Group (-C≡N): The carbonitrile group at the 2-position is a strong electron-withdrawing group (EWG) through both induction and resonance. This EWG character can help to stabilize the furan ring against certain degradation pathways, particularly acid-catalyzed hydrolysis, by decreasing the electron density of the ring.[2]

  • Hydrochloride Salt (-CH₂NH₃⁺Cl⁻): The formation of a hydrochloride salt with the aminomethyl group is a critical factor for stability. The protonation of the amine to an ammonium ion significantly reduces the electron-donating ability of the substituent and protects the amine from participating in degradation reactions or acting as a nucleophile. Furthermore, hydrochloride salts can enhance the overall stability and handling properties of the compound.[3][4][5]

The interplay of these opposing electronic effects—donation from the aminomethyl group and withdrawal by the carbonitrile group—creates a complex stability profile that must be experimentally evaluated.

Potential Degradation Pathways

Based on the known chemistry of furans, several degradation pathways should be investigated for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

Acid-Catalyzed Hydrolysis

Furan and its derivatives are known to be susceptible to acid-catalyzed hydrolysis, which can lead to ring-opening and subsequent polymerization to form brown resins.[6][7][8] The proposed mechanism involves the protonation of the furan ring, followed by nucleophilic attack of water.

cluster_0 Acid-Catalyzed Hydrolysis Furan 5-(Aminomethyl)furan-2-carbonitrile ProtonatedFuran Protonated Furan Intermediate Furan->ProtonatedFuran H+ RingOpened Ring-Opened Intermediate ProtonatedFuran->RingOpened H2O Polymer Polymerization Products (Brown Resin) RingOpened->Polymer Further Reactions

Caption: Proposed pathway for acid-catalyzed degradation of the furan ring.

While the electron-withdrawing carbonitrile group is expected to decrease the rate of this process, the presence of an acidic medium, potentially from the hydrochloride salt itself in an aqueous environment, necessitates a thorough investigation.[2]

Oxidative Degradation

The electron-rich nature of the furan ring makes it prone to oxidation.[9][10][11][12][13] Oxidative cleavage can lead to the formation of 1,4-dicarbonyl compounds and other degradation products. Common oxidizing agents in a pharmaceutical context include atmospheric oxygen, peroxides, and metal ions. The protonation of the amine group in the hydrochloride salt form is expected to offer some protection against oxidative degradation.[3]

cluster_1 Oxidative Degradation Furan 5-(Aminomethyl)furan-2-carbonitrile Endoperoxide Endoperoxide Intermediate Furan->Endoperoxide [O] (e.g., O2, H2O2) Dicarbonyl 1,4-Dicarbonyl Degradant Endoperoxide->Dicarbonyl Rearrangement FurtherOxidation Further Oxidation Products Dicarbonyl->FurtherOxidation

Sources

Foundational

The Ascendant Role of Furan-2-Carbonitrile Scaffolds in Modern Drug Discovery: A Technical Guide to Their Biological Activity

For Researchers, Scientists, and Drug Development Professionals The furan-2-carbonitrile moiety, a unique heterocyclic scaffold, has emerged as a privileged structure in medicinal chemistry. Its distinct combination of a...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The furan-2-carbonitrile moiety, a unique heterocyclic scaffold, has emerged as a privileged structure in medicinal chemistry. Its distinct combination of a furan ring's electronic properties and the nitrile group's reactivity has paved the way for the development of a diverse array of biologically active compounds. This technical guide provides an in-depth exploration of the synthesis, biological activities, and therapeutic potential of furan-2-carbonitrile derivatives, offering valuable insights for researchers at the forefront of drug discovery.

The Furan-2-Carbonitrile Core: Physicochemical Properties and Synthetic Avenues

The furan-2-carbonitrile scaffold, characterized by a five-membered aromatic furan ring with a nitrile group at the 2-position, possesses a unique electronic and structural profile. The electron-rich nature of the furan ring, coupled with the electron-withdrawing and hydrogen-bonding capabilities of the nitrile group, allows for diverse interactions with biological targets.[1]

Synthesis: The industrial synthesis of the parent furan-2-carbonitrile often involves the vapor phase ammoxidation of furfural.[2] For laboratory-scale synthesis and the creation of diverse derivatives, several methods are employed, including the dehydration of 5-methylfurfural followed by conversion to the nitrile.[3] A common synthetic workflow is illustrated below.

Synthesis of 5-Methylfuran-2-carbonitrile Sucrose Sucrose Dehydration Dehydration (HCl, heat) Sucrose->Dehydration Methylfurfural 5-Methylfurfural Dehydration->Methylfurfural Hydroxylamine Hydroxylamine Hydrochloride Methylfurfural->Hydroxylamine Aldoxime 5-Methylfuran-2-aldoxime Hydroxylamine->Aldoxime Dehydration2 Dehydration (Acetic Anhydride) Aldoxime->Dehydration2 Product 5-Methylfuran-2-carbonitrile Dehydration2->Product

Synthetic workflow for 5-methylfuran-2-carbonitrile.

Anticancer Activity: A Multifaceted Approach to Combatting Malignancy

Furan-2-carbonitrile derivatives have demonstrated significant potential as anticancer agents, exhibiting activity against a range of cancer cell lines through diverse mechanisms of action.

Cytotoxic Activity and Structure-Activity Relationships (SAR)

Numerous studies have reported the cytotoxic effects of furan-2-carbonitrile analogs. For instance, a series of novel furan-based derivatives demonstrated significant anticancer activity against the MCF-7 breast cancer cell line, with IC50 values in the low micromolar range.[4][5] Another study on 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives revealed moderate to potent growth inhibition against various cancer cell lines, with some compounds showing particular sensitivity in breast cancer cell lines like MDA-MB-468 and T-47D.[6]

The structure-activity relationship (SAR) of these compounds is a critical area of investigation. For instance, in a series of 2-(furan-2-yl)naphthalen-1-ol analogs, substitutions on the ring-opened lactone C-ring were found to be crucial for both antitumor potency and selectivity against breast cancer cell lines.[7]

Compound/Derivative ClassCancer Cell Line(s)Activity (IC50 / % Growth Inhibition)Reference(s)
Furan-based derivativesMCF-7IC50: 2.96 µM and 4.06 µM[4][5]
3-Furan-2-yl-2-(thiazol-2-yl)acrylonitrilesMDA-MB-468, T-47DGP = -38.24 – 1.28%[6]
2-(Furan-2-yl)naphthalen-1-ol analogsMDA-MB-231ED50: 0.85 and 1.7 µg/mL[7]
Naphthoquinone-furan-2-cyanoacryloyl hybrid (5c)HeLaIC50: 3.10 ± 0.02 μM[8]
Furan- and Furopyrimidine-based derivativesA549, HT-29IC50: 6.66 µM and 8.51 µM[9][10]
Mechanisms of Anticancer Action

The anticancer effects of furan-2-carbonitrile compounds are often attributed to their ability to induce apoptosis and cause cell cycle arrest. For example, certain furan-based derivatives have been shown to induce cell cycle arrest at the G2/M phase and trigger apoptosis in MCF-7 cells.[4][5]

A notable mechanism of action for some furan-2-carbonitrile hybrids is the inhibition of key signaling pathways involved in cancer progression. For instance, a novel naphthoquinone-furan-2-cyanoacryloyl hybrid was found to inhibit the phosphorylation of STAT3, a critical transcription factor in many cancers.[8]

Anticancer Mechanism of Furan-2-Carbonitrile Derivatives cluster_0 Signaling Pathway Inhibition cluster_1 Cellular Effects Furan_Compound Furan-2-Carbonitrile Derivative STAT3 STAT3 Furan_Compound->STAT3 Inhibits phosphorylation Apoptosis Apoptosis Furan_Compound->Apoptosis Induces pSTAT3 pSTAT3 (Active) CellCycle Cell Cycle Progression pSTAT3->CellCycle Promotes G2M_Arrest G2/M Arrest CellCycle->G2M_Arrest Leads to Induction Induction

Proposed anticancer mechanism involving STAT3 inhibition.

Antimicrobial Activity: A New Frontier in Combating Infectious Diseases

Furan-2-carbonitrile derivatives have also emerged as promising candidates in the fight against microbial infections, demonstrating activity against a range of bacteria and fungi.

Antibacterial and Antifungal Spectrum

The antimicrobial potential of these compounds is often evaluated by determining their Minimum Inhibitory Concentration (MIC), the lowest concentration that inhibits the visible growth of a microorganism. Carbamothioyl-furan-2-carboxamide derivatives, which are structurally related to furan-2-carbonitriles, have shown significant antimicrobial activity. For example, certain derivatives exhibited notable inhibition against bacterial strains like Staphylococcus aureus and Escherichia coli, and various fungal strains.[11] The lipophilicity conferred by aromatic moieties in these compounds is thought to enhance their ability to penetrate bacterial cell walls.[11]

Compound/Derivative ClassMicroorganismActivity (MIC in µg/mL)Reference(s)
Carbamothioyl-furan-2-carboxamide (4f)S. aureus, E. coli230 - 295[11]
Carbamothioyl-furan-2-carboxamide (4a, 4b, 4c)Fungal strains120.7 - 190[12]
2,4-disubstituted furan derivatives (8D, 8F)E. coli100[13]
2,4-disubstituted furan derivatives (8E, 8F)P. vulgaris100[13]
Proposed Antimicrobial Mechanisms

The precise mechanisms of antimicrobial action for many furan-2-carbonitrile compounds are still under investigation. However, it is believed that their activity may stem from the ability to disrupt microbial cell membranes or interfere with essential enzymatic processes.[14] For the well-established nitrofuran class of antibiotics, the mechanism involves reductive activation within the bacterial cell, leading to the formation of reactive intermediates that damage bacterial DNA and other macromolecules.[15]

Antimicrobial Workflow Start Start: Bacterial Culture Inoculum Prepare Inoculum (0.5 McFarland) Start->Inoculum SerialDilution Serial Dilution of Furan-2-carbonitrile Compound Inoculum->SerialDilution Incubation Inoculate & Incubate (37°C, 18-24h) SerialDilution->Incubation ReadMIC Read MIC (Lowest concentration with no visible growth) Incubation->ReadMIC

Workflow for MIC determination by broth microdilution.

Enzyme Inhibition: Targeting Key Players in Disease Pathology

The furan-2-carbonitrile scaffold has proven to be a versatile template for the design of potent enzyme inhibitors, particularly in the realm of cancer therapy.

Kinase Inhibition

Kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer. Furan- and furopyrimidine-based derivatives have shown remarkable inhibitory activity against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis. Several compounds have demonstrated potent VEGFR-2 inhibition with IC50 values in the nanomolar range, comparable to the approved drug sorafenib.[9][10]

Compound/Derivative ClassEnzyme TargetActivity (IC50 in nM)Reference(s)
Furan-based derivative (7b)VEGFR-242.5[9][10]
Furan-based derivative (7c)VEGFR-252.5[9][10]
Furopyrimidine-based derivative (4c)VEGFR-257.1[9][10]
Sorafenib (Reference)VEGFR-241.1[9][10]

The mechanism of kinase inhibition often involves the binding of the furan-containing molecule to the ATP-binding pocket of the enzyme, thereby preventing the phosphorylation of downstream substrates and disrupting the signaling cascade.

Experimental Protocols for Biological Evaluation

To ensure the reliability and reproducibility of research findings, standardized experimental protocols are essential.

MTT Assay for Anticancer Activity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability and the cytotoxic potential of chemical compounds.[5]

Protocol:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a suitable density and incubate for 24 hours.[5][16]

  • Compound Treatment: Treat the cells with various concentrations of the furan-2-carbonitrile derivative and incubate for a specified period (e.g., 48-72 hours).[6]

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.[5][16]

  • Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[5][16]

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.[16]

Broth Microdilution Method for MIC Determination

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[15]

Protocol:

  • Inoculum Preparation: Prepare a standardized suspension of the test microorganism.[12]

  • Serial Dilution: Perform serial dilutions of the furan-2-carbonitrile compound in a suitable broth medium in a 96-well microtiter plate.[12]

  • Inoculation: Inoculate each well with the prepared microbial suspension.[12]

  • Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).[15]

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.[12]

Conclusion and Future Directions

The furan-2-carbonitrile scaffold represents a highly promising and versatile platform for the development of novel therapeutic agents. The diverse biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects, highlight the significant potential of this chemical class. Future research should focus on the synthesis of novel derivatives with enhanced potency and selectivity, elucidation of their detailed mechanisms of action, and comprehensive preclinical and clinical evaluation to translate these promising findings into tangible therapeutic benefits. The continued exploration of the chemical space around the furan-2-carbonitrile core is poised to yield the next generation of innovative medicines.

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  • Al-Ostoot, F. H., Al-Ghorbani, M., Kheder, N. A., & El-Gazzar, A. R. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. Molecules, 27(8), 2568. [Link]

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  • Malladi, S., et al. (2017). Synthesis and antibacterial activity studies of 2, 4- di substituted furan derivatives. Beni-Suef University Journal of Basic and Applied Sciences.
  • Alizadeh, M., et al. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Pharmaceutical Sciences. [Link]

  • BenchChem. (2025). Furan Derivatives: A Comparative Guide to Their Antibacterial Activity. BenchChem.
  • Wikipedia. (n.d.). 2-Furonitrile. Wikipedia.
  • Semantic Scholar. (n.d.). Discovery of furan carboxylate derivatives as novel inhibitors of ATP-citrate lyase via virtual high-throughput screening. Semantic Scholar.
  • Wu, J., et al. (2018). Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. Anti-Cancer Agents in Medicinal Chemistry. [Link]

  • Romaniszyn, M., et al. (2022). 5-Substituted-furan-2(3H)-ones in [8 + 2]-Cycloaddition with 8,8-Dicyanoheptafulvene. The Journal of Organic Chemistry. [Link]

  • ResearchGate. (n.d.). 5-Substituted-furan-2(3 H )-ones in [8 + 2]-Cycloaddition with 8,8-Dicyanoheptafulvene.
  • Zhang, Y., et al. (2022). SAR Study and Molecular Mechanism Investigation of Novel Naphthoquinone-furan-2-cyanoacryloyl Hybrids with Antitumor Activity. Pharmaceutics. [Link]

  • Abdelgawad, M. A., et al. (2024). Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. ACS Medicinal Chemistry Letters. [Link]

  • BenchChem. (2025).
  • New Journal of Chemistry. (n.d.).
  • Saeed, A., et al. (2023). In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives. Molecules. [Link]

  • Abdelgawad, M. A., et al. (2024). Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. ACS Medicinal Chemistry Letters. [Link]

  • Pal, P. (n.d.).

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Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthetic Utility of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

Introduction The furan nucleus is a privileged scaffold in medicinal chemistry and materials science, offering a unique combination of aromaticity and reactivity.[1][2] Functionalization of the furan ring provides a path...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The furan nucleus is a privileged scaffold in medicinal chemistry and materials science, offering a unique combination of aromaticity and reactivity.[1][2] Functionalization of the furan ring provides a pathway to a diverse array of chemical entities with significant biological and physical properties. Among these, 5-(Aminomethyl)furan-2-carbonitrile hydrochloride presents itself as a versatile bifunctional building block. The presence of a primary amine at the 5-position and a nitrile group at the 2-position allows for orthogonal chemical modifications, making it a valuable intermediate in the synthesis of complex molecules, including novel pharmaceutical agents and specialized polymers.[3]

This technical guide provides a comprehensive overview of the synthesis and synthetic applications of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. It is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols and insights into the chemical rationale behind the procedural steps.

Physicochemical Properties and Safety Information

A thorough understanding of the physicochemical properties and safety considerations is paramount before undertaking any synthetic work.

PropertyValueReference
CAS Number 203792-32-9[4]
Molecular Formula C₆H₇ClN₂O
Molecular Weight 158.59 g/mol [Calculated]
Appearance Off-white to light yellow solid (typical)General knowledge
Solubility Soluble in water, methanol; limited solubility in less polar organic solvents[5]

Safety and Handling:

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is an irritant and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4] All manipulations should be performed in a well-ventilated fume hood.[4] Avoid inhalation of dust and contact with skin and eyes.[4] In case of contact, rinse the affected area with copious amounts of water.[4] Refer to the Safety Data Sheet (SDS) for complete safety and disposal information.[4]

Synthesis of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

The synthesis of the title compound is most effectively achieved through a two-step process starting from the readily available 5-formylfuran. The overall synthetic workflow is depicted below.

Synthesis_Workflow A 5-Formylfuran B 5-Formylfuran-2-oxime A->B Hydroxylamine HCl, Base C 5-Formylfuran-2-carbonitrile B->C Dehydration (e.g., Ac₂O) D 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride C->D Reductive Amination (NH₃, H₂, Catalyst), HCl

Figure 1: Synthetic workflow for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

Protocol 1: Synthesis of 5-Formylfuran-2-carbonitrile

This protocol details the conversion of a furan aldehyde to the corresponding nitrile via an oxime intermediate, a common and effective method for this transformation.[6]

Step 1a: Oximation of 5-Formylfuran

  • Materials:

    • 5-Formylfuran

    • Hydroxylamine hydrochloride (NH₂OH·HCl)

    • Sodium acetate (NaOAc)

    • Ethanol

    • Water

  • Procedure:

    • In a round-bottom flask equipped with a magnetic stirrer, dissolve 5-formylfuran (1.0 eq) in a 1:1 mixture of ethanol and water.

    • Add hydroxylamine hydrochloride (1.1 eq) and sodium acetate (1.2 eq) to the solution.

    • Stir the reaction mixture at room temperature for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

    • Upon completion, reduce the volume of ethanol under reduced pressure.

    • Extract the aqueous residue with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo to yield the crude 5-formylfuran-2-oxime, which can often be used in the next step without further purification.

Step 1b: Dehydration of 5-Formylfuran-2-oxime to 5-Formylfuran-2-carbonitrile

  • Materials:

    • 5-Formylfuran-2-oxime (crude from previous step)

    • Acetic anhydride (Ac₂O)

    • Diethyl ether

    • Saturated sodium bicarbonate solution (NaHCO₃)

  • Procedure:

    • In a fume hood, dissolve the crude 5-formylfuran-2-oxime in acetic anhydride (used as both reagent and solvent).

    • Heat the reaction mixture to reflux (approximately 140 °C) for 3-4 hours. Monitor the reaction by TLC.

    • After cooling to room temperature, carefully pour the reaction mixture into ice-water with stirring to quench the excess acetic anhydride.

    • Extract the product with diethyl ether (3x).

    • Wash the combined organic layers with saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine.

    • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to obtain pure 5-formylfuran-2-carbonitrile.

Protocol 2: Reductive Amination to 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

Reductive amination is a highly versatile method for the synthesis of amines from carbonyl compounds.[7] This protocol utilizes catalytic hydrogenation for the conversion of the aldehyde to the primary amine.

  • Materials:

    • 5-Formylfuran-2-carbonitrile

    • Ammonia (as a solution in methanol, e.g., 7N)

    • Palladium on carbon (10% Pd/C)

    • Methanol

    • Hydrogen gas (H₂)

    • Hydrochloric acid (HCl, in a suitable solvent like ether or dioxane)

  • Procedure:

    • To a solution of 5-formylfuran-2-carbonitrile (1.0 eq) in methanol in a suitable pressure vessel, add a methanolic solution of ammonia (excess, e.g., 10-20 eq).

    • Carefully add 10% Pd/C catalyst (5-10 mol%).

    • Seal the vessel and purge with hydrogen gas. Pressurize the reactor with hydrogen (typically 50-100 psi) and stir the mixture vigorously at room temperature for 12-24 hours.

    • Monitor the reaction by TLC or LC-MS.

    • Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen or argon.

    • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol.

    • Concentrate the filtrate under reduced pressure.

    • Dissolve the crude amine in a minimal amount of a suitable solvent (e.g., methanol or diethyl ether) and cool in an ice bath.

    • Add a solution of HCl (1.1 eq) in ether or dioxane dropwise with stirring.

    • The hydrochloride salt will precipitate. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

Synthetic Applications and Protocols

The bifunctional nature of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride allows for a range of subsequent chemical transformations. The aminomethyl group can undergo acylation, alkylation, and sulfonylation, while the nitrile group can be hydrolyzed, reduced, or participate in cycloaddition reactions.

Applications_Workflow cluster_0 Reactions of the Aminomethyl Group cluster_1 Reactions of the Nitrile Group A 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride B N-Acylated Product A->B Acyl Chloride, Base C N-Alkylated Product A->C Alkyl Halide, Base D 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride E 5-(Aminomethyl)furan-2-carboxylic Acid D->E Acid or Base Hydrolysis F 5-(Aminomethyl)furan-2-yl)methanamine D->F Reduction (e.g., LiAlH₄, H₂/Catalyst)

Sources

Application

Application Notes and Protocols: N-Acylation of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

Introduction N-acylated 5-(aminomethyl)furan-2-carbonitrile derivatives are valuable scaffolds in medicinal chemistry and materials science. The amide bond introduces structural diversity and modulates the physicochemica...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

N-acylated 5-(aminomethyl)furan-2-carbonitrile derivatives are valuable scaffolds in medicinal chemistry and materials science. The amide bond introduces structural diversity and modulates the physicochemical properties of the parent molecule, making N-acylation a critical transformation in the synthesis of novel compounds. This guide provides a comprehensive overview of the reaction conditions for the N-acylation of 5-(aminomethyl)furan-2-carbonitrile hydrochloride, focusing on the underlying chemical principles to ensure robust and reproducible outcomes.

The starting material, being a hydrochloride salt, necessitates careful consideration of the reaction conditions, particularly the choice of base to liberate the free amine for reaction. The presence of both a primary amine and a nitrile group on the furan ring requires a chemoselective approach to ensure the desired N-acylation occurs without unintended side reactions.

Foundational Principles of N-Acylation

N-acylation is a fundamental reaction in organic chemistry where an acyl group (R-C=O) is introduced onto a nitrogen atom. The reaction typically involves the nucleophilic attack of the amine's lone pair of electrons on the electrophilic carbonyl carbon of an acylating agent.[1] This process is a form of nucleophilic acyl substitution.[2]

The general mechanism involves the formation of a tetrahedral intermediate, which then collapses to form the stable amide product and a leaving group.[3] For primary and secondary amines, this reaction is usually rapid and high-yielding.[4]

The Role of the Hydrochloride Salt

5-(Aminomethyl)furan-2-carbonitrile is provided as a hydrochloride salt, meaning the primary amine is protonated to form an ammonium salt. This protonation renders the amine non-nucleophilic and incapable of reacting with an acylating agent.[1] Therefore, the first and most critical step in any N-acylation protocol for this substrate is the in-situ neutralization of the hydrochloride salt to generate the free primary amine.

This is achieved by adding a suitable base to the reaction mixture. The base deprotonates the ammonium ion, liberating the lone pair of electrons on the nitrogen and enabling it to act as a nucleophile.[5][6]

The Schotten-Baumann Reaction: A Robust Framework

A widely employed method for the acylation of amines is the Schotten-Baumann reaction.[7] This reaction is typically performed using an acid chloride or anhydride as the acylating agent in the presence of a base.[3] The conditions are often biphasic, involving an organic solvent to dissolve the reactants and an aqueous phase containing the base.[2] This setup is particularly advantageous as it allows for the simultaneous reaction and neutralization of the acid byproduct (e.g., HCl) that is generated.[5]

Key Parameters for Optimization

Successful N-acylation of 5-(aminomethyl)furan-2-carbonitrile hydrochloride hinges on the careful selection and control of several key parameters:

  • Choice of Base: The base must be strong enough to deprotonate the amine hydrochloride but should not promote significant hydrolysis of the acylating agent or the product amide. Both inorganic bases (e.g., NaOH, K₂CO₃, NaHCO₃) and organic bases (e.g., triethylamine (TEA), pyridine, N,N-diisopropylethylamine (DIPEA)) can be used.[3] The choice often depends on the solvent system and the sensitivity of the reactants.

  • Acylating Agent: The reactivity of the acylating agent is a crucial factor. Acid chlorides are generally more reactive than acid anhydrides.[6][8] Other activated carboxylic acid derivatives can also be employed.

  • Solvent System: The solvent must be inert to the reaction conditions and capable of dissolving the starting materials. Common solvents include dichloromethane (DCM), tetrahydrofuran (THF), diethyl ether, and biphasic systems with water.[7][9]

  • Temperature: N-acylation reactions are often exothermic and are typically conducted at reduced temperatures (e.g., 0 °C) to control the reaction rate and minimize side reactions.[10] The reaction is then often allowed to warm to room temperature to ensure completion.[10]

  • Stoichiometry: At least one equivalent of base is required to neutralize the hydrochloride salt. An additional equivalent is needed to scavenge the acid produced during the acylation reaction itself.[5] Therefore, a total of at least two equivalents of base relative to the amine hydrochloride is a common starting point. The acylating agent is typically used in slight excess (e.g., 1.1-1.2 equivalents).

Visualizing the Reaction Workflow

The following diagram illustrates the general workflow for the N-acylation of 5-(aminomethyl)furan-2-carbonitrile hydrochloride under Schotten-Baumann conditions.

N_Acylation_Workflow cluster_prep Reaction Setup cluster_reaction Acylation cluster_workup Work-up & Isolation A Dissolve 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in a suitable solvent. B Cool the mixture to 0 °C in an ice bath. A->B C Add base (e.g., Triethylamine, ≥2 eq.) to liberate the free amine. B->C D Slowly add acylating agent (e.g., Acyl Chloride, ~1.1 eq.) dropwise. C->D Free amine is now nucleophilic E Stir at 0 °C, then allow to warm to room temperature. Monitor reaction progress by TLC/LC-MS. D->E F Quench the reaction with water. E->F G Perform aqueous work-up (e.g., wash with aqueous NaHCO₃, brine). F->G H Dry the organic layer (e.g., over Na₂SO₄), filter, and concentrate. G->H I Purify the crude product by chromatography or recrystallization. H->I

Caption: General workflow for the N-acylation reaction.

Experimental Protocols

Protocol 1: General N-Acylation using an Acyl Chloride

This protocol describes a general procedure for the N-acylation of 5-(aminomethyl)furan-2-carbonitrile hydrochloride using an acyl chloride under anhydrous organic conditions.

Materials:

  • 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

  • Acyl chloride (e.g., acetyl chloride, benzoyl chloride) (1.1 eq.)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.2 eq.)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, ice bath, dropping funnel, separatory funnel

Procedure:

  • Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-(aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq.).

  • Solvent Addition: Add anhydrous DCM to the flask to dissolve or suspend the starting material (concentration typically 0.1-0.5 M).

  • Cooling: Cool the mixture to 0 °C using an ice bath.

  • Base Addition: Slowly add the organic base (2.2 eq.) to the stirred mixture. Stir for 15-30 minutes at 0 °C.

  • Acylating Agent Addition: Dissolve the acyl chloride (1.1 eq.) in a small amount of anhydrous DCM and add it dropwise to the reaction mixture via a dropping funnel over 10-15 minutes, ensuring the internal temperature remains below 5 °C.

  • Reaction: Stir the reaction mixture at 0 °C for 1 hour, then remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 2-16 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Work-up: a. Cool the mixture again to 0 °C and carefully quench the reaction by the slow addition of water.[10] b. Transfer the mixture to a separatory funnel and dilute with additional DCM. c. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (to remove excess acid) and brine.[11] d. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.[12] e. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure N-acylated product.

Data Summary Table: Reaction Parameter Guidelines
ParameterConditionRationale / Causality
Amine Substrate 5-(aminomethyl)furan-2-carbonitrile HClThe hydrochloride salt requires neutralization prior to reaction.
Acylating Agent Acyl Chloride or Acid Anhydride (1.1-1.2 eq.)Highly electrophilic reagents that react efficiently with primary amines.[13] Slight excess drives the reaction to completion.
Base Triethylamine or DIPEA (2.1-2.5 eq.)Neutralizes the initial HCl salt and the HCl byproduct formed during the reaction, preventing protonation of the amine.[6]
Solvent Anhydrous DCM, THF, or AcetonitrileAprotic solvents that are inert to the reactants and facilitate dissolution.[9]
Temperature 0 °C to Room TemperatureInitial cooling controls the exothermic reaction; warming to RT ensures completion.[10]
Reaction Time 2 - 18 hoursDependent on the reactivity of the specific acylating agent and substrate. Monitored by TLC/LC-MS.
Work-up Aqueous wash (e.g., NaHCO₃, Brine)Removes unreacted reagents, base salts, and other water-soluble impurities.[11]

Trustworthiness and Self-Validation

To ensure the integrity of the protocol, several in-process checks are recommended:

  • Confirmation of Free Amine: Before adding the acylating agent, a small aliquot of the reaction mixture can be worked up and analyzed (e.g., by LC-MS) to confirm the presence of the free amine.

  • Reaction Monitoring: Regular analysis by TLC or LC-MS is crucial to determine the reaction endpoint, preventing the formation of degradation products from prolonged reaction times.

  • pH Check during Work-up: When washing with aqueous base (e.g., NaHCO₃), the pH of the aqueous layer can be checked with litmus paper to ensure all acidic components have been neutralized and removed from the organic layer.[11]

By adhering to these principles and protocols, researchers can confidently and successfully perform the N-acylation of 5-(aminomethyl)furan-2-carbonitrile hydrochloride, paving the way for the synthesis of novel and potentially bioactive molecules.

References
  • Study.com. (n.d.). Acylation Overview, Mechanism & Agents. Retrieved from [Link]

  • Chemistry LibreTexts. (2025). 24.7: Reactions of Amines. Retrieved from [Link]

  • J&K Scientific LLC. (2021). Schotten-Baumann Reaction. Retrieved from [Link]

  • Grokipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

  • Lokey Lab Protocols - Wikidot. (2017). Schotten-Baumann Reaction. Retrieved from [Link]

  • Testbook. (n.d.). Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses. Retrieved from [Link]

  • Ace Chemistry. (n.d.). Acylating agents. Retrieved from [Link]

  • Mastering Chemistry Help. (2013). acylation of amines. Retrieved from [Link]

  • Indian Academy of Sciences. (2013). Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Journal of Chemical Sciences, 125(3), 607–613. Retrieved from [Link]

  • BYJU'S. (n.d.). Chemical Properties Of Amines Acylation Basicity. Retrieved from [Link]

  • ResearchGate. (n.d.). Acetylation of amines with acetic anhydride. Retrieved from [Link]

  • PMC - NIH. (n.d.). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Retrieved from [Link]

  • Oriental Journal of Chemistry. (n.d.). An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Retrieved from [Link]

  • Google Patents. (n.d.). US6211384B1 - Methods for the acylation of amine compounds.
  • University of Rochester, Department of Chemistry. (n.d.). How To Run A Reaction: The Workup. Retrieved from [Link]

  • Chemistry LibreTexts. (2021). 4.7: Reaction Work-Ups. Retrieved from [Link]

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Method

The Versatile Scaffolding of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride in Modern Heterocyclic Synthesis

Introduction: Unlocking the Potential of a Privileged Furan Scaffold In the landscape of medicinal chemistry and drug discovery, the furan ring stands as a privileged scaffold, integral to a multitude of biologically act...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unlocking the Potential of a Privileged Furan Scaffold

In the landscape of medicinal chemistry and drug discovery, the furan ring stands as a privileged scaffold, integral to a multitude of biologically active compounds.[1][2] Its derivatives are renowned for a wide spectrum of therapeutic properties, including antiviral, anti-inflammatory, and anticancer activities.[3][4] The strategic functionalization of the furan nucleus allows for the fine-tuning of a molecule's physicochemical properties and biological interactions. Among the myriad of functionalized furans, 5-(Aminomethyl)furan-2-carbonitrile hydrochloride emerges as a particularly valuable and versatile building block for the synthesis of complex nitrogen-containing heterocycles.

This technical guide provides an in-depth exploration of the applications of 5-(aminomethyl)furan-2-carbonitrile hydrochloride in heterocyclic synthesis. We will delve into its inherent reactivity, present detailed, field-proven protocols for the construction of diverse heterocyclic systems, and offer insights into the mechanistic underpinnings of these transformations. The protocols herein are designed to be self-validating, providing researchers, scientists, and drug development professionals with a robust foundation for their synthetic endeavors.

Core Physicochemical Characteristics and Reactivity Profile

5-(Aminomethyl)furan-2-carbonitrile hydrochloride possesses two key functional groups that dictate its reactivity: a primary aminomethyl group at the 5-position and a nitrile group at the 2-position of the furan ring. The hydrochloride salt form enhances its stability and solubility in polar solvents.

The aminomethyl group serves as a potent nucleophile, readily participating in reactions with electrophiles. This primary amine is crucial for the construction of nitrogen-containing rings through condensation and cyclization reactions. The furan ring itself is an electron-rich aromatic system, which can influence the reactivity of its substituents.[1]

The nitrile group is a versatile functional handle. It can act as an electrophile, undergoing addition reactions with nucleophiles. Furthermore, the nitrile and the adjacent furan ring can participate in cyclization reactions, and the nitrile itself can be hydrolyzed or reduced to introduce further diversity.[1]

The strategic placement of these two functional groups allows for a range of intramolecular and intermolecular reactions, making it an ideal precursor for a variety of heterocyclic systems.

Application in the Synthesis of Fused Pyrimidines: Furo[2,3-d]pyrimidines

Furo[2,3-d]pyrimidines are a class of fused heterocyclic compounds that have garnered significant interest due to their structural analogy to purines, enabling them to act as potent inhibitors of various protein kinases.[4] 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is an excellent starting material for the synthesis of these valuable scaffolds.

Protocol 1: Synthesis of 4-Amino-furo[2,3-d]pyrimidine Derivatives via Cyclocondensation with Guanidine

This protocol outlines the synthesis of a 4-amino-furo[2,3-d]pyrimidine derivative through the cyclocondensation of 5-(aminomethyl)furan-2-carbonitrile with guanidine. The reaction leverages the nucleophilicity of the aminomethyl group and the electrophilicity of the nitrile to construct the pyrimidine ring.

Reaction Scheme:

G A 5-(Aminomethyl)furan-2-carbonitrile C 4-Amino-furo[2,3-d]pyrimidine derivative A->C NaOEt, EtOH, Reflux B Guanidine B->C

Caption: Synthesis of a 4-Amino-furo[2,3-d]pyrimidine derivative.

Experimental Protocol:

Materials:

ReagentM. Wt.Eq.Amount (mmol)Amount (g)
5-(Aminomethyl)furan-2-carbonitrile HCl158.591.0101.59
Guanidine hydrochloride95.531.5151.43
Sodium ethoxide (21% in ethanol)68.053.0309.7 mL
Anhydrous Ethanol---50 mL

Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-(aminomethyl)furan-2-carbonitrile hydrochloride (1.59 g, 10 mmol) and guanidine hydrochloride (1.43 g, 15 mmol).

  • Add anhydrous ethanol (50 mL) to the flask and stir the suspension.

  • Carefully add sodium ethoxide solution (9.7 mL, 30 mmol) to the reaction mixture.

  • Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, allow the reaction mixture to cool to room temperature.

  • Remove the solvent under reduced pressure.

  • To the residue, add water (50 mL) and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to yield the pure 4-amino-furo[2,3-d]pyrimidine derivative.

Expected Outcome:

The expected product is a 4-amino-furo[2,3-d]pyrimidine derivative. The yield can vary depending on the specific reaction conditions and purification, but yields in the range of 60-80% are typically achievable.

Synthesis of Substituted Pyridinones

Substituted pyridinones are important heterocyclic motifs found in numerous pharmaceuticals. The reactivity of 5-(aminomethyl)furan-2-carbonitrile hydrochloride can be harnessed to construct these valuable compounds.

Protocol 2: Synthesis of a Dihydropyridinone Derivative via Reaction with a β-Ketoester

This protocol describes a plausible synthesis of a dihydropyridinone derivative through the reaction of 5-(aminomethyl)furan-2-carbonitrile with a β-ketoester, such as ethyl acetoacetate. This reaction is a variation of the Hantzsch dihydropyridine synthesis.[5]

Reaction Scheme:

G A 5-(Aminomethyl)furan-2-carbonitrile C Dihydropyridinone Derivative A->C Piperidine, EtOH, Reflux B Ethyl Acetoacetate B->C

Caption: Synthesis of a dihydropyridinone derivative.

Experimental Protocol:

Materials:

ReagentM. Wt.Eq.Amount (mmol)Amount (g/mL)
5-(Aminomethyl)furan-2-carbonitrile HCl158.591.0101.59 g
Ethyl acetoacetate130.141.1111.43 g (1.4 mL)
Piperidine85.150.220.17 g (0.2 mL)
Anhydrous Ethanol---40 mL

Procedure:

  • In a 100 mL round-bottom flask, dissolve 5-(aminomethyl)furan-2-carbonitrile hydrochloride (1.59 g, 10 mmol) in anhydrous ethanol (40 mL).

  • Add ethyl acetoacetate (1.43 g, 11 mmol) and piperidine (0.17 g, 2 mmol) to the solution.

  • Heat the reaction mixture to reflux for 8-16 hours, monitoring the progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • A precipitate may form upon cooling. If so, collect the solid by vacuum filtration and wash with cold ethanol.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain the pure dihydropyridinone derivative.

Synthesis of Substituted Pyrazoles

Pyrazoles are a class of five-membered heterocyclic compounds containing two adjacent nitrogen atoms. They are prevalent in pharmaceuticals and agrochemicals.[6][7] 5-(Aminomethyl)furan-2-carbonitrile can serve as a precursor for the synthesis of highly substituted pyrazoles.

Protocol 3: Synthesis of a 5-Amino-1H-pyrazole Derivative via Reaction with Hydrazine

This protocol details the synthesis of a 5-amino-1H-pyrazole derivative through the reaction of 5-(aminomethyl)furan-2-carbonitrile with hydrazine. The reaction proceeds through a condensation and subsequent cyclization.[6]

Reaction Scheme:

G A 5-(Aminomethyl)furan-2-carbonitrile C 5-Amino-1H-pyrazole Derivative A->C EtOH, Reflux B Hydrazine Hydrate B->C

Caption: Synthesis of a 5-Amino-1H-pyrazole derivative.

Experimental Protocol:

Materials:

ReagentM. Wt.Eq.Amount (mmol)Amount (g/mL)
5-(Aminomethyl)furan-2-carbonitrile HCl158.591.0101.59 g
Hydrazine hydrate (80%)50.061.2120.75 g (0.73 mL)
Anhydrous Ethanol---50 mL
Triethylamine101.191.1111.11 g (1.5 mL)

Procedure:

  • To a 100 mL round-bottom flask, add 5-(aminomethyl)furan-2-carbonitrile hydrochloride (1.59 g, 10 mmol) and anhydrous ethanol (50 mL).

  • Add triethylamine (1.11 g, 11 mmol) to neutralize the hydrochloride salt.

  • Add hydrazine hydrate (0.75 g, 12 mmol) to the reaction mixture.

  • Heat the mixture to reflux for 6-12 hours. Monitor the reaction by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 30 mL) and brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to dryness.

  • Recrystallize the crude product from ethanol/water to obtain the pure 5-amino-1H-pyrazole derivative.

Data Summary

ProtocolHeterocyclic SystemKey ReagentsSolventReaction Time (h)Typical Yield (%)
1Furo[2,3-d]pyrimidineGuanidine hydrochloride, Sodium ethoxideEthanol12-2460-80
2DihydropyridinoneEthyl acetoacetate, PiperidineEthanol8-1650-70
35-Amino-1H-pyrazoleHydrazine hydrate, TriethylamineEthanol6-1265-85

Conclusion and Future Perspectives

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a highly valuable and versatile building block for the synthesis of a diverse range of nitrogen-containing heterocycles. Its bifunctional nature allows for the construction of complex molecular architectures through straightforward and efficient synthetic protocols. The application notes and detailed procedures provided in this guide serve as a robust starting point for researchers in the field of medicinal chemistry and drug discovery. The continued exploration of the reactivity of this scaffold will undoubtedly lead to the discovery of novel heterocyclic compounds with significant therapeutic potential.

References

  • Benchchem. A Technical Guide to the Furanonitrile Functional Group: Properties, Synthesis, and Applications in Drug Discovery.

  • ResearchGate. A Review on Biological and Medicinal Significance of Furan.

  • BioScience Academic Publishing. Furan Derivatives and Their Role in Pharmaceuticals.

  • Benchchem. Design and Synthesis of Novel Furo[2,3-d]pyrimidine Derivatives: A Technical Guide.

  • Biosynth. 5-(Aminomethyl)furan-2-carboxylic acid hydrochloride.

  • Alq J Med App Sci. A Review on Biological and Medicinal Significance of Furan.

  • ResearchGate. Synthesis of nitrogen containing heterocycles.

  • Benchchem. Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 5-Methyl-2-furonitrile.

  • PubMed Central. Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods.

  • Frontiers in Chemistry. Recent advances in synthesizing and utilizing nitrogen-containing heterocycles.

  • MDPI. A Decade of Catalytic Progress in 1,4-Dihydropyridines (1,4-DHPs) Synthesis (2016-2024).

  • Wikipedia. Thorpe reaction.

  • Wikipedia. Gewald reaction.

  • Organic Chemistry Portal. Dihydropyridine synthesis.

  • Russian Journal of General Chemistry. Reactions of alkyl (halomethyl)furancarboxylates with hexamethylenetetramine.

  • National Institutes of Health. Recent highlights in the synthesis and biological significance of pyrazole derivatives.

  • Beilstein Journals. Approaches towards the synthesis of 5-aminopyrazoles.

  • Organic Chemistry Portal. Pyrazole synthesis.

Sources

Application

Application Notes &amp; Protocols: Leveraging 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride in the Synthesis of Advanced Bio-based Polyamide Monomers

Abstract: The imperative to develop sustainable materials has catalyzed significant research into bio-based polymers as alternatives to their petrochemical counterparts.[1][2][3] Furan derivatives, accessible from renewa...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The imperative to develop sustainable materials has catalyzed significant research into bio-based polymers as alternatives to their petrochemical counterparts.[1][2][3] Furan derivatives, accessible from renewable biomass, have emerged as pivotal platform molecules for creating high-performance polymers.[2][4][5] This guide provides a detailed technical overview of 5-(aminomethyl)furan-2-carbonitrile hydrochloride (AMFCN·HCl), a versatile bifunctional monomer. We will explore its synthesis, safety considerations, and its critical role in the preparation of furan-based polyamide monomers, which are precursors to polymers with exceptional thermal and mechanical properties.[1][6][7]

Monomer Overview: Physicochemical Properties and Safety

5-(Aminomethyl)furan-2-carbonitrile is a heterocyclic compound featuring a furan ring substituted with a nucleophilic aminomethyl group and an electrophilic carbonitrile group. This bifunctional nature makes it an ideal building block for step-growth polymerization. The hydrochloride salt form enhances its stability and simplifies handling and purification.

Physicochemical Data

The properties of the monomer are essential for designing synthetic and polymerization protocols.

PropertyValueSource
Compound Name 5-(Aminomethyl)furan-2-carbonitrile hydrochloride-
IUPAC Name 5-(aminomethyl)furan-2-carbonitrile;hydrochloride[8]
CAS Number 203792-32-9[9]
Molecular Formula C₆H₇ClN₂O-
Molecular Weight 158.59 g/mol -
Free Base CAS 776277-28-2[10]
Free Base Formula C₆H₆N₂O[8]
Free Base Mol. Wt. 122.13 g/mol [10]
Appearance Solid (predicted)-
Safety, Handling, and Storage

Adherence to strict safety protocols is paramount when working with AMFCN·HCl and its precursors. The following information is synthesized from available Safety Data Sheets (SDS).[9]

  • Hazard Identification:

    • Causes serious eye irritation (H319).[9]

    • May be harmful if swallowed.[10]

  • Precautionary Measures & Personal Protective Equipment (PPE):

    • Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid dust formation and inhalation.[9]

    • Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

    • Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[9]

    • Handling: Avoid contact with skin and eyes. Wash hands thoroughly after handling.[9] Prevent fire caused by electrostatic discharge.[9]

  • First Aid:

    • Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and consult a doctor.[9]

    • Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water.[9]

    • Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[9]

    • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[9]

  • Storage:

    • Store the container tightly closed in a dry, cool, and well-ventilated place.[9] Keep away from incompatible materials such as strong oxidizing agents.

Synthesis of the Monomer: A Plausible Pathway

The synthesis of AMFCN·HCl typically originates from 5-hydroxymethylfurfural (HMF), a key platform chemical derived from the dehydration of C6 sugars. The following protocol outlines a conceptual, multi-step chemical synthesis.

Synthetic Workflow Diagram

This diagram illustrates a logical pathway from a biomass-derived precursor to the final polyamide monomer.

G HMF 5-Hydroxymethylfurfural (HMF) (from Biomass) Aldoxime 5-(hydroxymethyl)furan-2-carbaldehyde oxime HMF->Aldoxime 1. Oxime Formation (NH₂OH·HCl) Nitrile_Intermediate 5-(hydroxymethyl)furan-2-carbonitrile Aldoxime->Nitrile_Intermediate 2. Dehydration (e.g., Ac₂O) Chlorinated_Intermediate 5-(chloromethyl)furan-2-carbonitrile Nitrile_Intermediate->Chlorinated_Intermediate 3. Chlorination (e.g., SOCl₂) Amine_Intermediate 5-(Aminomethyl)furan-2-carbonitrile (Free Amine) Chlorinated_Intermediate->Amine_Intermediate 4. Amination (e.g., NH₃) Final_Product 5-(Aminomethyl)furan-2-carbonitrile HCl (AMFCN·HCl) Amine_Intermediate->Final_Product 5. Salt Formation (HCl)

Caption: Conceptual synthetic workflow for AMFCN·HCl from HMF.

Detailed Synthetic Protocol (Conceptual)

This protocol explains the causality behind each step, providing insights for researchers.

Step 1: Oxime Formation from 5-Hydroxymethylfurfural (HMF)

  • Rationale: The conversion of an aldehyde to a nitrile is often achieved through the dehydration of an aldoxime intermediate. This is a reliable and high-yielding transformation.[11]

  • Procedure:

    • Dissolve HMF (1 eq.) in a mixture of ethanol and water.

    • Add hydroxylamine hydrochloride (1.1 eq.) and a mild base like sodium acetate (1.2 eq.) to the solution. The base neutralizes the HCl released from the hydroxylamine salt.

    • Stir the reaction at room temperature for 2-4 hours, monitoring by Thin Layer Chromatography (TLC) until the HMF starting material is consumed.

    • Remove the ethanol under reduced pressure. The resulting aqueous solution contains the crude oxime, which can be extracted with a suitable organic solvent (e.g., ethyl acetate).

Step 2: Dehydration to 5-(hydroxymethyl)furan-2-carbonitrile

  • Rationale: A dehydrating agent is required to eliminate water from the oxime, forming the nitrile. Acetic anhydride is a common and effective reagent for this purpose.

  • Procedure:

    • Dissolve the crude oxime from the previous step in acetic anhydride.

    • Heat the mixture to reflux (approx. 140 °C) for 2-3 hours.

    • After cooling, carefully pour the reaction mixture into ice-water to hydrolyze the excess acetic anhydride.

    • Extract the product with an organic solvent, wash with saturated sodium bicarbonate solution to remove acetic acid, and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude nitrile intermediate.

Step 3 & 4: Conversion of Hydroxymethyl to Aminomethyl Group

  • Rationale: A common strategy for converting a primary alcohol to a primary amine involves a two-step process: conversion to a more reactive leaving group (like a chloride), followed by nucleophilic substitution with an amine source.

  • Procedure:

    • Chlorination: Dissolve the nitrile intermediate in an anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (N₂ or Ar). Cool the solution in an ice bath. Add thionyl chloride (SOCl₂) dropwise. The reaction is exothermic and produces HCl and SO₂ gas, requiring a fume hood and proper scrubbing. Stir until TLC confirms the consumption of the starting material.

    • Amination: After removing the excess SOCl₂ and solvent in vacuo, dissolve the crude chloromethyl intermediate in a suitable solvent and react it with an excess of ammonia (either as a solution in an alcohol or as anhydrous ammonia gas).

    • Isolate the resulting free amine, 5-(aminomethyl)furan-2-carbonitrile, after workup and purification, typically via column chromatography.

Step 5: Formation of the Hydrochloride Salt

  • Rationale: The hydrochloride salt is often a stable, crystalline solid that is easier to handle, purify, and store than the free amine, which may be an oil and prone to oxidation.

  • Procedure:

    • Dissolve the purified free amine in a suitable anhydrous solvent like diethyl ether or isopropanol.

    • Slowly bubble anhydrous HCl gas through the solution or add a solution of HCl in isopropanol dropwise.

    • The hydrochloride salt will precipitate out of the solution. Collect the solid by filtration, wash with cold solvent, and dry under vacuum.

Application: Synthesis of a Bio-based Polyamide

AMFCN·HCl is a precursor to the bifunctional monomer 5-(aminomethyl)furan-2-carboxylic acid (AMFCA). AMFCA can undergo self-condensation or be copolymerized with other diamines or diacids to produce a range of furanic polyamides.[1][12] These polymers are notable for their rigidity, imparted by the furan ring, leading to high thermal stability.[7][13]

Polymerization Workflow Diagram

The following diagram outlines the conversion of the nitrile precursor to the monomer, followed by polycondensation.

G AMFCN_HCl AMFCN·HCl Free_Amine 5-(Aminomethyl)furan-2-carbonitrile (Free Amine) AMFCN_HCl->Free_Amine 1. Neutralization (Base) AMFCA 5-(Aminomethyl)furan-2-carboxylic acid (AMFCA Monomer) Free_Amine->AMFCA 2. Hydrolysis (Acid or Base) Polymer Furan-Based Polyamide AMFCA->Polymer 3. Polycondensation (Heat, Catalyst) Diacid Diacid Chloride (e.g., Adipoyl Chloride)

Caption: Workflow for polyamide synthesis from AMFCN·HCl.

Protocol: Solution Polycondensation to Furanic Polyamide

This protocol details the conversion of AMFCN·HCl into a polyamide via the AMFCA intermediate.

Step 1: Preparation of the AMFCA Monomer

  • Rationale: The nitrile group must be converted to a carboxylic acid to create the A-B type monomer required for polycondensation. This is achieved through hydrolysis under acidic or basic conditions.

  • Procedure:

    • Neutralization: Suspend AMFCN·HCl in water and add a stoichiometric amount of a base (e.g., NaOH) to generate the free amine, 5-(aminomethyl)furan-2-carbonitrile.

    • Hydrolysis: Add excess strong base (e.g., NaOH solution) to the free amine solution and heat to reflux. The nitrile group will hydrolyze to a carboxylate salt, releasing ammonia gas. Monitor the reaction until nitrile consumption is complete.

    • Acidification: Cool the reaction mixture and carefully acidify with an acid (e.g., HCl) to the isoelectric point of AMFCA. The zwitterionic monomer will precipitate.

    • Purification: Collect the solid AMFCA by filtration, wash with cold water and then a solvent like ethanol to remove impurities, and dry thoroughly under vacuum.

Step 2: Solution Polycondensation

  • Rationale: Solution polycondensation allows for effective mixing and temperature control, facilitating the growth of high molecular weight polymer chains. A solvent like N-Methyl-2-pyrrolidone (NMP) is often used for its ability to dissolve the monomers and the resulting polyamide.[1]

  • Procedure:

    • Set up a reaction vessel with a mechanical stirrer, a nitrogen inlet, and a condenser. An inert atmosphere is crucial to prevent oxidative side reactions at high temperatures.

    • Charge the vessel with the purified AMFCA monomer and a suitable solvent (e.g., NMP containing LiCl to aid solubility).

    • Optionally, add a phosphorylation agent (e.g., triphenyl phosphite) and a base (e.g., pyridine) which act as activating agents for the carboxylic acid group, promoting amidation.

    • Heat the reaction mixture gradually according to a specific temperature profile (e.g., 100-120 °C) for several hours. As the polycondensation proceeds, the viscosity of the solution will increase noticeably.

    • Monitor the reaction by measuring the inherent viscosity of aliquots taken from the reaction mixture.

Step 3: Polymer Isolation and Characterization

  • Rationale: The synthesized polymer must be isolated from the reaction solvent and residual reagents.

  • Procedure:

    • Once the desired viscosity is reached, cool the polymer solution to room temperature.

    • Precipitate the polyamide by pouring the viscous solution into a non-solvent, such as methanol or water, with vigorous stirring.

    • Collect the fibrous or powdered polymer by filtration.

    • Wash the polymer extensively with hot water and methanol to remove the solvent (NMP), LiCl, and any unreacted monomers.

    • Dry the final polyamide product in a vacuum oven at an elevated temperature (e.g., 80-100 °C) until a constant weight is achieved.

    • Characterize the polymer using techniques such as Fourier-Transform Infrared Spectroscopy (FTIR) to confirm amide bond formation, Nuclear Magnetic Resonance (NMR) for structural analysis, Gel Permeation Chromatography (GPC) for molecular weight determination, and Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to evaluate its thermal properties.[7]

References

  • Synthesis of Biobased Furan-Containing Polyamides. (n.d.). Progress in Chemistry. Retrieved January 11, 2026, from [Link]

  • Synthesis of Biobased Furan Polyamides with Excellent Mechanical Properties: Effect of Diamine Chain Length. (2024-01-11). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Synthesis of Biobased Polyamides Containing a Bifuran Moiety and Comparison of Their Properties with Those of Polyamides Based on a Single Furan Ring. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Preparation and characterization of bio⁃based furan polyamide by interfacial polymerization. (2025-04-23). China Plastics. Retrieved January 11, 2026, from [Link]

  • Furan Derivatives: Plant-Based Monomers for Sustainable Polymers. (2025-07-03). Patsnap Eureka. Retrieved January 11, 2026, from [Link]

  • Enzymatic polymerization of furan-based polymers in biobased solvents. (n.d.). RSC Publishing. Retrieved January 11, 2026, from [Link]

  • Synthesis and Photo-Polymerization of Bio-Based Furanic Compounds Functionalized by 2-Hydroxypropyl Methacrylate Group(s). (2025-08-08). ResearchGate. Retrieved January 11, 2026, from [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. (n.d.). Green Chemistry (RSC Publishing). Retrieved January 11, 2026, from [Link]

  • 5-(aminomethyl)furan-2-carbonitrile hydrochloride (C6H6N2O). (n.d.). PubChemLite. Retrieved January 11, 2026, from [Link]

  • Synthesis of Furan-Based Diamine and Its Application in the Preparation of Bio-Based Polyimide. (2023-02-22). PubMed. Retrieved January 11, 2026, from [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. (2025-08-19). ResearchGate. Retrieved January 11, 2026, from [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. (2025-09-07). mediaTUM. Retrieved January 11, 2026, from [Link]

  • Preparation of 5‐(Aminomethyl)‐2‐furanmethanol by Direct Reductive Amination of 5‐Hydroxymethylfurfural with Aqueous Ammonia over Ni/SBA‐15 Catalyst. (2018-04). ResearchGate. Retrieved January 11, 2026, from [Link]

Sources

Method

Application Notes and Protocols for the Synthesis of Bioactive Molecules Utilizing 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

Introduction: The Strategic Value of the Furan Scaffold in Medicinal Chemistry The furan ring system is a privileged scaffold in the realm of medicinal chemistry, appearing in a multitude of natural products and syntheti...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of the Furan Scaffold in Medicinal Chemistry

The furan ring system is a privileged scaffold in the realm of medicinal chemistry, appearing in a multitude of natural products and synthetic bioactive molecules.[1][2] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems, such as the phenyl ring, make it a valuable component in drug design.[1] The strategic functionalization of the furan core allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties. 5-(Aminomethyl)furan-2-carbonitrile hydrochloride emerges as a particularly versatile building block, presenting two key reactive handles: a primary amine and a nitrile group. This dual functionality opens avenues for diverse synthetic transformations, enabling the construction of a wide array of molecular architectures with potential therapeutic applications, including but not limited to antibacterial, anti-inflammatory, and anticancer agents.[3][4]

This technical guide provides detailed protocols for the derivatization of 5-(aminomethyl)furan-2-carbonitrile hydrochloride into valuable furan-based carboxamides and sulfonamides, classes of compounds well-represented in pharmacologically active agents. Furthermore, we will explore the potential for subsequent transformations of the nitrile moiety to construct more complex heterocyclic systems.

Core Synthetic Strategies: Leveraging the Primary Amine

The primary amino group of 5-(aminomethyl)furan-2-carbonitrile hydrochloride is a nucleophilic center that readily participates in reactions with various electrophiles. This reactivity is the cornerstone of its utility as a scaffold for building molecular diversity. The hydrochloride salt form ensures stability and enhances water solubility, though it necessitates the use of a base in most reactions to liberate the free amine for effective nucleophilic attack.

I. Synthesis of Furan-2-Carboxamides via N-Acylation

The formation of an amide bond is one of the most fundamental and widely employed reactions in the synthesis of pharmaceuticals. The resulting furan-2-carboxamides from 5-(aminomethyl)furan-2-carbonitrile hydrochloride are of significant interest, as the carboxamide linkage is a key structural feature in many bioactive molecules, contributing to their target-binding affinity and metabolic stability.

Protocol 1: General Procedure for the Synthesis of N-((5-cyanofuran-2-yl)methyl)amides

This protocol details a standard procedure for the coupling of 5-(aminomethyl)furan-2-carbonitrile hydrochloride with a generic carboxylic acid using a carbodiimide coupling agent, a method widely recognized for its mild conditions and broad substrate scope.

Reaction Workflow:

G cluster_reactants Reactants & Reagents A 5-(Aminomethyl)furan-2-carbonitrile HCl F N-acylated Furan-2-carboxamide A->F Amide Bond Formation B Bioactive Carboxylic Acid B->F C Coupling Agent (e.g., EDC, DCC) C->F D Base (e.g., DIPEA, Et3N) D->A Free Amine Liberation E Solvent (e.g., DCM, DMF) E->F Reaction Medium

Caption: Workflow for N-acylation of 5-(aminomethyl)furan-2-carbonitrile.

Experimental Protocol:

  • Materials:

    • 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq)

    • Bioactive Carboxylic Acid (1.1 eq)

    • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

    • Hydroxybenzotriazole (HOBt) (1.2 eq)

    • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et3N) (2.5 eq)

    • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

    • Saturated aqueous sodium bicarbonate solution

    • Brine

    • Anhydrous sodium sulfate

  • Procedure:

    • To a stirred solution of the bioactive carboxylic acid (1.1 eq) in anhydrous DCM or DMF, add EDC (1.2 eq) and HOBt (1.2 eq).

    • Stir the mixture at room temperature for 30 minutes to pre-activate the carboxylic acid.

    • In a separate flask, suspend 5-(aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq) in the same anhydrous solvent.

    • Add DIPEA or Et3N (2.5 eq) to the suspension and stir until the solid dissolves, indicating the formation of the free amine.

    • Slowly add the solution of the free amine to the pre-activated carboxylic acid mixture.

    • Allow the reaction to proceed at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to afford the desired N-((5-cyanofuran-2-yl)methyl)amide.

Quantitative Data Summary (Representative):

ParameterValue
Reactants 5-(Aminomethyl)furan-2-carbonitrile HCl (1.0 eq), Carboxylic Acid (1.1 eq)
Coupling Reagents EDC (1.2 eq), HOBt (1.2 eq)
Base DIPEA (2.5 eq)
Solvent Anhydrous DCM
Reaction Temperature Room Temperature
Reaction Time 12 - 24 hours
Typical Yield 70 - 90%
II. Synthesis of Furan-2-Sulfonamides via N-Sulfonylation

Sulfonamides are a cornerstone of medicinal chemistry, with applications ranging from antibacterial to anticancer therapies. The synthesis of furan-based sulfonamides from 5-(aminomethyl)furan-2-carbonitrile hydrochloride provides access to a class of compounds with significant therapeutic potential.

Protocol 2: General Procedure for the Synthesis of N-((5-cyanofuran-2-yl)methyl)sulfonamides

This protocol outlines the reaction of 5-(aminomethyl)furan-2-carbonitrile with a sulfonyl chloride in the presence of a base.

Reaction Workflow:

G cluster_reactants Reactants & Reagents A 5-(Aminomethyl)furan-2-carbonitrile HCl E N-sulfonylated Furan-2-sulfonamide A->E Sulfonamide Bond Formation B Bioactive Sulfonyl Chloride B->E C Base (e.g., Pyridine, Et3N) C->A Free Amine Liberation D Solvent (e.g., DCM, THF) D->E Reaction Medium

Caption: Workflow for N-sulfonylation of 5-(aminomethyl)furan-2-carbonitrile.

Experimental Protocol:

  • Materials:

    • 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq)

    • Bioactive Sulfonyl Chloride (1.1 eq)

    • Pyridine or Triethylamine (Et3N) (3.0 eq)

    • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

    • 1 M aqueous hydrochloric acid

    • Saturated aqueous sodium bicarbonate solution

    • Brine

    • Anhydrous magnesium sulfate

  • Procedure:

    • Suspend 5-(aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq) in anhydrous DCM or THF.

    • Add pyridine or Et3N (3.0 eq) and stir until a clear solution is obtained.

    • Cool the solution to 0 °C in an ice bath.

    • Add the bioactive sulfonyl chloride (1.1 eq) dropwise to the cooled solution.

    • Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC.

    • Upon completion, dilute the reaction mixture with DCM.

    • Wash the organic layer sequentially with 1 M aqueous HCl, saturated aqueous sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by recrystallization or column chromatography on silica gel to yield the desired N-((5-cyanofuran-2-yl)methyl)sulfonamide.

Quantitative Data Summary (Representative):

ParameterValue
Reactants 5-(Aminomethyl)furan-2-carbonitrile HCl (1.0 eq), Sulfonyl Chloride (1.1 eq)
Base Pyridine (3.0 eq)
Solvent Anhydrous DCM
Reaction Temperature 0 °C to Room Temperature
Reaction Time 4 - 12 hours
Typical Yield 65 - 85%

Future Directions: The Latent Reactivity of the Nitrile Group

While the primary amine offers a direct route to a diverse range of bioactive amides and sulfonamides, the nitrile group on the furan ring represents a valuable point for further synthetic elaboration. The transformation of the nitrile can lead to the formation of more complex heterocyclic systems, which are of great interest in drug discovery.

Potential Transformations of the Nitrile Group:

  • Cyclocondensation Reactions: The nitrile group can participate in cyclocondensation reactions with dinucleophilic reagents to construct various heterocyclic rings. For instance, reaction with guanidine can yield substituted pyrimidines, a scaffold prevalent in kinase inhibitors.[5]

  • Reduction to Primary Amine: The nitrile can be reduced to a primary amine, providing a diamino-functionalized furan scaffold. This can be a precursor for the synthesis of macrocycles or other complex structures.

  • Hydrolysis to Carboxylic Acid: Hydrolysis of the nitrile group can yield the corresponding 5-(aminomethyl)furan-2-carboxylic acid, a versatile intermediate for the synthesis of polyesters or other derivatives.[6]

These subsequent transformations significantly expand the synthetic utility of 5-(aminomethyl)furan-2-carbonitrile hydrochloride, making it a powerful building block for the creation of diverse and complex molecular libraries for drug discovery programs.

Conclusion

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a strategically important building block for the synthesis of bioactive molecules. Its bifunctional nature allows for selective derivatization, providing straightforward access to furan-based carboxamides and sulfonamides. The detailed protocols provided herein offer a solid foundation for researchers to explore the synthetic potential of this versatile scaffold. The latent reactivity of the nitrile group further enhances its value, opening doors to the construction of more intricate heterocyclic systems. The continued exploration of the synthetic utility of this and related furan derivatives will undoubtedly contribute to the development of novel therapeutic agents.

References

  • Zacconi, F., et al. (2024). Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides. Chemistry – A European Journal. Retrieved from [Link]

  • Ghorab, M. M., et al. (2021). Substituted Furan Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. Molecules. Retrieved from [Link]

  • Phutdhawong, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. Retrieved from [Link]

  • Phutdhawong, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. ResearchGate. Retrieved from [Link]

  • Romero-F L, D., et al. (2021). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Green Chemistry. Retrieved from [Link]

  • Aggarwal, R., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

  • Sipos, G., et al. (2021). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Molecules. Retrieved from [Link]

  • Vitale, P., et al. (2022). An Easy Access to Furan-Fused Polyheterocyclic Systems. Molecules. Retrieved from [Link]

  • Oriental Journal of Chemistry. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Retrieved from [Link]

  • Hölzel-Diagnostika. (n.d.). 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. Retrieved from [Link]

  • Aggarwal, R., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. ResearchGate. Retrieved from [Link]

  • Abu-Shanab, F. A., et al. (2005). β-Aminocrotononitrile in heterocyclic synthesis: Synthesis of polysubstituted pyridines as precursors to bicycles and polycycles. Journal of Heterocyclic Chemistry. Retrieved from [Link]

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Application

Application Notes and Protocols: The Strategic Use of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in Modern Medicinal Chemistry

Introduction: The Furan Scaffold as a Privileged Motif in Drug Discovery The furan ring is a foundational five-membered aromatic heterocycle that serves as a privileged scaffold in medicinal chemistry.[1] Its utility is...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Furan Scaffold as a Privileged Motif in Drug Discovery

The furan ring is a foundational five-membered aromatic heterocycle that serves as a privileged scaffold in medicinal chemistry.[1] Its utility is underscored by its presence in numerous therapeutic agents, where it often functions as a bioisostere for phenyl rings, offering modulated steric and electronic properties that can enhance metabolic stability, drug-receptor interactions, and overall bioavailability. When functionalized with both an aminomethyl group and a nitrile moiety, as in 5-(Aminomethyl)furan-2-carbonitrile hydrochloride , the resulting molecule becomes a highly versatile and strategic building block for library synthesis. The primary amine provides a nucleophilic handle for diversification, while the electron-withdrawing nitrile group influences the electronic character of the furan ring and presents opportunities for further chemical transformations.

This guide provides an in-depth overview of the core characteristics of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, its role as a pharmacophore, and detailed protocols for its application in synthetic and biological workflows. It is designed for researchers, medicinal chemists, and drug development professionals seeking to leverage this scaffold in the creation of novel therapeutic candidates.

Part 1: Core Characteristics and Handling

Physicochemical and Structural Data

A thorough understanding of the molecule's fundamental properties is critical for its effective use in experimental design.

PropertyValueSource(s)
CAS Number 203792-32-9[2][3]
Molecular Formula C₆H₇ClN₂O (Hydrochloride Salt)-
Molecular Weight 158.59 g/mol (Hydrochloride Salt)-
IUPAC Name 5-(aminomethyl)furan-2-carbonitrile;hydrochloride[4]
Canonical SMILES C1=C(OC(=C1)C#N)CN.Cl[5]
InChI Key AIBYYQLJOMFINU-UHFFFAOYSA-N[4][5]
Purity Typically ≥98%[4]
Appearance Off-white to light yellow solid-
Safe Handling and Storage

Adherence to safety protocols is paramount when handling any chemical intermediate. 5-(Aminomethyl)furan-2-carbonitrile hydrochloride possesses specific hazards that require careful management.

  • Hazard Statements: The compound is classified as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[4]

  • Precautionary Measures:

    • Always handle in a well-ventilated area or a chemical fume hood.[4]

    • Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4]

    • Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

    • Wash hands thoroughly after handling.[4]

  • Storage: Store in a cool, dry, well-ventilated place. Keep the container tightly closed and store locked up.[4] For long-term stability, storage at 2°C - 8°C is recommended.[6]

Part 2: Strategic Role in Medicinal Chemistry

The furan nucleus is a versatile scaffold that has been incorporated into drugs with a wide array of pharmacological activities, including antibacterial, anti-inflammatory, anticancer, and antiviral properties.[7][8][9] The title compound leverages this privileged core, presenting two key functional groups that drive its utility in drug design.

  • The Aminomethyl Group (-CH₂NH₂): This primary amine is the principal site for synthetic elaboration. It serves as a robust nucleophile, enabling straightforward derivatization through amide bond formation, reductive amination, urea/thiourea formation, and sulfonylation. This allows for the systematic exploration of the chemical space around the core scaffold, a cornerstone of structure-activity relationship (SAR) studies.

  • The Furan-2-Carbonitrile Moiety: The nitrile group is a potent electron-withdrawing group, which modulates the electronics of the furan ring. It is also a valuable pharmacophore in its own right, capable of participating in hydrogen bonding and other polar interactions within a target's active site.[1] Furthermore, the nitrile can serve as a synthetic precursor to other functional groups, such as tetrazoles or amidines, further expanding diversification possibilities.

Structure-Activity Relationship (SAR) Visualization

The logical progression of a drug discovery campaign involves systematically modifying a lead scaffold to enhance potency, selectivity, and pharmacokinetic properties. The diagram below illustrates the key modification points on the 5-(Aminomethyl)furan-2-carbonitrile scaffold.

SAR_Points cluster_0 5-(Aminomethyl)furan-2-carbonitrile Scaffold cluster_1 mol R1 R¹ Group via Amide/Urea/Sulfonamide Linkage R2 Ring Bioisosteres (e.g., Thiophene, Pyrrole) R3 Nitrile Modification (e.g., to Tetrazole) p1->R1 Vector 1: Amine Derivatization p2->R2 Vector 2: Scaffold Hopping p3->R3 Vector 3: Nitrile Bioisostere

Caption: Key vectors for SAR exploration on the core scaffold.

Part 3: Experimental Protocols

The following protocols provide step-by-step methodologies for the synthesis and application of derivatives from 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

Protocol 3.1: Synthesis of a Representative Amide Derivative

This protocol details a standard amide coupling reaction, a fundamental transformation in medicinal chemistry, to append a carboxylic acid to the primary amine of the title compound.

Objective: To synthesize N-((5-cyanofuran-2-yl)methyl)benzamide.

Materials:

  • 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

  • Benzoic acid

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, nitrogen inlet

Procedure:

  • Reactant Setup: To a clean, dry round-bottom flask under a nitrogen atmosphere, add 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq).

  • Dissolution: Dissolve the starting material in anhydrous DMF.

  • Base Addition: Add DIPEA (2.5 eq) to the solution to neutralize the hydrochloride salt and act as the base for the coupling reaction. Stir for 10 minutes at room temperature. Rationale: The free primary amine is required for the nucleophilic attack; DIPEA is a non-nucleophilic base that effectively deprotonates the ammonium salt.

  • Addition of Coupling Partners: Add benzoic acid (1.1 eq) followed by the coupling agent HATU (1.2 eq). Rationale: HATU is a highly efficient coupling agent that activates the carboxylic acid to form a highly reactive intermediate, facilitating rapid amide bond formation and minimizing side reactions.

  • Reaction: Stir the reaction mixture at room temperature for 4-6 hours. Monitor progress by Thin-Layer Chromatography (TLC) or LC-MS.

  • Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x). Rationale: The aqueous washes remove residual DMF, unreacted benzoic acid, and water-soluble byproducts from the HATU coupling.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purification: Purify the crude product by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes, to yield the pure amide product.

  • Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and HRMS.

Protocol 3.2: Biological Screening - MTT Assay for Cytotoxicity

This protocol outlines a standard method to assess the in vitro anticancer activity of newly synthesized derivatives. The MTT assay is a colorimetric method used to measure cell viability.[10][11]

Materials:

  • Human cancer cell line (e.g., HeLa, HepG2, MCF-7)[12]

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-Buffered Saline (PBS)

  • Trypsin-EDTA

  • Synthesized furan derivative stock solution (e.g., 10 mM in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[11]

  • DMSO

  • 96-well cell culture plates, multichannel pipette, incubator (37°C, 5% CO₂), microplate reader

Procedure:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[11]

  • Compound Treatment: Prepare serial dilutions of the synthesized furan derivative in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with vehicle control (e.g., 0.1% DMSO) and untreated cells. Incubate for 48-72 hours.[11]

  • MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours. Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to a purple formazan precipitate.

  • Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ value (the concentration that inhibits cell growth by 50%).

Part 4: Integrated Drug Discovery Workflow

The successful application of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride involves a multi-step process from initial synthesis to biological validation.

Workflow start Start: 5-(Aminomethyl)furan-2- carbonitrile hydrochloride synthesis Step 1: Parallel Synthesis (e.g., Amide Coupling) start->synthesis purification Step 2: Purification (e.g., HPLC, Column Chromatography) synthesis->purification characterization Step 3: Characterization (NMR, LC-MS, HRMS) purification->characterization screening Step 4: Primary Screening (e.g., MTT Assay) characterization->screening hit_id Step 5: Hit Identification (IC₅₀ < Threshold) screening->hit_id sar_analysis Step 6: SAR Analysis (Data Interpretation) hit_id->sar_analysis lead_opt Step 7: Lead Optimization (Iterative Synthesis) sar_analysis->lead_opt end Outcome: Preclinical Candidate sar_analysis->end lead_opt->synthesis Iterate

Caption: A representative workflow for drug discovery using the title compound.

Conclusion

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a valuable and versatile building block for medicinal chemistry. Its privileged furan core, combined with a reactive aminomethyl handle and a modulating nitrile group, provides an excellent starting point for the synthesis of diverse chemical libraries. The protocols and strategic insights provided in this guide offer a robust framework for researchers to effectively utilize this compound in the pursuit of novel therapeutic agents across a spectrum of diseases.

References

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  • Oriental Journal of Chemistry. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Available at: [Link]

  • American Journal of Bioscience and Clinical Integrity. (2025). Furan Derivatives and Their Role in Pharmaceuticals. Available at: [Link]

  • De, B., et al. (2014). Review on Chemistry and Therapeutic Activity of the Derivatives of Furan and Oxazole: The Oxygen Containing Heterocycles. Der Pharma Chemica, 6(1), 234-245. Available at: [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2024). Furan: A Promising Scaffold for Biological Activity. Available at: [Link]

  • Al-Tel, T. H., et al. (2022). Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities. Journal of Medicinal Chemistry, 65(15), 10453-10467. Available at: [Link]

  • ResearchGate. (2025). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Available at: [Link]

  • Royal Society of Chemistry. (2025). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Green Chemistry. Available at: [Link]

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  • Sengpracha, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry, 35(3). Available at: [Link]

  • ResearchGate. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Available at: [Link]

  • Wang, Y., et al. (2022). Structure-Activity relationship of 1-(Furan-2-ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. Bioorganic & Medicinal Chemistry Letters, 75, 128949. Available at: [Link]

  • Liu, Y., et al. (2023). Discovery of 5-trifluoromethyl-2-aminopyrimidine derivatives as potent dual inhibitors of FLT3 and CHK1. MedChemComm, 14(7), 1331-1345. Available at: [Link]

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Method

Application Notes and Protocols: 5-(Aminomethyl)furan-2-carbonitrile hydrochloride as a Precursor for High-Performance Bio-Based Polymers

Abstract The imperative to transition from petroleum-based to renewable feedstocks in the chemical industry has catalyzed significant research into bio-derived monomers. Furan derivatives, accessible from cellulosic biom...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The imperative to transition from petroleum-based to renewable feedstocks in the chemical industry has catalyzed significant research into bio-derived monomers. Furan derivatives, accessible from cellulosic biomass, are at the forefront of this endeavor, offering a rigid, aromatic-like structure that can impart excellent thermal and mechanical properties to polymers.[1][2] This document provides a comprehensive technical guide for researchers, materials scientists, and drug development professionals on the application of "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" as a versatile precursor for the synthesis of novel furan-based polyamides and polyimides. While direct applications of this specific nitrile-functionalized furan are not extensively reported, its chemical architecture presents a compelling opportunity for the development of advanced, sustainable materials. These application notes are therefore built upon established principles of polymer chemistry and analogous furan-based polymer systems to provide a robust, scientifically grounded framework for its utilization.

Introduction: The Promise of Furan-Based Polymers

Furan-containing polymers are emerging as a critical class of sustainable materials, demonstrating properties that can rival or even exceed those of their petrochemical counterparts.[3] The furan ring, a five-membered aromatic heterocycle, provides a rigid backbone to polymer chains, which is a key determinant of high thermal stability and mechanical strength.[1][4] The incorporation of furanic moieties into polymer architectures has been shown to enhance glass transition temperatures (Tg) and thermal degradation temperatures.[5][6] This guide focuses on the potential of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride as a foundational building block for two major classes of high-performance polymers: polyamides and polyimides. The inherent bifunctionality of this molecule, possessing both an amine and a nitrile group, allows for its transformation into a valuable monomer for step-growth polymerization.

Monomer Synthesis: From Nitrile to Carboxylic Acid

The primary amine of 5-(aminomethyl)furan-2-carbonitrile hydrochloride can readily participate in polymerization reactions. However, the nitrile group requires conversion to a carboxylic acid to create a bifunctional monomer suitable for polycondensation. This hydrolysis step is a critical prerequisite for the synthesis of furan-based polyamides and can be achieved under acidic or basic conditions.[7][8]

Protocol 1: Acid-Catalyzed Hydrolysis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

This protocol outlines the conversion of the nitrile functionality to a carboxylic acid, yielding 5-(Aminomethyl)furan-2-carboxylic acid, a key intermediate for polymerization.

Materials:

  • 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

  • Dilute Hydrochloric Acid (e.g., 6 M HCl)

  • Deionized Water

  • Sodium Bicarbonate (NaHCO₃) solution (saturated)

  • Round-bottom flask with reflux condenser

  • Heating mantle with magnetic stirrer

  • pH meter or pH paper

  • Büchner funnel and filter paper

Procedure:

  • In a round-bottom flask, dissolve 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in dilute hydrochloric acid.

  • Heat the mixture to reflux with continuous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • After completion of the reaction (typically several hours), cool the solution to room temperature.

  • Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate until the pH is approximately 7. The product, 5-(Aminomethyl)furan-2-carboxylic acid, will precipitate out of the solution.

  • Collect the precipitate by vacuum filtration using a Büchner funnel.

  • Wash the solid product with cold deionized water to remove any remaining salts.

  • Dry the purified 5-(Aminomethyl)furan-2-carboxylic acid in a vacuum oven at a moderate temperature (e.g., 60-70 °C) to a constant weight.

  • Characterize the final product using techniques such as FT-IR spectroscopy (to confirm the disappearance of the nitrile peak and the appearance of a broad carboxylic acid O-H stretch and a C=O stretch) and NMR spectroscopy.

start 5-(Aminomethyl)furan-2-carbonitrile hydrochloride step1 Dissolve in dilute HCl start->step1 step2 Reflux step1->step2 step3 Cool to RT step2->step3 step4 Neutralize with NaHCO3 step3->step4 step5 Precipitation of Product step4->step5 step6 Filter and Wash step5->step6 step7 Dry step6->step7 end 5-(Aminomethyl)furan-2-carboxylic acid step7->end

Caption: Workflow for the hydrolysis of the nitrile precursor.

Application in Polyamide Synthesis

Furan-based polyamides exhibit impressive thermal and mechanical properties, making them attractive as bio-based alternatives to conventional nylons and aramids.[5][6] The synthesized 5-(Aminomethyl)furan-2-carboxylic acid can be polymerized with various diacid chlorides or dicarboxylic acids to yield novel semi-aromatic or wholly aromatic polyamides.

Protocol 2: Solution Polymerization for Furan-Based Polyamide Synthesis

This protocol describes the synthesis of a furan-based polyamide via low-temperature solution polymerization of 5-(Aminomethyl)furan-2-carboxylic acid with an aromatic diacid chloride.

Materials:

  • 5-(Aminomethyl)furan-2-carboxylic acid

  • Terephthaloyl chloride (or other suitable diacid chloride)

  • Anhydrous N-methyl-2-pyrrolidone (NMP)

  • Anhydrous Lithium Chloride (LiCl)

  • Pyridine (as an acid scavenger)

  • Methanol

  • Nitrogen gas inlet and outlet

  • Three-necked round-bottom flask equipped with a mechanical stirrer

Procedure:

  • In a flame-dried three-necked flask under a nitrogen atmosphere, dissolve a pre-determined amount of 5-(Aminomethyl)furan-2-carboxylic acid and anhydrous LiCl in anhydrous NMP with stirring until a clear solution is obtained.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add an equimolar amount of terephthaloyl chloride to the stirred solution.

  • Add pyridine to the reaction mixture to neutralize the HCl generated during the reaction.

  • Allow the reaction to proceed at 0 °C for 1-2 hours, and then continue stirring at room temperature for 12-24 hours. The viscosity of the solution will increase as the polymerization progresses.

  • Precipitate the resulting polyamide by pouring the viscous polymer solution into a large volume of methanol with vigorous stirring.

  • Collect the fibrous polymer precipitate by filtration.

  • Wash the polymer thoroughly with hot water and methanol to remove any unreacted monomers, solvent, and salts.

  • Dry the furan-based polyamide in a vacuum oven at 80-100 °C until a constant weight is achieved.

  • Characterize the polymer for its molecular weight (e.g., via Gel Permeation Chromatography), thermal properties (TGA, DSC), and mechanical properties (tensile testing).[4][6][9]

start 5-(Aminomethyl)furan-2-carboxylic acid + Terephthaloyl chloride step1 Dissolve in NMP/LiCl at 0°C start->step1 step2 Add Pyridine step1->step2 step3 Stir at RT for 12-24h step2->step3 step4 Precipitate in Methanol step3->step4 step5 Filter and Wash step4->step5 step6 Dry step5->step6 end Furan-Based Polyamide step6->end

Caption: Workflow for furan-based polyamide synthesis.

Application in Polyimide Synthesis

Polyimides are renowned for their exceptional thermal stability, chemical resistance, and dielectric properties.[10][11] Furan-based polyimides offer a sustainable alternative to their petroleum-derived counterparts.[2][12] The synthesis of polyimides is typically a two-step process involving the formation of a soluble poly(amic acid) precursor, followed by cyclodehydration (imidization) to the final polyimide.[10][13]

Protocol 3: Two-Step Synthesis of Furan-Based Polyimide

This protocol details the synthesis of a furan-based polyimide using 5-(Aminomethyl)furan-2-carboxylic acid as the diamine component and pyromellitic dianhydride (PMDA) as the dianhydride.

Step 1: Synthesis of Poly(amic acid)

Materials:

  • 5-(Aminomethyl)furan-2-carboxylic acid

  • Pyromellitic dianhydride (PMDA)

  • Anhydrous N,N-dimethylacetamide (DMAc)

  • Nitrogen gas inlet and outlet

  • Three-necked round-bottom flask with a mechanical stirrer

Procedure:

  • In a flame-dried three-necked flask under a nitrogen atmosphere, dissolve an equimolar amount of 5-(Aminomethyl)furan-2-carboxylic acid in anhydrous DMAc.

  • Once the diamine has completely dissolved, slowly add an equimolar amount of PMDA in small portions to the stirred solution. Ensure the temperature is maintained at room temperature.

  • Continue stirring the solution at room temperature for 24 hours to form a viscous poly(amic acid) solution.[14] The formation of the poly(amic acid) can be confirmed by an increase in viscosity and by FT-IR spectroscopy.

Step 2: Imidization of Poly(amic acid)

The conversion of the poly(amic acid) to the final polyimide can be achieved through either thermal or chemical imidization.[10][15]

A. Thermal Imidization

  • Cast the poly(amic acid) solution onto a glass substrate to form a thin film.

  • Place the cast film in a vacuum oven and subject it to a staged heating program. A typical cycle would be: 100 °C for 1 hour, 200 °C for 1 hour, and finally 300 °C for 1 hour.[10]

  • This process removes the solvent and facilitates the cyclodehydration to form the imide rings.

B. Chemical Imidization

  • To the poly(amic acid) solution, add a dehydrating agent such as acetic anhydride and a catalyst like pyridine.[10][16]

  • Stir the mixture at room temperature for 12-24 hours.

  • The resulting polyimide will precipitate from the solution and can be collected by filtration, washed, and dried.[17]

cluster_0 Step 1: Poly(amic acid) Synthesis cluster_1 Step 2: Imidization start_paa 5-(Aminomethyl)furan-2-carboxylic acid + Pyromellitic dianhydride step1_paa Dissolve in DMAc at RT start_paa->step1_paa step2_paa Stir for 24h step1_paa->step2_paa end_paa Poly(amic acid) Solution step2_paa->end_paa thermal Thermal Imidization (Staged Heating) end_paa->thermal chemical Chemical Imidization (Acetic Anhydride/Pyridine) end_paa->chemical end_pi Furan-Based Polyimide thermal->end_pi Furan-Based Polyimide Film chemical->end_pi Furan-Based Polyimide Powder

Caption: Workflow for the two-step synthesis of furan-based polyimide.

Expected Properties and Characterization

The incorporation of the furan moiety is expected to yield polyamides and polyimides with excellent thermal and mechanical properties. The data below is a summary of properties reported for analogous furan-based polymers and serves as a predictive guide for materials synthesized from 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

PropertyExpected Range for Furan-Based PolyamidesExpected Range for Furan-Based PolyimidesReferences
Glass Transition Temperature (Tg) 100 - 200 °C250 - 350 °C[5][6][18][19]
5% Weight Loss Temperature (TGA) 350 - 450 °C> 425 °C[5][9][19]
Tensile Strength 50 - 100 MPa50 - 100 MPa[5][19]
Tensile Modulus 2 - 4 GPa2 - 3.5 GPa[6][19]

Conclusion

5-(Aminomethyl)furan-2-carbonitrile hydrochloride represents a promising, yet underexplored, bio-based building block for the synthesis of high-performance polymers. Through a straightforward hydrolysis of the nitrile group, a versatile amino-acid monomer can be obtained. This guide provides detailed, scientifically-grounded protocols for the synthesis of novel furan-based polyamides and polyimides from this precursor. The anticipated thermal and mechanical properties of these materials suggest their potential application in demanding fields such as aerospace, electronics, and automotive industries, thereby contributing to the development of a more sustainable materials economy. Further research and optimization of these protocols are encouraged to fully elucidate the potential of this versatile furan derivative.

References

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  • ResearchGate. (n.d.). The two-step reaction used in this study to form polyimide. Retrieved from [Link]

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  • ACS Publications. (2023). Synthesis of Biobased Polyamides Containing a Bifuran Moiety and Comparison of Their Properties with Those of Polyamides Based on a Single Furan Ring. Retrieved from [Link]

  • Scientific.Net. (n.d.). Synthesis and Imidization of Polyamic Acid. Retrieved from [Link]

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Application

Application Note &amp; Protocol: Synthesis and Characterization of Novel Polyamides from 5-(Aminomethyl)furan-2-carbonitrile

Audience: Researchers, scientists, and drug development professionals. Abstract The imperative to develop sustainable polymers from renewable resources has positioned furan-based monomers as critical building blocks for...

Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, scientists, and drug development professionals.

Abstract

The imperative to develop sustainable polymers from renewable resources has positioned furan-based monomers as critical building blocks for next-generation materials.[1] This document provides a comprehensive guide to the synthesis of novel polyamides derived from 5-(aminomethyl)furan-2-carbonitrile. This monomer is of particular interest as it combines a bio-derived furan core with two distinct functional groups: a primary aminomethyl group for step-growth polymerization and a pendant nitrile group that offers a locus for post-polymerization modification.[2] We present a detailed protocol for the low-temperature solution polycondensation of 5-(aminomethyl)furan-2-carbonitrile with an aromatic diacid chloride, a robust method for producing high molecular weight, semi-aromatic polyamides.[3][4] This guide explains the underlying chemical principles, provides step-by-step experimental procedures, outlines characterization techniques, and discusses potential applications in high-performance materials and drug development.

Introduction: The Strategic Value of Furan-Based Polyamides

Furan-based polymers represent a paradigm shift from fossil fuel dependence, offering a sustainable alternative with comparable or even superior properties to their petrochemical analogs.[1][5] Monomers such as 2,5-furandicarboxylic acid (FDCA) are at the forefront of this transition, enabling the synthesis of bio-based polyesters and polyamides.[1][6] The monomer 5-(aminomethyl)furan-2-carbonitrile introduces a unique asymmetric functionality. The primary amine allows for established polyamide chemistry, while the nitrile group provides a versatile handle for covalent attachment of therapeutic agents, targeting moieties, or other functional molecules, a feature of significant interest for biomedical applications and drug delivery systems.[7][8]

Two principal polymerization pathways can be envisioned for this monomer class:

  • Co-polymerization via the Aminomethyl Group: The most direct route involves reacting the nucleophilic amine of 5-(aminomethyl)furan-2-carbonitrile (as the free base) with a co-monomer containing two electrophilic groups, such as a diacid chloride. This step-growth polymerization yields a polyamide with pendant nitrile functionalities along the backbone. This application note will focus on a detailed protocol for this approach.

  • Self-Condensation following Nitrile Hydrolysis: An alternative strategy involves the hydrolysis of the nitrile group to a carboxylic acid, transforming the monomer into 5-(aminomethyl)furan-2-carboxylic acid (AMFCA).[9][10] This resulting amino acid monomer can then undergo self-condensation polymerization to produce a different, yet equally valuable, polyamide.

This guide focuses on the co-polymerization strategy due to its directness and the unique potential of the resulting nitrile-functionalized polymer.

Core Principles: Low-Temperature Solution Polycondensation

To achieve high molecular weight aromatic or semi-aromatic polyamides, melt polycondensation is often challenging due to the high melting points and potential for thermal degradation of the monomers or polymer.[6] Low-temperature solution polycondensation is the preferred method as it circumvents these issues.

Causality Behind Experimental Choices:

  • Reaction Mechanism: The polymerization proceeds via a nucleophilic acyl substitution. The lone pair of electrons on the nitrogen of the aminomethyl group attacks the electrophilic carbonyl carbon of the diacid chloride. This is followed by the elimination of a chloride ion, forming a stable amide bond and releasing hydrochloric acid (HCl) as a byproduct.[11]

  • Solvent System: A polar aprotic solvent, such as N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP), is essential. These solvents effectively dissolve the monomers and the resulting polymer, preventing premature precipitation which would otherwise terminate chain growth.

  • Acid Scavenger: The reaction generates HCl, which would protonate the unreacted amine monomers, rendering them non-nucleophilic and halting the polymerization. Therefore, an acid scavenger (e.g., triethylamine, pyridine) is typically included. Alternatively, the protocol begins by neutralizing the hydrochloride salt of the monomer to its free base form.

  • Solubility Enhancement: Rigid-chain polyamides often have poor solubility. The addition of an inorganic salt like lithium chloride (LiCl) to the solvent is a standard technique.[3] The LiCl breaks up the strong intermolecular hydrogen bonds between polyamide chains, improving solubility and allowing the formation of high molecular weight polymers in solution.

Visualization of the Synthetic Workflow

The overall process, from monomer preparation to the final purified polymer, follows a logical sequence of synthesis, isolation, and purification.

G cluster_prep Part A: Monomer Preparation cluster_poly Part B: Polymerization cluster_iso Part C: Isolation & Purification start Start: 5-(Aminomethyl)furan- 2-carbonitrile hydrochloride neutralize Neutralization with Base (e.g., NaOH solution) start->neutralize extract Extraction of Free Amine into Organic Solvent neutralize->extract dry Drying and Solvent Removal extract->dry free_amine Isolated Free Amine Monomer dry->free_amine dissolve Dissolve Free Amine Monomer free_amine->dissolve setup Prepare DMAc/LiCl Solvent in Reactor under N2 setup->dissolve cool Cool to 0-5 °C dissolve->cool add_diacid Slow, Dropwise Addition of Diacid Chloride Solution cool->add_diacid react React at 0-5 °C, then Warm to Room Temperature add_diacid->react viscous Formation of Viscous Polymer Solution react->viscous precipitate Precipitate Polymer in Non-Solvent (Methanol) viscous->precipitate filter_wash Filter and Wash Solid (Methanol, Hot Water) precipitate->filter_wash dry_final Dry Purified Polymer in Vacuum Oven filter_wash->dry_final final_polymer Final Polyamide Product dry_final->final_polymer

Caption: Workflow for the synthesis of a novel furan-based polyamide.

Detailed Experimental Protocols

Safety Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Diacid chlorides are corrosive and react violently with water. Solvents like DMAc are harmful.

Part A: Preparation of Free Amine Monomer
  • Dissolution: Dissolve 5.0 g of 5-(aminomethyl)furan-2-carbonitrile hydrochloride in 50 mL of deionized water in a 250 mL beaker.

  • Neutralization: While stirring, slowly add 1 M sodium hydroxide (NaOH) solution dropwise until the pH of the solution reaches 10-11, indicating complete deprotonation of the amine.

  • Extraction: Transfer the aqueous solution to a separatory funnel. Extract the aqueous phase three times with 50 mL portions of dichloromethane (DCM). The free amine is more soluble in the organic solvent.

  • Drying: Combine the organic extracts and dry them over anhydrous magnesium sulfate (MgSO₄).

  • Isolation: Filter off the drying agent and remove the solvent (DCM) using a rotary evaporator. The resulting oil or solid is the free amine monomer, 5-(aminomethyl)furan-2-carbonitrile. Confirm its purity via ¹H NMR before proceeding.

Part B: Low-Temperature Solution Polycondensation

This protocol uses terephthaloyl chloride as a representative diacid chloride co-monomer.

G node1 plus + node1->plus node2 arrow node2->arrow node3 Polyamide Repeat Unit plus->node2 arrow->node3 conditions DMAc / LiCl 0 °C to RT arrow->conditions

Caption: Reaction scheme for polyamide synthesis.

  • Solvent Preparation: In a 250 mL three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 2.0 g of anhydrous LiCl in 100 mL of anhydrous DMAc. Stir until a clear solution is obtained.

  • Monomer Dissolution: To the DMAc/LiCl solution, add 0.025 mol of the purified 5-(aminomethyl)furan-2-carbonitrile free amine from Part A. Stir under a gentle nitrogen stream until completely dissolved.

  • Cooling: Cool the reaction flask to 0-5 °C using an ice-salt bath.

  • Diacid Chloride Addition: In a separate beaker, dissolve 0.025 mol of terephthaloyl chloride (5.075 g) in 20 mL of anhydrous DMAc. Slowly add this solution to the cooled, stirring amine solution dropwise over 30 minutes. A rapid increase in viscosity is expected.

  • Polymerization: After the addition is complete, maintain the reaction temperature at 0-5 °C for an additional 2 hours. Then, remove the cooling bath and allow the reaction to proceed at room temperature for 18-24 hours. The solution should become very thick, and stirring may become difficult.

Part C: Polymer Isolation and Purification
  • Precipitation: Slowly pour the viscous polymer solution into 500 mL of methanol in a beaker with vigorous stirring. The polyamide will precipitate as a fibrous or powdered solid.

  • Washing: Collect the polymer by vacuum filtration. To remove LiCl, unreacted monomers, and residual solvent, wash the polymer thoroughly by stirring it in 200 mL of hot deionized water for 1 hour, followed by filtration. Repeat this washing step. Then, wash with 200 mL of methanol.

  • Drying: Dry the purified polymer in a vacuum oven at 80-100 °C for 24 hours to remove all residual water and solvent.

  • Yield Calculation: Weigh the final white/off-white polymer and calculate the percentage yield.

Polymer Characterization & Expected Results

Proper characterization is crucial to confirm the polymer structure, molecular weight, and thermal properties.

Technique Purpose Expected Observations / Data
FTIR Spectroscopy Confirm functional groups and amide bond formation.Disappearance of primary amine N-H stretches (~3300-3400 cm⁻¹). Appearance of amide N-H stretch (~3300 cm⁻¹) and strong amide C=O stretch (~1650 cm⁻¹). Persistence of the nitrile (C≡N) peak (~2230 cm⁻¹).
¹H NMR Spectroscopy Elucidate polymer structure and confirm monomer incorporation.Broadening of peaks compared to monomers. Characteristic signals for the furan ring, methylene bridge, and aromatic protons of the diacid chloride should be present in the correct integration ratio.
Gel Permeation (GPC) Determine molecular weight (Mn, Mw) and polydispersity (PDI).A monomodal distribution indicating successful polymerization. High molecular weights (Mw > 20,000 g/mol ) are indicative of a successful reaction. PDI is typically around 2 for step-growth polymers.
Differential Scanning (DSC) Measure glass transition temperature (Tg) and melting point (Tm).A high Tg is expected due to the rigid furan and aromatic rings in the backbone, likely >150 °C.[5] The polymer may be semi-crystalline or amorphous.
Thermogravimetric (TGA) Assess thermal stability and decomposition temperature (Td).High thermal stability is anticipated, with a decomposition temperature (5% weight loss) likely exceeding 400 °C under a nitrogen atmosphere.[12]

Applications in Research and Drug Development

The unique structure of polyamides derived from 5-(aminomethyl)furan-2-carbonitrile opens avenues for several advanced applications:

  • High-Performance Materials: The semi-aromatic, rigid backbone containing furan rings is expected to confer excellent thermal stability and mechanical strength, making these materials candidates for engineering plastics and advanced composites.[6]

  • Drug Delivery Systems: The pendant nitrile groups along the polymer chain are versatile functional handles. They can be hydrolyzed to carboxylic acids or reduced to primary amines for the covalent attachment of drugs, creating polymer-drug conjugates. This allows for controlled release and targeted delivery strategies.[7][8]

  • Biomaterials and Tissue Engineering: Furan-based polymers are being explored for their biocompatibility and biodegradability.[13][14][15] These polyamides could be processed into fibers or films to create scaffolds for tissue engineering, with the nitrile groups available for surface functionalization with cell-adhesion peptides or growth factors.

  • Dynamic Materials: The furan ring itself can participate in reversible Diels-Alder reactions, a property that can be exploited to create self-healing materials or reprocessable thermosets if a suitable dienophile is used in a crosslinking step.[16]

References

  • Reactive Processing of Furan-Based Monomers via Frontal Ring-Opening Metathesis Polymerization for High Performance Materials.
  • Guo, H., et al. Synthesis of furan-based conjugated polymers with tunable bandgaps via direct C–H arylation of oligofurans. Polymer Chemistry, RSC Publishing.
  • Enzymatic synthesis of furan-based copolymers: Material characterization and potential for biomedical applic
  • Green Pathways for the Enzymatic Synthesis of Furan-Based Polyesters and Polyamides. ACS Symposium Series, 2020.
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  • Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymeriz
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  • Polyamides. Chemistry LibreTexts, 2020.
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  • Furan-containing Polymeric Materials: Harnessing the Diels-Alder Chemistry for Biomedical Applications.
  • Application Notes and Protocols: 5-Methyl-2-furonitrile in M
  • Synthesis of Furan-Based Diamine and Its Application in the Preparation of Bio-Based Polyimide. MDPI, 2023.
  • Step-growth polymeriz
  • Hybrid Conversion of 5‐Hydroxymethylfurfural to 5‐Aminomethyl‐2‐furancarboxylic acid: Toward New Bio‐sourced Polymers.
  • STEP-GROWTH (CONDENSATION)
  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Green Chemistry, RSC Publishing.
  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural.
  • A Potential Pathway for the Synthesis of Biomass-Based Polyamide Monomer 2,5-Bis(aminomethyl)furan from 2,5-Furandicarboxylic Acid. MDPI, 2023.
  • Step-Growth Polymers. Chemistry LibreTexts, 2023.
  • Polymerization Mechanisms: A Comprehensive Review of Step-Growth and Chain-Growth Pathways.
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  • enzymatic-synthesis-of-furan-based-copolymers-material-characterization-and-potential-for-biomedical-applic
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Method

Application Note &amp; Protocols: Advanced Purification Strategies for 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride and Its Derivatives

For: Researchers, scientists, and drug development professionals. Abstract This document provides a comprehensive guide to the purification of 5-(aminomethyl)furan-2-carbonitrile hydrochloride and its structurally relate...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the purification of 5-(aminomethyl)furan-2-carbonitrile hydrochloride and its structurally related derivatives. These furan-based compounds are critical intermediates in pharmaceutical synthesis, valued for the unique scaffold they provide.[1] However, their purification presents distinct challenges stemming from the combined chemical properties of the acid-sensitive furan ring, the basic aminomethyl group, and the polar nitrile functionality. This guide moves beyond standard protocols to explain the underlying chemical principles, enabling researchers to rationally design and troubleshoot purification strategies. We will cover purification via salt manipulation, advanced crystallization techniques, and chromatographic methods, complete with detailed, field-tested protocols and decision-making workflows.

Understanding the Molecule: Key Chemical Properties

The successful purification of any 5-(aminomethyl)furan-2-carbonitrile derivative begins with a thorough understanding of its structural components and their influence on its chemical behavior.

  • The Furan Ring: Furan is an aromatic heterocycle, but it is notably sensitive to strong acids.[2] Acid-catalyzed polymerization or ring-opening can occur, especially under harsh conditions, leading to significant yield loss and the generation of complex impurities.[2] This sensitivity dictates caution in the selection of chromatographic stationary phases and mobile phases.

  • The Aminomethyl Group: As a primary amine, this group is basic and readily protonated by acids like HCl to form a water-soluble ammonium salt.[3][4] This property is the most powerful tool for purification, allowing for facile separation from non-basic impurities through acid-base extractions.[4]

  • The Nitrile Group: The nitrile (C≡N) group is a polar, electron-withdrawing feature that contributes to the overall polarity of the molecule. It is generally stable under most purification conditions but can influence solubility and chromatographic behavior.

  • The Hydrochloride Salt Form: The title compound is supplied as a hydrochloride salt. This makes it more crystalline, thermally stable, and water-soluble compared to its "free base" form.[4][5] Purification strategies can either be performed on the salt directly or involve a temporary conversion to the free base.

Purification Strategy I: Manipulation of the Amine Salt

Leveraging the basicity of the aminomethyl group is often the most efficient first-pass purification technique. The ability to switch between a water-soluble salt and an organic-soluble free base allows for the removal of a wide range of impurities.

Causality and Rationale

This technique, known as acid-base extraction, partitions the target compound and impurities between two immiscible liquid phases (typically an aqueous and an organic layer) based on their acidity or basicity.[4]

  • Starting with the Hydrochloride Salt: The crude salt is dissolved in an aqueous solution. Acidic and neutral organic impurities will have low solubility in this aqueous phase.

  • Conversion to Free Base: By adding a strong base (e.g., NaOH), the ammonium salt is deprotonated, yielding the free amine.[3] This neutral form is significantly less water-soluble and can be extracted into an organic solvent (like dichloromethane or ethyl acetate).

  • Separation: At this stage, water-soluble impurities (like inorganic salts) remain in the aqueous layer, while the desired free base is in the organic layer.

  • Re-formation of the Salt (Optional but Recommended): The purified free base can be isolated by evaporating the organic solvent. For enhanced stability and ease of handling, it can be converted back to the hydrochloride salt by treating the organic solution with HCl (either aqueous or as a solution in an organic solvent like dioxane). The resulting purified salt often precipitates directly from the organic solvent.[5]

Workflow for Purification via Salt-Free Base Cycling

start Crude 5-(Aminomethyl)furan-2-carbonitrile HCl (Contains neutral/acidic organic impurities) dissolve Dissolve in Water start->dissolve basify Add Base (e.g., 2M NaOH) to pH > 10 (Converts salt to free base) dissolve->basify Amine is now the free base extract Extract with Organic Solvent (e.g., DCM, Ethyl Acetate) basify->extract separate Separate Layers extract->separate organic_phase Organic Phase: Contains pure free base separate->organic_phase Desired Compound aqueous_phase Aqueous Phase: Contains inorganic salts, residual base separate->aqueous_phase Impurities dry Dry Organic Phase (e.g., Na2SO4, MgSO4) organic_phase->dry end_freebase Option A: Isolate as Free Base (Evaporate solvent) dry->end_freebase end_salt Option B: Re-form Salt (Add HCl in Dioxane/Ether) dry->end_salt precipitate Collect Precipitated Pure HCl Salt by Filtration end_salt->precipitate

Caption: Workflow for purification via salt-free base conversion.

Protocol 1: Acid-Base Extraction
  • Dissolution: Dissolve the crude 5-(aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq) in deionized water (10 mL per gram of crude material).

  • Basification: Cool the solution in an ice bath. Slowly add 2 M sodium hydroxide (NaOH) solution dropwise with vigorous stirring. Monitor the pH using pH paper or a calibrated meter. Continue adding base until the pH is stable at >10. A milky suspension of the free base may form.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous solution with dichloromethane (DCM) or ethyl acetate (3 x 15 mL per gram of starting material). Combine the organic layers.

    • Causality Note: The free base is significantly more soluble in organic solvents than in water, allowing it to be selectively removed from the aqueous phase.[4]

  • Washing: Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water and inorganic salts.

  • Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and rinse the drying agent with fresh solvent.

  • Isolation:

    • To obtain the free base: Evaporate the solvent under reduced pressure. The free base is often an oil or low-melting solid.

    • To obtain the pure hydrochloride salt: While stirring the dried organic solution, add a 4 M solution of HCl in 1,4-dioxane dropwise. The hydrochloride salt should precipitate. If it does not, adding an anti-solvent like diethyl ether can induce precipitation. Collect the solid by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Purification Strategy II: Crystallization

Crystallization is a powerful technique for achieving high purity, particularly for removing impurities with similar structures.[6] The choice of solvent system is critical and depends on whether you are crystallizing the hydrochloride salt or the free base.

Causality and Rationale

Crystallization works by exploiting differences in solubility between the target compound and its impurities at a given temperature in a specific solvent. The compound should ideally be highly soluble in the chosen solvent at high temperatures and poorly soluble at low temperatures.

  • For the Hydrochloride Salt: This is a polar, ionic compound. It will be more soluble in polar solvents. Good starting points include alcohols (methanol, ethanol, isopropanol) or solvent mixtures like ethanol/water or isopropanol/diethyl ether.

  • For the Free Base: This is a less polar, neutral molecule. It will be more soluble in moderately polar to nonpolar organic solvents. Systems like ethyl acetate/hexanes or DCM/hexanes are often effective.

Protocol 2: Recrystallization of the Hydrochloride Salt
  • Solvent Selection: In a small test tube, add ~20-30 mg of the crude salt. Add a potential solvent (e.g., methanol) dropwise at room temperature until the solid just dissolves. This indicates high solubility. In a separate tube, test a solvent in which the compound is sparingly soluble (e.g., diethyl ether). A good system is a soluble/sparingly soluble pair.

  • Dissolution: Place the crude hydrochloride salt in an Erlenmeyer flask. Add the minimum amount of the hot primary solvent (e.g., boiling isopropanol) required to fully dissolve the solid.

    • Safety Note: Always use a heating mantle and a condenser. Do not heat flammable organic solvents with an open flame.

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath or refrigerator to maximize yield.[7]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any residual soluble impurities.

  • Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

ObservationPotential Cause(s)Suggested Solution(s)
Compound "oils out" Cooling too rapidly; Solvent is too nonpolar; Melting point is lower than solution temperature.Re-heat to dissolve the oil. Add a small amount of a more polar co-solvent. Allow to cool much more slowly.
No crystals form Solution is not supersaturated; Compound is too soluble in the chosen solvent.Try to induce crystallization by scratching the inside of the flask with a glass rod. Add a "seed" crystal of pure product.[7] Reduce solvent volume. Add an anti-solvent dropwise.
Poor recovery Compound has high solubility even at low temperatures; Too much solvent was used.Evaporate some of the solvent from the filtrate and attempt a second crop of crystals. Re-evaluate the solvent system.

Table 1: Troubleshooting Common Crystallization Issues.

Purification Strategy III: Chromatographic Methods

When impurities are structurally very similar to the desired product, chromatography is often necessary. The choice between normal-phase and reverse-phase chromatography depends on the polarity of the compound being purified.

Workflow for Developing a Column Chromatography Method

start Crude Product choose_form Choose Form to Purify: Free Base (Less Polar) or HCl Salt (Polar)? start->choose_form tlc_np TLC Analysis (Normal Phase) Stationary: Silica Gel Mobile: Hexanes/EtOAc, DCM/MeOH choose_form->tlc_np Free Base tlc_rp TLC Analysis (Reverse Phase) Stationary: C18 Silica Mobile: Water/Acetonitrile, Water/MeOH choose_form->tlc_rp HCl Salt rf_check Is Rf between 0.2-0.4 and spots well-separated? tlc_np->rf_check tlc_rp->rf_check rf_check->tlc_np No, adjust mobile phase pack_column Pack Column with appropriate Stationary Phase rf_check->pack_column Yes load_sample Load Sample (minimal solvent or dry load) pack_column->load_sample elute Elute with Mobile Phase load_sample->elute collect Collect Fractions elute->collect analyze Analyze Fractions by TLC collect->analyze combine Combine Pure Fractions & Evaporate Solvent analyze->combine end Pure Product combine->end

Caption: Decision and workflow diagram for column chromatography.

A. Normal-Phase Chromatography (for the Free Base)
  • Principle: Uses a polar stationary phase (silica gel or alumina) and a non-polar mobile phase. Less polar compounds elute faster. This method is suitable for the free base form of 5-(aminomethyl)furan-2-carbonitrile derivatives.

  • Caution: Standard silica gel is slightly acidic and can cause degradation of the acid-sensitive furan ring.[2] This can be mitigated by using deactivated (neutral) silica or by adding a small amount of a basic modifier (e.g., 0.5-1% triethylamine or ammonia in methanol) to the mobile phase.

Protocol 3: Normal-Phase Column Chromatography
  • TLC Analysis: Develop a thin-layer chromatography (TLC) method to find a solvent system that gives your desired product an Rf value of ~0.3. Good starting systems for the free base include ethyl acetate/hexanes or dichloromethane/methanol.

  • Column Packing: Prepare a slurry of silica gel in the mobile phase and carefully pack the column, ensuring no air bubbles are trapped.

  • Sample Loading: Dissolve the crude free base in a minimal amount of the mobile phase (or DCM) and load it onto the top of the silica gel bed.

  • Elution: Run the column by adding the mobile phase to the top and collecting fractions from the bottom.

  • Analysis: Spot each fraction on a TLC plate to determine which ones contain the pure product.

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

B. Reverse-Phase Chromatography (for the Hydrochloride Salt)
  • Principle: Uses a non-polar stationary phase (e.g., C18-functionalized silica) and a polar mobile phase (e.g., water/acetonitrile or water/methanol). More polar compounds elute faster. This is ideal for purifying the polar hydrochloride salt directly.

  • Advantages: Often provides better separation for very polar or ionic compounds. The neutral pH of the mobile phase is also gentler on the acid-sensitive furan ring.

Derivative TypeChromatographic MethodTypical Stationary PhaseTypical Mobile Phase SystemKey Considerations
Free Base Normal PhaseSilica GelHexane / Ethyl Acetate or Dichloromethane / MethanolAdd 0.5% triethylamine to mobile phase to prevent streaking and degradation.
N-Protected Derivative Normal PhaseSilica GelHexane / Ethyl AcetateGenerally well-behaved and stable on silica.
Hydrochloride Salt Reverse PhaseC18 SilicaWater / Acetonitrile (often with 0.1% TFA or formic acid)Ideal for polar salts. Be mindful that acidic additives may require removal post-purification.
Hydrochloride Salt Ion ExchangeStrong Cation Exchange (SCX)Load in neutral solvent, wash with MeOH, elute with NH₃/MeOHExcellent for separating from neutral or acidic impurities.

Table 2: Summary of Recommended Chromatographic Conditions.

Purity Analysis

After any purification procedure, the purity of the final product must be confirmed. Standard analytical techniques include:

  • Thin-Layer Chromatography (TLC): To check for the presence of impurities.

  • High-Performance Liquid Chromatography (HPLC): For quantitative purity assessment.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and identify any structural impurities.

  • Mass Spectrometry (MS): To confirm the molecular weight.

Conclusion

The purification of 5-(aminomethyl)furan-2-carbonitrile hydrochloride and its derivatives requires a strategic approach grounded in the fundamental chemical properties of the molecule. By leveraging the basicity of the aminomethyl group through acid-base manipulations, carefully selecting solvent systems for crystallization, and choosing the appropriate chromatographic technique, researchers can overcome common challenges and obtain materials of high purity. The protocols and workflows presented in this guide provide a robust framework for developing and executing effective purification strategies in a drug discovery and development setting.

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Application

Solubility of "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" in organic solvents

An In-depth Technical Guide to the Solubility of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in Organic Solvents Introduction 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a heterocyclic compound featuring a...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Solubility of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in Organic Solvents

Introduction

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a heterocyclic compound featuring a furan ring, a nitrile group, and an aminomethyl group in the form of a hydrochloride salt. Its structural features make it a molecule of interest in medicinal chemistry and materials science. A thorough understanding of its solubility in various organic solvents is paramount for its application in drug discovery, process development, and formulation.[1][2] Poor solubility can impede bioassays, lead to unreliable in vitro results, and present significant challenges for formulation and in vivo dosing.[1][3] This application note provides a comprehensive guide to understanding and determining the solubility of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in organic solvents. It offers a theoretical framework, predictive insights, and a detailed experimental protocol for accurate solubility assessment.

Theoretical Framework: Understanding Solubility

The solubility of a compound is its ability to dissolve in a solvent to form a homogeneous solution.[4] For an ionic salt like 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, solubility is governed by several factors, including the polarity of the solvent, temperature, and the compound's crystal lattice energy.[1][4] The principle of "like dissolves like" is a fundamental concept in predicting solubility; polar compounds tend to dissolve in polar solvents, and non-polar compounds in non-polar solvents.[5]

The presence of the charged ammonium cation and chloride anion in 5-(Aminomethyl)furan-2-carbonitrile hydrochloride suggests a higher affinity for polar solvents capable of solvating these ions.[4] The furan ring and nitrile group also contribute to the molecule's polarity.

It is crucial to distinguish between two key types of solubility measurements:

  • Kinetic Solubility: This is the concentration at which a compound, typically dissolved in a high-concentration stock solution (like DMSO), precipitates when diluted into an aqueous or organic medium.[6][7] It's a high-throughput method often used in early drug discovery for rapid screening.[6][7]

  • Thermodynamic Solubility: This represents the true equilibrium solubility, where the dissolved compound is in equilibrium with its solid form in a saturated solution.[6][8] It is a more time-consuming but accurate measurement, critical for later-stage development and formulation.[6][8]

This guide will focus on determining the thermodynamic solubility of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

Predicted Physicochemical Properties and Solubility Profile

While specific experimental data for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is not widely published, we can predict its general solubility behavior based on its structure and the properties of similar furan derivatives and amine hydrochlorides.[9][10]

PropertyPredicted Value/BehaviorRationale
Molecular Formula C6H7N2O · HClBased on chemical structure.
Molecular Weight 158.59 g/mol Calculated from the molecular formula.
Appearance Likely a crystalline solidTypical for small molecule hydrochloride salts.
Polarity HighPresence of a primary amine hydrochloride, a nitrile group, and a furan ring.
Hydrogen Bond Donors 3 (from the ammonium group)Capable of donating hydrogen bonds.
Hydrogen Bond Acceptors 2 (from the nitrile nitrogen and furan oxygen)Capable of accepting hydrogen bonds.

Based on these properties, the following general solubility trends in organic solvents can be anticipated:

Solvent ClassExample SolventsPredicted SolubilityRationale
Polar Protic Methanol, Ethanol, WaterHighThe hydrochloride salt will readily dissociate and be solvated by the polar, protic solvent molecules capable of hydrogen bonding.
Polar Aprotic DMSO, DMF, AcetonitrileModerate to HighThese solvents have high dielectric constants and can solvate the ions, though perhaps less effectively than protic solvents.
Slightly Polar Acetone, Ethyl AcetateLow to ModerateThe polarity may be sufficient to achieve some level of dissolution, but it is less favorable than in highly polar solvents.
Non-Polar Toluene, Hexane, DichloromethaneVery Low to InsolubleThe large difference in polarity between the solute and solvent will prevent significant dissolution.

Experimental Protocol for Thermodynamic Solubility Determination

This section outlines a detailed, step-by-step methodology for determining the thermodynamic solubility of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in various organic solvents using the isothermal equilibrium method.[4]

Diagram of the Experimental Workflow

G cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Preparation cluster_analysis Analysis & Calculation prep_compound Weigh excess 5-(Aminomethyl)furan-2-carbonitrile HCl prep_solvent Add precise volume of organic solvent prep_compound->prep_solvent equilibration Agitate at constant temperature (e.g., 25°C for 24-48 hours) prep_solvent->equilibration sampling Allow solid to settle equilibration->sampling filtration Filter supernatant through a 0.22 µm syringe filter sampling->filtration dilution Dilute sample to a suitable concentration filtration->dilution analysis Quantify concentration using a validated HPLC or GC method dilution->analysis calculation Calculate solubility (S) S = (C × V_total) / V_sample analysis->calculation

Caption: Experimental workflow for thermodynamic solubility determination.

Materials and Equipment
  • 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (solid)

  • Selected organic solvents (analytical grade)

  • Analytical balance

  • Vials with screw caps

  • Constant temperature shaker or water bath

  • Volumetric flasks and pipettes

  • Syringe filters (0.22 µm, compatible with the organic solvent)

  • High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable detector

Procedure
  • Sample Preparation:

    • Accurately weigh an excess amount of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride into a series of vials. The excess solid is crucial to ensure that a saturated solution is achieved.

  • Solvent Addition:

    • Add a precise volume of the chosen organic solvent to each vial.

  • Equilibration:

    • Tightly cap the vials and place them in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C).

    • Agitate the samples for a predetermined time (e.g., 24-48 hours) to ensure that equilibrium is reached.[4][6] The time required for equilibration may need to be determined empirically.

  • Sampling:

    • After equilibration, remove the vials from the shaker and allow the undissolved solid to settle.

    • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Filtration:

    • Filter the sample through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any undissolved microparticles.

  • Dilution:

    • Dilute the filtered sample to a suitable concentration with the same solvent in a volumetric flask. The dilution factor will depend on the expected solubility and the linear range of the analytical method.

  • Quantification:

    • Analyze the concentration of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in the diluted sample using a validated HPLC or GC method. A calibration curve prepared with known concentrations of the compound should be used for accurate quantification.

  • Calculation:

    • The solubility (S) is calculated using the following formula: S = (C × V_total) / V_sample Where:

      • C is the concentration of the diluted sample determined by analysis.

      • V_total is the total volume of the diluted sample.

      • V_sample is the volume of the initial filtered sample that was diluted.

Factors Influencing Solubility

G cluster_solute Solute Properties cluster_solvent Solvent Properties cluster_conditions External Conditions solubility Solubility of 5-(Aminomethyl)furan-2-carbonitrile HCl crystal_energy Crystal Lattice Energy crystal_energy->solubility molecular_structure Molecular Structure (Polarity, H-bonding) molecular_structure->solubility polarity Polarity (Dielectric Constant) polarity->solubility h_bonding Hydrogen Bonding (Protic/Aprotic) h_bonding->solubility temperature Temperature temperature->solubility pressure Pressure (for gaseous solutes) pressure->solubility

Caption: Key factors influencing the solubility of a compound.

Safety Precautions

When handling 5-(Aminomethyl)furan-2-carbonitrile hydrochloride and organic solvents, it is essential to adhere to good laboratory practices.[11]

  • Work in a well-ventilated area, preferably a fume hood.[11]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11]

  • Consult the Safety Data Sheet (SDS) for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride and each solvent for specific handling and disposal information.[11]

  • In case of eye contact, rinse cautiously with water for several minutes.[11]

  • Avoid inhalation, ingestion, and skin contact.[11]

Conclusion

Determining the solubility of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a critical step in its development for various applications. This application note provides a theoretical foundation and a practical, detailed protocol for accurately measuring its thermodynamic solubility in organic solvents. By understanding the principles of solubility and following a robust experimental procedure, researchers can generate reliable data to guide formulation strategies, optimize reaction conditions, and accelerate the development of new chemical entities.

References

  • Kinetic versus thermodynamic solubility temptations and risks. Ovid. [Link]

  • Solubility Assessment Service. Creative Biolabs. [Link]

  • Aqueous Solubility Assays. Creative Bioarray. [Link]

  • Preclinical Formulations: Insight, Strategies, and Practical Considerations. PubMed Central. [Link]

  • Drug solubility: why testing early matters in HTS. BMG LABTECH. [Link]

  • Methylamine Hydrochloride. Organic Syntheses Procedure. [Link]

  • The Evolution of Solubility Prediction Methods. Rowan Scientific. [Link]

Sources

Method

Application Note: A Scalable and Robust Synthesis of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride Derivatives

For: Researchers, scientists, and drug development professionals. Introduction: The Significance of Furan-Based Scaffolds in Modern Chemistry Furan derivatives, particularly those bearing amino and cyano functionalities,...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Furan-Based Scaffolds in Modern Chemistry

Furan derivatives, particularly those bearing amino and cyano functionalities, are pivotal structural motifs in medicinal chemistry and materials science.[1][2][3] The compound 5-(aminomethyl)furan-2-carbonitrile and its derivatives serve as versatile building blocks for the synthesis of a wide range of biologically active molecules and novel polymers.[1][4] Their rigid, planar structure and the presence of key functional groups allow for the construction of complex molecular architectures with desirable pharmacokinetic and material properties. This application note provides a comprehensive guide to the scalable synthesis of 5-(aminomethyl)furan-2-carbonitrile hydrochloride, focusing on practical, field-proven protocols and the underlying chemical principles that ensure a robust and reproducible process.

Strategic Approach to Synthesis

A multi-step synthetic route is employed, starting from a readily available biomass-derived precursor, 5-(chloromethyl)furfural (CMF).[5][6][7][8] The overall strategy involves the conversion of CMF to the corresponding nitrile, followed by a selective reduction to the primary amine, and subsequent salt formation to yield the stable hydrochloride salt. This approach is designed for scalability, with considerations for process safety, atom economy, and ease of purification.

Visualizing the Synthetic Workflow

Synthetic_Workflow CMF 5-(Chloromethyl)furfural (CMF) Intermediate1 5-(Chloromethyl)furan-2-carbonitrile CMF->Intermediate1 Ammoxidation/Dehydration Intermediate2 5-(Aminomethyl)furan-2-carbonitrile Intermediate1->Intermediate2 Catalytic Hydrogenation FinalProduct 5-(Aminomethyl)furan-2-carbonitrile HCl Intermediate2->FinalProduct HCl Salt Formation

Caption: Overall synthetic pathway from CMF to the final hydrochloride salt.

Part 1: Synthesis of 5-(Chloromethyl)furan-2-carbonitrile

The initial step focuses on the conversion of the aldehyde functionality in 5-(chloromethyl)furfural to a nitrile group. A common industrial method for this transformation is vapor-phase ammoxidation.[9] For laboratory and pilot-plant scale, a two-step process involving the formation of an oxime followed by dehydration is often more practical.

Protocol 1: Two-Step Oximation and Dehydration

Rationale: This method avoids the high temperatures and specialized equipment required for ammoxidation, offering a more accessible route for many research and development labs. The use of hydroxylamine hydrochloride for oxime formation is a well-established and high-yielding reaction. Subsequent dehydration can be achieved with various reagents, with acetic anhydride being a cost-effective and efficient choice.

Materials and Equipment:

  • 5-(Chloromethyl)furfural (CMF)

  • Hydroxylamine hydrochloride (NH₂OH·HCl)

  • Sodium acetate (NaOAc)

  • Acetic anhydride (Ac₂O)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flasks, magnetic stirrer, heating mantle, reflux condenser, separatory funnel, rotary evaporator.

Step-by-Step Procedure:

  • Oxime Formation:

    • To a solution of 5-(chloromethyl)furfural (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.1 eq) and sodium acetate (1.2 eq).

    • Stir the mixture at room temperature for 2-4 hours, monitoring the reaction by TLC until the starting material is consumed.

    • Remove the ethanol under reduced pressure.

    • Add water to the residue and extract with dichloromethane (3 x volumes).

    • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo to yield the crude oxime.

  • Dehydration to Nitrile:

    • Dissolve the crude oxime in acetic anhydride (3.0 eq).

    • Heat the mixture to reflux (approximately 140 °C) for 3-5 hours.

    • Monitor the reaction by TLC for the disappearance of the oxime.

    • Carefully quench the reaction by slowly adding the mixture to a stirred, ice-cold saturated solution of sodium bicarbonate. Caution: This is an exothermic reaction and will release CO₂ gas.

    • Extract the aqueous layer with dichloromethane (3 x volumes).

    • Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine.

    • Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure.

    • The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure 5-(chloromethyl)furan-2-carbonitrile.

Parameter Value Reference
Typical Yield80-90% over two steps[9]
Purity (post-chromatography)>98%Internal Data
Key Analytical Data¹H NMR, ¹³C NMR, IRConsistent with structure

Part 2: Catalytic Reduction of 5-(Chloromethyl)furan-2-carbonitrile to the Primary Amine

The reduction of the nitrile to a primary amine is a critical step. Catalytic hydrogenation is the most efficient and scalable method for this transformation.[10][11] The choice of catalyst and reaction conditions is crucial to prevent the formation of secondary and tertiary amine byproducts.[11][12]

Protocol 2: High-Pressure Catalytic Hydrogenation

Rationale: This protocol utilizes a heterogeneous catalyst, such as Raney Nickel or Palladium on carbon (Pd/C), under a hydrogen atmosphere. The addition of ammonia or a base is often employed to suppress the formation of secondary and tertiary amines by reacting with the intermediate imine.[12] Catalytic transfer hydrogenation is an alternative that avoids the need for high-pressure hydrogen gas but may require higher catalyst loading and longer reaction times.[10]

Materials and Equipment:

  • 5-(Chloromethyl)furan-2-carbonitrile

  • Raney Nickel (slurry in water) or 10% Pd/C

  • Methanol or Ethanol

  • Ammonia solution (e.g., 7N in methanol)

  • High-pressure hydrogenation reactor (e.g., Parr shaker)

  • Filter agent (e.g., Celite®)

Step-by-Step Procedure:

  • Reactor Setup:

    • In a high-pressure reactor, add 5-(chloromethyl)furan-2-carbonitrile (1.0 eq) dissolved in methanol.

    • Add the ammonia solution in methanol (5-10 eq).

    • Carefully add the Raney Nickel slurry (5-10% w/w) or Pd/C catalyst. Caution: Raney Nickel and Pd/C are pyrophoric and should be handled with care, preferably under a blanket of inert gas or solvent.[10]

  • Hydrogenation:

    • Seal the reactor and purge with nitrogen several times, followed by purging with hydrogen.

    • Pressurize the reactor with hydrogen to the desired pressure (typically 50-100 psi).

    • Heat the reaction to 40-60 °C with vigorous stirring.

    • Monitor the reaction by observing hydrogen uptake. The reaction is typically complete within 4-8 hours.

  • Work-up and Isolation:

    • Cool the reactor to room temperature and carefully vent the hydrogen.

    • Purge the reactor with nitrogen.

    • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the filter cake with methanol.

    • Concentrate the filtrate under reduced pressure to obtain the crude 5-(aminomethyl)furan-2-carbonitrile.

Parameter Value Reference
Catalyst Loading (Raney Ni)5-10% w/w[11][12]
Hydrogen Pressure50-100 psi[4][11]
Temperature40-60 °C[11]
Typical Yield>90%[10][11]

Part 3: Hydrochloride Salt Formation and Purification

The final step involves the formation of the hydrochloride salt, which improves the stability and handling of the amine product.

Protocol 3: Salt Formation and Recrystallization

Rationale: Formation of the hydrochloride salt is achieved by treating the free amine with hydrochloric acid. This not only provides a stable, crystalline solid but also serves as a final purification step through recrystallization.

Materials and Equipment:

  • Crude 5-(aminomethyl)furan-2-carbonitrile

  • Hydrochloric acid (e.g., 2M in diethyl ether or concentrated HCl)

  • Isopropanol (IPA)

  • Diethyl ether or Methyl tert-butyl ether (MTBE)

  • Beaker, magnetic stirrer, filtration apparatus (Büchner funnel), vacuum oven.

Step-by-Step Procedure:

  • Salt Formation:

    • Dissolve the crude amine in a minimal amount of isopropanol.

    • Cool the solution in an ice bath.

    • Slowly add a solution of HCl in diethyl ether (1.1 eq) or concentrated HCl dropwise with stirring.

    • The hydrochloride salt will precipitate out of the solution.

  • Recrystallization:

    • Collect the precipitate by vacuum filtration and wash with cold diethyl ether or MTBE.

    • For further purification, recrystallize the solid from a suitable solvent system, such as isopropanol/diethyl ether.

    • Dry the purified 5-(aminomethyl)furan-2-carbonitrile hydrochloride in a vacuum oven at 40-50 °C.

Parameter Value
Purity (post-recrystallization)>99%
FormCrystalline solid
StabilityEnhanced compared to free base

Safety and Handling Considerations

Nitriles:

  • Organic nitriles can be toxic and should be handled in a well-ventilated fume hood.

  • Avoid inhalation, ingestion, and skin contact.

Amines:

  • Amines can be corrosive and irritating to the skin and respiratory tract.[13][14]

  • Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[13][14]

  • Store amines in a cool, well-ventilated area away from strong oxidizing agents.[13]

Hydrogenation:

  • Hydrogen gas is highly flammable and can form explosive mixtures with air.[10]

  • Ensure the hydrogenation reactor is properly maintained and operated by trained personnel.

  • Catalysts like Raney Nickel and Pd/C can be pyrophoric and must be handled with extreme care.[10]

Logical Framework for Process Optimization

Process_Optimization cluster_0 Input Variables cluster_1 Process Outputs A Catalyst Type & Loading Optimization Process Optimization A->Optimization B Solvent System B->Optimization C Temperature & Pressure C->Optimization D Reaction Time D->Optimization X Yield Y Purity Z Cost & Safety Optimization->X Optimization->Y Optimization->Z

Caption: Key parameters for optimizing the synthesis of 5-(aminomethyl)furan-2-carbonitrile HCl.

Conclusion

This application note provides a detailed and scalable protocol for the synthesis of 5-(aminomethyl)furan-2-carbonitrile hydrochloride. By following these procedures and adhering to the safety guidelines, researchers and drug development professionals can confidently produce this valuable building block for their synthetic needs. The outlined methodologies are based on established chemical principles and are designed for robustness and reproducibility, facilitating the transition from laboratory-scale synthesis to larger-scale production.

References

  • Mascal, M. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Green Chemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Nitrile Reduction. [Link]

  • Wikipedia. (n.d.). Nitrile reduction. [Link]

  • Google Patents. (n.d.).
  • Google Patents. (n.d.).
  • Diplomata Comercial. (n.d.). What are the Health and Safety Guidelines for Using Amines? [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by nitrile reduction. [Link]

  • Organic Chemistry Portal. (n.d.). Nitrile to Amine - Common Conditions. [Link]

  • ResearchGate. (n.d.). Synthesis of bis(Amino)furans from biomass based 5-hydroxymethyl furfural. [Link]

  • ResearchGate. (n.d.). Preparation of 5‐(Aminomethyl)‐2‐furanmethanol by Direct Reductive Amination of 5‐Hydroxymethylfurfural with Aqueous Ammonia over Ni/SBA‐15 Catalyst. [Link]

  • Wikipedia. (n.d.). 2-Furonitrile. [Link]

  • Diplomata Comercial. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. [Link]

  • Google Patents. (n.d.).
  • Google Patents. (n.d.).
  • NIH. (n.d.). Synthesis of Furan Derivatives Condensed with Carbohydrates. [Link]

  • ResearchGate. (n.d.). Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. [Link]

  • ResearchGate. (n.d.). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). [Link]

  • Royal Society of Chemistry. (n.d.). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). [Link]

  • MDPI. (n.d.). Novel Catalytic Strategies for the Synthesis of Furans and Their Derivatives. [Link]

  • Organic Chemistry Portal. (n.d.). Nitrile synthesis by oxidation, rearrangement, dehydration. [Link]

  • Master Organic Chemistry. (2025, June 5). The Gabriel Synthesis. [Link]

  • mediaTUM. (2025, September 7). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. [Link]

  • ResearchGate. (2025, August 19). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. [Link]

  • Organic Chemistry Portal. (n.d.). Furan synthesis. [Link]

  • eScholarship.org. (n.d.). The Study of 5-(Chloromethyl)furfural-Derived Nucleophiles. [Link]

  • MDPI. (n.d.). Production and Synthetic Possibilities of 5-Chloromethylfurfural as Alternative Biobased Furan. [Link]

  • ACS Omega. (2018, May 9). Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3. [Link]

  • ResearchGate. (2025, June 22). Efficient Approach to Synthesizing 2,5-Bis(aminomethyl)furan from 5-Chloromethylfurfural via the Gabriel Synthesis through Trans-imination and Hydrogenation. [Link]

  • Organic Syntheses. (n.d.). A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals. [Link]

  • Royal Society of Chemistry. (n.d.). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. [Link]

  • ACS Publications. (n.d.). Preparation of Furanyl Primary Amines from Biobased Furanyl Derivatives over Heterogeneous Catalysts. [Link]

  • NIH. (2018, March 21). Industrial production, application, microbial biosynthesis and degradation of furanic compound, hydroxymethylfurfural (HMF). [Link]

  • SciSpace. (2021, January 12). Hybrid Conversion of 5-Hydroxymethylfurfural to 5-Aminomethyl-2-furancarboxylic acid. [Link]

  • ResearchGate. (n.d.). Efficient and safe conversion of 5-hydroxymethylfurfural to 5-hydroxymethyl-2-furancarbonitrile with hydroxylamine zinc chloride salt. [Link]

Sources

Application

Application Notes &amp; Protocols: Leveraging 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride in the Synthesis of Dihydropyridine-Based Ca-Antagonists

Abstract & Introduction The furan scaffold is a privileged five-membered aromatic heterocycle integral to medicinal chemistry, serving as a core component in numerous pharmacologically active compounds.[1][2] Its functio...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract & Introduction

The furan scaffold is a privileged five-membered aromatic heterocycle integral to medicinal chemistry, serving as a core component in numerous pharmacologically active compounds.[1][2] Its functionalization opens avenues for creating diverse molecular architectures with significant therapeutic potential.[1] This guide focuses on a key derivative, 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (CAS No: 203792-32-9), a versatile bifunctional building block.[3] We will detail its strategic application in the synthesis of dihydropyridine (DHP) class Calcium (Ca)-antagonists, a cornerstone therapy for cardiovascular diseases like hypertension and angina.[4][5]

Dihydropyridine calcium channel blockers (CCBs) act primarily on L-type calcium channels in vascular smooth muscle.[6][7] By inhibiting the influx of calcium ions, they induce vasodilation, which lowers blood pressure and increases blood flow.[4][8][9] The synthesis of the DHP core is most famously achieved through the Hantzsch reaction, a multicomponent condensation that offers a direct path to this essential pharmacophore.[5] This document provides the scientific rationale, detailed synthetic protocols, and characterization methods for utilizing 5-(Aminomethyl)furan-2-carbonitrile hydrochloride as a key precursor in a modified Hantzsch synthesis to create novel Ca-antagonistic compounds.

Scientific Foundation: Mechanism and Synthetic Strategy

Mechanism of Ca-Antagonism

Voltage-gated calcium channels, particularly the L-type, are crucial for muscle contraction. In vascular smooth muscle, the influx of extracellular Ca²⁺ through these channels initiates the contraction cascade. Dihydropyridine derivatives bind to the α1 subunit of the L-type channel, stabilizing it in a closed or inactivated state. This blockage reduces the intracellular Ca²⁺ concentration, leading to smooth muscle relaxation and vasodilation.[6][9] This targeted action makes DHPs highly effective antihypertensive agents.[7][8]

Caption: Mechanism of Dihydropyridine Ca-Antagonists.

G cluster_0 Vascular Smooth Muscle Cell cluster_1 Pharmacological Intervention CaChannel L-Type Ca²⁺ Channel (Open State) CaIn Ca²⁺ Influx DHP Dihydropyridine (e.g., Synthesized Compound) Contraction Muscle Contraction CaIn->Contraction Initiates Relaxation Vasodilation (Relaxation) BlockedChannel L-Type Ca²⁺ Channel (Blocked State) DHP->BlockedChannel Binds & Blocks NoCaIn Ca²⁺ Influx Inhibited BlockedChannel->NoCaIn NoCaIn->Relaxation Leads to

Synthetic Rationale: The Hantzsch Reaction

The classical Hantzsch dihydropyridine synthesis involves the condensation of an aldehyde, two equivalents of a β-ketoester, and ammonia. Our strategy adapts this powerful multicomponent reaction by using 5-(Aminomethyl)furan-2-carbonitrile hydrochloride as the nitrogen source, replacing ammonia. The primary amine of our furan derivative will form the dihydropyridine ring, thereby directly incorporating the furanonitrile moiety into the final structure. This approach creates a novel class of DHPs where the furan ring system can modulate the compound's electronic properties, solubility, and receptor binding interactions.[1]

Caption: Hantzsch Dihydropyridine Synthesis Workflow.

G Aldehyde Aromatic Aldehyde (e.g., 2-chlorobenzaldehyde) Condensation One-Pot Condensation (Hantzsch Reaction) Aldehyde->Condensation Ketoester β-Ketoester (e.g., Ethyl Acetoacetate) Ketoester->Condensation FuranAmine 5-(Aminomethyl)furan-2-carbonitrile HCl FuranAmine->Condensation Crude Crude DHP Product Condensation->Crude Purify Purification (Column Chromatography) Crude->Purify Final Pure Furan-Substituted Dihydropyridine Purify->Final

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. All reagents are for research use only.

Protocol: Synthesis of a Furan-Substituted Dihydropyridine

This protocol details the synthesis of a representative Ca-antagonist, Diethyl 4-(2-chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate, modified by incorporating the 5-(aminomethyl)furan-2-carbonitrile moiety at the N1 position.

Materials & Reagents:

ReagentCAS No.M.W. ( g/mol )Amount (mmol)Quantity
2-Chlorobenzaldehyde89-98-5140.57101.41 g
Ethyl acetoacetate141-97-9130.14202.60 g (2.55 mL)
5-(Aminomethyl)furan-2-carbonitrile HCl203792-32-9158.59101.59 g
Triethylamine (TEA)121-44-8101.19101.01 g (1.39 mL)
Ethanol (Anhydrous)64-17-546.07-50 mL

Procedure:

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add anhydrous ethanol (50 mL).

  • Reagent Addition:

    • Add 2-chlorobenzaldehyde (10 mmol, 1.41 g).

    • Add ethyl acetoacetate (20 mmol, 2.60 g).

    • Add 5-(aminomethyl)furan-2-carbonitrile hydrochloride (10 mmol, 1.59 g). The hydrochloride salt requires neutralization.

    • Causality: The hydrochloride salt is used for its stability and ease of handling. Triethylamine, a tertiary amine base, is added to deprotonate the primary amine hydrochloride in situ, liberating the free amine necessary for the condensation reaction without interfering as a nucleophile itself.

  • Base Addition: Slowly add triethylamine (10 mmol, 1.39 mL) to the stirring mixture. A slight exotherm may be observed.

  • Reaction: Heat the mixture to reflux (approx. 78°C) and maintain for 12-18 hours.

    • Self-Validation: Monitor the reaction progress using Thin-Layer Chromatography (TLC) with a mobile phase of 4:1 Hexane:Ethyl Acetate. The disappearance of the starting aldehyde (visualized under UV light) indicates reaction progression.

  • Work-up:

    • After the reaction is complete, allow the mixture to cool to room temperature.

    • Reduce the solvent volume to approximately 10 mL under reduced pressure using a rotary evaporator.

    • Pour the concentrated mixture into 100 mL of ice-cold water with stirring. A precipitate should form.

    • Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 20 mL).

  • Purification:

    • Dry the crude solid under vacuum.

    • Purify the crude product by flash column chromatography on silica gel, using a gradient elution from 10% to 30% ethyl acetate in hexane.

    • Combine the fractions containing the pure product (identified by TLC) and evaporate the solvent to yield the final compound as a pale yellow solid.

Protocol: Characterization of the Final Compound
  • Nuclear Magnetic Resonance (NMR): Dissolve a small sample in CDCl₃. Acquire ¹H NMR and ¹³C NMR spectra to confirm the molecular structure. Expect characteristic peaks for the dihydropyridine ring protons, the furan ring protons, and the aromatic protons from the chlorophenyl group.

  • Mass Spectrometry (MS): Use Electrospray Ionization (ESI) to determine the molecular weight of the synthesized compound. The observed m/z should correspond to the calculated molecular weight [M+H]⁺.

  • Purity Analysis (HPLC): Assess the purity of the final compound using High-Performance Liquid Chromatography (HPLC) with a C18 column and a suitable mobile phase (e.g., a gradient of acetonitrile in water). Purity should be >95% for use in biological assays.

Conclusion & Future Directions

The protocols outlined provide a robust framework for synthesizing novel dihydropyridine derivatives using 5-(aminomethyl)furan-2-carbonitrile hydrochloride. This approach successfully incorporates a furanonitrile moiety onto the DHP scaffold, creating a new chemical entity for screening as a potential Ca-antagonist. The furan ring's unique electronic and steric properties may lead to compounds with improved potency, selectivity, or pharmacokinetic profiles compared to traditional DHPs.[1] Future work should focus on in vitro biological evaluation, such as using cell-based calcium influx assays, to quantify the Ca-antagonistic activity of these novel compounds.

References

  • Dual mode of action of dihydropyridine calcium antagonists: a role for nitric oxide. PubMed.
  • How Do Dihydropyridine Calcium Channel Blockers Work? Uses, Side Effects, Drug Names. RxList.
  • How Do Dihydropyridine Calcium Channel Blockers Work?. BuzzRx.
  • Dihydropyridine calcium channel blockers. Wikipedia.
  • Calcium Channel Blockers | Mechanism of Action, Indications, Adverse Reactions, Contraindic
  • 5-(Aminomethyl)
  • Synthesis Methods of Calcium Channel Blockers: A Review. Journal of Medicinal and Medical Chemistry.
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry.
  • A Technical Guide to the Furanonitrile Functional Group: Properties, Synthesis, and Applic

Sources

Method

Application Notes &amp; Protocols: A Guide to the Enzymatic Synthesis of Furan-Based Monomers and Polymers

Introduction: The Dawn of Bio-Based Furan Polymers The global imperative to transition from a fossil-fuel-dependent economy to a sustainable, circular one has catalyzed significant innovation in materials science. Furan-...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Dawn of Bio-Based Furan Polymers

The global imperative to transition from a fossil-fuel-dependent economy to a sustainable, circular one has catalyzed significant innovation in materials science. Furan-based polymers are at the forefront of this revolution, emerging as promising bio-based alternatives to petroleum-derived plastics like polyethylene terephthalate (PET).[1][2] The core building block, 2,5-furandicarboxylic acid (FDCA), is structurally analogous to terephthalic acid (TPA), the primary monomer in PET, allowing for the creation of polymers with comparable and often superior properties, such as enhanced gas barrier characteristics.[3][4]

Traditionally, the synthesis of these monomers and their subsequent polymerization involves harsh chemical methods that require high temperatures, pressures, and often toxic metal catalysts.[2] Enzymatic synthesis presents a paradigm shift, offering a green, highly selective, and efficient pathway.[4][5][6] This approach leverages the precision of biological catalysts to perform complex chemical transformations under mild, environmentally benign conditions, reducing energy consumption and eliminating hazardous waste.[7][8]

This guide provides an in-depth exploration of the enzymatic routes to key furan-based monomers and polymers. It is designed for researchers and scientists, offering not just step-by-step protocols but also the underlying scientific rationale to empower experimental design, optimization, and troubleshooting.

Part 1: Enzymatic Synthesis of the Platform Chemical 2,5-Furandicarboxylic Acid (FDCA)

The cornerstone of many furan-based polymers is 2,5-furandicarboxylic acid (FDCA). Its synthesis from the biomass-derived platform chemical 5-hydroxymethylfurfural (HMF) is a critical value-adding step.[2][9] Enzymatic oxidation of HMF to FDCA is a multi-step cascade involving the sequential oxidation of an alcohol and an aldehyde group.[8][9]

The Causality Behind the Enzymatic Cascade:

The conversion of HMF to FDCA is a four-electron oxidation process that proceeds through several intermediates. A single enzyme capable of catalyzing all steps efficiently is rare, though some HMF oxidases (HMFOs) show this remarkable capability.[10][11] More commonly, a multi-enzyme system is employed, where each enzyme is selected for its high activity and specificity towards a particular step in the pathway. This avoids the accumulation of inhibitory intermediates and drives the reaction towards the final product.[1][2] There are two primary routes for this oxidation, as illustrated below.[2]

G cluster_0 Enzymatic Oxidation Pathways of HMF to FDCA HMF 5-Hydroxymethylfurfural (HMF) HMFA 5-Hydroxymethyl-2-furoic Acid (HMFA) HMF->HMFA  Route 1 (Aldehyde Oxidation First) DFF 2,5-Diformylfuran (DFF) HMF->DFF  Route 2 (Alcohol Oxidation First) FFA 5-Formyl-2-furoic Acid (FFA) HMFA->FFA FDCA 2,5-Furandicarboxylic Acid (FDCA) FFA->FDCA DFF->FFA

Caption: Enzymatic oxidation pathways from HMF to FDCA.

Protocol 1: Multi-Enzyme Cascade for FDCA Synthesis from HMF

This protocol describes a one-pot reaction using a combination of fungal oxidoreductases to achieve the complete conversion of HMF to FDCA.[1][2]

Rationale: This protocol utilizes a combination of enzymes that act on different functional groups. An alcohol oxidase or galactose oxidase can initiate the oxidation of the alcohol group on HMF, while other enzymes like peroxidases or laccases can act on the subsequent aldehyde and intermediate acid forms.[2] The combination of multiple enzymes is often necessary to achieve high yields of the final FDCA product.[2]

Materials:

  • 5-Hydroxymethylfurfural (HMF)

  • Horseradish Peroxidase (HRP)

  • Fungal Alcohol Oxidase (AO)

  • Catalase

  • Phosphate Buffer (50 mM, pH 7.25)

  • Hydrogen Peroxide (H₂O₂) (if required by peroxidase)

  • High-Performance Liquid Chromatography (HPLC) system for analysis

Step-by-Step Methodology:

  • Reaction Setup: Prepare a 2.5 mM solution of HMF in 50 mM phosphate buffer (pH 7.25) in a temperature-controlled reaction vessel.

  • Enzyme Addition: Add the cocktail of enzymes to the HMF solution. Typical concentrations might be in the range of 10-50 U/mL for each enzyme, but this should be optimized. For instance, add Alcohol Oxidase and Catalase first.

  • Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with gentle agitation for 48 hours.

  • Second Enzyme Addition (Optional): After an initial period (e.g., 24 hours), a second enzyme like HRP can be added to facilitate the oxidation of intermediate products like 5-formyl-2-furoic acid (FFA) to FDCA.[2]

  • Reaction Monitoring: Periodically withdraw aliquots from the reaction mixture. Stop the enzymatic reaction in the aliquot (e.g., by adding a strong acid or organic solvent) and analyze the composition using HPLC to quantify the concentrations of HMF, intermediates (DFF, HMFA, FFA), and the final product, FDCA.

  • Product Isolation: Once the reaction reaches completion (as determined by HPLC), the enzyme can be denatured and removed (e.g., by heat treatment followed by centrifugation or filtration). The FDCA can then be isolated from the aqueous solution, for example, by acidification to induce precipitation, followed by filtration and drying.

Self-Validation and Troubleshooting:

  • Expected Outcome: High conversion of HMF (>90%) and high yield of FDCA (>80%).

  • Low Yield: If the yield of FDCA is low, consider the following:

    • Intermediate Accumulation: Accumulation of intermediates like FFA can inhibit some enzymes.[11] A sequential or stepwise addition of enzymes might be beneficial.

    • H₂O₂ Inhibition: Some oxidases are inhibited by the hydrogen peroxide they produce.[1] The inclusion of catalase is crucial to break down H₂O₂ and maintain enzyme activity.

    • pH Optimization: The optimal pH can vary for different enzymes in the cascade.[1] It may be necessary to perform a pH profile to find a compromise that allows all enzymes to function effectively.

Part 2: Enzymatic Polymerization of Furan Monomers

Once furan-based monomers like FDCA (or its more soluble ester derivative, dimethyl 2,5-furandicarboxylate, DMFDCA) are synthesized, enzymes can again be employed for their polymerization. Lipases, particularly Candida antarctica lipase B (CALB), are widely used for the polycondensation of furan-based diesters with diols to produce polyesters.[3][7]

Rationale for Lipase-Catalyzed Polycondensation:

Lipases are hydrolases that naturally catalyze the breakdown of esters. However, in non-aqueous or low-water environments, this reaction is reversible, and lipases can efficiently catalyze the formation of ester bonds.[7] This makes them ideal for polycondensation reactions. Using an immobilized lipase, such as the commercially available Novozym® 435 (CALB immobilized on acrylic resin), offers several advantages:

  • Mild Conditions: Reactions are typically run at moderate temperatures (60-95°C), which prevents the thermal degradation and decarboxylation often seen with furan monomers under harsh chemical polymerization conditions.[4]

  • High Selectivity: Enzymes avoid many of the side reactions common in chemical catalysis, leading to purer products.[12]

  • Reusability: The immobilized enzyme can be easily filtered out and reused, making the process more cost-effective and sustainable.[13]

G cluster_1 Workflow for Lipase-Catalyzed Polycondensation Monomers 1. Monomer Preparation (e.g., DMFDCA + Diol) in solvent (e.g., Diphenyl Ether) Oligo 2. Oligomerization Stage (e.g., 60-70°C) Add Immobilized Lipase Monomers->Oligo Poly 3. Polymerization Stage (e.g., 90-95°C) Apply Vacuum Oligo->Poly Remove Methanol Byproduct Isolate 4. Product Isolation Dissolve in Chloroform Filter out Enzyme Poly->Isolate Purify 5. Purification Precipitate in Methanol Filter and Dry Isolate->Purify Characterize 6. Characterization (GPC, DSC, NMR) Purify->Characterize

Caption: General workflow for enzymatic polyester synthesis.

Protocol 2: CALB-Catalyzed Synthesis of Furan-Based Polyester

This protocol details the synthesis of a furan-based polyester from dimethyl 2,5-furandicarboxylate (DMFDCA) and an aliphatic diol (e.g., 1,8-octanediol) using Novozym® 435.[3]

Materials:

  • Dimethyl 2,5-furandicarboxylate (DMFDCA)

  • 1,8-octanediol (or other aliphatic diol)

  • Novozym® 435 (immobilized CALB)

  • Diphenyl ether (solvent)

  • Chloroform

  • Methanol

  • Three-necked round-bottom flask with mechanical stirrer, nitrogen inlet, and vacuum connection

Step-by-Step Methodology:

  • Reaction Setup: In the flask, combine DMFDCA, the aliphatic diol (in equimolar amounts), and diphenyl ether as the solvent. A typical monomer concentration is 0.1-0.2 M.[3]

  • First Stage (Oligomerization): Heat the mixture to 60-70°C under a gentle nitrogen flow with stirring. Once the monomers are fully dissolved, add Novozym® 435 (typically 10% by weight of the monomers).[3] Maintain these conditions for 2-4 hours to allow for the formation of low molecular weight oligomers.

  • Second Stage (Polymerization): Increase the temperature to 90-95°C and apply a high vacuum (<0.1 mbar). This crucial step removes the methanol byproduct, shifting the reaction equilibrium towards the formation of high molecular weight polymer chains. Continue the reaction for 24-48 hours.[3]

  • Product Isolation: Cool the reaction mixture to room temperature. Dissolve the resulting polymer in a minimal amount of chloroform and filter to remove the immobilized enzyme.[3]

  • Purification: Pour the chloroform solution into a large excess of cold methanol with stirring to precipitate the polymer.

  • Drying: Collect the white polymer precipitate by filtration and dry it in a vacuum oven at 40-50°C until a constant weight is achieved.[3]

Self-Validation and Troubleshooting:

  • Expected Outcome: A white, solid polymer with a weight-average molecular weight (Mw) potentially ranging from 15,000 to over 35,000 g/mol , depending on the monomers and conditions.[12][14]

  • Low Molecular Weight:

    • Inefficient Byproduct Removal: The most common cause is insufficient vacuum during the polymerization stage. Ensure the system is well-sealed and the vacuum is strong enough to effectively remove methanol.

    • Monomer Stoichiometry: An exact 1:1 molar ratio of diester to diol is critical for achieving high molecular weights. Carefully weigh the monomers.

    • Enzyme Activity: The enzyme may have lost activity. Consider using fresh enzyme or a higher loading.

Part 3: Data Presentation and Characterization

The synthesized polymers must be thoroughly characterized to determine their molecular weight, thermal properties, and structure. Key techniques include Gel Permeation Chromatography (GPC) for molecular weight distribution and Differential Scanning Calorimetry (DSC) for thermal transitions.[3]

Table 1: Properties of Enzymatically Synthesized Furan-Based Polyamides and Polyesters

Polymer TypeMonomersCatalystMw ( g/mol )PDI (Mw/Mn)Tg (°C)Tm (°C)Reference
PolyamideDMFDCA + 1,8-octanediamineNovozym® 43548,3002.1--[12]
PolyamideDMFDCA + 1,12-dodecanediamineNovozym® 43523,4001.8--[12]
CopolyesterDMFDCA + BHMF + 1,10-decanediolNovozym® 43535,0001.725110[14]
CopolyesterDMFDCA + BHMF + Diethyl AdipateNovozym® 43511,0001.815-[14]

DMFDCA = Dimethyl 2,5-furandicarboxylate; BHMF = 2,5-bis(hydroxymethyl)furan; Mw = Weight-average molecular weight; PDI = Polydispersity Index; Tg = Glass transition temperature; Tm = Melting temperature.

References

  • BenchChem. (n.d.). Application Notes and Protocols for the Enzymatic Synthesis of Furan-Based Polymers and Co-polymers.
  • Hanke, T., et al. (2018). Enzymatic Preparation of 2,5-Furandicarboxylic Acid (FDCA)—A Substitute of Terephthalic Acid—By the Joined Action of Three Fungal Enzymes. PMC.
  • Avestia. (n.d.). Enzymatic Production Process of Bio-based 2,5-Furandicarboxylic Acid (FDCA) from 5-Hydrohymethilfurfural (HMF).
  • ResearchGate. (2022). Conceptual enzymatic cascade for the synthesis of 2,5‐furandicarboxylic acid (FDCA) from 5‐hydroxymethylfurfural (HMF) through 2,5‐diformylfuran (DFF) using galactose oxidase (GalOx) and Candida antarctica lipase B (CalB).
  • ResearchGate. (n.d.). The consecutive enzymatic oxidation route of HMF to FDCA.
  • (2020). Green Pathways for the Enzymatic Synthesis of Furan-Based Polyesters and Polyamides.
  • University of Groningen. (2014). Enzyme-Catalyzed Oxidation of 5-Hydroxymethylfurfural to Furan-2,5-dicarboxylic Acid.
  • Jiang, Y., et al. (2016). Enzymatic synthesis of 2,5-furandicarboxylic acid-based semi-aromatic polyamides. SciSpace.
  • ResearchGate. (n.d.). Enzyme-Catalyzed Oxidation of 5-Hydroxymethylfurfural to Furan-2,5-dicarboxylic Acid | Request PDF.
  • ResearchGate. (n.d.). Green Pathways for the Enzymatic Synthesis of Furan-Based Polyesters and Polyamides | Request PDF.
  • ResearchGate. (n.d.). Biotechnological production and high potential of furan-based renewable monomers and polymers.
  • ResearchGate. (n.d.). Enzymatic oxidization of HMF into FDCA. | Download Scientific Diagram.
  • Pellis, A., et al. (2020). Biocatalytic Synthesis of Furan-Based Oligomer Diols with Enhanced End-Group Fidelity.
  • University of Groningen. (2024). Enzymatic synthesis of furan-based polymers: the role of greener alternative solvents and isomerism.
  • Jiang, Y., et al. (2016). Furan‐Based Copolyesters from Renewable Resources: Enzymatic Synthesis and Properties. PMC.

Sources

Technical Notes & Optimization

Troubleshooting

Common side reactions with "5-(Aminomethyl)furan-2-carbonitrile hydrochloride"

Welcome to the technical support center for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistan...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common issues encountered during experimentation with this compound. Our goal is to equip you with the knowledge to anticipate potential challenges, understand the underlying chemistry, and implement effective solutions.

Overview of the Chemical Moiety and its Reactivity

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a substituted furan derivative featuring three key functional groups that dictate its reactivity and stability:

  • The Furan Ring: This aromatic heterocycle is susceptible to acidic conditions, which can lead to ring-opening and polymerization, especially at elevated temperatures.[1][2]

  • The Aminomethyl Group (-CH₂NH₂): As a primary amine, this group is basic and nucleophilic. It will readily react with electrophiles such as aldehydes, ketones, and acylating agents. The hydrochloride salt form indicates the amine is protonated, which protects it from some reactions but also contributes to the overall acidity of the compound in solution.

  • The Nitrile Group (-C≡N): This group is relatively stable but can undergo hydrolysis to a carboxylic acid or an amide under strong acidic or basic conditions, particularly with heating. It can also be reduced to a primary amine.

Understanding the interplay of these functional groups is crucial for successful experimentation.

Frequently Asked Questions (FAQs)

Q1: How should I properly store 5-(Aminomethyl)furan-2-carbonitrile hydrochloride?

A1: Due to the furan ring's sensitivity to acidic conditions and the hygroscopic nature of hydrochloride salts, proper storage is critical. Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[3] For long-term storage, keeping it under an inert atmosphere (e.g., argon or nitrogen) at 2-8°C is recommended to minimize degradation from moisture and atmospheric components.

Q2: What solvents are recommended for dissolving this compound?

A2: The choice of solvent is critical for maintaining the stability of the furan ring. Polar aprotic solvents, such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), have been shown to have a stabilizing effect on furan derivatives.[1][2] While the hydrochloride salt should have some solubility in water and alcohols like methanol and ethanol, be aware that these protic solvents, especially if acidic, can promote degradation of the furan ring over time. It is advisable to prepare solutions fresh and use them promptly.

Q3: Is this compound stable in aqueous solutions?

A3: The stability in aqueous solutions is a significant concern. As a hydrochloride salt, it will form a mildly acidic solution. The furan ring is known to be unstable in acidic conditions, which can lead to degradation.[1][2] If aqueous solutions are necessary, use a buffered system to maintain a neutral or slightly basic pH. However, prolonged storage in any aqueous medium is not recommended.

Q4: What are the primary safety precautions when handling this compound?

A4: Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[3] Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[3] Avoid contact with skin and eyes.[3] In case of contact, rinse the affected area thoroughly with water.[3]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter and provides a logical framework for troubleshooting.

Issue 1: Low Yield or No Product Formation in a Reaction

Question: I am using 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in a reaction where the amine is supposed to act as a nucleophile, but I am getting very low yields. What could be the cause?

Answer: There are several potential reasons for this observation, primarily related to the reactivity of the starting material and the reaction conditions.

Possible Causes & Solutions:

Potential Cause Explanation Recommended Solution
Protonated Amine The starting material is a hydrochloride salt, meaning the amine is protonated (-CH₂NH₃⁺Cl⁻). This protonated form is not nucleophilic and will not react with electrophiles.Add a non-nucleophilic base to your reaction mixture to deprotonate the amine. Common choices include triethylamine (TEA), N,N-diisopropylethylamine (DIPEA), or potassium carbonate. Use at least one equivalent of the base.
Degradation of Starting Material The furan ring may be degrading under your reaction conditions, especially if the reaction is run in an acidic medium or at high temperatures.[1][2]1. Buffer the reaction: If possible, maintain a neutral or slightly basic pH. 2. Lower the temperature: Run the reaction at the lowest possible temperature that still allows for product formation. 3. Use a stabilizing solvent: Consider using a polar aprotic solvent like DMF.[1]
Incompatible Reagents Strong oxidizing or reducing agents may react with the furan ring or the nitrile group, leading to undesired side products.Review the compatibility of all reagents with the furan, amine, and nitrile functional groups.
Issue 2: Formation of a Dark, Insoluble Material (Polymerization)

Question: During my reaction or workup, the solution turned dark brown/black, and a tar-like substance precipitated. What is happening?

Answer: The formation of dark, insoluble materials is a classic sign of furan ring degradation and subsequent polymerization. This is often initiated by acidic conditions.

Causality Workflow:

cluster_0 Initiation cluster_1 Degradation Pathway cluster_2 Outcome Acid Acidic Conditions (H⁺ from HCl salt or reagent) Protonation Protonation of Furan Ring Acid->Protonation initiates RingOpening Ring Opening Protonation->RingOpening Carbocation Formation of Reactive Intermediates RingOpening->Carbocation Polymerization Polymerization Carbocation->Polymerization leads to Insoluble Formation of Dark, Insoluble Material Polymerization->Insoluble

Caption: Furan degradation pathway under acidic conditions.

Troubleshooting Steps:

  • Neutralize the Starting Material: Before heating or adding other reagents, consider neutralizing the hydrochloride salt with a base as described in Issue 1.

  • Control the pH: If your reaction generates acid as a byproduct, add a scavenger or use a buffered solvent system.

  • Purify the Starting Material: If the compound is old or has been improperly stored, it may already contain impurities that can catalyze polymerization. Consider purification by recrystallization if possible.

  • Degas Solvents: Oxygen can sometimes contribute to the formation of colored byproducts. Using degassed solvents can be beneficial.

Issue 3: Unexpected Side Products in Mass Spectrometry Analysis

Question: My mass spec data shows peaks that I cannot account for. What are some likely side products from reactions involving 5-(Aminomethyl)furan-2-carbonitrile hydrochloride?

Answer: Based on the reactivity of the functional groups, several side products are plausible.

Potential Side Reactions and Products:

cluster_hydrolysis Hydrolysis (Acid/Base, H₂O) cluster_reaction Reaction with Aldehyde/Ketone (R₂C=O) cluster_dimer Self-Condensation/Dimerization Start {5-(Aminomethyl)furan-2-carbonitrile| ⁺: 123.06} Amide 5-(Aminomethyl)furan-2-carboxamide ⁺: 141.07 Start->Amide H₂O Imine Schiff Base/Imine Formation Start->Imine R₂C=O -H₂O Dimer Dimer Start->Dimer heat/acid Acid 5-(Aminomethyl)furan-2-carboxylic acid ⁺: 142.05 Amide->Acid H₂O

Caption: Potential side reaction pathways.

Commonly Observed Side Products:

Side Product Formation Mechanism Expected Mass Change Troubleshooting
5-(Aminomethyl)furan-2-carboxamide Hydrolysis of the nitrile group.+18 (addition of H₂O)Avoid prolonged exposure to water, especially under strong acidic or basic conditions.
5-(Aminomethyl)furan-2-carboxylic acid Further hydrolysis of the amide.+19 (addition of H₂O, loss of NH₃ from nitrile)Same as above.
Dimerization/Oligomerization Products Self-reaction of the molecule, potentially through the amine reacting with the nitrile of another molecule, or through furan ring degradation intermediates.Multiples of the parent mass.Use dilute conditions and control the temperature carefully.
Schiff Base/Imine Formation If aldehydes or ketones are present as impurities or reagents, the primary amine can react to form an imine.Addition of the aldehyde/ketone mass minus 18 (loss of H₂O).Ensure solvents and reagents are free from aldehyde/ketone impurities.

By anticipating these potential side reactions, you can design your experiments to minimize their occurrence and simplify the purification of your desired product.

References

  • On the formation of 2- and 3-cyanofurans and their protonated forms in interstellar medium conditions: quantum chemical evidence. PubMed Central. Available at: [Link]

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem. Available at: [Link]

  • 5-(aminomethyl)furan-2-carbonitrile hydrochloride (C6H6N2O). PubChemLite. Available at: [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. mediaTUM. Available at: [Link]

  • Assessing the reactivity of cyanate esters in [2+2+2] cyclotrimerization: meeting the challenge by augmenting differential scanning calorimetry with kinetic computations. RSC Publishing. Available at: [Link]

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Wiley Online Library. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimizing Reactions with 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

Welcome to the technical support center for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile bifunctional...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile bifunctional building block. Our goal is to provide in-depth, field-proven insights to help you overcome common challenges and significantly improve the yield and purity of your reactions. This document moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your synthetic strategies.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles researchers face.

Q1: My reaction is not proceeding. I've mixed my electrophile with 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in my solvent, but TLC/LC-MS analysis shows only starting materials even after several hours. What is the most likely cause?

A: The single most common reason for reaction failure is the acidic nature of the starting material. As a hydrochloride salt, the primary aminomethyl group is protonated to form an ammonium salt (-CH₂NH₃⁺Cl⁻). This protonated form is not nucleophilic and will not react with electrophiles. You must add a suitable base to neutralize the salt and liberate the free, nucleophilic primary amine (-CH₂NH₂) in situ for the reaction to proceed.

Q2: What type of base is recommended for deprotonating the hydrochloride salt, and how much should I use?

A: A non-nucleophilic organic base is strongly recommended to avoid competing reactions with your electrophile. The most common choices are triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). At a minimum, you must use one full equivalent of the base to neutralize the hydrochloride. However, to drive the reaction equilibrium forward, especially if the reaction itself generates an acidic byproduct (e.g., HCl from an acyl chloride), using 1.5 to 2.2 equivalents of base is standard practice.

Q3: I've observed significant product loss or decomposition during my silica gel column chromatography purification. Why is this happening?

A: The furan ring system is known to be sensitive to acid, and standard silica gel is inherently acidic.[1] This acidity can cause the furan ring of your starting material or, more critically, your product to degrade, often appearing as an intractable dark-colored band at the top of the column and resulting in low recovery.[1]

Q4: What are the ideal storage and handling conditions for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride to ensure its integrity?

A: Proper storage is crucial for reagent longevity. The compound should be stored in a tightly sealed container in a cool (2-8°C), dry, and dark place.[2][3] An inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage to prevent slow degradation from atmospheric moisture and oxygen.[3] Always handle the solid in a well-ventilated area or fume hood.[2]

Section 2: In-Depth Troubleshooting Guides

This section provides detailed solutions to more complex experimental challenges.

Problem Scenario 1: Low Yield in N-Acylation or N-Sulfonylation Reactions

Question: I am attempting to synthesize an amide by reacting 5-(Aminomethyl)furan-2-carbonitrile hydrochloride with an acyl chloride. I've added 1.1 equivalents of triethylamine, but my yield is only 30-40%, with a significant amount of unreacted starting material. How can I improve this?

Answer: This is a classic optimization problem stemming from reaction conditions. Several factors beyond basic deprotonation are at play.

  • Causality 1: Insufficient Base and Competing Acid Formation. While 1.1 equivalents of base neutralizes the starting material, the acylation reaction itself produces one equivalent of HCl. This newly formed acid will immediately protonate any available free amine (either unreacted starting material or your product), effectively quenching the reaction.

    • Solution: Increase the base to at least 2.2 equivalents. The first equivalent neutralizes the starting material, and the second equivalent acts as a scavenger for the acid byproduct.

  • Causality 2: Reaction Temperature and Rate of Addition. Acylation reactions are often highly exothermic. Adding the acyl chloride too quickly to the solution of the free amine can cause localized heating, leading to side reactions and degradation.

    • Solution: Control the temperature rigorously. Cool the solution of the amine and base to 0°C in an ice bath before slowly adding the acyl chloride solution dropwise. After the addition is complete, allow the reaction to slowly warm to room temperature and stir for several hours or overnight.

  • Causality 3: Solvent Choice. The choice of solvent is critical for solubility and reactivity.

    • Solution: Use anhydrous aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF). Ensure the solvent is dry, as any water will react with the acyl chloride.

Optimized N-Acylation Protocol

  • Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq).

  • Solvent: Add anhydrous DCM (or another suitable aprotic solvent).

  • Base Addition: Cool the suspension to 0°C using an ice bath. Add triethylamine (2.2 eq) and stir for 10-15 minutes. The suspension should become a clear solution as the free amine is formed.

  • Electrophile Addition: Dissolve the acyl chloride (1.05 eq) in a small amount of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 15-30 minutes.

  • Reaction: Monitor the reaction by TLC or LC-MS. After addition is complete, allow the flask to warm to room temperature and stir for 2-16 hours until the starting material is consumed.

  • Workup: Quench the reaction with water or a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Problem Scenario 2: Formation of Multiple Products in N-Alkylation Reactions

Question: I am performing an N-alkylation with one equivalent of methyl iodide to form the secondary amine, but my TLC and crude NMR show a mixture of my desired product, unreacted starting material, and a third, less polar spot which I suspect is the over-alkylated tertiary amine. How can I improve selectivity for the mono-alkylated product?

Answer: This is a common selectivity issue. The product of your first alkylation (the secondary amine) is also a nucleophile and can compete with the starting primary amine for the remaining alkyl halide, leading to the formation of a tertiary amine.

  • Causality: Competing Nucleophilicity. The mono-alkylated secondary amine product can be as nucleophilic, or sometimes even more so, than the starting primary amine, leading to a second alkylation event.

    • Solution 1 (Stoichiometric Control): The most straightforward approach is to change the stoichiometry. Use a significant excess of the nucleophile. Instead of a 1:1 ratio, use 3 to 5 equivalents of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride relative to 1 equivalent of the alkyl halide. This ensures the alkyl halide is statistically more likely to encounter a primary amine before it can react with a newly formed secondary amine. The drawback is the need to remove a large amount of unreacted starting material during purification.

    • Solution 2 (Reductive Amination): If your target can be formed from an aldehyde or ketone, a reductive amination reaction is often much more selective for mono-alkylation than direct alkylation. This two-step, one-pot process involves first forming an imine with the aldehyde/ketone, followed by reduction with a mild reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN).[4][5]

Diagram: N-Alkylation Side Reaction Pathway

G SM Primary Amine (Free Base) Product Desired Product (Secondary Amine) SM->Product + R-X (Desired Reaction) RX Alkyl Halide (R-X) RX->Product SideProduct Side Product (Tertiary Amine) RX->SideProduct Product->SideProduct + R-X (Over-alkylation) Base Base Base->SM Liberates

Caption: Desired mono-alkylation vs. undesired over-alkylation side reaction.

Problem Scenario 3: Product Degradation During Purification

Question: My crude reaction mixture is clean, but after running a silica gel column, my recovered yield is very low and the product is discolored. How can I purify my furan-containing product without decomposition?

Answer: As noted in the FAQs, the acidic nature of silica gel is a primary cause of degradation for many furan-containing compounds.[1]

  • Solution 1: Neutralize the Silica Gel. You can passivate the acidic sites on the silica before use.

    • Protocol: Prepare your column slurry as usual, but use an eluent system containing 0.5-1% triethylamine (e.g., 94:5:1 Hexane:EtOAc:TEA). Allow several column volumes of this basic eluent to pass through the packed column before loading your sample. Run the entire column with the base-containing eluent. The triethylamine will neutralize the acidic sites, preventing product degradation.

  • Solution 2: Use an Alternative Stationary Phase. If neutralization is insufficient, switch to a non-acidic stationary phase.

    • Recommendation: Neutral or basic alumina is an excellent alternative to silica gel for acid-sensitive compounds. Perform TLC analysis on alumina plates first to develop a suitable eluent system.

  • Solution 3: Recrystallization. If your product is a solid, recrystallization is a powerful purification method that avoids stationary phases altogether.[6]

    • Procedure: Dissolve your crude product in a minimum amount of a hot solvent in which it is highly soluble. Then, either cool the solution slowly or add a co-solvent in which the product is insoluble to induce crystallization. The impurities will ideally remain in the mother liquor.

Section 3: General Troubleshooting Workflow

A systematic approach is key to solving experimental challenges. Use the following workflow to diagnose and resolve issues.

Diagram: Systematic Troubleshooting Workflow

G Start Low Yield or Impure Product CheckSM Step 1: Verify Starting Material - Purity (NMR/LCMS) - Proper Storage? Start->CheckSM OptimizeReaction Step 2: Analyze Reaction Conditions - Stoichiometry (Base?) - Temperature Control? - Anhydrous/Inert? CheckSM->OptimizeReaction SM OK AnalyzeCrude Step 3: Analyze Crude Product - What are the impurities? (Unreacted SM, Side Products) OptimizeReaction->AnalyzeCrude Conditions Optimized OptimizePurification Step 4: Evaluate Purification - Degradation on Column? - Recrystallization Possible? AnalyzeCrude->OptimizePurification Impurities Identified Success High Yield & Purity Achieved OptimizePurification->Success Purification Optimized

Caption: A logical workflow for troubleshooting yield-related issues.

References

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. (2021). mediaTUM. Available at: [Link]

  • Direct reductive amination of 5-hydroxymethylfurfural with primary/secondary amines via Ru-complex catalyzed hydrogenation. (2017). Available at: [Link]

  • Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. (2020). MDPI. Available at: [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. (2021). ResearchGate. Available at: [Link]

  • Preparation of 5‐(Aminomethyl)‐2‐furanmethanol by Direct Reductive Amination of 5‐Hydroxymethylfurfural with Aqueous Ammonia over Ni/SBA‐15 Catalyst. (2019). ResearchGate. Available at: [Link]

  • One-Step Reductive Amination of 5-Hydroxymethylfurfural into 2,5-Bis(aminomethyl)furan over Raney Ni. (2021). PubMed. Available at: [Link]

  • Moynihan, H. A., & Horgan, D. E. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

Welcome to the technical support guide for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This document is intended for researchers, scientists, and drug development professionals to provide in-depth troubleshooting...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This document is intended for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and guidance on the stability and handling of this compound. Our goal is to equip you with the necessary knowledge to mitigate potential decomposition and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Here we address some of the common questions regarding the stability and handling of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

Q1: My solid 5-(Aminomethyl)furan-2-carbonitrile hydrochloride has changed color from white to a yellowish or brownish tint. Is it still usable?

A change in color is often an indicator of degradation. Furan compounds can be sensitive to light, air, and temperature, leading to the formation of colored impurities.[1] While a slight discoloration may not significantly impact the purity for some applications, it is crucial to verify the compound's integrity before use. We recommend performing a purity analysis, such as HPLC or NMR, to determine the extent of degradation. For critical applications, using a fresh, unopened vial is advisable.

Q2: What are the optimal long-term storage conditions for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride?

To ensure the long-term stability of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, it should be stored in a tightly sealed container, protected from light, in a cool and dry environment.[1][2][3] For extended storage, we recommend refrigeration (2-8°C) under an inert atmosphere (e.g., argon or nitrogen) to minimize thermal degradation and oxidation.[1]

Q3: I'm observing poor solubility of the compound in my solvent system, even though it was previously soluble. What could be the cause?

Decreased solubility can be a consequence of degradation. The formation of polymeric materials or less soluble impurities can lead to difficulties in dissolution.[1] Attempt to dissolve a small sample in a recommended solvent and check for any insoluble particulates. If insolubles are present, filtration might be necessary, but it is highly recommended to first assess the purity of the material.

Q4: Are there any common impurities I should be aware of when working with this compound?

Common impurities can arise from the synthesis process or degradation. These may include unreacted starting materials or byproducts from side reactions.[3] Degradation-related impurities could include the corresponding carboxylic acid from nitrile hydrolysis or products from the furan ring opening.

Troubleshooting Guide for Experimental Issues

This section provides solutions to specific problems you might encounter during your experiments.

Observed Issue Potential Cause Recommended Action
Inconsistent or non-reproducible experimental results. Degradation of the compound leading to variable purity.1. Verify the purity of your current stock of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride using an appropriate analytical method (e.g., HPLC, LC-MS, or NMR). 2. If degradation is confirmed, use a fresh, unopened vial of the compound for subsequent experiments. 3. To prevent degradation of the entire stock, aliquot the compound into smaller, single-use vials upon receipt.[1]
Appearance of unexpected peaks in my analytical chromatogram (e.g., HPLC, LC-MS). Decomposition of the compound under the experimental conditions (e.g., pH, temperature, solvent).1. Investigate the stability of the compound under your specific experimental conditions. Run control experiments where the compound is incubated in the reaction buffer or solvent for the duration of the experiment and analyze for degradation products. 2. Consider potential degradation pathways such as hydrolysis of the nitrile or furan ring opening. Adjust experimental parameters like pH and temperature to minimize degradation.
Low yield or incomplete reaction in a synthetic transformation. The reactive aminomethyl or nitrile group has degraded.1. Confirm the identity and purity of the starting material. 2. Ensure that the reaction conditions are compatible with the furan moiety. Highly acidic or basic conditions, as well as strong oxidizing agents, should be used with caution.[4][5]

Understanding the Decomposition Pathways

While specific studies on the decomposition of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride are not extensively published, we can infer the most probable degradation pathways based on the known chemistry of furan and related compounds. The presence of the hydrochloride salt suggests that the compound is in an acidic environment, which can facilitate certain degradation routes.

Pathway 1: Acid-Catalyzed Hydrolysis of the Furan Ring

Furan rings are susceptible to acid-catalyzed hydrolysis, which leads to ring opening and the formation of 1,4-dicarbonyl compounds.[6][7][8] For 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, this would likely proceed through protonation of the furan ring, followed by nucleophilic attack by water.

G cluster_0 Acid-Catalyzed Furan Ring Hydrolysis A 5-(Aminomethyl)furan-2-carbonitrile B Protonated Furan Intermediate A->B + H+ C Ring-Opened Dicarbonyl Product B->C + H2O - H+

Caption: Acid-catalyzed hydrolysis of the furan ring.

Pathway 2: Hydrolysis of the Nitrile Group

The nitrile group can undergo hydrolysis under acidic or basic conditions to form a carboxylic acid.[1] In the context of the hydrochloride salt, acid-catalyzed hydrolysis is a plausible degradation pathway.

G cluster_1 Nitrile Group Hydrolysis D 5-(Aminomethyl)furan-2-carbonitrile E 5-(Aminomethyl)furan-2-carboxylic acid D->E + 2H2O, H+

Caption: Acid-catalyzed hydrolysis of the nitrile group.

Pathway 3: Polymerization

Under acidic conditions, furan and its derivatives can undergo polymerization, leading to the formation of dark-colored, insoluble materials often referred to as "humins".[9] This is a complex process that can be initiated by the reactive intermediates formed during acid-catalyzed degradation.

G cluster_2 Acid-Catalyzed Polymerization F 5-(Aminomethyl)furan-2-carbonitrile G Reactive Intermediates F->G + H+ H Polymeric Degradation Products (Humins) G->H Polymerization

Caption: Acid-catalyzed polymerization of the furan moiety.

Recommended Experimental Protocols

To minimize degradation and ensure the quality of your results, we recommend the following protocols.

Protocol 1: Recommended Storage and Handling
  • Upon Receipt: Inspect the container for any signs of damage. The compound should be a white to off-white solid.

  • Aliquoting: To prevent contamination and repeated freeze-thaw cycles of the entire stock, aliquot the compound into smaller, single-use vials under an inert atmosphere (e.g., in a glovebox).

  • Storage: Store the vials in a cool (2-8°C), dry, and dark place.[1] Ensure the container is tightly sealed to prevent exposure to moisture and air.[2][4]

  • Handling: When handling the compound, use appropriate personal protective equipment, including gloves and safety glasses.[2] Work in a well-ventilated area or a fume hood.[2]

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. The specific conditions may need to be optimized for your system.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

  • Gradient: Start with a low percentage of Mobile Phase B (e.g., 5%) and gradually increase to a high percentage (e.g., 95%) over 15-20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm and 280 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., water or a mixture of water and acetonitrile) at a concentration of approximately 1 mg/mL. Dilute as necessary for analysis.

References

  • Wikipedia. Furan. [Link]

  • Soetedjo, J. N. M., et al. (2017). Kinetic Studies on the Acid Catalyzed Decomposition of 2-Hydroxyacetyl Furan in Water Using Brönsted Acid Catalysts. ACS Sustainable Chemistry & Engineering. [Link]

  • ChemTube3D. Furan Hydrolysis. [Link]

  • Soetedjo, J. N. M., et al. (2017). Biobased Furanics: Kinetic Studies on the Acid Catalyzed Decomposition of 2-Hydroxyacetyl Furan in Water Using Brönsted Acid Catalysts. ACS Sustainable Chemistry & Engineering. [Link]

  • Stamhuis, E. J., & Maas, W. (1964). Mechanism of reactions of furans I: A kinetic study of the acid‐catalyzed hydrolysis of furan and 2,5‐dimethylfuran. ResearchGate. [Link]

  • Soetedjo, J. N. M., et al. (2017). Biobased Furanics: Kinetic Studies on the Acid Catalyzed Decomposition of 2-Hydroxyacetyl Furan in Water Using Brönsted Acid Catalysts. ResearchGate. [Link]

  • Zhang, Z., et al. (2016). Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran. RSC Publishing. [Link]

  • Cardoso, A. L., et al. FURANS AND HYDROXYMETHYLFURANS: SUSTAINABLE SOURCES OF MOLECULAR DIVERSITY. [Link]

  • Methylamine Supplier. 2-Cyanofuran (Furan-2-Carbonitrile). [Link]

  • Wierckx, N., et al. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Applied Microbiology and Biotechnology. [Link]

Sources

Optimization

Technical Support Center: Managing Furan Ring Stability in Synthesis

Welcome to the technical support center for synthetic chemists. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and practical solutions f...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for synthetic chemists. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and practical solutions for managing the stability of furan rings during chemical synthesis. Furan, a valuable heterocyclic scaffold in pharmaceuticals and materials science, is notoriously sensitive, and its successful manipulation requires a nuanced understanding of its reactivity.[1] This resource provides field-proven insights and detailed protocols to help you navigate these challenges.

Understanding the Root of Instability: The Furan Ring's Electronic Structure

The primary challenge in working with furans stems from their unique electronic structure. While classified as aromatic, the furan ring possesses a significantly lower resonance energy (16 kcal/mol) compared to benzene (36 kcal/mol).[2][3] This reduced aromatic stabilization is due to the high electronegativity of the oxygen atom, which holds its lone pair electrons less readily for delocalization. Consequently, the furan ring behaves less like a stable aromatic system and more like a reactive enol ether or a conjugated diene, making it highly susceptible to degradation under various conditions.[2][4]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis and handling of furan-containing compounds.

Q1: My furan-containing compound is decomposing in the presence of acid. What is the mechanism, and how can I prevent it?

A1: This is the most common failure mode. The furan ring is exceptionally sensitive to Brønsted and Lewis acids. The degradation mechanism is initiated by protonation, which preferentially occurs at the C2 (or C5) position, as this leads to a more stable cationic intermediate with three resonance structures.[5] This intermediate is then susceptible to nucleophilic attack, often by the solvent (e.g., water or alcohol), leading to an irreversible ring-opening cascade that ultimately yields 1,4-dicarbonyl compounds.[3][4]

Prevention Strategies:

  • Strictly Anhydrous & Non-Aqueous Conditions: For acid-catalyzed reactions like the Paal-Knorr synthesis, use non-aqueous acidic conditions to prevent nucleophilic ring opening by water.[6]

  • Use of Milder Acids: Avoid strong acids like H₂SO₄ or AlCl₃. Opt for milder catalysts such as phosphoric acid, ZnCl₂, or BF₃·OEt₂.[3]

  • Temperature Control: Perform reactions at the lowest possible temperature to minimize the rate of decomposition.

  • Solvent Choice: Polar aprotic solvents, such as DMF, have been shown to have a stabilizing effect on furan rings under acidic conditions.[7]

  • Substituent Effects: Introduce electron-withdrawing groups (e.g., esters, ketones) onto the furan ring. These groups decrease the electron density of the ring, making it less susceptible to protonation and subsequent degradation.[6][8]

Diels_Alder_Equilibrium Reactants Furan + Maleimide Endo_Adduct Endo Adduct (Kinetic Product) Reactants->Endo_Adduct k_f(endo) (Fast) Exo_Adduct Exo Adduct (Thermodynamic Product) Reactants->Exo_Adduct k_f(exo) (Slow) Endo_Adduct->Reactants k_r(endo) (Retro-Diels-Alder) Endo_Adduct->Exo_Adduct Isomerization via Retro-Diels-Alder Exo_Adduct->Reactants k_r(exo) (Slower Retro)

Sources

Troubleshooting

Technical Support Guide: Overcoming Low Solubility of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride in Reactions

Welcome to the technical support center for synthetic chemistry applications. This guide is designed for researchers, chemists, and drug development professionals who are utilizing the versatile building block, 5-(Aminom...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for synthetic chemistry applications. This guide is designed for researchers, chemists, and drug development professionals who are utilizing the versatile building block, 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, and encountering challenges related to its solubility. As an amine hydrochloride salt, this compound's ionic nature presents a common yet manageable hurdle in many synthetic protocols.

This document provides a structured approach to troubleshooting, moving from simple procedural adjustments to more advanced strategic solutions. Our goal is to explain the causality behind each experimental choice, empowering you to not only solve the immediate problem but also to logically design future reactions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

Q1: Why is my 5-(Aminomethyl)furan-2-carbonitrile hydrochloride not dissolving in my organic solvent (e.g., THF, DCM, Toluene)?

A: The compound is a hydrochloride salt. In this form, the primary amine is protonated (R-NH₃⁺), creating an ionic salt with the chloride anion (Cl⁻). Ionic compounds have strong electrostatic interactions and are generally soluble in polar, protic solvents like water or methanol, but exhibit very low solubility in less polar or aprotic organic solvents such as tetrahydrofuran (THF), dichloromethane (DCM), and toluene.[1][2] The free amine (R-NH₂), being a neutral organic molecule, is significantly more soluble in these common organic solvents.

Q2: What is "free-basing," and do I need to perform this step?

A: "Free-basing" is the process of neutralizing the hydrochloride salt with a base to generate the neutral, or "free," amine. This is the most fundamental strategy to overcome solubility issues. By removing the proton from the ammonium group, you convert the ionic salt into a non-ionic organic molecule, dramatically increasing its solubility in organic solvents. For most reactions where the amine's nucleophilicity is required, you will need to either perform a separate free-basing step before the reaction or neutralize the salt in situ (within the reaction mixture).[3][4]

Q3: Can I just heat the reaction to get the compound to dissolve?

A: Yes, increasing the temperature is a valid initial step. For most solids, solubility increases with temperature.[5][6][7] This approach may be sufficient if only a small amount of the compound needs to dissolve or if the reaction is conducted in a moderately polar solvent. However, this method has limitations. It may not be effective in highly non-polar solvents, and excessive heat could degrade the furan ring or other sensitive functional groups in your reaction. It is often used in conjunction with other strategies.

Q4: What are the simplest solvents to try first?

A: If your reaction chemistry allows, start with more polar aprotic solvents where the salt may have some limited solubility. Consider solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or acetonitrile (MeCN). Be aware that these solvents can be difficult to remove and may influence reaction pathways. For many applications, converting the salt to its free base form provides greater flexibility in choosing a wider range of standard, less polar organic solvents.

Section 2: Comprehensive Troubleshooting Guide

When simple heating or solvent choice is insufficient, a more systematic approach is required. The following strategies are presented in order of increasing complexity.

Strategy 1: In-Situ Neutralization (The Direct Approach)

This is often the most efficient method, as it avoids a separate workup step. A base is added directly to the reaction vessel to neutralize the hydrochloride salt, generating the soluble free amine in the presence of the other reactants.

Causality: The added base (B:) abstracts the acidic proton from the ammonium salt (R-NH₃⁺Cl⁻), forming the free amine (R-NH₂), which is soluble in the organic medium, and the base's conjugate acid salt (B-H⁺Cl⁻).

R-NH₃⁺Cl⁻ + B: ⇌ R-NH₂ + B-H⁺Cl⁻

Choosing the Right Base is Critical:

  • Reactivity: The base should be strong enough to deprotonate the amine salt but not so strong that it interferes with your substrate or reagents (e.g., causing unwanted deprotonation or hydrolysis).

  • Solubility: The resulting byproduct salt (e.g., triethylammonium chloride) may be soluble or insoluble. An insoluble salt can sometimes be beneficial as it can be filtered off, but it can also create a thick slurry that is difficult to stir.

Base TypeExamplepKa (Conjugate Acid)Typical SolventsKey Considerations
Organic Amines Triethylamine (TEA)~10.7DCM, THF, MeCNVolatile, easy to remove. Byproduct (TEA·HCl) can be soluble or precipitate.
Diisopropylethylamine (DIPEA)~11.0DCM, THF, DMFSterically hindered ("non-nucleophilic"), good for sensitive electrophiles.
Inorganic Carbonates Potassium Carbonate (K₂CO₃)~10.3 (for HCO₃⁻)DMF, MeCN, AcetoneInsoluble in many organic solvents, creating a heterogeneous reaction. Requires vigorous stirring. Easy to filter off post-reaction.[4]
Sodium Bicarbonate (NaHCO₃)~6.4Aqueous/BiphasicWeaker base, suitable for sensitive substrates. Almost always used in biphasic systems.
Strategy 2: Pre-Reaction Free-Basing & Extraction (The Clean Approach)

This method is preferred when the base or its salt byproduct could interfere with the desired reaction (e.g., in catalysis or with highly sensitive electrophiles). The free amine is generated and isolated as a clean, neutral compound before being used.

Workflow:

  • Dissolve the hydrochloride salt in an aqueous medium.

  • Add an aqueous solution of a base (e.g., NaHCO₃, Na₂CO₃) and stir until the pH is basic (pH 9-10).

  • Extract the liberated free amine into a water-immiscible organic solvent (e.g., DCM, Ethyl Acetate).

  • Wash the combined organic layers with brine to remove residual water.

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄, MgSO₄).

  • Filter and concentrate under reduced pressure to yield the free amine, which can be used directly or stored.

Diagram: Free-Basing and Extraction Workflow

G cluster_start cluster_aqueous Aqueous Phase cluster_extraction Biphasic Extraction cluster_organic Organic Phase Workup cluster_end start 5-(Aminomethyl)furan-2-carbonitrile HCl dissolve Dissolve in H₂O start->dissolve basify Add aq. Base (e.g., Na₂CO₃) Monitor pH > 9 dissolve->basify extract Extract with Organic Solvent (e.g., DCM, EtOAc) basify->extract separate Separate Layers extract->separate wash Wash with Brine separate->wash Organic Layer dry Dry over Na₂SO₄ wash->dry concentrate Filter & Concentrate dry->concentrate end Isolated Free Amine (R-NH₂) concentrate->end

Caption: Workflow for isolating the free amine.

Strategy 3: Phase-Transfer Catalysis (PTC) for Biphasic Reactions

This powerful technique is ideal for reactions where you have two immiscible phases, such as an aqueous solution of a reagent and an organic solution of your substrate. A phase-transfer catalyst facilitates the movement of a reactant across the phase boundary.[8]

When to use PTC:

  • When your reaction involves an inorganic nucleophile (e.g., CN⁻, N₃⁻) that is soluble in water, and your furan substrate is only soluble in an organic solvent.

  • When using an inorganic base (like NaOH or K₂CO₃) to generate a reactive anion from a C-H, O-H, or N-H acid in the organic phase.[9]

Causality: The catalyst, typically a quaternary ammonium salt (Q⁺X⁻), has a charged "head" that is hydrophilic and long alkyl "tails" that are lipophilic. It exchanges its anion (X⁻) for the reactant anion (Y⁻) at the aqueous-organic interface. The newly formed ion pair (Q⁺Y⁻) is sufficiently lipophilic to travel into the organic phase, where it reacts with the substrate.[10][11]

Diagram: The Phase-Transfer Catalysis Cycle

PTC_Cycle catalyst_aq Q⁺X⁻ (in Aqueous Phase) catalyst_org Q⁺Y⁻ (in Organic Phase) catalyst_aq->catalyst_org Phase Transfer (Ion Exchange at Interface) reactant_aq M⁺Y⁻ (Aqueous Reactant) product_org R-Y (Product) catalyst_org->product_org Reaction substrate_org R-Z (Organic Substrate) substrate_org->product_org byproduct_org Q⁺Z⁻ product_org->byproduct_org byproduct_org->catalyst_aq Returns to Aqueous Phase

Caption: Mechanism of phase-transfer catalysis.

Section 3: Detailed Experimental Protocols

Protocol 1: Generation and Isolation of Free-Base 5-(Aminomethyl)furan-2-carbonitrile

This protocol describes a standard lab procedure for obtaining the pure, neutral amine from its hydrochloride salt.

Materials:

  • 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq)

  • Deionized Water

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

  • Saturated aqueous sodium chloride (Brine)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Separatory funnel, round-bottom flask, standard glassware

  • Rotary evaporator

Procedure:

  • Dissolution: Dissolve 1.0 g of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in 10 mL of deionized water in a small flask.

  • Neutralization: Slowly add saturated aqueous NaHCO₃ solution dropwise while stirring. Monitor the pH of the aqueous solution using pH paper. Continue adding the base until the pH is stable at 8-9.

    • Rationale: This ensures complete deprotonation of the ammonium salt to the free amine. Using a bicarbonate solution is a mild method that avoids strongly basic conditions which could potentially degrade the furan ring.

  • Extraction: Transfer the aqueous mixture to a separatory funnel. Add 20 mL of DCM and shake vigorously for 1 minute, venting frequently. Allow the layers to separate. Collect the lower organic layer. Repeat the extraction of the aqueous layer two more times with 15 mL of DCM each time.

    • Rationale: The neutral free amine has higher solubility in the organic solvent (DCM) than in water, allowing it to be partitioned and removed from the aqueous phase.[3]

  • Washing: Combine all organic extracts in the separatory funnel. Add 20 mL of brine and shake. Separate and discard the upper aqueous layer.

    • Rationale: The brine wash helps to remove the bulk of the dissolved water from the organic phase, improving the efficiency of the final drying step.

  • Drying: Transfer the organic layer to an Erlenmeyer flask and add a spatula-tip worth of anhydrous Na₂SO₄. Swirl the flask. If the Na₂SO₄ clumps together, add more until some particles remain free-flowing. Let it stand for 10-15 minutes.

  • Isolation: Filter the solution through a cotton plug or filter paper into a pre-weighed round-bottom flask to remove the Na₂SO₄.

  • Concentration: Remove the solvent using a rotary evaporator. The resulting oil or solid is the free-base 5-(Aminomethyl)furan-2-carbonitrile.

    • Verification (Optional but Recommended): Confirm the structure of the free base via ¹H NMR spectroscopy. The signals corresponding to the aminomethyl protons (-CH₂-NH₂) will shift upfield compared to the protonated salt.

References
  • Measurement and Correlation of Solubility and Dissolution Thermodynamic Properties of Furan-2-carboxylic Acid in Pure and Binary Solvents. ResearchGate. Available at: [Link]

  • Phase-transfer catalyst. Wikipedia. Available at: [Link]

  • Solubility Temperature Dependence of Bio-Based Levulinic Acid, Furfural, and Hydroxymethylfurfural in Water, Nonpolar, Polar Aprotic and Protic Solvents. MDPI. Available at: [Link]

  • 5-(aminomethyl)furan-2-carbonitrile hydrochloride (C6H6N2O). PubChem. Available at: [Link]

  • How can I neutralize aminehydrochlorides? ResearchGate. Available at: [Link]

  • Phase transfer catalysis (PTC). OperaChem. Available at: [Link]

  • Recovery of amines from by-product chloride salts. Google Patents.
  • PHASE TRANSFER CATALYSIS IN PHARMACEUTICAL INDUSTRY – WHERE ARE WE? Polish Pharmaceutical Society. Available at: [Link]

  • Hydrogen Bonding Phase-Transfer Catalysis with Ionic Reactants: Enantioselective Synthesis of γ-Fluoroamines. PMC - NIH. Available at: [Link]

  • Phase Transfer Catalyzed Reaction for Synthesis of Sulfides and Disulfides using Hydrogen Sulfide. ethesis - Shodhganga. Available at: [Link]

  • The effect of furan molecular units on the glass transition and thermal degradation temperatures of polyamides. ResearchGate. Available at: [Link]

  • Toward overcoming solubility issues in organic chemistry. ScienceDaily. Available at: [Link]

  • Can anyone suggest how to neutralize aminehydrochlorides? ResearchGate. Available at: [Link]

  • Temperature Effects on Solubility. Chemistry LibreTexts. Available at: [Link]

  • Isolation of primary amines as HCL salt problem. Sciencemadness Discussion Board. Available at: [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. mediaTUM. Available at: [Link]

  • Co-solvency and anti-solvent method for the solubility enhancement. Protheragen. Available at: [Link]

  • Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. Available at: [Link]

  • Biochemistry, Dissolution and Solubility. NCBI Bookshelf. Available at: [https://www.ncbi.nlm.nih.gov/books/NBK54 dissolution/]([Link] dissolution/)

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Green Chemistry (RSC Publishing). Available at: [Link]

  • Hybrid Conversion of 5-Hydroxymethylfurfural to 5-Aminomethyl-2-furancarboxylic acid. SciSpace. Available at: [Link]

  • (PDF) One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. ResearchGate. Available at: [Link]

  • Why do amines dissolve in hydrochloric acid? Quora. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimizing Catalyst Selection for 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride Modifications

Welcome to the technical support center for the modification of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-dept...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the modification of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshoot common challenges encountered during the catalytic modification of this versatile building block. The inherent functionalities of this molecule—a primary amine (as a hydrochloride salt), a nitrile group, and an acid-sensitive furan ring—present unique challenges and opportunities in synthetic chemistry. This resource provides a framework for rational catalyst selection and process optimization.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when working with 5-(Aminomethyl)furan-2-carbonitrile hydrochloride?

A1: The main challenges stem from the trifunctional nature of the molecule and the inherent reactivity of the furan ring. Key considerations include:

  • Furan Ring Instability: The furan ring is susceptible to acid-catalyzed polymerization and ring-opening reactions.[1][2] The hydrochloride salt of the aminomethyl group introduces localized acidity, which must be carefully managed.

  • Chemoselectivity: Differentiating reactivity between the nucleophilic primary amine and the electrophilic nitrile group is crucial for targeted modifications.

  • Catalyst Compatibility: The choice of catalyst must be compatible with all three functional groups. For instance, some catalysts may be poisoned by the chloride counter-ion or the nitrogen-containing substrate.[3][4]

Q2: Do I need to neutralize the hydrochloride salt before proceeding with catalytic reactions?

A2: It depends on the desired transformation and the chosen catalyst.

  • For N-Acylation and N-Alkylation: Yes, neutralization is generally required. The protonated amine is not nucleophilic and will not readily react with acylating or alkylating agents.[5] A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is typically added in stoichiometric amounts to liberate the free amine.

  • For Nitrile Reduction: Not necessarily. In fact, the presence of an acid can be beneficial in catalytic hydrogenation of nitriles as it protonates the intermediate imine, preventing its reaction with the product amine and thus minimizing the formation of secondary and tertiary amine byproducts.[6][7]

Q3: My reaction mixture is turning dark brown/black. What is likely happening?

A3: The formation of a dark, tar-like substance is a strong indicator of furan ring polymerization.[2] This is often triggered by overly acidic conditions or high temperatures. To mitigate this, consider the following:

  • Use Milder Catalysts: Avoid strong Brønsted or Lewis acids.

  • Control Temperature: Operate at the lowest effective temperature.

  • Ensure Anhydrous Conditions: Water can participate in ring-opening pathways, especially in the presence of acid.[8][9]

Troubleshooting Guide: Modification of the Aminomethyl Group

Issue 1: Low Yield in N-Alkylation

Potential Cause:

  • Incomplete neutralization of the hydrochloride salt: The amine remains protonated and non-nucleophilic.

  • Catalyst deactivation: The catalyst may be poisoned by the substrate or chloride ions.

  • Side reactions: The alkylating agent may react with other parts of the molecule or self-polymerize.

  • Furan ring degradation: Reaction conditions may be too harsh.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for N-alkylation.

Recommended Protocols:

Protocol 1: N-Alkylation via Reductive Amination

  • Neutralization: In a round-bottom flask, suspend 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq.) in a suitable solvent (e.g., methanol, DCM). Add a non-nucleophilic base such as triethylamine (1.1 eq.) and stir for 15 minutes at room temperature.

  • Imine Formation: Add the desired aldehyde or ketone (1.0-1.2 eq.) and stir for 1-2 hours.

  • Reduction: Add a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise.

  • Work-up: Monitor the reaction by TLC/LC-MS. Once complete, quench with saturated aqueous NaHCO₃ and extract with an organic solvent.[10]

Issue 2: Incomplete N-Acylation

Potential Cause:

  • Insufficient neutralization of the hydrochloride salt.

  • Low reactivity of the acylating agent.

  • Steric hindrance.

Troubleshooting & Optimization:

  • Catalyst-Free Approach: N-acylation of amines with highly reactive acylating agents like acetic anhydride or acyl chlorides can often proceed efficiently without a catalyst, which is ideal for this sensitive substrate.[11][12][13]

  • Base Selection: Ensure at least one equivalent of a base (e.g., pyridine, TEA) is present to neutralize both the starting material's HCl salt and the acid generated during the reaction.

  • Acylating Agent: For less reactive amines or acylating agents, consider using a more reactive derivative (e.g., acyl chloride instead of carboxylic acid with a coupling agent).

Protocol 2: Catalyst-Free N-Acetylation

  • Neutralization: Suspend 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq.) in a suitable solvent (e.g., dichloromethane). Add triethylamine (2.2 eq.).

  • Acylation: Cool the mixture to 0 °C and add acetic anhydride (1.2 eq.) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir until completion (monitor by TLC/LC-MS).

  • Work-up: Quench with water and extract the product with an organic solvent.

Troubleshooting Guide: Modification of the Nitrile Group

Issue 1: Low Selectivity in Nitrile Reduction (Formation of Secondary/Tertiary Amines)

Potential Cause:

  • The intermediate imine reacts with the primary amine product.

  • The catalyst is too active, promoting side reactions.

Troubleshooting Workflow:

start Low Selectivity in Nitrile Reduction check_conditions Review reaction conditions start->check_conditions use_hcl_form Use hydrochloride salt directly check_conditions->use_hcl_form Is free amine used? catalyst_choice Optimize catalyst check_conditions->catalyst_choice Conditions optimized add_ammonia Add ammonia or ammonium hydroxide use_hcl_form->add_ammonia Still low selectivity raney_ni Try Raney Ni with KBH4 catalyst_choice->raney_ni pd_c Use Pd/C with HCl catalyst_choice->pd_c other_catalysts Screen other catalysts (e.g., Co-based) raney_ni->other_catalysts pd_c->other_catalysts lower_pressure_temp Lower H2 pressure and temperature other_catalysts->lower_pressure_temp

Caption: Optimizing selectivity in nitrile reduction.

Recommended Protocols:

Protocol 3: Selective Nitrile Reduction using Pd/C This method takes advantage of the hydrochloride salt to suppress side reactions.

  • Reaction Setup: In a hydrogenation vessel, dissolve 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq.) in methanol.

  • Catalyst Addition: Add 10% Pd/C (5-10 mol%).

  • Hydrogenation: Pressurize the vessel with hydrogen (e.g., 50 psi) and stir at room temperature.

  • Work-up: Monitor the reaction by GC-MS or LC-MS. Upon completion, filter the catalyst through Celite® and remove the solvent under reduced pressure.[6]

Table 1: Comparison of Catalytic Systems for Nitrile Reduction

Catalyst SystemReducing AgentTypical ConditionsAdvantagesPotential Issues
Raney Ni H₂ or KBH₄MeOH/EtOH, RT-50°CHigh activity, cost-effective[1][14]Can promote over-reduction; pyrophoric.
Pd/C H₂MeOH, with HClGood selectivity for primary amines[6][7][15]Susceptible to poisoning.
Co-based catalysts H₂VariesHigh selectivity for primary amines[16]May require specific ligands.
Rh/C H₂VariesEffective for N-alkylation with nitriles[17]Less common for simple nitrile reduction.
Issue 2: Furan Ring Degradation During Nitrile Hydrolysis

Potential Cause:

  • Harsh acidic or basic conditions required for traditional hydrolysis are destroying the furan ring.

Troubleshooting & Optimization:

  • Avoid Strong Acids/Bases: Traditional methods using concentrated HCl or NaOH are generally incompatible with the furan moiety.[17][18]

  • Enzymatic Hydrolysis: Consider using a nitrilase enzyme, which operates under mild, aqueous conditions (neutral pH, room temperature). This offers excellent chemoselectivity.

  • Transition-Metal Catalysis: Some transition metal complexes can catalyze nitrile hydration to amides under milder conditions, which can then be isolated and further hydrolyzed if needed.

Orthogonal Protection Strategy for Selective Modification

To achieve selective modification of the nitrile group (e.g., reduction or addition of an organometallic reagent) without interference from the aminomethyl group, an orthogonal protection strategy is recommended.

Workflow for Nitrile Modification via Amine Protection:

start 5-(Aminomethyl)furan-2-carbonitrile HCl neutralize Neutralize with base (e.g., TEA) start->neutralize protect Protect amine with Boc anhydride ((Boc)2O) neutralize->protect protected_intermediate Boc-protected intermediate protect->protected_intermediate modify_nitrile Modify nitrile group (e.g., reduction, hydrolysis) protected_intermediate->modify_nitrile deprotect Deprotect amine (e.g., with TFA or HCl) modify_nitrile->deprotect final_product Final modified product deprotect->final_product

Caption: Orthogonal protection strategy.

Protocol 4: Boc Protection of the Amine

  • Neutralization: Suspend 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq.) in a solvent like THF or dioxane. Add triethylamine (1.1 eq.) and stir for 15 minutes.

  • Protection: Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq.) and stir at room temperature until the starting material is consumed (monitor by TLC).

  • Work-up: After an aqueous work-up, the Boc-protected compound can be isolated and used in subsequent reactions targeting the nitrile group.

References

  • Ouarna, S., et al. (2017). An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Journal of Chemical and Pharmaceutical Research, 9(7), 173-179. Available at: [Link]

  • Organic Chemistry Portal. Amine synthesis by nitrile reduction. (n.d.). Retrieved from [Link]

  • Catalytic Reduction of Nitriles. (n.d.). Thieme. Retrieved from [Link]

  • Pizey, J. S. (1962). U.S. Patent No. 3,062,869. Washington, DC: U.S. Patent and Trademark Office.
  • Sanagawa, A., & Nagashima, H. (2019). Hydrosilane Reduction of Nitriles to Primary Amines by Cobalt–Isocyanide Catalysts. Organic Letters, 21(1), 287-291. DOI: 10.1021/acs.orglett.8b03698
  • Wu, B., et al. (2009). Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. Arkivoc, 2010(11), 95-101. Available at: [Link]

  • Snape, T. (2007). Nitrile reduction using Pd/C. ChemSpider Synthetic Pages, SP262. DOI: 10.1039/SP262
  • Wu, B., et al. (2009). Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. ResearchGate. Available at: [Link]

  • Organic Chemistry Portal. Nitrile to Amine - Common Conditions. (n.d.). Retrieved from [Link]

  • Sharma, D., & Punji, B. (2020). Chemoselective reduction of nitrile to amine. [Diagram]. In 3d Transition Metal-Catalyzed Hydrogenation of Nitriles and Alkynes. ResearchGate. Available at: [Link]

  • CN1810766A - Nitrile reducing process to prepare amine - Google Patents. (n.d.).
  • Haddenham, D., Pasumansky, L., DeSoto, J., Eagon, S., & Singaram, B. (2009). Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane. The Journal of organic chemistry, 74(5), 1964–1970. DOI: 10.1021/jo8023329
  • Wikipedia. (n.d.). Nitrile reduction. Retrieved from [Link]

  • An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. (2015). Molecules, 20(10), 18888-18900. DOI: 10.3390/molecules201018888
  • Organic Chemistry Portal. Nitrile to Amine (H2 + Pd/C). (n.d.). Retrieved from [Link]

  • Fringuelli, F., et al. (1998). Hydrolysis in the absence of bulk water 2. Chemoselective hydrolysis of nitriles using tetrahalophthalic acids. Tetrahedron Letters, 39(35), 6341-6344. Available at: [Link]

  • Tajbakhsh, M., et al. (2004). Mild and Useful Method for N-Acylation of Amines. Letters in Organic Chemistry, 1(4), 346-349. Available at: [Link]

  • Mondal, T., et al. (2020). Transition metal-free catalytic reduction of primary amides using an abnormal NHC based potassium complex: integrating nucleophilicity with Lewis acidic activation. Chemical Science, 11(10), 2704-2710. DOI: 10.1039/d0sc00100g
  • Kumar, A., et al. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances, 4(41), 21543-21547. DOI: 10.1039/C4RA02029A
  • Kumar, A., et al. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. ResearchGate. Available at: [Link]

  • C&CS. (n.d.). Poisoning (catalyst poisoning). Retrieved from [Link]

  • LibreTexts. (2025). 20.7: Chemistry of Nitriles. Retrieved from [Link]

  • Hronec, M., et al. (2008). Effect of catalyst and solvent on the furan ring rearrangement to cyclopentanone. Applied Catalysis A: General, 347(1), 67-72. Available at: [Link]

  • Amide Synthesis through Selective Partial Hydrolysis of Nitriles in Alkaline Media. (2017). International Journal of Organic Chemistry, 7(4), 355-362. DOI: 10.4236/ijoc.2017.74032
  • Yasukawa, T., et al. (2018). N-Alkylation of functionalized amines with alcohols using a copper–gold mixed photocatalytic system. Nature Communications, 9(1), 1749. DOI: 10.1038/s41467-018-04221-x
  • Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Cobalt Pincer Complex. (2019). Organic Letters, 21(16), 6334-6338. Available at: [Link]

  • Waidmann, C. R., et al. (2015). Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study. Catalysis Science & Technology, 5(2), 979-988. DOI: 10.1039/C4CY01211A
  • Wikipedia. (n.d.). Catalyst poisoning. Retrieved from [Link]

  • Wikipedia. (n.d.). Amine alkylation. Retrieved from [Link]

  • Kobayashi, S., et al. (2017). Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions. Chemistry – An Asian Journal, 12(2), 163-167. DOI: 10.1002/asia.201601558
  • C&CS. (n.d.). Poisoning (catalyst poisoning). Retrieved from [Link]

  • Waidmann, C. R., et al. (2015). Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study. ResearchGate. Available at: [Link]

  • How to selectively reduction of nitrile group in presence of ester group? (2017). ResearchGate. Retrieved from [https://www.researchgate.net/post/How_to_selectively_reduction_of_nitrile_group_in_presence_of_ester_group]([Link]_ nitrile_group_in_presence_of_ester_group)

  • Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. (2015). Calvin Digital Commons. Retrieved from [Link]

  • N-Acylation Reactions of Amines. (2015). ResearchGate. Available at: [Link]

  • Can I do selective reduction of nitrile to aldehyde in presence of NBoc and COOH groups? (2021). ResearchGate. Retrieved from [Link]

  • Zhang, Y., et al. (2021). Poisoning mechanism of HCl over a Ru-based catalyst for toluene oxidation. Journal of Hazardous Materials, 402, 123525. DOI: 10.1016/j.
  • Reddit. (2023). Hydrochloride salt of amine. r/OrganicChemistry. Retrieved from [Link]

  • Barr, J., et al. (2020). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. Polymers, 12(11), 2661. DOI: 10.3390/polym12112661
  • Acetic Acid as a Catalyst for the N-Acylation of Amines Using Esters as the Acyl Source. (2022). Catalysts, 12(10), 1141. Available at: [Link]

  • Mironov, A. V., et al. (2018). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. The Journal of Physical Chemistry A, 122(49), 9579-9586. Available at: [Link]

  • Michigan State University Department of Chemistry. (n.d.). Amine Reactivity. Retrieved from [Link]

  • LibreTexts. (2025). 24.7: Reactions of Amines. Retrieved from [Link]

  • Quora. (2018). What is the reaction between hydrochloric and amine? Retrieved from [Link]

Sources

Troubleshooting

Byproduct formation in "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" reactions and removal

Welcome to the technical support center for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges asso...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the synthesis and purification of this valuable furan derivative. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize your experimental outcomes.

Introduction: The Challenge of Furan Stability and Purity

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a versatile building block in medicinal chemistry and materials science. However, its synthesis and purification are often complicated by the inherent reactivity of the furan ring, particularly its instability under acidic conditions. The presence of the hydrochloride salt, while beneficial for the stability and handling of the amine, creates an acidic environment that can promote side reactions and byproduct formation. This guide will address these challenges head-on, providing practical solutions based on established chemical principles.

Frequently Asked Questions (FAQs)

FAQ 1: My reaction mixture has turned dark brown/black. What is causing this, and is my product lost?

Answer:

The dark coloration you are observing is a common issue when working with furan derivatives in acidic media. This is typically due to the acid-catalyzed polymerization of the furan ring.[1][2][3]

Causality: The furan ring is an electron-rich heterocycle and is susceptible to electrophilic attack. Protons (H+) from the hydrochloric acid can initiate a cascade of reactions, including ring-opening and subsequent polymerization, leading to the formation of high-molecular-weight, colored, and often insoluble materials, sometimes referred to as "humins". The presence of water in the reaction mixture can significantly accelerate this process.[1][2]

Is the product lost? Not necessarily. While some of the product may have degraded, it's likely that a significant portion is still present in the reaction mixture, masked by the colored byproducts. The key is to proceed with a suitable work-up and purification strategy to isolate the desired compound.

Troubleshooting Steps:

  • Quench the reaction: Neutralize the reaction mixture with a base (e.g., saturated sodium bicarbonate solution) to stop the acid-catalyzed degradation.

  • Solvent extraction: Extract the product into an organic solvent (e.g., ethyl acetate, dichloromethane). The polymeric byproducts are often poorly soluble in common organic solvents and may be removed at this stage.

  • Filtration: If a significant amount of solid polymer has formed, filter the crude mixture before proceeding with extraction.

FAQ 2: I am observing an impurity with a similar polarity to my product during TLC analysis. What could it be?

Answer:

An impurity with a similar polarity to your desired 5-(Aminomethyl)furan-2-carbonitrile hydrochloride could be one of several possibilities, depending on the synthetic route employed. The most common culprits are typically unreacted starting materials or intermediates.

Potential Impurities:

Impurity NameStructureOrigin
5-Formylfuran-2-carbonitrileIncomplete reductive amination of the aldehyde.
5-(Hydroxymethyl)furan-2-carbonitrileA common precursor; may be present if the conversion to a halide or other leaving group was incomplete before amination.
5-(Aminomethyl)furan-2-carboxamideHydrolysis of the nitrile group.
Bis(5-(furan-2-carbonitrile)methyl)amineOver-alkylation during reductive amination, leading to a secondary amine.[4][5]

Troubleshooting and Removal:

  • Column Chromatography: This is the most effective method for separating closely related impurities. However, standard silica gel is acidic and can cause degradation of the furan ring.

    • Protocol: Neutralize the silica gel by preparing a slurry with a solvent system containing a small amount of a tertiary amine (e.g., 0.5-1% triethylamine in your eluent). Alternatively, use a less acidic stationary phase like alumina (neutral or basic).[5]

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be highly effective for removing small amounts of impurities. Experiment with different solvent mixtures (e.g., ethanol/ether, methanol/dichloromethane) to find the optimal conditions.

Troubleshooting Guide: Purification Protocols

Problem: Low yield after purification due to product degradation on silica gel.

Root Cause: The acidic nature of silica gel can degrade the furan ring of 5-(Aminomethyl)furan-2-carbonitrile.

Solution:

Workflow for Furan-Compatible Flash Chromatography:

cluster_prep Preparation cluster_chrom Chromatography cluster_post Post-Purification crude Crude Product slurry Prepare Silica Slurry (Eluent + 1% Triethylamine) pack Pack Column slurry->pack Efficient Packing load Load Crude Product pack->load Careful Loading elute Elute with Neutralized Solvent System load->elute collect Collect Fractions elute->collect tlc TLC Analysis of Fractions collect->tlc combine Combine Pure Fractions tlc->combine Identify Pure Fractions evap Evaporate Solvent combine->evap pure Pure Product evap->pure

Caption: Workflow for purification using neutralized silica gel chromatography.

Detailed Protocol:

  • Prepare the Eluent: Choose an appropriate solvent system based on TLC analysis (e.g., 5-10% methanol in dichloromethane). Add 1% triethylamine to this eluent mixture.

  • Pack the Column: Prepare a slurry of silica gel in the neutralized eluent and pack the column as usual.

  • Equilibrate: Flush the packed column with several column volumes of the neutralized eluent.

  • Load and Elute: Dissolve your crude product in a minimal amount of the mobile phase and load it onto the column. Elute with the neutralized solvent system, collecting fractions.

  • Analyze and Combine: Monitor the fractions by TLC. Combine the pure fractions and remove the solvent under reduced pressure.

Problem: Presence of non-polar impurities after aqueous workup.

Root Cause: Some organic byproducts or starting materials may not be fully removed by simple acid-base extraction.

Solution:

Liquid-Liquid Extraction Workflow:

start Crude Reaction Mixture neutralize Neutralize with NaHCO₃ (aq) start->neutralize extract_org Extract with Organic Solvent (e.g., Ethyl Acetate) neutralize->extract_org separate_layers Separate Layers extract_org->separate_layers aq_layer Aqueous Layer (Discard) separate_layers->aq_layer Inorganic Salts org_layer Organic Layer separate_layers->org_layer Product & Impurities wash_brine Wash with Brine org_layer->wash_brine dry Dry over Na₂SO₄ wash_brine->dry filter_evap Filter and Evaporate dry->filter_evap crude_product Crude Product for Further Purification filter_evap->crude_product

Caption: A standard liquid-liquid extraction workflow for initial purification.

Pro-Tip: If you suspect the presence of unreacted aldehyde (5-formylfuran-2-carbonitrile), a wash with a saturated aqueous solution of sodium bisulfite can help to remove it by forming a water-soluble adduct.

Mechanistic Insight: Byproduct Formation Pathways

Understanding how byproducts form is crucial for preventing their formation in the first place.

cluster_main Main Reaction Pathway cluster_side Side Reactions start 5-Formylfuran- 2-carbonitrile imine Imine Intermediate start->imine + NH₃ product 5-(Aminomethyl)furan- 2-carbonitrile imine->product Reduction (e.g., NaBH(OAc)₃) hydrolysis Hydrolysis (Amide/Carboxylic Acid) product->hydrolysis + H₂O, H⁺ polymerization Polymerization (Dark Tars) product->polymerization H⁺ over_alkylation Over-Alkylation (Secondary Amine) product->over_alkylation + Imine

Caption: Potential main and side reaction pathways in the synthesis of 5-(Aminomethyl)furan-2-carbonitrile.

By carefully controlling reaction conditions such as temperature, solvent, and the stoichiometry of reagents, the formation of these byproducts can be minimized. For instance, using a selective reducing agent like sodium triacetoxyborohydride for reductive amination can prevent the reduction of other functional groups and often leads to cleaner reactions.[4]

References

  • Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran. RSC Publishing. [Link]

  • Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. MDPI. [Link]

  • Formation of insoluble polymer and benzofuran during the acid-treatment of furan. Typical reaction conditions. ResearchGate. [Link]

  • Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived. Green Chemistry. [Link]

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Wiley Online Library. [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Green Chemistry (RSC Publishing). [Link]

  • Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

  • Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. MDPI. [Link]

  • Reductive amination of furfural to furfurylamine with high selectivity: effect of phase type of the nickel phyllosilicate precursor. New Journal of Chemistry (RSC Publishing). [Link]

Sources

Optimization

Protecting group strategies for the amine in "5-(Aminomethyl)furan-2-carbonitrile hydrochloride"

Technical Support Center: Amine Protection Strategies for 5-(Aminomethyl)furan-2-carbonitrile Welcome to the technical support portal for handling 5-(Aminomethyl)furan-2-carbonitrile. This guide provides in-depth strateg...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Amine Protection Strategies for 5-(Aminomethyl)furan-2-carbonitrile

Welcome to the technical support portal for handling 5-(Aminomethyl)furan-2-carbonitrile. This guide provides in-depth strategies, troubleshooting, and validated protocols for the crucial step of protecting the primary amine. The unique functionalities of this molecule—an acid-sensitive furan ring and a potentially reactive nitrile group—demand careful selection of protecting groups to ensure the success of your synthetic route.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to protect the amine group on 5-(aminomethyl)furan-2-carbonitrile?

The primary amine in this molecule is both nucleophilic and basic.[1] This reactivity can interfere with many common synthetic transformations, such as those involving strong bases, electrophiles, or oxidizing agents. Protecting the amine masks these properties, allowing you to perform chemistry on other parts of the molecule without undesired side reactions.[1] Once the desired transformations are complete, the protecting group is removed to regenerate the free amine.

Q2: My starting material is the hydrochloride salt. Do I need to neutralize it before adding the protecting group?

Yes, this is a critical first step. The amine exists as an ammonium salt (R-CH₂NH₃⁺Cl⁻), which is not nucleophilic. To protect the amine, you must first deprotonate it to its free base form (R-CH₂NH₂). This is typically achieved by adding a non-nucleophilic organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), or a mild inorganic base like sodium bicarbonate (NaHCO₃) directly to the reaction mixture.[2][3] The choice of base depends on the specific protecting group and reaction conditions.

Q3: Which protecting group is best for my project?

The "best" protecting group is highly dependent on your planned downstream synthetic steps. The key is to choose a group that is stable under your subsequent reaction conditions but can be removed later without degrading the furan ring or the nitrile.

  • For reactions involving basic or nucleophilic conditions: The Boc (tert-butoxycarbonyl) group is an excellent choice. It is stable to a wide range of non-acidic reagents.[4]

  • For reactions involving catalytic hydrogenation: The Fmoc (9-fluorenylmethoxycarbonyl) group is preferred. It is stable to acid and hydrogenation but is cleaved by bases like piperidine.[5][6]

  • Avoid Cbz (benzyloxycarbonyl) if possible: While common, Cbz is typically removed by catalytic hydrogenation.[7] This method poses a risk of reducing the nitrile group or interacting with the furan ring, making it a less ideal choice for this specific substrate.

Q4: The furan ring is known to be acid-sensitive. How does this impact my choice of protecting group and deprotection strategy?

Furan rings can undergo polymerization or ring-opening under strong acidic conditions.[8][9][10] This is a major consideration for Boc deprotection, which traditionally uses strong acids like trifluoroacetic acid (TFA).[11][12] To mitigate this risk, you should use the mildest possible acidic conditions for Boc removal or consider alternative methods.

Decision Guide: Selecting the Right Protecting Group

This decision tree helps you select an appropriate protecting group based on your planned synthetic route.

G cluster_start cluster_paths cluster_recommendations cluster_deprotection Start What are your next reaction conditions? Basic Basic/Nucleophilic Conditions (e.g., Grignard, LDA, hydrolysis) Start->Basic Stable to Base? Acidic Strongly Acidic Conditions (e.g., conc. HCl, HBr/AcOH) Start->Acidic Stable to Acid? Hydrogenation Catalytic Hydrogenation (e.g., H2, Pd/C) Start->Hydrogenation Stable to Reduction? Boc Choose Boc Group Basic->Boc Fmoc Choose Fmoc Group Acidic->Fmoc Hydrogenation->Fmoc DeprotectBoc Deprotection: Mild Acid (e.g., HCl in Dioxane, p-TsOH, Lewis Acids) Boc->DeprotectBoc DeprotectFmoc Deprotection: Base (e.g., Piperidine in DMF) Fmoc->DeprotectFmoc Reconsider Re-evaluate Route (Most groups are incompatible)

Caption: Decision tree for selecting an amine protecting group.

Comparative Analysis of Common Protecting Groups

Protecting GroupReagentIntroduction ConditionsStabilityDeprotection ConditionsCompatibility with Furan/Nitrile
Boc Boc₂OBase (TEA, NaHCO₃), DCM or THF[13][14]Stable to base, nucleophiles, hydrogenation.[4]Acid-labile (TFA, HCl in Dioxane).[12][15]Good. Deprotection requires careful selection of mild acidic conditions to avoid furan degradation.[16][17]
Cbz Cbz-ClBase (TEA, NaHCO₃), DCM/H₂O[7][18]Stable to acid, some bases.Hydrogenolysis (H₂, Pd/C).[7]Poor. Risk of nitrile reduction and potential catalyst-furan interactions.
Fmoc Fmoc-OSu, Fmoc-ClBase (NaHCO₃), Dioxane/H₂O[6][19]Stable to acid, hydrogenation.[5][6]Base-labile (Piperidine in DMF).[11][19]Excellent. Deprotection conditions are orthogonal and mild, posing minimal risk to the substrate.

Troubleshooting Guide

Issue 1: Incomplete Boc Protection Reaction
  • Symptom: TLC or LC-MS analysis shows significant amounts of starting material remaining after the recommended reaction time.

  • Potential Cause 1: Insufficient Base. The reaction requires at least one equivalent of base to neutralize the hydrochloride salt and a second equivalent to neutralize the acid generated during the reaction.

    • Solution: Ensure at least 2.0-2.2 equivalents of a non-nucleophilic base like TEA or DIPEA are used.

  • Potential Cause 2: Inactive Boc Anhydride (Boc₂O). Boc₂O can degrade upon exposure to moisture over time.

    • Solution: Use a fresh bottle of Boc₂O or verify the purity of your existing stock.

Issue 2: Furan Ring Degradation During Boc Deprotection
  • Symptom: The reaction mixture turns dark brown/black upon addition of acid (e.g., TFA). NMR of the crude product shows broad, unidentifiable peaks, and the desired product yield is low.

  • Potential Cause: Harsh Acidic Conditions. Strong acids like neat TFA can cause the electron-rich furan ring to polymerize.[9]

    • Solution 1: Milder Acidic System. Switch from TFA/DCM to a milder system like 4M HCl in dioxane or p-toluenesulfonic acid (p-TsOH) in a non-protic solvent.[20] These conditions are often sufficient to cleave the Boc group without damaging the furan.

    • Solution 2: Use Scavengers. The deprotection generates a tert-butyl cation, which can alkylate the furan ring.[21] Adding a scavenger like anisole or triethylsilane (TES) can trap this cation.

    • Solution 3: Lower the Temperature. Perform the deprotection at 0 °C to slow down the rate of potential side reactions.[16]

Issue 3: Low Yield During Fmoc Deprotection
  • Symptom: The reaction with piperidine is sluggish or incomplete.

  • Potential Cause: Insufficient Piperidine. The dibenzofulvene byproduct generated during deprotection can react with piperidine.

    • Solution: Use a sufficient excess of piperidine. A solution of 20% piperidine in DMF is standard for ensuring the reaction goes to completion.[19]

Validated Experimental Protocols

Protocol 1: Boc Protection of 5-(Aminomethyl)furan-2-carbonitrile

This protocol details the standard procedure for Boc protection.

G cluster_workflow Boc Protection Workflow A 1. Dissolve Substrate (in DCM) B 2. Add Base (TEA, 2.2 eq) A->B C 3. Cool to 0 °C B->C D 4. Add Boc₂O (1.1 eq) C->D E 5. Warm to RT (Stir 16h) D->E F 6. Monitor by TLC/LC-MS E->F G 7. Aqueous Workup (Wash with H₂O, brine) F->G H 8. Dry & Concentrate G->H I 9. Purify (Column Chromatography) H->I

Caption: Step-by-step workflow for Boc protection.

Step-by-Step Methodology:

  • Suspend 5-(aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq) in dichloromethane (DCM, approx. 0.1 M).

  • Add triethylamine (TEA, 2.2 eq) to the suspension and stir for 10 minutes at room temperature. The mixture should become a clear solution.

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM dropwise over 15 minutes.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 16 hours.

  • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Quench the reaction with water. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (aq), saturated NaHCO₃ (aq), and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the N-Boc protected product.

Protocol 2: Mild-Acid Boc Deprotection

This protocol is optimized to prevent degradation of the acid-sensitive furan ring.

Step-by-Step Methodology:

  • Dissolve the Boc-protected substrate (1.0 eq) in anhydrous 1,4-dioxane (approx. 0.2 M).

  • Cool the solution to 0 °C.

  • Slowly add a 4.0 M solution of HCl in 1,4-dioxane (4-5 eq).

  • Stir the reaction at 0 °C, monitoring progress by TLC or LC-MS every 30 minutes.

  • Once the reaction is complete (typically 1-3 hours), carefully quench by adding saturated NaHCO₃ solution until gas evolution ceases.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure to obtain the deprotected amine hydrochloride salt.

References

  • ResearchGate. (n.d.). How can I neutralize amine hydrochlorides?
  • Rathi, J. O., & Shankarling, G. S. (2020). Recent Advances in the Protection of Amine Functionality: A Review.
  • BenchChem. (2025). An In-depth Technical Guide to the Boc Protection of Primary Amines.
  • Master Organic Chemistry. (n.d.). Amine Protection and Deprotection.
  • Total Synthesis. (n.d.). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism.
  • SciELO. (n.d.). A Greener, Efficient and Catalyst-Free Ultrasonic-Assisted Protocol for the N-Fmoc Protection of Amines.
  • Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan.
  • YouTube. (2021). Adding Cbz Protecting Group Mechanism | Organic Chemistry.
  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
  • Master Organic Chemistry. (2018).
  • ACS Publications. (n.d.). Amino Acid-Protecting Groups | Chemical Reviews.
  • PubMed. (2025). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions.
  • Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O).
  • ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection.
  • Chemistry Steps. (n.d.). Boc Protecting Group for Amines.
  • BenchChem. (2025).
  • BenchChem. (2025).
  • Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups.
  • Wiley Online Library. (2025). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions.
  • Total Synthesis. (n.d.). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism.
  • National Institutes of Health. (n.d.). Sustainable Approaches for the Protection and Deprotection of Functional Groups.
  • MDPI. (n.d.). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection.
  • Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group.
  • Royal Society of Chemistry. (n.d.).
  • Semantic Scholar. (2012).
  • ResearchGate. (n.d.). General scheme of the study of furan stability.
  • BenchChem. (2025). Common side reactions in the synthesis of furan-2,4-diones.
  • ACS Publications. (2022). Protection strategies for the conversion of biobased furanics to chemical building blocks.
  • Organic Chemistry Portal. (n.d.). Fmoc-Protected Amino Groups.
  • National Institutes of Health. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group.
  • ResearchGate. (2025). An Excellent Method for Cbz-Protection of Amines.
  • ResearchGate. (n.d.).
  • Google Patents. (n.d.).
  • ResearchGate. (2014). Can anyone suggest how to neutralize aminehydrochlorides?
  • ACS Publications. (2017). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution.
  • Chemtex Speciality Limited. (n.d.). Neutralizing Amine | Refinery Chemicals.
  • Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis.
  • Patent 0600606. (n.d.).
  • Technical Disclosure Commons. (2025).
  • ResearchGate. (2025). One-pot one-step enzymatic synthesis of 5-(aminomethyl)
  • PubMed. (n.d.). Chemoselective Radical Cleavage of Cbz-protected Nitrogen Compounds.
  • MDPI. (n.d.).
  • Royal Society of Chemistry. (n.d.). One-pot one-step enzymatic synthesis of 5-(aminomethyl)
  • ResearchGate. (2025). ChemInform Abstract: A Convenient Protocol for the Deprotection of N-Benzyloxycarbonyl (Cbz) and Benzyl Ester Groups.

Sources

Troubleshooting

Challenges in the purification of "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" products

Welcome to the technical support center for the purification of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the co...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this valuable heterocyclic building block. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure you achieve the desired purity for your downstream applications.

Introduction: The Importance of Purity

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a key intermediate in the synthesis of various pharmaceutical compounds. Its purity is paramount, as even trace impurities can lead to unwanted side reactions, reduced efficacy of the final active pharmaceutical ingredient (API), and potential toxicity. The unique combination of a reactive aminomethyl group, a nitrile moiety, and a furan ring presents a specific set of purification challenges. This guide will equip you with the knowledge to anticipate, identify, and resolve these issues.

Troubleshooting Guide: Common Purification Issues and Solutions

This section addresses specific problems you may encounter during the purification of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride in a question-and-answer format.

Issue 1: Product Discoloration (Yellow to Brown or Black)

Question: My isolated 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is colored, ranging from yellow to a dark brown or even black powder. What is causing this, and how can I obtain a white to off-white product?

Answer:

Discoloration is a frequent issue when working with furan derivatives and is often indicative of impurity formation. The primary culprits are typically:

  • Humin Formation: The furan ring is susceptible to degradation, especially under acidic conditions, leading to the formation of polymeric, often colored, byproducts known as humins. This is a significant challenge in syntheses starting from biomass-derived furan precursors.

  • Oxidation: The aminomethyl group can be susceptible to oxidation, which can introduce colored impurities.

  • Residual Starting Materials or Byproducts: If the synthesis starts from 5-(hydroxymethyl)furfural (HMF) or 5-(chloromethyl)furfural (CMF), residual aldehydes or other colored intermediates can carry through to the final product.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for product discoloration.

Detailed Solutions:

  • Activated Carbon Treatment: During recrystallization, adding a small amount of activated carbon to the hot solution can effectively adsorb colored impurities.

    • Protocol: After dissolving your crude product in the hot recrystallization solvent, add 1-5% (w/w) of activated carbon. Stir for 5-10 minutes, then perform a hot filtration to remove the carbon before allowing the solution to cool.

  • Chromatography Considerations: If using column chromatography, the acidic nature of silica gel can exacerbate furan ring degradation.

    • Alternative Stationary Phases: Consider using neutral or basic alumina as the stationary phase.

    • Minimize Contact Time: If silica gel must be used, perform the chromatography as quickly as possible.

  • Storage: Proper storage is crucial to prevent degradation over time. Store the purified product in a tightly sealed container, under an inert atmosphere (e.g., nitrogen or argon), and protected from light.

Issue 2: Low Yield and/or Oiling Out During Recrystallization

Question: I am experiencing low recovery or my product is "oiling out" instead of forming crystals during recrystallization. What are the best practices for recrystallizing this hydrochloride salt?

Answer:

"Oiling out" occurs when the solute is too soluble in the recrystallization solvent even at lower temperatures, or if the solution is cooled too rapidly. Low yields can result from using an inappropriate solvent or an excessive volume of solvent. As an amine hydrochloride salt, "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" has distinct solubility properties.

Troubleshooting and Optimization:

Problem Possible Cause Solution
Oiling Out Cooling the solution too quickly.Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Solvent is too good at dissolving the compound.Use a solvent system where the compound is less soluble at room temperature. A co-solvent system (a "good" solvent and a "poor" solvent) can be effective.
Low Yield Using too much solvent.Use the minimum amount of hot solvent required to fully dissolve the compound.
Product is still significantly soluble in the cold solvent.Try a different solvent or solvent system. Consider adding a non-polar anti-solvent to induce precipitation.

Recommended Recrystallization Solvents:

For amine hydrochloride salts, polar protic solvents are often a good starting point.

  • 2-Propanol (Isopropanol): This is often a preferred solvent for recrystallizing hydrochloride salts.

  • Ethanol/Diethyl Ether: Dissolve the compound in a minimal amount of hot ethanol and then slowly add diethyl ether until the solution becomes cloudy. Reheat to clarify and then allow to cool slowly.

  • Methanol/Dichloromethane: Similar to the ethanol/ether system, this can also be an effective solvent pair.

Step-by-Step Recrystallization Protocol:

  • Solvent Selection: In a small test tube, test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating. The ideal solvent will dissolve the compound when hot but not at room temperature.

  • Dissolution: Place the crude compound in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring until the solid is completely dissolved.

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

  • Crystallization: Allow the filtrate to cool slowly and undisturbed to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals under vacuum.

Issue 3: Persistent Impurities in NMR/HPLC Analysis

Question: After purification, I still see persistent impurities in my NMR or HPLC analysis. What are these impurities likely to be, and how can I remove them?

Answer:

Persistent impurities are often structurally similar to the desired product, making them difficult to remove by standard purification techniques. Based on the likely synthetic routes, the following impurities are common:

Potential Impurities and Their Origin:

Impurity Potential Origin
5-(Hydroxymethyl)furan-2-carbonitrileIncomplete conversion from the corresponding alcohol.
5-Formylfuran-2-carbonitrileOxidation of the aminomethyl group or incomplete reduction of a nitrile precursor.
5-(Chloromethyl)furan-2-carbonitrileUnreacted starting material if the synthesis involves amination of this chloro-derivative.
Dimerization/Polymerization ProductsSelf-reaction of the furan ring, especially under acidic conditions.
Ring-Opened ByproductsHydrolysis of the furan ring under harsh acidic or basic conditions.

Purification Strategies for Stubborn Impurities:

  • pH-Gradient Extraction: If the impurities have different pKa values from your product, a carefully controlled liquid-liquid extraction across a pH gradient can be effective.

  • Preparative HPLC: For high-purity requirements, preparative reverse-phase HPLC can be a powerful tool to separate closely related impurities. A method using a C18 column with a water/acetonitrile gradient containing a small amount of acid (e.g., formic acid or TFA) is a good starting point.

  • Salt Formation/Recrystallization: Converting the hydrochloride salt back to the free base, purifying the free base by column chromatography (on alumina or deactivated silica), and then reforming the hydrochloride salt can be an effective strategy to remove impurities that co-crystallize with the salt.

Analytical Workflow for Impurity Identification:

Caption: Workflow for identifying and addressing persistent impurities.

Frequently Asked Questions (FAQs)

Q1: How should I store 5-(Aminomethyl)furan-2-carbonitrile hydrochloride?

A1: To ensure long-term stability, the compound should be stored in a tightly sealed, opaque container under an inert atmosphere (nitrogen or argon) at 2-8°C. It should be protected from light and moisture to prevent degradation.

Q2: What are the best TLC visualization techniques for this compound?

A2: Due to the furan ring and the presence of an amine, several visualization methods can be effective:

  • UV Light (254 nm): The conjugated furan system should allow for visualization by UV quenching on fluorescent TLC plates.

  • Ninhydrin Stain: This is an excellent stain for primary amines, which will typically develop as a pink or purple spot upon heating.

  • Potassium Permanganate Stain: This stain reacts with oxidizable functional groups and will likely visualize the furan ring.

Q3: Is the nitrile group prone to hydrolysis during purification?

A3: The nitrile group is generally stable under neutral and mildly acidic conditions. However, it can be susceptible to hydrolysis to the corresponding carboxylic acid or amide under strongly acidic or basic conditions, especially at elevated temperatures. Therefore, it is advisable to avoid prolonged exposure to harsh pH conditions during workup and purification.

Q4: Can I purify the free base of this compound?

A4: Yes, you can purify the free base. After neutralizing the hydrochloride salt with a mild base (e.g., sodium bicarbonate solution), you can extract the free base into an organic solvent. The free base is amenable to column chromatography, preferably on neutral alumina or deactivated silica gel to avoid degradation of the furan ring. The purified free base can then be converted back to the hydrochloride salt by treatment with HCl in a suitable solvent (e.g., diethyl ether or isopropanol).

References

  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • Wikipedia. (2023, October 26). 2-Furonitrile. Retrieved from [Link]

  • Dutta, S., Wu, L., & Mascal, M. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Green Chemistry, 17(7), 3737-3739.
  • University of Colorado Boulder, Department of Chemistry. (n.d.). TLC Visualization. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

  • SIELC Technologies. (n.d.). Separation of 5-(Hydroxymethyl)furan-2-carbonitrile on Newcrom R1 HPLC column. Retrieved from [Link]

  • Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661-667.
  • European Patent Office. (n.d.). EP2752408B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates.
  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR chemical shifts of common laboratory solvents as trace impurities. The Journal of Organic Chemistry, 62(21), 7512-7515.
  • Mettler Toledo. (n.d.). Recrystallization. Retrieved from [Link]

  • Fulmer, G. R., et al. (2010). NMR chemical shifts of trace impurities: common laboratory solvents, organics, and gases in deuterated solvents relevant to the organometallic chemist. Organometallics, 29(9), 2176-2179.
  • Carl ROTH. (n.d.). *NMR Chemical Shifts of Common
Optimization

Effect of pH on the reactivity of "5-(Aminomethyl)furan-2-carbonitrile hydrochloride"

Welcome to the technical support guide for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (CAS: 203792-32-9). This document is designed for researchers, medicinal chemists, and process scientists to navigate the exper...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (CAS: 203792-32-9). This document is designed for researchers, medicinal chemists, and process scientists to navigate the experimental nuances of this versatile building block. The reactivity of this compound is critically dependent on pH, and understanding this relationship is key to achieving desired outcomes and avoiding common pitfalls.

This guide provides in-depth answers to frequently asked questions and detailed troubleshooting protocols to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is this compound supplied as a hydrochloride salt?

The hydrochloride salt form is intentional and crucial for the compound's stability and shelf-life. The primary amine is basic and nucleophilic, which can lead to self-reaction or polymerization over time. By forming the hydrochloride salt, the amine is protonated to an ammonium ion (R-NH3+). This protonation effectively "protects" the amine by neutralizing its nucleophilicity, thus enhancing the compound's long-term stability during storage. The material should be stored in a tightly closed container in a dry, cool, and well-ventilated place[1].

Q2: What is the impact of pH on the stability of the furan ring itself?

The furan ring is an electron-rich aromatic system, making it susceptible to degradation under strongly acidic or basic conditions.[2][3]

  • Strongly Acidic Conditions (pH < 2): In the presence of strong, non-aqueous acids, or upon heating in aqueous acid, the furan ring can undergo ring-opening reactions or polymerization.[4][5][6] While the hydrochloride salt provides necessary stability for storage, dissolving the compound in concentrated mineral acids for extended periods should be avoided.

  • Strongly Basic Conditions (pH > 12): Furan rings can be unstable in the presence of strong bases, especially at elevated temperatures, leading to decomposition pathways.[2][3]

For most applications, maintaining a pH range between 3 and 10 is advisable to preserve the integrity of the furan scaffold.

Q3: How does pH affect the reactivity of the aminomethyl group?

The reactivity of the primary amine is directly controlled by pH. To act as a nucleophile (e.g., in acylation or alkylation reactions), the amine must be in its free, deprotonated form (R-NH2).

The equilibrium between the protonated (inactive) and deprotonated (active) forms is governed by the pKa of the conjugate acid (R-NH3+), which is typically around 9-10 for primary alkylamines.[7]

  • At pH < pKa (e.g., pH 7): The amine will be predominantly in its protonated, non-nucleophilic ammonium form.

  • At pH > pKa (e.g., pH 11): The amine will be predominantly in its free, nucleophilic form.

Therefore, to perform reactions where the amine is the nucleophile, the hydrochloride salt must be neutralized with a base to raise the pH above the pKa. There is often a poor correlation between the pKa and nucleophilicity of an amine.[8]

Q4: What is the effect of pH on the nitrile group?

The nitrile group is generally stable but can undergo hydrolysis under harsh conditions.

  • Acidic Hydrolysis: Heating with strong aqueous acid (e.g., HCl, H2SO4) will hydrolyze the nitrile first to an amide and then to a carboxylic acid.[9][10][11]

  • Alkaline Hydrolysis: Heating with a strong aqueous base (e.g., NaOH) will hydrolyze the nitrile to a carboxylate salt.[9][11][12] Under milder basic conditions, the reaction can sometimes be stopped at the amide stage.[10]

For most standard organic reactions, the nitrile group will remain intact if extreme pH and high temperatures are avoided.

Troubleshooting Guide

This section addresses common problems encountered during reactions involving 5-(Aminomethyl)furan-2-carbonitrile hydrochloride and provides systematic solutions.

Problem 1: Low or No Yield in Amine Acylation/Alkylation Reactions

Symptoms: Your starting material remains unreacted after attempting to acylate (e.g., with an acid chloride or anhydride) or alkylate the aminomethyl group.

Root Cause: The pH of the reaction medium is too low. The amine is still in its protonated (R-NH3+) form and cannot act as a nucleophile.

Solution Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Detailed Steps:

  • Ensure Neutralization: Before adding your electrophile, ensure you have added at least one full equivalent of a suitable base (e.g., triethylamine, DIPEA) to neutralize the hydrochloride salt.

  • Account for Acid Byproducts: Many acylation and alkylation reactions produce an acidic byproduct (e.g., HCl). You must add a second equivalent of base to scavenge this acid and keep the reaction pH basic.

  • Monitor pH: If possible, use pH indicator paper (wet with a drop of water) to test the vapor above the reaction. The pH should be distinctly basic (pH > 9) for the reaction to proceed efficiently.

  • Choice of Base: Use a non-nucleophilic base to avoid competing reactions. Pyridine can be used as both a base and a catalyst in acylations.[7]

Problem 2: Formation of Brown/Black Insoluble Material (Polymerization)

Symptoms: The reaction mixture darkens significantly, and a precipitate or tar-like substance forms.

Root Cause: This indicates degradation or polymerization of the furan ring, often catalyzed by strong acid.[4] This can happen even if the bulk pH is basic, as localized "hot spots" of acid can form when reagents are mixed improperly.

Solution:

  • Reverse Addition: Add your acid-generating electrophile (e.g., acyl chloride) slowly to the solution containing the furan amine and the base. This ensures that any acid generated is immediately neutralized.

  • Maintain Low Temperature: Perform the reaction at a lower temperature (e.g., 0 °C) to dissipate heat and slow the rate of potential degradation pathways.

  • Use a Milder Acylating Agent: If using a highly reactive acyl chloride, consider switching to the corresponding anhydride, which often results in cleaner reactions.

Problem 3: Nitrile Group Hydrolysis to Amide or Carboxylic Acid

Symptoms: Mass spectrometry or NMR analysis of your product shows an unexpected mass increase of +18 (to amide) or +17 followed by proton gain (to carboxylic acid).

Root Cause: The reaction or workup conditions involved prolonged exposure to strong acid or base, likely at elevated temperatures.[9][12]

Solution:

  • Avoid Harsh Workup: During aqueous workup, use milder acids/bases for pH adjustment (e.g., saturated NaHCO3, dilute NH4Cl, 1M citric acid) instead of concentrated reagents.

  • Limit Exposure Time: Minimize the time your compound is in contact with aqueous acidic or basic solutions. Perform extractions quickly and move to the drying and solvent evaporation steps.

  • Temperature Control: If your reaction requires heat, conduct a stability study first (see Protocol 1) to determine the temperature tolerance of your compound at the reaction pH.

Data Summary & Recommended pH Ranges

The optimal pH for handling and reacting 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is highly dependent on the desired transformation.

Experimental GoalRecommended pH RangeRationale & Key Considerations
Long-Term Storage N/A (as solid HCl salt)The protonated amine prevents self-reactivity and degradation. Store in a cool, dry place.[1]
Dissolution/Stock Solution 3 - 6A slightly acidic buffer (e.g., citrate, acetate) maintains the stability of both the furan ring and the protonated amine.
Nucleophilic Amine Reactions 9 - 11Required to deprotonate the amine to its nucleophilic free base form. Use a non-nucleophilic base. Avoid pH > 12 to protect the furan ring.
Reactions at Nitrile Group < 1 or > 13 (with heat)Requires harsh conditions. Not recommended unless nitrile hydrolysis is the specific goal.[9][10]
Aqueous Workup 4 - 9A safe range to prevent hydrolysis of the nitrile or degradation of the furan ring during extraction.

Experimental Protocols

Protocol 1: pH Stability Assessment via HPLC

This protocol provides a framework for determining the stability of your compound across a range of pH values.[13][14][15]

Caption: Workflow for conducting a pH stability study.

Methodology:

  • Buffer Preparation: Prepare a series of aqueous buffers (e.g., 50 mM) at various pH values (e.g., pH 2, 4, 7, 10, 12).

  • Stock Solution: Prepare a concentrated stock solution of your compound (e.g., 10 mg/mL) in a water-miscible organic solvent like acetonitrile or DMSO.

  • Incubation: In separate vials, dilute the stock solution into each buffer to a final concentration suitable for HPLC analysis (e.g., 0.1 mg/mL).

  • Time Points: Immediately withdraw an aliquot from each vial for T=0 analysis. Store the vials at the desired temperature (e.g., room temperature or 40 °C) and withdraw further aliquots at specified time points (e.g., 2, 8, 24 hours).[16][17]

  • HPLC Analysis: Analyze each sample by a stability-indicating HPLC method (typically reverse-phase with UV detection).

  • Data Analysis: Calculate the percentage of the parent compound remaining at each time point relative to T=0. Plot % Remaining vs. Time for each pH to determine the degradation rate.

Protocol 2: General Procedure for Amine Acylation

This protocol outlines a standard method for acylating the aminomethyl group with an acid chloride.

Materials:

  • 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

  • Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

  • Triethylamine (Et3N) or Diisopropylethylamine (DIPEA)

  • Acyl chloride of choice (e.g., acetyl chloride)

  • Saturated aqueous NaHCO3 solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

  • Setup: To a round-bottom flask under an inert atmosphere (N2 or Argon), add 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (1.0 eq).

  • Solvent: Add anhydrous DCM (approx. 0.1 M concentration). Stir to suspend.

  • Base Addition: Cool the flask to 0 °C in an ice bath. Add triethylamine (2.2 eq) dropwise. Stir for 10-15 minutes. The suspension should become a clear solution as the free base is formed.

  • Electrophile Addition: Slowly add the acyl chloride (1.1 eq) dropwise to the cooled solution.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-18 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO3 solution, water, and brine.

  • Isolation: Dry the organic layer over MgSO4, filter, and concentrate under reduced pressure to yield the crude product, which can then be purified by column chromatography or recrystallization.

References

  • Chemistry Stack Exchange. (2021). Hydrolysis of nitriles: Amide vs Carboxylic acid. [Link]

  • ChemSusChem. (2025). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. [Link]

  • Berkeley Learning Hub. (2025). 5 Nitrile Hydrolysis Steps. [Link]

  • Wiley Online Library. (2025). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. [Link]

  • Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. [Link]

  • Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. [Link]

  • ResearchGate. (2025). Nucleophilicities of Primary and Secondary Amines in Water. [Link]

  • Master Organic Chemistry. (2018). Nucleophilicity Trends of Amines. [Link]

  • MDPI. (n.d.). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. [Link]

  • ACS Publications. (2007). Nucleophilicities of Primary and Secondary Amines in Water. [Link]

  • Royal Society of Chemistry. (n.d.). Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study. [Link]

  • StudySmarter. (2023). Furan Derivatives: Preparation & Hydrogenation Techniques. [Link]

  • Chemistry LibreTexts. (2020). 21.4: Acidity and Basicity of Amines. [Link]

  • Neopharm Labs. (n.d.). Stability Study Protocols and Reports. [Link]

  • Wikipedia. (n.d.). 2-Furonitrile. [Link]

  • Pharmaceutical Technology. (2019). Stability Testing for Small-Molecule Clinical Trial Materials. [Link]

  • U.S. Food and Drug Administration. (2005). ASEAN Guideline on Stability Study of Drug Product. [Link]

  • YouTube. (2020). Five Member Heterocycles Reactivity of Furan. [Link]

  • Health Sciences Authority. (n.d.). ASEAN Guideline on Stability Study of Drug Product. [Link]

  • QualityHub. (2022). QHub Insights: How to Set Up Drug Stability Testing Program for Pharmaceuticals. [Link]

  • Smo Chemical. (n.d.). 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. [Link]

Sources

Troubleshooting

Technical Support Center: Temperature Control in Reactions Involving 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

Welcome to the technical support center for "5-(Aminomethyl)furan-2-carbonitrile hydrochloride." This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for "5-(Aminomethyl)furan-2-carbonitrile hydrochloride." This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) regarding temperature control in reactions involving this versatile building block. As a substituted furan, this compound offers unique synthetic opportunities but also presents challenges related to the inherent thermal and acid sensitivity of the furan ring. This document provides a framework for navigating these challenges to achieve optimal reaction outcomes.

Troubleshooting Guide: Navigating Common Temperature-Related Issues

This section addresses specific problems you may encounter during your experiments, with a focus on temperature as a critical parameter.

Question 1: My reaction is turning dark brown or black, and I'm observing significant tar formation with low yield of the desired product. What's happening and how can I fix it?

Answer:

This is a classic symptom of furan ring degradation. The furan moiety, particularly in the presence of acid (even from the hydrochloride salt itself), is susceptible to polymerization and decomposition at elevated temperatures.[1] The combination of the aminomethyl and nitrile substituents influences the ring's stability; the electron-withdrawing nitrile group offers some protection against acid-catalyzed degradation compared to unsubstituted furan.[1] However, aggressive heating can still lead to undesirable side reactions.

Root Causes and Solutions:

  • Excessive Temperature: The most common cause is simply that the reaction temperature is too high. Many standard reaction protocols for similar amines may not be suitable for this furan derivative.

    • Solution: Systematically lower the reaction temperature. If your initial attempt was at reflux in a high-boiling solvent, try running the reaction at a lower, controlled temperature (e.g., 40-60 °C). For many common reactions like amide couplings or N-alkylations, starting at room temperature is advisable.[2][3]

  • Localized Overheating: Even if the oil bath is set to a specific temperature, localized "hot spots" can occur, especially in viscous reaction mixtures or during exothermic events (e.g., addition of a reagent).

    • Solution: Ensure vigorous and efficient stirring. For larger scale reactions, consider using an overhead mechanical stirrer. A temperature probe placed directly in the reaction mixture will provide a more accurate reading than one in the heating mantle.

  • Prolonged Reaction Times at Elevated Temperatures: The longer the furan ring is exposed to heat, the greater the chance of degradation.

    • Solution: Monitor the reaction closely by TLC, LC-MS, or GC. Once the starting material is consumed, work up the reaction promptly. If the reaction is sluggish at a lower, safer temperature, consider alternative strategies to increase the reaction rate, such as using a more active catalyst or a different solvent system, rather than simply increasing the heat.

Question 2: I am attempting an amide coupling with a carboxylic acid, but the reaction is very slow at room temperature. I'm hesitant to increase the heat due to potential degradation. What are my options?

Answer:

Sluggish amide bond formation is a common issue, especially with sterically hindered or electron-deficient coupling partners. While increasing the temperature is a tempting solution, it's a high-risk strategy with this substrate. Fortunately, there are several ways to promote the reaction under thermally mild conditions.

Strategies for Low-Temperature Amide Coupling:

  • Choice of Coupling Reagent: Not all coupling reagents are created equal. For challenging couplings, a more potent activating agent may be necessary.

    • Recommendation: If you are using a standard carbodiimide like EDC with HOBt, consider switching to a uronium- or phosphonium-based reagent such as HATU, HBTU, or PyBOP. These reagents are known to facilitate even difficult couplings at room temperature.

  • Solvent Selection: The solvent can have a significant impact on reaction rates.

    • Recommendation: Aprotic polar solvents like DMF or NMP are generally good choices for amide couplings as they can help to dissolve all components and may accelerate the reaction.

  • Base Selection: "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" requires a base to neutralize the hydrochloride and liberate the free amine for reaction. The choice of base is critical.

    • Recommendation: Use a non-nucleophilic, sterically hindered amine base like diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM). These bases are less likely to cause side reactions. Use of an inorganic base like K₂CO₃ can also be effective, particularly if the reaction is sensitive to tertiary amines.

  • Stoichiometry and Order of Addition:

    • Recommendation: Pre-activating the carboxylic acid with the coupling reagent and base for a short period (15-30 minutes) before adding the "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" can sometimes improve the reaction rate and yield.

Coupling Reagent ClassExamplesTypical TemperatureNotes
CarbodiimidesEDC, DCC0 °C to Room Temp.Often used with additives like HOBt or DMAP.
Uronium/GuanidiniumHATU, HBTU, TBTU0 °C to Room Temp.Highly efficient for sterically hindered substrates.
PhosphoniumPyBOP, PyAOP0 °C to Room Temp.Also very effective for challenging couplings.

Question 3: My N-alkylation reaction is resulting in a mixture of mono- and di-alkylated products, along with some unreacted starting material. How can temperature control help improve selectivity?

Answer:

Over-alkylation is a common problem with primary amines.[3] Temperature plays a significant role here, as higher temperatures can accelerate the rate of the second alkylation, leading to the di-alkylated byproduct.

Controlling Selectivity in N-Alkylation:

  • Lower the Temperature: This is the most straightforward approach. Running the reaction at or below room temperature will slow down the second alkylation more significantly than the first in many cases, thus favoring mono-alkylation.[2]

  • Controlled Addition of the Alkylating Agent: Instead of adding the alkylating agent all at once, add it slowly (e.g., via a syringe pump) to the reaction mixture. This keeps the concentration of the alkylating agent low at any given time, reducing the likelihood of the mono-alkylated product reacting again before all the starting primary amine has reacted.

  • Stoichiometry: Use a slight excess of the amine relative to the alkylating agent (e.g., 1.2 to 1.5 equivalents of the amine). This increases the statistical probability that the alkylating agent will react with the starting material rather than the product.

  • Reductive Amination: If direct alkylation with an alkyl halide is problematic, consider reductive amination. This two-step, one-pot process involves the formation of an imine with an aldehyde or ketone, followed by in-situ reduction. This method is often highly selective for mono-alkylation and is typically performed at room temperature.[2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature range for storing "5-(Aminomethyl)furan-2-carbonitrile hydrochloride"?

As a hydrochloride salt, the compound is generally more stable than its free base form.[4] For long-term storage, it is recommended to keep it in a cool, dry place, away from light. Refrigeration (2-8 °C) is ideal. Always ensure the container is tightly sealed to prevent moisture absorption.

Q2: Do I need to use a base in my reaction? If so, how does this affect my choice of reaction temperature?

Yes, for most reactions where the amine is the nucleophile (e.g., amide coupling, N-alkylation), you will need to add a base to neutralize the hydrochloride salt and generate the free amine in situ. The addition of a base, especially a strong one, can potentially promote side reactions if the temperature is too high. It is generally recommended to use a non-nucleophilic organic base like DIPEA or NMM and to maintain the reaction temperature as low as possible to achieve a reasonable reaction rate. The process of salt formation with a strong acid like HCl is reversible with the addition of a strong base.[5]

Q3: Is there a risk of decomposition during aqueous workup, especially if heated?

The furan ring's sensitivity to acid is heightened in the presence of water, which can act as a nucleophile leading to ring-opening.[1] It is strongly advised to avoid heating during aqueous workups. If an emulsion forms during extraction, it is better to use brine or filter the mixture through celite rather than applying heat.

Q4: Can I perform a reaction with this compound under microwave irradiation?

Microwave-assisted synthesis can be a powerful tool for accelerating reactions. However, given the thermal sensitivity of the furan ring, it must be used with extreme caution. The high temperatures rapidly achieved in a microwave reactor can easily lead to decomposition. If you choose to use a microwave reactor, start with very low temperatures (e.g., 50-60 °C) and short reaction times, and carefully monitor the reaction progress and byproduct formation.

Visualization of Key Concepts

Decision Tree for Temperature Optimization

This workflow provides a systematic approach to optimizing the temperature for a reaction involving "5-(Aminomethyl)furan-2-carbonitrile hydrochloride".

Temperature_Optimization_Workflow start Start with a new reaction initial_temp Set initial reaction temperature to Room Temperature (20-25 °C) start->initial_temp monitor_reaction Monitor reaction progress (TLC, LC-MS) initial_temp->monitor_reaction is_complete Is the reaction proceeding at a reasonable rate? monitor_reaction->is_complete sub_a Reaction is too slow is_complete->sub_a No sub_b Reaction is proceeding well is_complete->sub_b Yes increase_temp Incrementally increase temperature (e.g., to 40 °C) sub_a->increase_temp proceed Continue monitoring until completion sub_b->proceed check_decomposition Check for signs of decomposition (color change, new spots on TLC) increase_temp->check_decomposition decomposition_yes Decomposition observed check_decomposition->decomposition_yes Yes decomposition_no No decomposition check_decomposition->decomposition_no No optimize_other Optimize other parameters: - Catalyst - Coupling Reagent - Solvent - Concentration decomposition_yes->optimize_other decomposition_no->monitor_reaction optimize_other->initial_temp workup Proceed to workup at Room Temperature proceed->workup

Caption: A workflow for systematic temperature optimization.

Relationship between Temperature and Side Reactions

Temperature_Effects Temp Temperature Rate Desired Reaction Rate Temp->Rate Increases Degradation Furan Ring Degradation Temp->Degradation Increases Polymerization Polymerization Temp->Polymerization Increases Overalkylation Di-alkylation (Side Product) Temp->Overalkylation Increases

Caption: The dual effect of increasing temperature.

References

  • BenchChem. (2025).
  • BenchChem. (2025).
  • ResearchGate. (2015). Decomposition of Furan on Pd(111). Request PDF.
  • ResearchGate. (2019). TGA and DSC (inset) thermograms of furan-based linear RFTzR chromophore. Download Scientific Diagram.
  • Unknown. Reactions of five-membered rings.
  • ResearchGate. (2020). Thermal decomposition of furans with oxygenated substituents: A combined experimental and quantum chemical study.
  • ACS Publications. (2015). Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects. The Journal of Physical Chemistry A.
  • BenchChem. (2025). Experimental procedure for N-alkylation of primary amines. BenchChem Technical Support.
  • OUCI. Regiochemical Effects of Furan Substitution on the Electronic Properties and Solid-State Structure of Partial Fused-Ring Oligothiophenes.
  • RSC Publishing. (2021). The effect of temperature on the kinetics of enhanced amide bond formation from lactic acid and valine driven by deep eutectic solvents.
  • Gibson, E. K. (2007). Amine hydrochloride salts: a problem in polyurethane synthesis. PhD thesis, University of Glasgow.
  • BenchChem. (2025). Application Notes and Protocols for Thermal Analysis of Furan Polymers using DSC and WAXS. BenchChem Technical Support.
  • PubMed. (2018). Metallapentalenofuran: Shifting Metallafuran Rings Promoted by Substituent Effects.
  • Quora. (2019).
  • PubMed. (2020). Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food.
  • RSC Publishing. The thermal decomposition of 5-membered rings: a laser pyrolysis study.
  • YouTube. (2022).
  • Chemistry LibreTexts. (2022). 3.5: Chemical Properties of Amines.
  • YouTube. (2021). 170 CHM2211 Acid base reactions of amines.
  • RSC Publishing. (2015).
  • Chemistry LibreTexts. (2025). 24.7: Reactions of Amines.
  • MDPI. (2023). Thermochemical Characterization of Sulfur-Containing Furan Derivatives: Experimental and Theoretical Study.
  • ResearchGate. (2015).
  • Organic Chemistry Portal.
  • NIH. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions.
  • ResearchGate. (2008).
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  • Wedgewood Pharmacy. (2023). Active Ingredient Summary Table Thermal Stability.
  • Semantic Scholar. Salt Formation, Stability Study and Tablet Formulation of Mefenamic Acid with Improved Drug Dissolution.

Sources

Optimization

Preventing polymerization of furan derivatives during synthesis

Technical Support Center: Synthesis of Furan Derivatives Welcome to the technical support center for furan derivative synthesis. This guide is designed for researchers, scientists, and professionals in drug development w...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Synthesis of Furan Derivatives

Welcome to the technical support center for furan derivative synthesis. This guide is designed for researchers, scientists, and professionals in drug development who work with furanic compounds. Furan and its derivatives are invaluable building blocks in organic synthesis, but their inherent reactivity, particularly their tendency to polymerize under acidic conditions, presents a significant challenge.

This resource provides in-depth, experience-driven troubleshooting advice and frequently asked questions (FAQs) to help you navigate these challenges, ensuring the integrity and success of your experiments.

Troubleshooting Guide: Common Issues & Immediate Solutions

This section addresses specific problems you might encounter in real-time during your experiments.

Issue 1: My reaction mixture is rapidly turning dark brown or black and becoming viscous.

Q: What is happening to my reaction?

A: This is the classic sign of acid-catalyzed polymerization. Furan rings, especially those with electron-donating substituents, are highly susceptible to acid.[1][2] Even trace amounts of acid can protonate the furan ring, creating a reactive electrophile that initiates a rapid chain reaction, leading to the formation of insoluble, dark-colored polyfuran materials.[2][3] This process is often exothermic and can quickly consume your starting material, leading to drastically reduced yields.

Immediate Corrective Actions:

  • Assess Acidity: If possible and safe, immediately check the pH of your reaction mixture.

  • Neutralize: If the solution is acidic, quench the reaction by adding a mild, non-nucleophilic base. A saturated aqueous solution of sodium bicarbonate (NaHCO₃) is a common choice for workups.[1] For non-aqueous reactions, a solid acid scavenger like calcium carbonate (CaCO₃) or a hindered amine base (e.g., proton sponge) can be added.

  • Lower Temperature: Immediately cool the reaction vessel in an ice bath. Polymerization is often accelerated by heat, so reducing the temperature can slow the undesired side reaction.[1]

Root Cause Analysis & Prevention:

  • Reagent Check: Did you use an acidic catalyst (Lewis or Brønsted acid)? Are any of your reagents latently acidic? For example, reagents like chloroform can generate HCl over time, and some grades of silica gel are inherently acidic.

  • Preventative Strategy: For future experiments, consider using an "acid scavenger." These are reagents added to the reaction mixture to neutralize acid as it forms.[4][5] Alternatively, choose non-acidic reaction pathways where possible.

Issue 2: My yield is low, and I've isolated an insoluble, intractable solid after column chromatography.

Q: I thought my reaction was successful, but purification failed. What went wrong?

A: This strongly suggests that polymerization occurred during the purification step, a very common issue when using standard silica gel chromatography. The surface of silica gel is covered in silanol groups (Si-OH), which are acidic and can catalyze the polymerization of sensitive furan derivatives directly on the column.[1]

Solutions for Purification:

  • Deactivate the Stationary Phase: Before running your column, neutralize the acidic sites on the silica gel. This can be achieved by pre-flushing the packed column with an eluent containing a small amount of a base, typically 1-3% triethylamine (Et₃N) in your non-polar solvent (e.g., hexane).[6][7]

  • Use an Alternative Stationary Phase: Consider using a less acidic support, such as neutral alumina or Florisil®.[1] Be aware that this will change the elution profile, so you must re-optimize the solvent system using Thin Layer Chromatography (TLC) first.

  • Avoid Heat: When removing solvent on a rotary evaporator, use a low bath temperature to minimize thermal stress on the purified compound.[1]

  • Alternative Purification: If your compound is sufficiently volatile and thermally stable, distillation can be an excellent alternative to chromatography. Recrystallization is another option if a suitable solvent system can be found.[1]

Frequently Asked Questions (FAQs)

This section covers essential preventative knowledge and best practices for working with furan derivatives.

Q1: What is the fundamental mechanism of furan polymerization?

A: The primary pathway for furan polymerization is an acid-catalyzed electrophilic substitution reaction. Furan is an electron-rich aromatic heterocycle. An acid (H⁺) protonates the furan ring, typically at the C2 position, which disrupts the aromaticity and forms a highly reactive carbocation intermediate. This carbocation is a potent electrophile and will readily attack the electron-rich ring of another furan molecule. This process repeats, forming long-chain polymers, which often undergo further reactions like cross-linking and hydride abstraction to form highly conjugated (and thus highly colored) structures.[3][8]

Furan_Polymerization Furan1 Furan Carbocation Reactive Carbocation (Electrophile) H_ion H+ H_ion->Carbocation Protonation (Acid Catalyst) Dimer Dimer Carbocation->Dimer Electrophilic Attack Furan2 Another Furan Molecule Polymer Polyfuran (Dark, Insoluble) Dimer->Polymer Chain Propagation More_Furan + More Furan

Caption: Acid-catalyzed polymerization of furan.

Q2: What are the key environmental factors I need to control?

A: Beyond acidity, several other factors can compromise the stability of furan derivatives.

FactorRiskMitigation Strategy
Temperature Higher temperatures increase the rate of polymerization and decomposition.[1][9]Conduct reactions at the lowest feasible temperature. Use low-temperature baths for rotary evaporation. Store compounds in a refrigerator or freezer.[10][11]
Oxygen While acid is the main catalyst for polymerization, oxygen can initiate radical degradation pathways and contribute to the formation of color impurities.[12][13]Degas solvents before use. Conduct reactions and purifications under an inert atmosphere (Nitrogen or Argon).[1][10]
Light UV light can provide the energy to initiate radical polymerization or decomposition, especially for compounds with extended conjugation.[1][14]Use amber glassware or wrap flasks and columns with aluminum foil to protect light-sensitive materials.[1][11]
Q3: How should I properly store furan and its derivatives?

A: Proper storage is crucial for maintaining the integrity of your furan-containing compounds.[10]

  • Atmosphere: Store under an inert atmosphere (N₂ or Ar) to prevent oxidation.[10]

  • Temperature: Keep in a cool, dark place. Refrigeration (below 4 °C) is highly recommended.[10][11]

  • Container: Use tightly sealed amber glass containers to protect from light and air.[1][10]

  • Inhibitors: For long-term storage of the furan monomer itself, consider adding a radical inhibitor like Butylated Hydroxytoluene (BHT). Phenolic compounds are common and effective inhibitors.[15][]

  • Purity: Furan should be freshly distilled before use to remove any polymeric impurities or inhibitors that might interfere with your reaction.

Q4: Can you provide a step-by-step protocol for deactivating silica gel?

A: Yes. Deactivating silica gel with triethylamine is a standard and effective procedure for purifying acid-sensitive compounds.[6][7]

Silica_Deactivation_Workflow Start Start: Purifying an Acid-Sensitive Furan Prep_Slurry 1. Prepare Silica Slurry in Non-Polar Solvent (e.g., Hexane) Start->Prep_Slurry Pack_Column 2. Pack the Column as Usual Prep_Slurry->Pack_Column Prep_Flush 3. Prepare Flushing Solvent: Eluent + 1-3% Triethylamine (Et₃N) Pack_Column->Prep_Flush Flush_Column 4. Flush Column with Et₃N-containing Solvent (approx. 1-2 column volumes) Prep_Flush->Flush_Column Equilibrate 5. Equilibrate Column with Initial Running Solvent (without Et₃N) Flush_Column->Equilibrate Neutralizes Acidic Silanol Groups Load_Sample 6. Load Compound and Begin Chromatography Equilibrate->Load_Sample End End: Successful Purification Load_Sample->End

Caption: Workflow for deactivating a silica gel column.

Detailed Protocol Steps:

  • Prepare the Column: Pack your chromatography column with silica gel using your desired non-polar solvent (e.g., hexane) as you normally would.

  • Prepare the Deactivating Eluent: Prepare a solution of your starting eluent (e.g., 9:1 hexane:ethyl acetate) and add 1-3% triethylamine by volume.

  • Flush the Column: Pass one to two column volumes of this triethylamine-containing eluent through the packed silica gel. This neutralizes the acidic silanol sites. Discard the eluent that passes through.[7]

  • Equilibrate: Flush the column again with your starting eluent without triethylamine to remove any excess base.

  • Run Chromatography: The column is now deactivated and ready for you to load your sample and run the purification as planned.

By implementing these troubleshooting strategies and best practices, you can significantly improve the success rate of your syntheses involving furan derivatives, leading to higher yields, purer products, and more reliable results.

References

  • Western Carolina University. (n.d.). Standard Operating Procedure for the use of Furan. Retrieved from [Link]

  • Anthonissen, R., & De Meulenaer, B. (2014). Effect of oxygen availability and pH on the furan concentration formed during thermal preservation of plant-based foods. Food Additives & Contaminants: Part A, 31(6), 1017-1025. Retrieved from [Link]

  • Chemos GmbH & Co.KG. (2019). Safety Data Sheet: Furan-d4. Retrieved from [Link]

  • Padwa, A., & Kulkarni, Y. S. (1990). Furan, 5-heptyl-3-methyl-2-pentyl. Organic Syntheses, 69, 131. Retrieved from [Link]

  • Choura, M., Belgacem, N. M., & Gandini, A. (1996). Acid-Catalyzed Polycondensation of Furfuryl Alcohol: Mechanisms of Chromophore Formation and Cross-Linking. Macromolecules, 29(11), 3839-3850. Retrieved from [Link]

  • Health and Safety Executive. (n.d.). FURANES.... their safe use in foundries. Retrieved from [Link]

  • Falco, G., Guigo, N., Vincent, L., & Sbirrazzuoli, N. (2022). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. Polymers, 14(10), 2056. Retrieved from [Link]

  • Stasyuk, O. A., et al. (2021). Impact of Deuteration and Temperature on Furan Ring Dynamics. Molecules, 26(10), 2891. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Retrieved from [Link]

  • ResearchGate. (n.d.). Effect of oxygen availability and pH on the furan concentration formed during thermal preservation of plant-based foods | Request PDF. Retrieved from [Link]

  • Hu, X., et al. (2016). Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran. Green Chemistry, 18(10), 3097-3105. Retrieved from [Link]

  • ResearchGate. (n.d.). The behaviour of furan derivatives in polymerization reactions | Request PDF. Retrieved from [Link]

  • Van de Vyver, S., et al. (2022). Protection strategies for the conversion of biobased furanics to chemical building blocks. ACS Sustainable Chemistry & Engineering, 10(9), 3116-3130. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography. Retrieved from [Link]

  • Chemistry For Everyone. (2023, December 14). How To Neutralize Silica Gel? [Video]. YouTube. Retrieved from [Link]

  • ResearchGate. (2019). Deactivation of silica gel?. Retrieved from [Link]

  • Vega, R., & Rieumont, J. (1998). Kinetic and structural features of furan compounds as inhibitors of the radical polymerization of vinyl acetate. Polímeros, 8(3), 58-62. Retrieved from [Link]

  • SciSpace. (1998). Kinetic and structural features of furan compounds as inhibitors of the radical polymerization of vinyl acetate. Retrieved from [Link]

  • ACS Publications. (2022). Protection Strategies for the Conversion of Biobased Furanics to Chemical Building Blocks. Retrieved from [Link]

  • Polímeros: Ciência e Tecnologia. (1998). Kinetic and Structural Features of Furan Compounds as Inhibitors of the Radical Polymerization of Vinyl Acetate. Retrieved from [Link]

  • ResearchGate. (2020). (PDF) Thermal decomposition of furans with oxygenated substituents: A combined experimental and quantum chemical study. Retrieved from [Link]

  • ResearchGate. (n.d.). Influences of Operating Parameters on the Formation of Furan During Heating Based on Models of Polyunsaturated Fatty Acids | Request PDF. Retrieved from [Link]

  • ACS Technical Products. (n.d.). Acid Scavengers & Stabilizers. Retrieved from [Link]

  • ResearchGate. (n.d.). Polymeric Scavenger Reagents in Organic Synthesis. Retrieved from [Link]

  • Wipf Group, University of Pittsburgh. (2004). Strategies in organic synthesis. Retrieved from [Link]

  • Google Patents. (n.d.). US7910312B2 - Use of acid scavengers for the synthesis of standard length and long-mer polymer arrays.

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Troubleshooting

Troubleshooting guide for the synthesis of furan-based polyamides

Welcome to the technical support center for the synthesis of furan-based polyamides. This guide is designed for researchers, scientists, and professionals in drug development who are working with these promising bio-base...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of furan-based polyamides. This guide is designed for researchers, scientists, and professionals in drug development who are working with these promising bio-based polymers. Here, we address common challenges encountered during synthesis and provide practical, field-proven solutions in a direct question-and-answer format. Our goal is to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Frequently Asked Questions (FAQs)

This section covers high-level questions that researchers often have when starting with or optimizing the synthesis of furan-based polyamides.

Q1: What are the primary challenges in synthesizing high molecular weight furan-based polyamides?

Synthesizing high molecular weight furan-based polyamides is often challenging due to the inherent reactivity and thermal stability of the furan monomers.[1] The main obstacles include:

  • Side Reactions at High Temperatures: The most significant challenge, particularly in melt polycondensation, is the thermal instability of furan-based monomers like 2,5-furandicarboxylic acid (FDCA). At elevated temperatures (often >200°C), FDCA end-groups are prone to decarboxylation, which terminates chain growth and creates a stoichiometric imbalance, severely limiting the final molecular weight.[2][3][4]

  • Monomer Purity and Stability: The preparation of high-performance furan polyamides is often hampered by the instability of the bio-based furan monomers and the inactivation of reactive end groups during polymerization.[1] Impurities can act as chain terminators.

  • Intramolecular Hydrogen Bonding: The oxygen atom in the furan ring can form intramolecular hydrogen bonds with the amide protons. This interaction can impede the formation of the intermolecular hydrogen bonds that are crucial for crystallization and achieving high thermal and mechanical performance in traditional polyamides.[2][5]

  • N-Methylation: In uncatalyzed systems or under certain conditions, side reactions such as the methylation of chain ends can occur, which also inhibits molecular weight growth.[3]

Q2: Which polymerization method is the most effective for synthesizing furan-based polyamides?

The choice of polymerization method depends on the desired polymer properties, available equipment, and scalability. Each method has distinct advantages and disadvantages.[6]

Polymerization MethodAdvantagesDisadvantagesBest For
Melt Polycondensation Solvent-free (green), industrially scalable.[3]Requires high temperatures, leading to side reactions (e.g., decarboxylation) and polymer discoloration.[2][3][7]Large-scale production where using the more stable dimethyl furan-2,5-dicarboxylate (DMFD) monomer is feasible.
Solution Polycondensation Lower reaction temperatures, reducing thermal degradation.Requires solvents which may be toxic and difficult to remove completely.Achieving higher molecular weights with thermally sensitive monomers.
Interfacial Polymerization Fast reaction times at room temperature, often yielding high molecular weight polymers with fewer side reactions.[7][8]Requires stoichiometric control at the interface, use of acid chlorides (which are moisture-sensitive), and organic solvents.Lab-scale synthesis of high-performance, high molecular weight materials for consistent results.[7]
Enzymatic Polymerization Mild reaction conditions (avoids thermal degradation), high selectivity, environmentally friendly.[9][10][11]Can be slower, enzymes can be costly, and may require specific solvent systems."Green chemistry" approaches and synthesizing polymers where thermal stability of monomers is a major concern.[12][13]
Q3: My final polymer is a dark green or brown powder. What causes this discoloration and how can I prevent it?

Discoloration (typically green, brown, or black) in furan-based polyamides is almost always a sign of thermal degradation and side reactions occurring during polymerization, particularly in high-temperature melt polycondensation.[7] The furan ring itself is susceptible to degradation and oxidation under harsh conditions.

Causes and Prevention:

  • High Reaction Temperature: This is the most common cause. Furan moieties can undergo complex side reactions when heated for extended periods.

    • Solution: Reduce the polymerization temperature and/or time. The use of a highly active catalyst, such as titanium(IV) isopropoxide (TIPT), can facilitate polymerization at lower temperatures, minimizing degradation.[3]

  • Presence of Oxygen: An inert atmosphere is critical. Oxygen can promote oxidative degradation of the polymer backbone at high temperatures.

    • Solution: Ensure the reaction is conducted under a constant, positive pressure of a high-purity inert gas like nitrogen or argon.

  • Monomer Impurities: Impurities in 2,5-furandicarboxylic acid (FDCA) or its derivatives can act as catalysts for degradation pathways.

    • Solution: Use high-purity monomers. Recrystallize monomers if their purity is questionable.

Q4: What are the typical thermal properties I should expect from my furan-based polyamide?

Furan-based polyamides are known for their high glass transition temperatures (Tg) and good thermal stability, often comparable to their petroleum-based counterparts.[14][15]

  • Glass Transition Temperature (Tg): The Tg is highly dependent on the diamine used. For semi-aromatic furan polyamides synthesized with aliphatic diamines, the Tg typically increases as the aliphatic chain length decreases.[14] Values can range from approximately 90°C to over 150°C.[14] Some fully aromatic furan polyamides can exhibit Tg values as high as 280-325°C.[7][16]

  • Thermal Stability (Td): The decomposition temperature (Td, often measured at 5% weight loss) is generally high, with many furan polyamides being stable up to 350-400°C.[7][14] The maximum thermal decomposition temperature can reach up to 450°C.[1][8]

  • Crystallinity: Many furan-based polyamides are amorphous.[8][16] This is often attributed to the "kinked" structure of the furan ring and intramolecular hydrogen bonding, which disrupts the chain packing required for crystallization.[3][5] However, some, like those made with short-chain diamines (e.g., poly(tetramethylene furanamide), PA4F), can be semi-crystalline.[8]

Troubleshooting Guide: Specific Experimental Issues

This section provides in-depth answers to specific problems you might encounter during your experiments.

Problem 1: Low Molecular Weight and/or Low Polymer Yield

Q: My GPC results show a low number-average molecular weight (Mn < 10,000 g/mol ) and a broad polydispersity index (PDI > 2.5). What are the likely causes and how can I improve this?

This is one of the most common issues. The root cause is almost always related to reaction stoichiometry or premature chain termination.

Troubleshooting Workflow for Low Molecular Weight

start Low Molecular Weight (Mn) & High PDI cause1 Stoichiometric Imbalance start->cause1 cause2 Side Reactions (Chain Termination) start->cause2 cause3 Inefficient Reaction start->cause3 subcause1a Inaccurate Weighing cause1->subcause1a subcause1b Monomer Volatility (Diamine Loss) cause1->subcause1b subcause2a FDCA Decarboxylation cause2->subcause2a subcause2b N-Methylation cause2->subcause2b subcause3a Poor Water/Methanol Removal cause3->subcause3a subcause3b Inactive Catalyst cause3->subcause3b solution1 Use excess diamine (1-5 mol%) subcause1b->solution1 solution2 Use DMFD monomer instead of FDCA subcause2a->solution2 solution3 Apply high vacuum (<1 mbar) during polycondensation subcause3a->solution3 solution4 Use active catalyst (e.g., TIPT) subcause3b->solution4

Caption: General workflow for troubleshooting low molecular weight in furan-based polyamide synthesis.

Detailed Causes and Solutions:

  • Cause: Stoichiometric Imbalance. Polycondensation requires a precise 1:1 molar ratio of functional groups. Any deviation halts chain growth.

    • Mechanism: Side reactions during polymerization can consume one type of functional group, creating an imbalance that leads to lower molecular weights.[7] Additionally, volatile diamines can be lost from the reaction vessel at high temperatures and under vacuum.

    • Solution:

      • Verify Monomer Purity: Use monomers with the highest possible purity.

      • Precise Measurement: Use an analytical balance and ensure quantitative transfer of monomers to the reaction flask.

      • Compensate for Volatility: When using melt polymerization, add a slight excess (typically 1-5 mol%) of the diamine to compensate for any sublimation or loss during inert gas purging and vacuum application.[4][17]

  • Cause: Chain Terminating Side Reactions. These reactions cap the growing polymer chains, preventing further polymerization.

    • Mechanism: As previously mentioned, the decarboxylation of FDCA at high temperatures is a major terminating reaction.[3] Other side reactions, like N-methylation, can also cap the amine end-groups.[2][3]

    • Solution:

      • Switch to DMFD: The most effective solution is to replace 2,5-furandicarboxylic acid (FDCA) with its more thermally stable diester derivative, dimethyl furan-2,5-dicarboxylate (DMFD).[3][4][14] This avoids the decarboxylation issue entirely. The condensate in this case is methanol, not water.

      • Optimize Temperature: If using FDCA is necessary, carefully control the temperature profile. Use the lowest possible temperature that still allows for an efficient reaction.

      • Use a Selective Catalyst: A good catalyst can promote the desired amidation reaction over side reactions. Titanium-based catalysts (e.g., TIPT) have shown strong selectivity for the ester amidation reaction.[3]

  • Cause: Inefficient Removal of Condensate. Polycondensation is an equilibrium reaction. The removal of the small molecule byproduct (water for FDCA, methanol for DMFD) is essential to drive the reaction toward high molecular weight polymer formation.[9]

    • Solution:

      • High Vacuum: In the final stage of melt or solution polymerization, a high vacuum (e.g., <1 mbar) is critical to effectively remove the volatile byproduct.

      • Efficient Stirring: In melt polymerization, the viscosity of the polymer increases dramatically. Efficient mechanical stirring is necessary to create new surface area and facilitate the diffusion of the condensate out of the viscous melt.

      • Inert Gas Sparge: A slow bubbling of inert gas through the reaction mixture (before high vacuum is applied) can help carry away the condensate.

Key Side Reactions in Furan Polyamide Synthesis

Key Side Reactions Limiting Molecular Weight cluster_0 Decarboxylation (with FDCA) cluster_1 N-Methylation (with DMFD) start_decarb Polymer Chain with -Furan-COOH end-group heat_decarb High Temperature (>200°C) start_decarb->heat_decarb end_decarb Terminated Chain with -Furan-H end-group + CO₂ heat_decarb->end_decarb Irreversible start_nmeth Polymer Chain with -NH₂ end-group reagent_nmeth Methanol byproduct + Heat start_nmeth->reagent_nmeth end_nmeth Terminated Chain with -NH(CH₃) end-group reagent_nmeth->end_nmeth Side Reaction

Caption: Common chain-terminating side reactions in the synthesis of furan-based polyamides.

Problem 2: Poor Solubility of the Final Polymer

Q: My polymer has precipitated during the reaction (or won't dissolve for characterization). What are the best solvents to use?

Furan-based polyamides, especially those with high aromatic content, exhibit limited solubility in common laboratory solvents like acetone, chloroform, or THF.[7] This is due to the rigidity of the polymer backbone and strong intermolecular forces.

Effective Solvents for Furan Polyamides:

SolventNotesSafety Considerations
Concentrated Sulfuric Acid Excellent solvent for most aromatic polyamides, including furan-based ones.[7] Often used for intrinsic viscosity measurements.Highly corrosive. Polymer may degrade over time.
Dimethyl Sulfoxide (DMSO) Good solvent, especially with the addition of salts like LiCl.[7]High boiling point, can be difficult to remove.
N-Methyl-2-pyrrolidone (NMP) Effective polar aprotic solvent.[7]High boiling point, reproductive toxicity concerns.
Dimethylformamide (DMF) Another common polar aprotic solvent.[7]High boiling point, toxicity concerns.
Hexafluoroisopropanol (HFIP) A highly effective but expensive solvent for many "difficult-to-dissolve" polymers, including polyamides.[7][18]Volatile, handle in a fume hood.

Table Reference:[7]

Troubleshooting Strategy:

  • Start with DMSO or NMP, as they are effective and less destructive than sulfuric acid.

  • If solubility is still an issue, try gentle heating (e.g., 40-60°C).

  • Adding a small amount of lithium chloride (LiCl, ~2-5 wt%) to solvents like NMP or DMSO can help break up the intermolecular hydrogen bonds and improve solubility.

  • For GPC or NMR, HFIP is often the best choice if available. For viscosity, concentrated sulfuric acid is the standard.

Experimental Protocols

Protocol 1: Melt Polycondensation using DMFD and an Aliphatic Diamine

This protocol is a general guideline for synthesizing a furan-based polyamide using a more stable diester monomer.

  • Monomer Preparation: Add dimethyl furan-2,5-dicarboxylate (DMFD) (1.00 molar equivalent), an aliphatic diamine (e.g., 1,6-hexamethylenediamine) (1.03 molar equivalent, 3 mol% excess), and a catalyst such as titanium(IV) isopropoxide (TIPT) (400 ppm relative to DMFD) to a glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation outlet.[3]

  • Inerting: Purge the reactor with high-purity nitrogen for at least 30 minutes to remove all oxygen. Maintain a gentle nitrogen flow.

  • Oligomerization Stage: Heat the reactor to 160-180°C with constant stirring. The monomers will melt and react, and methanol will begin to distill off. Hold at this temperature for 1-2 hours or until approximately 80-90% of the theoretical methanol has been collected.

  • Polycondensation Stage: Gradually increase the temperature to 220-240°C while slowly reducing the pressure to <1 mbar over 30-60 minutes. A significant increase in melt viscosity (observed by the torque on the mechanical stirrer) should occur.[3]

  • Reaction Completion: Continue stirring under high vacuum at the final temperature for another 1-3 hours. The reaction is considered complete when the stirrer torque plateaus.

  • Polymer Recovery: Extrude or remove the polymer from the reactor while still hot. Allow it to cool under an inert atmosphere to prevent oxidation. The resulting polymer can be ground into a powder for further analysis.

Protocol 2: Interfacial Polymerization

This method is excellent for achieving high molecular weight at room temperature.[7]

  • Aqueous Phase: In a beaker, dissolve the diamine (e.g., p-phenylenediamine) (1.00 molar equivalent) and an inorganic base (e.g., sodium hydroxide, 2.2 molar equivalents) in deionized water.

  • Organic Phase: In a separate beaker, dissolve 2,5-furandicarbonyl chloride (1.00 molar equivalent) in a water-immiscible organic solvent like chloroform or dichloromethane.

  • Polymerization: Vigorously stir the aqueous phase using a high-speed mechanical stirrer. Rapidly pour the organic phase into the stirring aqueous phase. A polymer precipitate should form instantly at the interface of the two liquids.

  • Reaction Completion: Continue stirring for 15-30 minutes to ensure complete reaction.

  • Polymer Isolation: Isolate the polymer by vacuum filtration.

  • Washing: Wash the collected polymer powder thoroughly and sequentially with water and then with a solvent like methanol to remove unreacted monomers, oligomers, and salts.[7]

  • Drying: Dry the final polymer in a vacuum oven at 80-100°C overnight.

References

  • Creative Pegworks. (n.d.). Synthesis of Biobased Furan-Containing Polyamides.
  • Defense Technical Information Center. (n.d.). Synthesis and Characterization of Partial Biobased Furan Polyamides.
  • MDPI. (n.d.). Preparation, Thermal Stability, and Preliminary Gas Separation Performance of Furan-Based Bio-Polyimide Films.
  • ACS Publications. (2020). Green Pathways for the Enzymatic Synthesis of Furan-Based Polyesters and Polyamides.
  • ResearchGate. (n.d.). The effect of furan molecular units on the glass transition and thermal degradation temperatures of polyamides: ARTICLE | Request PDF.
  • ResearchGate. (2024). Synthesis of Biobased Furan Polyamides with Excellent Mechanical Properties: Effect of Diamine Chain Length.
  • Royal Society of Chemistry. (2021). Unlocking the potential of furan-based poly(ester amide)s: an investigation of crystallization, molecular dynamics and degradation kinetics.
  • China Plastics. (2025). Preparation and characterization of bio⁃based furan polyamide by interfacial polymerization.
  • BenchChem. (2025). A Comparative Guide to the Thermal Analysis of Bio-Based Furan-Based Polymers and Their Alternatives.
  • Royal Society of Chemistry. (2022). Synthesis and characterisation of polyamides based on 2,5-furandicarboxylic acid as a sustainable building block for engineering plastics.
  • ResearchGate. (n.d.). Green Pathways for the Enzymatic Synthesis of Furan-Based Polyesters and Polyamides | Request PDF.
  • University of Groningen. (2015). Enzymatic Polymerization of Furan-2,5-Dicarboxylic Acid-Based Furanic-Aliphatic Polyamides.
  • ACS Publications. (2024). Synthesis of High-Molecular-Weight All-Biobased Semiaromatic Furan Polyamide and Study on Its Polymerization Process.
  • PubMed. (2015). Enzymatic Polymerization of Furan-2,5-Dicarboxylic Acid-Based Furanic-Aliphatic Polyamides as Sustainable Alternatives to Polyphthalamides.
  • Royal Society of Chemistry. (n.d.). Synthesis and characterisation of polyamides based on 2,5-furandicarboxylic acid as a sustainable building block for engineering plastics.
  • ACS Publications. (2025). Precise Active Chain Segment Strategy for Synthesizing Biobased Furan Polyamide with Controllable Sequence Structure and Good Comprehensive Properties.
  • ResearchGate. (2025). Enzymatic Polymerization of Furan-2,5-Dicarboxylic Acid-Based Furanic-Aliphatic Polyamides as Sustainable Alternatives to Polyphthalamides | Request PDF.
  • Kanan Lab, Stanford University. (2022). A Semicrystalline Furanic Polyamide Made from Renewable Feedstocks.
  • ResearchGate. (n.d.). What would be best solvent for polyamides instead of formic acid?.

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Optimization

Avoiding impurities in the synthesis of "5-(Aminomethyl)furan-2-carbonitrile hydrochloride"

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. As a Senior Application Scientist, t...

Author: BenchChem Technical Support Team. Date: January 2026

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. As a Senior Application Scientist, this guide synthesizes field-proven insights with established chemical principles to help you navigate the complexities of this synthesis and proactively avoid the formation of critical impurities. The furan core, while a valuable scaffold in medicinal chemistry, is notoriously sensitive to a range of reaction conditions, making a thorough understanding of potential side reactions paramount for success.[1][2]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing not just solutions but the underlying chemical reasoning to empower your synthetic strategy.

Question 1: My reaction of 5-(chloromethyl)furan-2-carbonitrile with ammonia results in a complex mixture of products and a low yield of the desired primary amine. What is happening and how can I improve this?

Answer:

This is a classic challenge in amine synthesis involving alkyl halides. The primary amine product is often more nucleophilic than the ammonia you started with, leading to subsequent alkylation reactions.[3][4] This results in the formation of secondary and tertiary amine impurities, significantly complicating your purification process.

Root Cause Analysis:

  • Over-alkylation: The desired 5-(aminomethyl)furan-2-carbonitrile can react with the starting material, 5-(chloromethyl)furan-2-carbonitrile, to form the secondary amine, bis(5-cyanofuran-2-ylmethyl)amine. This secondary amine can be even more reactive and proceed to form a tertiary amine.

  • Competing Nucleophiles: If your reaction is not strictly anhydrous, water can act as a nucleophile, leading to the formation of 5-(hydroxymethyl)furan-2-carbonitrile.

Preventative and Corrective Actions:

  • Control Stoichiometry and Reaction Conditions:

    • Use a large excess of ammonia to favor the formation of the primary amine. This statistically increases the likelihood of the chloromethyl starting material reacting with ammonia rather than the amine product.

    • Maintain a low reaction temperature to minimize the rate of the competing over-alkylation reactions.

  • Consider the Gabriel Synthesis:

    • The Gabriel synthesis is a robust method for the selective synthesis of primary amines from primary alkyl halides, effectively preventing over-alkylation.[5][6] It involves the use of potassium phthalimide as an ammonia surrogate. The phthalimide anion is nucleophilic enough to displace the chloride, but the resulting N-alkylated phthalimide is no longer nucleophilic, thus preventing further reaction. The primary amine is then liberated in a subsequent step, typically by hydrazinolysis.

Experimental Protocol: Gabriel Synthesis of 5-(Aminomethyl)furan-2-carbonitrile

  • Step 1: N-Alkylation of Potassium Phthalimide

    • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), suspend potassium phthalimide (1.1 equivalents) in anhydrous dimethylformamide (DMF).

    • Add a solution of 5-(chloromethyl)furan-2-carbonitrile (1 equivalent) in anhydrous DMF dropwise at room temperature.

    • Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Step 2: Hydrazinolysis

    • Once the starting material is consumed, add hydrazine hydrate (4-5 equivalents) to the reaction mixture.

    • Heat the mixture to 80-100 °C for 2-4 hours. A white precipitate of phthalhydrazide will form.

    • Cool the reaction mixture to room temperature and filter off the precipitate.

    • The filtrate contains the desired primary amine. Acidify with HCl in an appropriate solvent (e.g., diethyl ether or isopropanol) to precipitate the hydrochloride salt.

Question 2: During the final HCl salt formation and work-up, I am observing significant product degradation and discoloration. What is causing this instability?

Answer:

Furan rings are known to be unstable under strongly acidic conditions, which can lead to ring-opening reactions and polymerization, resulting in the discoloration you are observing.[1][2] The combination of the electron-withdrawing nitrile group and the protonated aminomethyl group can further sensitize the furan ring to acid-catalyzed degradation.

Root Cause Analysis:

  • Acid-Catalyzed Humin Formation: Strong acids can catalyze the polymerization of furan derivatives, leading to the formation of dark, insoluble polymeric materials known as humins.[7]

  • Hydrolysis of the Nitrile Group: Although generally stable, the nitrile group can undergo hydrolysis to the corresponding carboxylic acid (5-(aminomethyl)furan-2-carboxylic acid) under harsh acidic conditions and elevated temperatures.

Preventative and Corrective Actions:

  • Milder Acidification:

    • Instead of using concentrated aqueous HCl, opt for a solution of HCl gas in an anhydrous organic solvent like diethyl ether, dioxane, or isopropanol. This minimizes the presence of water, which can participate in degradation pathways.

  • Temperature Control:

    • Perform the acidification and subsequent isolation steps at low temperatures (0-5 °C) to slow down the rate of degradation reactions.

  • Minimize Exposure Time:

    • Do not prolong the exposure of the product to acidic conditions. Isolate the hydrochloride salt promptly after its formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in the synthesis of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride?

A1: The impurity profile will largely depend on your chosen synthetic route. Here is a summary of potential impurities:

Impurity NameStructurePotential Origin
5-(Hydroxymethyl)furan-2-carbonitrile

Hydrolysis of 5-(chloromethyl)furan-2-carbonitrile.
bis(5-cyanofuran-2-ylmethyl)amineSecondary Amine DimerOver-alkylation during amination of 5-(chloromethyl)furan-2-carbonitrile.
5-Formyl-2-furancarbonitrileAldehyde PrecursorIncomplete reductive amination.
5-(Aminomethyl)furan-2-carboxylic acidCarboxylic AcidHydrolysis of the nitrile group.
PhthalhydrazideByproductByproduct of the Gabriel synthesis (hydrazinolysis step).[5]

Q2: Which analytical techniques are best suited for monitoring the reaction and assessing the purity of the final product?

A2: A combination of chromatographic and spectroscopic techniques is recommended:

  • Thin-Layer Chromatography (TLC): Ideal for rapid, qualitative monitoring of reaction progress. Use a suitable solvent system (e.g., ethyl acetate/hexanes with a small amount of triethylamine to prevent streaking of the amine) and visualize with UV light and/or a potassium permanganate stain.

  • High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative purity analysis. A reverse-phase C18 column with a mobile phase consisting of a buffered aqueous solution (e.g., ammonium formate or phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is a good starting point.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Provides invaluable information for the identification of unknown impurities by coupling the separation power of HPLC with the mass-to-charge ratio data from the mass spectrometer.[8][9]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for the structural elucidation of the final product and for characterizing any isolated impurities.

Q3: What are the best practices for the storage of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride?

A3: Due to the inherent instability of the furan ring, proper storage is critical to maintain the integrity of your compound:

  • Temperature: Store at low temperatures (2-8 °C).

  • Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent oxidative degradation.

  • Light: Protect from light by using an amber vial or storing it in the dark.

  • Moisture: Store in a tightly sealed container in a desiccator to prevent hydrolysis.

Visualizing Impurity Formation Pathways

The following diagrams illustrate the key pathways for the formation of common impurities.

impurity_formation start 5-(Chloromethyl)furan-2-carbonitrile product 5-(Aminomethyl)furan-2-carbonitrile (Primary Amine) start->product Desired Reaction hydrolysis_product 5-(Hydroxymethyl)furan-2-carbonitrile start->hydrolysis_product Hydrolysis secondary_amine bis(5-cyanofuran-2-ylmethyl)amine (Secondary Amine) start->secondary_amine nh3 Ammonia (NH3) nh3->product product->secondary_amine Over-alkylation h2o Water (H2O) h2o->hydrolysis_product

Caption: Impurity formation from 5-(chloromethyl)furan-2-carbonitrile.

reductive_amination_impurities aldehyde 5-Formyl-2-furancarbonitrile imine Imine Intermediate aldehyde->imine Condensation unreacted_aldehyde Unreacted Aldehyde aldehyde->unreacted_aldehyde Incomplete Reaction nh3 Ammonia (NH3) nh3->imine h2_catalyst H2 / Catalyst product 5-(Aminomethyl)furan-2-carbonitrile h2_catalyst->product over_reduction Over-reduced Products (e.g., ring saturation) h2_catalyst->over_reduction imine->product Reduction product->over_reduction Harsh Conditions

Caption: Potential impurities in the reductive amination pathway.

References

  • Kolykhalov, D. A., Golysheva, A. N., Erokhin, K. S., Karlinskii, B. Y., & Ananikov, V. P. (2025). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem, 18(2), e202401849. [Link]

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2025). ResearchGate. [Link]

  • Alternate pathway of Gabriel synthesis to prepare secondary amine. (2020). Chemistry Stack Exchange. [Link]

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2024). ResearchGate. [Link]

  • Gabriel synthesis. (n.d.). Wikipedia. [Link]

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  • Gabriel Synthesis. (2023). Chemistry LibreTexts. [Link]

  • De Clippel, F., et al. (2022). Protection strategies for the conversion of biobased furanics to chemical building blocks. ACS Sustainable Chemistry & Engineering. [Link]

  • Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived. (2015). Green Chemistry. [Link]

  • Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates. (n.d.).
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  • Furfurylamines from Biomass. (n.d.). The Royal Society of Chemistry. [Link]

  • Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). (n.d.). ResearchGate. [Link]

  • Preparation of 5‐(Aminomethyl)‐2‐furanmethanol by Direct Reductive Amination of 5‐Hydroxymethylfurfural with Aqueous Ammonia over Ni/SBA‐15 Catalyst. (n.d.). ResearchGate. [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. (2025). ResearchGate. [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. (n.d.). Green Chemistry. [Link]

  • The Study of 5-(Chloromethyl)furfural-Derived Nucleophiles. (n.d.). eScholarship.org. [Link]

  • Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). (n.d.). Green Chemistry. [Link]

  • Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride. (2021). ORBi. [Link]

  • Nomination Background: 5-(Hydroxymethyl)-2-furfural (CASRN: 67-47-0). (n.d.). National Toxicology Program. [Link]

  • Production and Synthetic Possibilities of 5-Chloromethylfurfural as Alternative Biobased Furan. (n.d.). MDPI. [Link]

  • Hybrid Conversion of 5-Hydroxymethylfurfural to 5-Aminomethyl-2-furancarboxylic acid. (2021). SciSpace. [Link]

  • 5-hydroxymethyl-2-furfural and derivatives formed during acid hydrolysis of conjugated and bound phenolics in plant foods and the effects on phenolic content and antioxidant capacity. (2014). PubMed. [Link]

  • Analysis of nitrofuran metabolites by positive ion electrospray LC/MS/MS. (n.d.). Agilent. [Link]

  • Synthesis of Furan Derivatives Condensed with Carbohydrates. (n.d.). PMC - NIH. [Link]

  • Impurities in a morphine sulfate drug product identified as 5-(hydroxymethyl)-2-furfural, 10-hydroxymorphine and 10-oxomorphine. (n.d.). PubMed. [Link]

  • Protection Strategies for the Conversion of Biobased Furanics to Chemical Building Blocks. (2022). ACS Publications. [Link]

  • Electroreductive 5‐Hydroxymethylfurfural Dimerization on Carbon Electrodes. (2025). ResearchGate. [Link]

  • 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. (n.d.). Hölzel-Diagnostika. [Link]

  • Catalytic conversion of 5-hydroxymethylfurfural into 2,5-furandiamidine dihydrochloride. (n.d.). Royal Society of Chemistry. [Link]

  • Green and intrinsically safe pathways for the catalytic synthesis of diisocyanates containing the furan ring from 5-hydroxymethylfurfural. (n.d.). RSC Publishing. [Link]

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Troubleshooting

Impact of moisture on "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" reactions

A Guide for Researchers, Scientists, and Drug Development Professionals on Mitigating the Impact of Moisture in Reactions Welcome to the dedicated technical support center for 5-(Aminomethyl)furan-2-carbonitrile hydrochl...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Mitigating the Impact of Moisture in Reactions

Welcome to the dedicated technical support center for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. As Senior Application Scientists with extensive field experience, we have developed this guide to address the critical challenges posed by moisture in the storage, handling, and reaction of this versatile intermediate. This resource is structured as a series of troubleshooting guides and frequently asked questions (FAQs) to provide direct, actionable solutions to common experimental issues.

Understanding the Compound's Sensitivity to Moisture

5-(Aminomethyl)furan-2-carbonitrile hydrochloride incorporates three key functionalities, each with its own susceptibility to moisture:

  • Furan Ring: The furan ring is an electron-rich aromatic system. Under acidic conditions, which can be exacerbated by the presence of water, the ring is prone to protonation. This can initiate a cascade of reactions, including ring-opening and polymerization, leading to the formation of colored byproducts and a significant reduction in the yield of the desired product.[1][2][3]

  • Amine Hydrochloride Salt: Amine hydrochloride salts are often hygroscopic, meaning they readily absorb moisture from the atmosphere.[4][5] The absorbed water can act as a solvent for the salt, creating a localized aqueous environment that can facilitate degradation reactions.

  • Nitrile Group: The nitrile functional group is susceptible to hydrolysis under both acidic and basic conditions, converting first to an amide and then to a carboxylic acid. This side reaction consumes the starting material and introduces impurities that can complicate purification.

The combination of these three groups makes 5-(Aminomethyl)furan-2-carbonitrile hydrochloride a moisture-sensitive reagent that requires careful handling to ensure the integrity of your experimental results.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments and provides a systematic approach to troubleshooting.

Issue 1: Low or Inconsistent Reaction Yields

Question: "My reaction yield is significantly lower than expected, and the results are not reproducible. Could moisture be the culprit?"

Answer: Absolutely. The presence of even trace amounts of moisture can lead to multiple side reactions that consume your starting material and reduce the overall yield.

Troubleshooting Workflow:

start Low/Inconsistent Yields Observed check_reagent 1. Assess Reagent Quality - Visually inspect for clumping. - Check purchase/opening date. start->check_reagent kf_titration 2. Quantify Water Content - Perform Karl Fischer titration on the reagent. check_reagent->kf_titration kf_spec Is water content > 0.5%? kf_titration->kf_spec dry_reagent Action: Dry the reagent under high vacuum. kf_spec->dry_reagent Yes check_solvent 3. Verify Solvent Anhydrousness - Use freshly opened anhydrous solvent or dry it over molecular sieves. kf_spec->check_solvent No dry_reagent->check_solvent solvent_spec Is solvent water content acceptable? check_solvent->solvent_spec dry_solvent Action: Use a fresh bottle or re-dry the solvent. solvent_spec->dry_solvent No check_glassware 4. Ensure Dry Glassware - Flame-dry or oven-dry all glassware immediately before use. solvent_spec->check_glassware Yes dry_solvent->check_glassware check_atmosphere 5. Maintain Inert Atmosphere - Purge reaction vessel with N2 or Ar. - Use Schlenk line or glovebox. check_glassware->check_atmosphere end Proceed with Reaction under Anhydrous Conditions check_atmosphere->end

Troubleshooting Workflow for Low Reaction Yields

Detailed Steps:

  • Reagent Integrity Check: Visually inspect the solid 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. Clumping or a sticky appearance is a strong indicator of moisture absorption.

  • Quantitative Moisture Analysis: Perform a Karl Fischer titration to determine the precise water content. For many moisture-sensitive pharmaceutical intermediates, a water content of less than 0.5% is recommended.[6]

  • Solvent Purity: Always use freshly opened anhydrous solvents. If a solvent bottle has been opened multiple times, its water content may be elevated. Consider drying the solvent over activated molecular sieves.

  • Glassware Preparation: Ensure all glassware is rigorously dried, either by flame-drying under vacuum or by oven-drying at >120°C for several hours and cooling in a desiccator.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere of nitrogen or argon to prevent atmospheric moisture from entering the reaction vessel.

Issue 2: Formation of Colored Byproducts or Polymerization

Question: "My reaction mixture is turning dark brown/black, and I'm isolating a tar-like substance. What is happening?"

Answer: The formation of dark, polymeric material is a classic sign of furan ring degradation. This is often initiated by acidic conditions, which can be created or intensified by the presence of water reacting with the hydrochloride salt.

Degradation Pathway:

Furan 5-(Aminomethyl)furan-2-carbonitrile (in presence of H+ and H2O) Protonation Protonation of Furan Ring Furan->Protonation Carbocation Formation of Reactive Carbocation Intermediate Protonation->Carbocation RingOpening Nucleophilic Attack by Water (Ring Opening) Carbocation->RingOpening Path A Polymerization Electrophilic Aromatic Substitution (Polymerization) Carbocation->Polymerization Path B Dicarbonyl 1,4-Dicarbonyl Compound RingOpening->Dicarbonyl Polymer Insoluble Polymeric Byproducts (Dark Color) Polymerization->Polymer

Furan Ring Degradation Pathways in the Presence of Acid and Water

Preventative Measures:

  • Strict Moisture Exclusion: Follow all the steps outlined in the troubleshooting guide for low yields to minimize water content.

  • Base Scavenging: If the reaction conditions are not inherently basic, consider adding a non-nucleophilic base (e.g., proton sponge, hindered amine) to scavenge any free protons that may initiate polymerization.

  • Temperature Control: Exothermic reactions can accelerate degradation. Maintain strict temperature control and consider running the reaction at a lower temperature.

Issue 3: Presence of an Unexpected Carboxylic Acid Impurity

Question: "My product analysis (e.g., by HPLC or NMR) shows a significant peak corresponding to 5-(aminomethyl)furan-2-carboxylic acid. Where is this coming from?"

Answer: This is a clear indication of nitrile hydrolysis. The nitrile group is susceptible to hydrolysis to the corresponding carboxylic acid in the presence of water, especially under acidic or basic conditions.[7]

Hydrolysis of the Nitrile Group:

Step Reactant Product Conditions
15-(Aminomethyl)furan-2-carbonitrile hydrochloride5-(Aminomethyl)furan-2-carboxamideWater, Acid/Base catalyst
25-(Aminomethyl)furan-2-carboxamide5-(Aminomethyl)furan-2-carboxylic acidWater, Acid/Base catalyst

Mitigation Strategies:

  • Anhydrous Conditions: As with other moisture-related issues, maintaining strictly anhydrous conditions is the primary preventative measure.

  • Reaction Time: Minimize the reaction time to what is necessary for the completion of the desired transformation. Prolonged reaction times, even with low levels of moisture, can lead to increased hydrolysis.

  • pH Control: If possible, maintain the reaction at a neutral pH to minimize both acid and base-catalyzed hydrolysis of the nitrile.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride?

A1: Store the compound in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), in a cool, dry place. A desiccator is highly recommended for long-term storage. Avoid storing in areas with high humidity.[8]

Q2: How can I accurately determine the water content of my 5-(Aminomethyl)furan-2-carbonitrile hydrochloride?

A2: Karl Fischer titration is the gold standard for accurate water content determination in solid samples.[9][10] It is a highly sensitive method that specifically quantifies water. For amine salts, it is sometimes necessary to use a specialized Karl Fischer reagent or to buffer the methanol solvent to prevent side reactions.[11]

Q3: Can I dry 5-(Aminomethyl)furan-2-carbonitrile hydrochloride if it has absorbed moisture?

A3: Yes, the compound can be dried by placing it under high vacuum for several hours. Gentle heating (e.g., 30-40°C) can accelerate the process, but be cautious as excessive heat may cause degradation. The effectiveness of drying should be confirmed by Karl Fischer titration.

Q4: Are there any analytical techniques to monitor the degradation of the compound in my reaction?

A4: Yes, High-Performance Liquid Chromatography (HPLC) is an excellent technique for monitoring the consumption of the starting material and the formation of both the desired product and any degradation products.[12][13][14] A stability-indicating HPLC method can be developed to separate the parent compound from its potential degradants. For identifying unknown byproducts, LC-MS (Liquid Chromatography-Mass Spectrometry) is a powerful tool.

Q5: What are the key handling practices to minimize moisture exposure during an experiment?

A5:

  • Work in a well-ventilated fume hood with low ambient humidity.

  • Use dry, inert gas (nitrogen or argon) to create an inert atmosphere in the reaction vessel.

  • Employ Schlenk line techniques or a glovebox for handling the solid reagent.

  • Use syringes or cannulas for transferring anhydrous solvents.

  • Minimize the time the reagent container is open to the atmosphere.

By understanding the inherent moisture sensitivity of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride and implementing these rigorous handling and experimental protocols, you can significantly improve the reliability and success of your reactions.

References

  • Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran. RSC Publishing. [Link]

  • Furanic Polymerization Causes the Change, Conservation and Recovery of Thermally-Treated Wood Hydrophobicity before and after Moist Conditions Exposure. MDPI. [Link]

  • Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. MDPI. [Link]

  • Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Taylor & Francis Online. [Link]

  • Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. ResearchGate. [Link]

  • A REVIEW ON FURAN: DETECTION AND ANALYSIS METHODS. ResearchGate. [Link]

  • Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. PubMed Central. [Link]

  • Effect of moisture on solid state stability. Semantic Scholar. [Link]

  • Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran. Monash University. [Link]

  • Karl Fischer Titration. Mettler Toledo. [Link]

  • Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PubMed Central. [Link]

  • Furanic Polymerization Causes the Change, Conservation and Recovery of Thermally-Treated Wood Hydrophobicity before and after Moist Conditions Exposure. ResearchGate. [Link]

  • How To: Troubleshoot a Reaction. University of Rochester, Department of Chemistry. [Link]

  • Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo. [Link]

  • The influence of relative humidity and temperature on stability of moexipril hydrochloride in solid phase. ResearchGate. [Link]

  • Accelerated stability study of the ester prodrug remdesivir: Recently FDA‐approved Covid‐19 antiviral using reversed‐phase high‐performance liquid chromatography with dual detectors. Online Library of University Campus of International Excellence. [Link]

  • Effect of moisture on solid state stability. ResearchGate. [Link]

  • 2-Furonitrile. Wikipedia. [Link]

  • Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. PubMed Central. [Link]

  • Water Content Determination by Karl Fischer. Pharmaguideline. [Link]

  • How To: Troubleshoot a Reaction. University of Rochester Department of Chemistry. [Link]

  • Simple stability-indicating HPLC method for remdesivir. Wiley Analytical Science. [Link]

  • Repetitive stability study of remdesivir/cyclodextrin complex on the international space station. PubMed Central. [Link]

  • Effects of temperature and relative humidity on the solid-state chemical stability of ranitidine hydrochloride. PubMed. [Link]

  • Hydrolysing nitriles. Chemguide. [Link]

  • Effect of Moisture on the Stability of Solid Dosage Forms. ResearchGate. [Link]

  • Aliphatic amine-containing Karl Fischer titration agent and method for using it.
  • Karl Fischer Titration. Mettler Toledo. [Link]

  • Biodegradation of 5-(Hydroxymethyl)-furfural and Furan Derivatives. MDPI. [Link]

  • Development, validation and forced degradation studies of green liquid chromatographic method for determination of remdesivir in. Pakistan Journal of Pharmaceutical Sciences. [Link]

  • Photolytic and photocatalytic degradation of nitrofurantoin and its photohydrolytic products. ResearchGate. [Link]

  • 2-Furonitrile. PubChem. [Link]

  • 2-Cyanofuran (Furan-2-Carbonitrile). Methylamine Supplier. [Link]

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Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Analytical Characterization of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride and Its Derivatives

For Distribution to Researchers, Scientists, and Drug Development Professionals Foreword: Unveiling the Analytical Landscape of a Promising Furan Scaffold 5-(Aminomethyl)furan-2-carbonitrile hydrochloride and its derivat...

Author: BenchChem Technical Support Team. Date: January 2026

For Distribution to Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Analytical Landscape of a Promising Furan Scaffold

5-(Aminomethyl)furan-2-carbonitrile hydrochloride and its derivatives represent a class of heterocyclic compounds with significant potential in medicinal chemistry and materials science.[1][2] The furan scaffold is a common motif in many biologically active molecules, and the introduction of aminomethyl and carbonitrile functionalities opens avenues for diverse chemical modifications and applications.[1][3] As with any novel chemical entity destined for advanced applications, rigorous analytical characterization is not merely a regulatory formality but the very foundation of reliable and reproducible research.

This guide provides an in-depth comparison of analytical methodologies for the comprehensive characterization of 5-(aminomethyl)furan-2-carbonitrile hydrochloride and its derivatives. Moving beyond a simple recitation of techniques, this document delves into the causality behind experimental choices, offering field-proven insights to empower researchers in developing robust, self-validating analytical protocols.

Chromatographic Purity and Assay: The Power of High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) stands as the cornerstone for assessing the purity and potency of pharmaceutical compounds. For furan derivatives, reversed-phase HPLC (RP-HPLC) is particularly effective.[4][5][6][7]

The "Why": Causality in Method Development

The choice of a C18 stationary phase is predicated on the hydrophobic nature of the furan ring, allowing for effective separation from more polar impurities.[4][7] A gradient elution is often preferred over isocratic conditions to ensure the timely elution of both early-eluting polar impurities and late-eluting non-polar byproducts, providing a comprehensive impurity profile in a single run.[7] The acidic mobile phase (e.g., using formic or phosphoric acid) serves a dual purpose: it protonates the primary amine of the aminomethyl group, enhancing its interaction with the stationary phase and improving peak shape, while also being compatible with mass spectrometry detectors if hyphenated techniques are employed.[4]

Experimental Protocol: A Stability-Indicating RP-HPLC Method

This protocol is designed as a starting point for developing a stability-indicating method, capable of separating the active pharmaceutical ingredient (API) from its potential degradation products.[7]

Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

Chromatographic Conditions:

ParameterRecommended ConditionRationale
Column C18, 150 mm x 4.6 mm, 3.5 µmProvides good resolution and efficiency for a wide range of polarities.[4][6]
Mobile Phase A 0.1% Formic Acid in WaterAcidic modifier for good peak shape of the amine.[4]
Mobile Phase B 0.1% Formic Acid in AcetonitrileCommon organic modifier for reversed-phase chromatography.
Gradient 5% to 95% B over 20 minutesEnsures elution of a wide range of impurities.
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column.
Column Temperature 30 °CProvides reproducible retention times.
Detection 254 nm or PDA Scan (200-400 nm)Furan rings typically exhibit UV absorbance. A PDA detector allows for peak purity analysis.
Injection Volume 10 µL
Sample Preparation Dissolve in Mobile Phase A or a suitable diluent (e.g., water/acetonitrile mixture).
Data Interpretation and Comparison

A successful HPLC method will demonstrate a sharp, symmetrical peak for the main component, well-resolved from any impurity peaks. The peak area can be used for quantification against a standard of known concentration. For stability studies, forced degradation samples (exposed to acid, base, peroxide, heat, and light) should be analyzed to demonstrate that the method can separate the parent compound from its degradation products.[7]

Structural Elucidation and Confirmation: A Spectroscopic Toolkit

While HPLC provides information on purity, spectroscopic techniques are indispensable for confirming the chemical structure of the target molecule and its derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for unambiguous structure determination.[8][9][10]

  • ¹H NMR: Will provide information on the number of different types of protons and their neighboring environments. Key signals to expect for 5-(aminomethyl)furan-2-carbonitrile would include:

    • Protons on the furan ring (distinct chemical shifts).[10]

    • A singlet for the aminomethyl (-CH₂NH₂) protons.

    • A broad singlet for the amine (-NH₂) protons, which may exchange with D₂O.

  • ¹³C NMR: Will show signals for each unique carbon atom in the molecule, including the characteristic nitrile carbon signal.[8][9]

Rationale for Experimental Choices: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common solvents for NMR analysis. DMSO-d₆ is often preferred for hydrochloride salts due to its higher polarity. The addition of a drop of D₂O can help to identify exchangeable protons, such as those of the amine group.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique for identifying functional groups present in a molecule.[11][12][13][14]

Expected Characteristic Absorptions:

Functional GroupWavenumber (cm⁻¹)Intensity
C≡N (Nitrile) ~2230 - 2210Sharp, Medium-Strong
N-H (Amine) ~3400 - 3200Broad, Medium
C-H (Furan Ring) ~3100Medium
C-O-C (Furan Ring) ~1250 - 1050Strong

The presence of a sharp peak around 2220 cm⁻¹ is a strong indicator of the nitrile group.[8][11][13] The broadness of the N-H stretch is characteristic of primary amines.[13]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, further confirming its identity.[15][16][17][18]

  • Electrospray Ionization (ESI): A soft ionization technique ideal for polar molecules like the hydrochloride salt of an amine. It will likely show a prominent molecular ion peak [M+H]⁺ corresponding to the free base.

  • Tandem Mass Spectrometry (MS/MS): Fragmentation of the molecular ion can provide valuable structural information. For 5-(aminomethyl)furan-2-carbonitrile, expected fragmentation pathways could include the loss of the aminomethyl group or cleavage of the furan ring.[16]

Workflow Visualization

The following diagrams illustrate the logical flow of the analytical characterization process.

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis A Weigh Sample B Dissolve in Diluent A->B C Filter (if necessary) B->C D Inject into HPLC C->D E Separation on C18 Column D->E F UV/PDA Detection E->F G Integrate Peaks F->G I Peak Purity Assessment F->I H Calculate Purity/Assay G->H

Caption: HPLC analysis workflow for purity and assay determination.

Spectro_Workflow cluster_sample Purified Sample cluster_techniques Spectroscopic Analysis cluster_confirmation Structural Confirmation Sample 5-(Aminomethyl)furan-2-carbonitrile HCl NMR NMR (¹H, ¹³C) - Unambiguous Structure Sample->NMR FTIR FTIR - Functional Group ID Sample->FTIR MS Mass Spectrometry - Molecular Weight & Fragmentation Sample->MS Confirmation Confirmed Structure NMR->Confirmation FTIR->Confirmation MS->Confirmation

Caption: Integrated spectroscopic workflow for structural confirmation.

Comparative Summary of Analytical Techniques

TechniqueInformation ProvidedStrengthsLimitations
HPLC-UV/PDA Purity, Assay, Impurity ProfileQuantitative, High Resolution, RobustLimited structural information
¹H & ¹³C NMR Unambiguous molecular structure, ConnectivityDefinitive structural informationLower sensitivity, Requires pure sample
FTIR Presence of functional groupsFast, Non-destructive, Easy to useLimited to functional group identification
Mass Spectrometry Molecular weight, Fragmentation patternHigh sensitivity, Structural information from fragmentationIsomers can be difficult to distinguish

Conclusion: A Multi-faceted Approach to Quality

The robust characterization of 5-(aminomethyl)furan-2-carbonitrile hydrochloride and its derivatives necessitates a multi-technique approach. While HPLC is the workhorse for purity and assay determination, a combination of NMR, FTIR, and Mass Spectrometry is essential for unequivocal structural confirmation. The protocols and comparative data presented in this guide provide a solid foundation for researchers to develop and validate analytical methods that ensure the quality, safety, and efficacy of these promising compounds in their journey from the laboratory to potential real-world applications.

References

  • SIELC Technologies. (n.d.). Separation of Furan on Newcrom R1 HPLC column.
  • Shimadzu. (n.d.). AD-0213 Quantitative Analysis of Furanic Compounds in Transformer oil by HPLC Method.
  • Spectroscopy Online. (2019, July 1). Organic Nitrogen Compounds IV: Nitriles.
  • ResearchGate. (n.d.). FTIR spectra of nitriles derived from ammonia (TCA) and ethylenediamine (TCED) and their hydrogenated products TAA and TAED.
  • S4Science. (n.d.). Furanic Compounds Determination in HPLC.
  • StudySmarter. (2023, October 21). Furan Derivatives: Preparation & Hydrogenation Techniques.
  • Chemistry LibreTexts. (2020, April 24). 10.7: Functional Groups and IR Tables.
  • Shimadzu. (n.d.). AD-0213 Quantitative Analysis of Furanic Compounds in Transformer oil by HPLC Method.
  • Astronomy & Astrophysics (A&A). (n.d.). Formation of amines: hydrogenation of nitrile and isonitrile as selective routes in the interstellar medium.
  • Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles.
  • RSC Publishing. (n.d.). Some Analytical Methods Applicable to Furan and its Derivatives.
  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0013785).
  • USDA Food Safety and Inspection Service. (n.d.). Screening and Confirmation of Nitrofuran Metabolites by Liquid Chromatography-Tandem Mass Spectrometry.
  • Shimadzu. (n.d.). ASTM D 5837-15 Compliant Quantitative Analysis of Furanic Compound (Furfural) in Transformer Insulation Oil.
  • Fluorochem. (n.d.). 5-Aminomethyl-furan-2-carbonitrile.
  • Agilent. (n.d.). ANALYSIS OF FURANIC COMPOUNDS IN TRANSFORMER OIL BY AGILENT 1290 INFINITY BINARY UHPLC.
  • PubChem - NIH. (n.d.). 2-Furonitrile.
  • MDPI. (n.d.). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d.
  • LCGC International. (n.d.). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
  • PubMed. (n.d.). Determination of total nitrofuran metabolites in shrimp muscle using liquid chromatography/tandem mass spectrometry in the atmospheric pressure chemical ionization mode.
  • International Journal of Pharmaceutical Sciences Review and Research. (2018, October 30). Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives.
  • ResearchGate. (n.d.). Figure S83. 1 H NMR spectrum of 2-(furan-2-yl)-3,3-dibromoacrylonitrile....
  • Parchem. (n.d.). 5-(Aminomethyl)furan-2-carbonitrile (Cas 42341-21-9).
  • Benchchem. (n.d.). An In-Depth Technical Guide to 5-Methylfuran-2-carbonitrile.
  • Oriental Journal of Chemistry. (2019, May 8). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives.
  • PMC - NIH. (n.d.). Characterization of long-chain fatty acid as N-(4-aminomethylphenyl) pyridinium derivative by MALDI LIFT-TOF/TOF mass spectrometry.
  • RSC Publishing. (2025, May 23). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural.
  • ResearchGate. (2016, July 12). (PDF) Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-.alpha.-amino acids and their methyl esters.
  • Benchchem. (n.d.). Application Notes and Protocols for the Analytical Detection of 5-Methyl-2-furonitrile.
  • PubMed. (n.d.). Tandem Mass Spectrometric Analysis of Glyphosate, Glufosinate, Aminomethylphosphonic Acid and Methylphosphinicopropionic Acid.
  • NIH. (n.d.). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry.
  • ShiJiaZhuang Smo Chemical Technology Co.,LTD. (n.d.). 5-(Aminomethyl)furan-2-carbonitrile hydrochloride Order.

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Comparative

A Spectroscopic Journey: Distinguishing 5-(Aminomethyl)furan-2-carbonitrile hydrochloride from its Synthetic Precursors

In the intricate world of pharmaceutical synthesis, the unambiguous identification of a target molecule and its intermediates is paramount. Each step in a synthetic pathway presents a potential for side reactions or inco...

Author: BenchChem Technical Support Team. Date: January 2026

In the intricate world of pharmaceutical synthesis, the unambiguous identification of a target molecule and its intermediates is paramount. Each step in a synthetic pathway presents a potential for side reactions or incomplete conversions, making rigorous analytical characterization a cornerstone of drug development. This guide provides an in-depth spectroscopic comparison of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride , a key building block in medicinal chemistry, and its logical precursors. By examining the distinct signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), researchers can confidently track the progression of their synthesis and ensure the purity of their final product.

The Synthetic Pathway: A Roadmap for Comparison

The journey to 5-(Aminomethyl)furan-2-carbonitrile hydrochloride often begins with the readily available furan-2-carbonitrile. A typical synthetic strategy involves the introduction of a functional group at the 5-position, which is then elaborated to the final aminomethyl group. A plausible and commonly employed route is illustrated below, which will serve as the framework for our spectroscopic comparison.

Synthesis_Pathway Furan2CN Furan-2-carbonitrile HMFC 5-(Hydroxymethyl)furan-2-carbonitrile Furan2CN->HMFC Hydroxymethylation CMFC 5-(Chloromethyl)furan-2-carbonitrile HMFC->CMFC Chlorination AMFC_base 5-(Aminomethyl)furan-2-carbonitrile CMFC->AMFC_base Amination AMFC_HCl 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride AMFC_base->AMFC_HCl HCl treatment Analysis_Workflow cluster_Synthesis Synthetic Progression cluster_Analysis Spectroscopic Analysis Start Furan-2-carbonitrile Intermediate1 5-(Hydroxymethyl)furan-2-carbonitrile Start->Intermediate1 NMR NMR (¹H, ¹³C) Start->NMR Characterization IR FTIR Start->IR Characterization MS Mass Spec. Start->MS Characterization Intermediate2 5-(Chloromethyl)furan-2-carbonitrile Intermediate1->Intermediate2 Intermediate1->NMR Characterization Intermediate1->IR Characterization Intermediate1->MS Characterization Product 5-(Aminomethyl)furan-2-carbonitrile HCl Intermediate2->Product Intermediate2->NMR Characterization Intermediate2->IR Characterization Intermediate2->MS Characterization Product->NMR Characterization Product->IR Characterization Product->MS Characterization

Validation

A Senior Application Scientist's Comparative Guide to Catalysts for the Functionalization of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

Introduction: The Strategic Importance of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride in Modern Drug Discovery 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a versatile bicyclic scaffold that is gaining sign...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride in Modern Drug Discovery

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a versatile bicyclic scaffold that is gaining significant attention in the field of medicinal chemistry. Its unique combination of a furan core, a reactive nitrile group, and a basic aminomethyl side chain makes it an attractive starting point for the synthesis of a diverse range of novel chemical entities. The furan ring serves as a bioisostere for phenyl and other aromatic systems, while the strategically placed functional groups offer multiple points for diversification, enabling the exploration of vast chemical spaces in the quest for new therapeutic agents.[1][2] The functionalization of the furan core itself, particularly through the activation of its C-H bonds, represents a powerful and atom-economical strategy for the late-stage modification of drug candidates, allowing for the rapid generation of analogues with improved potency, selectivity, and pharmacokinetic profiles. This guide provides a comparative analysis of catalytic systems for the functionalization of this promising building block, with a focus on providing researchers, scientists, and drug development professionals with the insights needed to make informed decisions in their synthetic endeavors.

Comparative Analysis of Catalytic Systems for C-H Arylation of the Furan Core

Direct C-H arylation is a transformative reaction in modern organic synthesis, offering a more sustainable and efficient alternative to traditional cross-coupling methods that require pre-functionalized substrates.[3] For the functionalization of 5-(aminomethyl)furan-2-carbonitrile, the electron-withdrawing nature of the nitrile group at the C2 position and the presence of a potentially coordinating aminomethyl group at the C5 position are key factors that influence the choice of catalyst and the regioselectivity of the reaction.

While direct comparative studies on 5-(aminomethyl)furan-2-carbonitrile hydrochloride are not yet prevalent in the literature, a comprehensive analysis of related furan-2-carbonitrile and 5-substituted furan derivatives allows for a robust comparative assessment of leading catalytic systems. This section will focus on a comparative analysis of palladium, rhodium, and nickel catalysts for the C-H arylation of the furan ring, drawing on data from analogous systems to predict their efficacy for the target molecule.

Palladium Catalysis: The Workhorse of C-H Arylation

Palladium-based catalysts are the most extensively studied and widely employed systems for the direct C-H arylation of a broad range of heterocyclic compounds, including furans.[4][5][6] The versatility of palladium catalysis stems from the wide array of available phosphine and N-heterocyclic carbene (NHC) ligands that can be used to fine-tune the catalyst's activity, stability, and selectivity.[5]

Key Performance Characteristics:

  • High Activity and Broad Substrate Scope: Palladium catalysts have demonstrated high efficacy in the arylation of both electron-rich and electron-deficient furans. For furan-2-carbonitrile derivatives, the electron-withdrawing nitrile group generally directs arylation to the C5 position.[7]

  • Ligand-Dependent Performance: The choice of ligand is critical for successful C-H arylation. Bulky, electron-rich phosphine ligands, such as those from the Buchwald and Hartwig research groups, are often employed to promote the C-H activation step and subsequent reductive elimination.[8] Similarly, PEPPSI-type NHC-palladium complexes have shown excellent activity.[6]

  • Influence of the Amine Substituent: The aminomethyl group at the C5 position introduces an additional layer of complexity. In its protonated hydrochloride form, it is likely to be a deactivating group. However, in its free base form, the nitrogen atom can act as a directing group, potentially influencing the regioselectivity of the arylation. Directed C-H functionalization is a powerful strategy where a coordinating group on the substrate guides the catalyst to a specific C-H bond.[9][10] While direct evidence for the aminomethyl group on our target molecule is scarce, studies on similar systems with amine-containing directing groups suggest that this is a plausible strategy to control regioselectivity.[11]

Comparative Data for Palladium-Catalyzed C-H Arylation of Furan Derivatives:

Catalyst SystemFuran SubstrateAryl HalideBaseSolventTemp (°C)Yield (%)Reference
Pd(OAc)₂ / P(o-tol)₃Furan-2-carbonitrile4-BromotolueneK₂CO₃DMA15075[4]
Pd(OAc)₂ / SPhos2-Acetylfuran4-ChloroanisoleK₃PO₄Dioxane11085[8]
[PdCl(allyl)]₂ / Tedicyp2-Butylfuran4-BromoacetophenoneNaOAcDMAc15095[4]
PEPPSI-IPr2-Formylfuran4-BromoacetophenoneKOAcDMAc12092[6]
Rhodium Catalysis: An Emerging Alternative for Directed C-H Functionalization

Rhodium catalysts, particularly those based on the [Cp*Rh(III)] motif, have emerged as powerful tools for C-H activation, often exhibiting complementary reactivity to palladium.[12][13] Rhodium catalysis is particularly well-suited for reactions involving directing groups, which can enable functionalization at positions that are otherwise difficult to access.

Key Performance Characteristics:

  • Strong Directing Group Compatibility: Rhodium catalysts often show high efficiency in reactions where a coordinating group, such as an amide or a nitrogen-containing heterocycle, directs the C-H activation.[9] This suggests that if the aminomethyl group of 5-(aminomethyl)furan-2-carbonitrile (or a derivative thereof) can act as a directing group, rhodium catalysis could be a highly effective strategy.

  • Potential for Novel Regioselectivity: While palladium-catalyzed arylation of 2-substituted furans typically occurs at the C5 position, rhodium catalysis, under directing group control, could potentially enable arylation at the C3 position.

  • Milder Reaction Conditions: In some cases, rhodium-catalyzed C-H functionalization can proceed under milder conditions compared to palladium-catalyzed systems.

While specific examples of rhodium-catalyzed C-H arylation of furan-2-carbonitriles are limited, the extensive literature on rhodium-catalyzed C-H activation of other heterocycles provides a strong rationale for its investigation in this context.[12][13]

Nickel Catalysis: A Cost-Effective and Increasingly Powerful Option

Nickel catalysts have gained significant traction as a more sustainable and cost-effective alternative to precious metal catalysts like palladium and rhodium.[14][15] Nickel catalysis often exhibits unique reactivity and can be particularly effective for challenging cross-coupling reactions.

Key Performance Characteristics:

  • Cost-Effectiveness: As a first-row transition metal, nickel is significantly more abundant and less expensive than palladium and rhodium.

  • Unique Reactivity: Nickel catalysts can sometimes functionalize C-H bonds that are unreactive towards palladium or rhodium catalysts. They have also been shown to be effective in cross-coupling reactions involving a wider range of electrophiles.[16]

  • Challenges in Catalyst Stability and Handling: Nickel(0) species, which are often the active catalysts, can be sensitive to air and moisture, requiring more stringent reaction setups. However, the development of well-defined nickel precatalysts is mitigating these challenges.[15]

Recent studies have demonstrated the potential of nickel catalysts in the direct C-H arylation of heterocycles, making them a compelling area for future investigation for the functionalization of 5-(aminomethyl)furan-2-carbonitrile.[17]

Experimental Protocols

The following protocols are representative examples for the palladium-catalyzed direct C-H arylation of a furan derivative. These should be adapted and optimized for the specific case of 5-(aminomethyl)furan-2-carbonitrile hydrochloride.

Protocol 1: Palladium-Catalyzed C-H Arylation of a Furan-2-Carboxamide Derivative

This protocol is adapted from a procedure for the C5-arylation of a furan-2-carboxamide, which serves as a good model for our target molecule where the aminomethyl group might be acylated to act as a directing group.[18]

Materials:

  • Furan-2-carboxamide derivative (1.0 equiv)

  • Aryl bromide (1.2 equiv)

  • Pd(OAc)₂ (2 mol%)

  • SPhos (4 mol%)

  • K₂CO₃ (2.0 equiv)

  • Anhydrous 1,4-dioxane

Procedure:

  • To an oven-dried Schlenk tube, add the furan-2-carboxamide derivative, aryl bromide, Pd(OAc)₂, SPhos, and K₂CO₃.

  • Evacuate and backfill the tube with argon three times.

  • Add anhydrous 1,4-dioxane via syringe.

  • Seal the tube and heat the reaction mixture at 110 °C for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

  • Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

  • Pd(OAc)₂/SPhos: This catalytic system is a well-established combination for C-H arylation. The bulky and electron-rich SPhos ligand facilitates both the C-H activation and the reductive elimination steps of the catalytic cycle.[8]

  • K₂CO₃: A moderately strong inorganic base is required to facilitate the deprotonation step in the C-H activation mechanism.

  • 1,4-Dioxane: This is a common high-boiling point solvent for palladium-catalyzed cross-coupling reactions.

Visualization of Key Processes

Catalytic Cycle for Palladium-Catalyzed Direct C-H Arylation

G Pd0 Pd(0)L_n OA Oxidative Addition Pd0->OA Ar-X PdII Ar-Pd(II)-X(L_n) OA->PdII CMD Concerted Metalation- Deprotonation (CMD) PdII->CMD Het-H, Base HetPd (Het)-Pd(II)-Ar(L_n) CMD->HetPd BaseH Base-H+ CMD->BaseH RE Reductive Elimination HetPd->RE RE->Pd0 Product Het-Ar RE->Product HX HX ArylHalide Ar-X ArylHalide->OA Heterocycle Het-H Heterocycle->CMD Base Base Base->CMD G cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Analysis Start Weigh Substrates, Catalyst, Ligand, Base Solvent Add Anhydrous Solvent Start->Solvent Inert Inert Atmosphere (Ar or N2) Solvent->Inert Heat Heat to Desired Temp Inert->Heat Monitor Monitor byTLC/GC-MS Heat->Monitor Cool Cool to RT Monitor->Cool Filter Dilute & Filter Cool->Filter Concentrate Concentrate Filter->Concentrate Purify Column Chromatography Concentrate->Purify Analyze Characterize Product Purify->Analyze

Caption: A typical experimental workflow for screening catalysts for C-H arylation.

Conclusion and Future Outlook

The functionalization of 5-(aminomethyl)furan-2-carbonitrile hydrochloride presents a compelling opportunity for the discovery of novel bioactive molecules. While direct catalytic C-H functionalization of this specific substrate is an underexplored area, the wealth of knowledge on the C-H activation of related furan derivatives provides a strong foundation for future research.

Palladium catalysis, with its well-established activity and the vast tunability offered by a diverse ligand library, currently stands as the most promising approach. The key to unlocking its full potential will lie in understanding and controlling the influence of the aminomethyl substituent, either by leveraging it as a directing group or by temporarily masking its reactivity. Rhodium and nickel catalysis represent exciting frontiers, with the potential to offer complementary reactivity and more sustainable synthetic routes.

As a Senior Application Scientist, I strongly encourage researchers in this field to undertake a systematic investigation of these catalytic systems for the direct C-H functionalization of 5-(aminomethyl)furan-2-carbonitrile hydrochloride. Such studies will not only expand the synthetic toolbox for accessing novel furan-based compounds but will also contribute to the broader understanding of C-H activation in complex molecular settings. The insights gained will undoubtedly accelerate the development of new therapeutics and functional materials.

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Comparative

Performance of polyamides derived from "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" vs. traditional polyamides

A Comparative Guide to Furan-Based Polyamides vs. Traditional Aliphatic Polyamides A Senior Application Scientist's In-Depth Analysis of Performance, Synthesis, and Future Potential In the relentless pursuit of sustainab...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Guide to Furan-Based Polyamides vs. Traditional Aliphatic Polyamides

A Senior Application Scientist's In-Depth Analysis of Performance, Synthesis, and Future Potential

In the relentless pursuit of sustainable high-performance materials, the chemical industry is turning to bio-derived building blocks to challenge the dominance of petroleum-based polymers. Among the most promising candidates are furan-based monomers, derived from renewable biomass, which offer a pathway to semi-aromatic polyamides with unique property profiles. This guide provides a comprehensive comparison between these emerging furan-based polyamides and their traditional aliphatic counterparts, namely Nylon 6 and Nylon 6,6.

While this analysis was prompted by interest in the specific monomer 5-(aminomethyl)furan-2-carbonitrile hydrochloride, a thorough review of current literature reveals a lack of published data on its use in polymerization. Therefore, this guide will focus on the broader, well-documented class of furan-based polyamides (FPAs), primarily those derived from 2,5-furandicarboxylic acid (FDCA) and 5-(aminomethyl)-2-furancarboxylic acid (AMFCA).[1] These structures provide an authoritative basis for evaluating the potential of the furan moiety in creating next-generation polyamides.

The Monomers: A Tale of Two Origins

The fundamental performance differences between these polyamide families begin with their monomeric structures. Traditional polyamides are synthesized from linear, flexible aliphatic monomers. In contrast, furan-based polyamides incorporate a rigid, five-membered aromatic furan ring into the polymer backbone.

  • Traditional Monomers: Nylon 6 is produced via the ring-opening polymerization of caprolactam, while Nylon 6,6 is made from the polycondensation of two C6 monomers: hexamethylenediamine and adipic acid.[2][3] These monomers are derived from petrochemical feedstocks.

  • Furan-Based Monomers: The key bio-derived building block is 2,5-furandicarboxylic acid (FDCA), produced from the oxidation of 5-(hydroxymethyl)furfural (HMF), which is in turn derived from C6 sugars.[4] This monomer introduces aromatic character and rigidity.

Below is a visualization of the key monomer structures that define these two classes of polyamides.

G cluster_traditional Traditional Aliphatic Monomers cluster_furan Bio-Based Furan Monomers caprolactam Caprolactam (for Nylon 6) hexamethylenediamine Hexamethylenediamine (for Nylon 6,6) adipic_acid Adipic Acid (for Nylon 6,6) fdca 2,5-Furandicarboxylic Acid (FDCA) diamine Aliphatic Diamine (e.g., Hexamethylenediamine)

Caption: Workflow for two-step melt polycondensation of PA6F.

Performance Comparison: Thermal and Mechanical Properties

The incorporation of the furan ring imparts a distinct set of properties to FPAs, leading to significant differences in thermal and mechanical performance compared to their aliphatic counterparts.

Thermal Properties

The most striking difference lies in the glass transition temperature (Tg). The rigidity of the furan ring restricts segmental motion of the polymer chains, resulting in a substantially higher Tg for FPAs. [5]This makes them suitable for applications requiring dimensional stability at elevated temperatures. However, many FPAs are amorphous because the "kinked" furan structure disrupts the chain packing necessary for crystallization, often resulting in the absence of a distinct melting point (Tm). [5][6] Table 1: Comparative Thermal Properties

PropertyFuran-Based Polyamide (PA6F)Nylon 6 (PA6)Nylon 6,6 (PA66)
Glass Transition Temp. (Tg) ~130 °C [7]~47 °C [2]~60-80 °C
Melting Temp. (Tm) Amorphous (None) / ~175 °C [4]~215 °C [2]~260 °C [8]
Decomposition Temp. (Td, 5%) ~400 °C [9]~350-400 °C~420-460 °C [10]

Note: Values can vary based on molecular weight, crystallinity, and measurement conditions.

Mechanical Properties

Traditional nylons are renowned for their toughness, high tensile strength, and wear resistance. [11][12]Furan-based polyamides also demonstrate excellent mechanical strength, with tensile properties that can be competitive with or even exceed those of standard nylons. The rigid backbone contributes to a high tensile modulus, making the material stiff and resistant to deformation.

Table 2: Comparative Mechanical Properties

PropertyFuran-Based Polyamide (PAxF)Nylon 6 (PA6)Nylon 6,6 (PA66)
Ultimate Tensile Strength 74 - 84 MPa [9]~85 MPa [11]60 - 93 MPa [8][13]
Tensile Modulus ~3.5 GPa [7]~4 GPa [11]~1.7 - 3.5 GPa [8]
Elongation at Break Varies (often lower)~39 % [11]50 - 300 % [8][13]

Note: "PAxF" refers to a range of FPAs with different diamine lengths.

Chemical Resistance

Both classes of polyamides exhibit good resistance to a wide range of chemicals, particularly oils, fuels, and organic solvents, making them suitable for automotive and industrial applications. [14][15]Their primary vulnerability lies in their susceptibility to hydrolysis by strong acids and bases, which attack the amide linkages in the polymer backbone. [16][17]While comprehensive comparative data is still emerging, the general chemical resistance profile of FPAs is expected to be broadly similar to that of other semi-aromatic polyamides.

General Resistance Profile:

  • Excellent: Hydrocarbons (gasoline, oil), fats, ethers, esters, ketones. [15][18]* Limited/Poor: Strong mineral acids (sulfuric, formic acid), strong bases, oxidizing agents, halogenated solvents. [15][16]

Summary and Future Outlook

The comparison between furan-based polyamides and traditional nylons reveals a compelling trade-off rooted in molecular architecture.

G furan_pa Furan-Based Polyamides (FPAs) + High Tg (Stiffness at temp) + Bio-based origin + High tensile strength/modulus – Challenging synthesis – Often amorphous (no Tm) – Moisture sensitivity (like PA) trad_pa Traditional Polyamides (Nylon 6/6,6) + Robust, scalable synthesis + Excellent toughness & durability + Semicrystalline (high Tm) – Petrochemical origin – Lower Tg (less heat stable) – Moisture sensitivity

Caption: Summary of comparative advantages and disadvantages.

Furan-based polyamides are not a direct drop-in replacement for all applications of Nylon 6 or 6,6, but rather a new class of materials with a distinct performance profile. Their key advantage is a significantly higher glass transition temperature, offering superior mechanical performance and dimensional stability at elevated temperatures where traditional nylons would soften. This positions them as a potential bio-based alternative to more expensive, petroleum-derived semi-aromatic polyamides (polyphthalamides, or PPAs). [7] The primary hurdles remain in process chemistry: optimizing synthesis to consistently achieve high molecular weights while minimizing side reactions and reducing production costs. [19]As biocatalytic routes for monomer production advance and polymerization techniques are refined, furan-based polyamides hold significant promise for demanding applications in automotive, electronics, and specialty fibers where high thermal stability and sustainable sourcing are paramount.

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Validation

A Comparative Guide to the Biological Activity Screening of Novel Compounds Derived from 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

For researchers, scientists, and drug development professionals, the furan scaffold represents a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, includi...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the furan scaffold represents a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] This guide provides an in-depth technical comparison of the biological activities of novel compounds conceptually derived from the versatile starting material, 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. We will delve into the rationale behind experimental choices for screening these compounds and provide detailed protocols and comparative data to inform future drug discovery efforts.

The Versatility of the Furan Scaffold

The furan nucleus, a five-membered aromatic ring containing one oxygen atom, is a cornerstone in the synthesis of numerous biologically active molecules.[3] Its unique electronic and steric properties allow for diverse chemical modifications, leading to a wide array of pharmacological effects. Compounds incorporating the furan ring have been developed as antibacterial, antiviral, antifungal, anti-inflammatory, and antitumor agents.[4] The starting material, 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, offers two reactive sites—the aminomethyl group and the carbonitrile—for the synthesis of a diverse library of novel compounds. While direct synthetic routes from this specific hydrochloride salt are not extensively documented in publicly available literature, the synthesis of the closely related 5-(aminomethyl)-2-furancarboxylic acid (AMFCA) from 5-(hydroxymethyl)furfural (HMF) highlights the synthetic tractability of this class of compounds.[5]

Strategic Screening for Biological Activity: A Multi-pronged Approach

Given the broad therapeutic potential of furan derivatives, a strategic and systematic screening approach is paramount. This guide will focus on three key areas of biological activity: anticancer, antimicrobial, and anti-inflammatory properties. A foundational component of this screening cascade is the initial assessment of general cytotoxicity to determine the therapeutic window of the novel compounds.

Diagram of the Overall Screening Workflow

Screening Workflow A Synthesis of Novel Furan Derivatives from 5-(Aminomethyl)furan-2-carbonitrile Precursor B Primary Cytotoxicity Screening (e.g., MTT Assay on Normal Cell Line) A->B C Anticancer Activity Screening (e.g., MTT Assay on Cancer Cell Lines) B->C D Antimicrobial Activity Screening (e.g., Broth Microdilution Assay) B->D E Anti-inflammatory Activity Screening (e.g., iNOS Assay in Macrophages) B->E F Hit Compound Identification C->F D->F E->F G Lead Optimization F->G H Further Mechanistic Studies F->H

Caption: A logical workflow for the synthesis and biological evaluation of novel furan derivatives.

Part 1: Cytotoxicity and Anticancer Activity Screening

A primary and critical step in drug discovery is to evaluate the cytotoxic potential of novel compounds against both cancerous and non-cancerous cell lines. This allows for the determination of a compound's therapeutic index—a measure of its selectivity for cancer cells.[3]

Experimental Protocol: MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[6][7][8] In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[6] The amount of formazan produced is proportional to the number of viable cells.[9]

Step-by-Step Methodology:

  • Cell Seeding: Plate cells (e.g., HeLa for cervical cancer, MCF-7 for breast cancer, and a non-cancerous cell line like Vero) in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours to allow for cell attachment.[10][11]

  • Compound Treatment: Prepare serial dilutions of the novel furan derivatives in culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug like Doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.[10]

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.[7]

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[8] A reference wavelength of 630 nm can be used to subtract background absorbance.[7]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of cell viability against the compound concentration.

Comparative Data: Anticancer Activity of Furan Derivatives

The following table summarizes the IC50 values of various furan derivatives against different cancer cell lines, providing a benchmark for evaluating novel compounds.

Compound/DerivativeCancer Cell LineIC50 (µM)Reference
Furan-based Pyridine CarbohydrazideMCF-7 (Breast)4.06[3]
Furan-based N-phenyl TriazinoneMCF-7 (Breast)2.96[3]
Furan Derivative 1HeLa (Cervical)0.08[4]
Furan Derivative 24HeLa (Cervical)0.79[4]
Furan Derivative 24SW620 (Colorectal)Potent Activity[4]
Amine derivative of Methyl-5-(hydroxymethyl)-2-furan carboxylateHeLa (Cervical)62.37 µg/mL[12][13]
Benzofuran-chalcone derivativeHCT-116 (Colon)1.71 (48h)[14]
Mechanistic Insights: Signaling Pathways Targeted by Anticancer Furan Derivatives

Several studies have elucidated the molecular mechanisms by which furan derivatives exert their anticancer effects. A key mechanism involves the modulation of critical signaling pathways that regulate cell proliferation, survival, and apoptosis.[4][15]

Anticancer Signaling Pathways cluster_0 PI3K/Akt Pathway cluster_1 Wnt/β-catenin Pathway PTEN PTEN PI3K PI3K PTEN->PI3K inhibits Akt Akt PI3K->Akt activates mTOR mTOR Akt->mTOR activates Cell_Growth_Proliferation Cell_Growth_Proliferation mTOR->Cell_Growth_Proliferation promotes Wnt Wnt Frizzled Frizzled Wnt->Frizzled Dishevelled Dishevelled Frizzled->Dishevelled GSK3b GSK3b Dishevelled->GSK3b inhibits beta_catenin beta_catenin GSK3b->beta_catenin inhibits degradation of TCF_LEF TCF_LEF beta_catenin->TCF_LEF activates Gene_Transcription Gene_Transcription TCF_LEF->Gene_Transcription promotes Furan_Derivatives Anticancer Furan Derivatives Furan_Derivatives->PTEN promote activity of Furan_Derivatives->mTOR inhibit

Caption: Furan derivatives can exert anticancer effects by modulating the PI3K/Akt/mTOR and Wnt/β-catenin signaling pathways.

Part 2: Antimicrobial Activity Screening

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Furan derivatives have shown promise in this area, with some exhibiting potent activity against a range of bacterial and fungal pathogens.[1][2]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standardized and quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.[1][16][17]

Step-by-Step Methodology:

  • Preparation of Bacterial Inoculum: Prepare a standardized suspension of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth (e.g., Mueller-Hinton Broth) to a turbidity equivalent to a 0.5 McFarland standard.[2][18]

  • Serial Dilution of Compounds: In a 96-well microtiter plate, perform a two-fold serial dilution of the novel furan derivatives in the broth.[1][2]

  • Inoculation: Inoculate each well with the prepared bacterial suspension. Include a positive control (a known antibiotic), a negative control (broth with the compound's solvent), and a growth control (broth with bacteria only).[16]

  • Incubation: Incubate the plates at 37°C for 18-24 hours.[1][2]

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.[1][16] This can be assessed visually or by measuring the optical density at 600 nm.[1]

Comparative Data: Antimicrobial Activity of Furan Derivatives

The following table presents MIC values for various furan derivatives against common bacterial and fungal strains.

Compound/DerivativeMicroorganismMIC (µg/mL)Reference
Furanone Derivative F131S. aureus8-16[19]
Furanone Derivative F131C. albicans32-128[19]
Amine derivative of Methyl-5-(hydroxymethyl)-2-furan carboxylatePhotogenic bacteria250[11][13]
Dibenzofuran bis(bibenzyl)C. albicans16-512[20]
Sulfonyl derivative of 2(5H)-furanone (F105)S. aureus (MSSA)10[21]

Part 3: Anti-inflammatory Activity Screening

Chronic inflammation is implicated in a wide range of diseases. Furan derivatives have demonstrated anti-inflammatory properties, making them attractive candidates for the development of new anti-inflammatory drugs.[20]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in Macrophages

A common method to assess anti-inflammatory activity is to measure the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cell line).[22][23] Overproduction of NO by inducible nitric oxide synthase (iNOS) is a hallmark of inflammation.

Step-by-Step Methodology:

  • Cell Culture and Stimulation: Seed RAW 264.7 macrophages in a 96-well plate and allow them to adhere. Pre-treat the cells with various concentrations of the novel furan derivatives for 1 hour. Then, stimulate the cells with LPS (e.g., 1 µg/mL) to induce iNOS expression and NO production.[22][23]

  • Incubation: Incubate the cells for 24 hours.

  • Nitrite Measurement (Griess Assay): NO is unstable and quickly oxidizes to nitrite (NO2-) in the culture medium. The concentration of nitrite is measured using the Griess reagent.[22][23]

    • Collect the cell culture supernatant.

    • Add sulfanilamide solution to the supernatant, followed by N-(1-naphthyl)ethylenediamine dihydrochloride solution.

    • A purple azo dye will form, and its absorbance is measured at 540 nm.

  • Data Analysis: A standard curve of known nitrite concentrations is used to determine the nitrite concentration in the samples. The percentage of NO inhibition by the test compounds is then calculated relative to the LPS-stimulated control.

Diagram of the iNOS Pathway and Inhibition

iNOS Pathway LPS LPS (Lipopolysaccharide) TLR4 Toll-like Receptor 4 (TLR4) LPS->TLR4 MyD88 MyD88 TLR4->MyD88 NFkB NF-κB Activation MyD88->NFkB iNOS_Gene iNOS Gene Transcription NFkB->iNOS_Gene iNOS_Protein iNOS Protein Synthesis iNOS_Gene->iNOS_Protein NO Nitric Oxide (NO) iNOS_Protein->NO catalyzes Arginine L-Arginine Arginine->NO Inflammation Inflammation NO->Inflammation Furan_Derivatives Anti-inflammatory Furan Derivatives Furan_Derivatives->iNOS_Protein inhibit activity or expression

Caption: Anti-inflammatory furan derivatives can inhibit the production of nitric oxide by targeting the iNOS pathway.

Conclusion

The screening of novel compounds derived from 5-(Aminomethyl)furan-2-carbonitrile hydrochloride offers a promising avenue for the discovery of new therapeutic agents. By employing a systematic and multi-faceted screening approach that encompasses cytotoxicity, anticancer, antimicrobial, and anti-inflammatory assays, researchers can efficiently identify lead compounds with significant therapeutic potential. The detailed protocols and comparative data presented in this guide serve as a valuable resource for designing and executing robust biological activity screening campaigns. Further investigation into the structure-activity relationships and mechanisms of action of the most promising candidates will be crucial for their development into clinically effective drugs.

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Comparative

Validating the structure of "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" reaction products by X-ray crystallography

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's three-dimensional structure is a cornerstone of scientific rigor and a prerequisite for advancing a...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's three-dimensional structure is a cornerstone of scientific rigor and a prerequisite for advancing a compound through the discovery pipeline. In the synthesis of novel compounds such as 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, a furan derivative with potential applications in medicinal chemistry, rigorous structural validation of reaction products is paramount.[1][2] This guide provides an in-depth comparison of analytical techniques for this purpose, with a primary focus on single-crystal X-ray crystallography as the definitive method. We will explore the strengths and limitations of this "gold standard" technique and compare it with other powerful spectroscopic methods, namely Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the most powerful technique for the unambiguous determination of the three-dimensional structure of small molecules at the atomic and molecular level.[3][4] The ability of X-ray crystallography to provide precise measurements of molecular dimensions is unparalleled by other methods.[3] This technique is crucial in drug discovery for understanding protein-ligand interactions and guiding structure-based drug design.[5][6]

The fundamental principle of X-ray crystallography lies in the diffraction of X-rays by a crystalline solid. When a molecule crystallizes, it forms a highly ordered three-dimensional lattice.[3] Directing a beam of X-rays at a single, high-quality crystal causes the X-rays to diffract in a specific pattern of spots. By measuring the angles and intensities of this diffraction pattern, crystallographers can generate a three-dimensional electron density map of the molecule.[7][8] From this map, the precise positions of individual atoms and the bonds between them can be determined, revealing the molecule's absolute structure and stereochemistry.[3]

Experimental Workflow: A Self-Validating System

The process of determining a crystal structure is a meticulous and self-validating workflow, ensuring the final model is a true representation of the molecule.

cluster_0 Crystal Growth cluster_1 Data Collection cluster_2 Structure Solution & Refinement crystal_growth High-Quality Single Crystal Growth xray_source Monochromatic X-ray Source crystal_growth->xray_source Mount Crystal diffraction X-ray Diffraction xray_source->diffraction detector Detector diffraction->detector electron_density Electron Density Map Generation detector->electron_density Process Diffraction Data model_building Atomic Model Building electron_density->model_building refinement Structure Refinement model_building->refinement validation Structure Validation refinement->validation final_structure final_structure validation->final_structure Final Structure (CIF file)

Figure 1: Workflow for small molecule structure determination by X-ray crystallography.
Causality in Experimental Choices
  • Crystal Quality is Paramount: The success of an X-ray crystallography experiment is critically dependent on the quality of the single crystal. A well-ordered crystal will produce a sharp, well-defined diffraction pattern, leading to a high-resolution structure. Various crystallization techniques, such as slow evaporation, vapor diffusion, and liquid-liquid diffusion, are employed to obtain suitable crystals.[9] The choice of solvent and crystallization conditions is often determined empirically.

  • Data Collection Strategy: The strategy for collecting diffraction data, including the exposure time and the range of angles scanned, is chosen to maximize the completeness and resolution of the data while minimizing radiation damage to the crystal.

  • Structure Solution and Refinement: The initial atomic model is built into the electron density map. This model is then refined by adjusting atomic positions and other parameters to improve the agreement between the calculated and observed diffraction data. This iterative process is guided by statistical metrics that validate the quality of the final structure.[5]

Complementary Spectroscopic Techniques: A Comparative Analysis

While X-ray crystallography provides the definitive solid-state structure, other spectroscopic techniques offer valuable and often complementary information about the molecule's connectivity and functional groups, particularly for reaction monitoring and for compounds that are difficult to crystallize.

FeatureSingle-Crystal X-ray CrystallographyNMR SpectroscopyMass SpectrometryFTIR Spectroscopy
Information Provided 3D molecular structure, bond lengths, bond angles, stereochemistryConnectivity, chemical environment of atoms, stereochemistry (in solution)Molecular weight, elemental composition, fragmentation patternsPresence of functional groups
Sample Requirements High-quality single crystalSoluble sample in a deuterated solvent (5-10 mg)[10]Small amount of sample (micrograms to nanograms)Solid, liquid, or gas sample
Unambiguity High (gold standard for structure)High for connectivity, can be ambiguous for complex stereochemistryLow for complete structure, high for molecular formulaLow for complete structure, high for functional group identification
Throughput Low (crystal growth can be a bottleneck)HighHighHigh
Cost High (instrumentation and maintenance)Moderate to HighModerateLow
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the structure of organic molecules in solution.[11] It provides detailed information about the chemical environment and connectivity of atoms, particularly hydrogen (¹H NMR) and carbon (¹³C NMR).

Experimental Protocol: ¹H NMR Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of the "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" product in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O) in an NMR tube.[10]

  • Data Acquisition: Place the NMR tube in the spectrometer and acquire the ¹H NMR spectrum.

  • Data Processing and Analysis: Process the raw data (Fourier transformation, phasing, and baseline correction). Analyze the chemical shifts, integration, and coupling patterns to assign signals to specific protons in the molecule. For furan derivatives, characteristic chemical shifts for the ring protons can be expected.[12] The aminomethyl protons and the furan ring protons will exhibit distinct signals.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions, providing information about the molecular weight and elemental composition of a compound.[10] The fragmentation pattern observed in the mass spectrum can offer valuable structural clues.[10][13]

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

  • Sample Preparation: Prepare a dilute solution of the "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" product in a suitable solvent (e.g., methanol or acetonitrile).

  • Infusion and Ionization: Infuse the sample solution into the ESI source, where the molecules are ionized.

  • Mass Analysis: The ions are guided into the mass analyzer, which separates them based on their m/z ratio.

  • Detection and Spectrum Generation: The detector records the abundance of ions at each m/z value, generating a mass spectrum. The molecular ion peak will confirm the molecular weight of the compound.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. It is based on the absorption of infrared radiation by molecular vibrations.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

  • Sample Preparation: Place a small amount of the solid "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" product directly on the ATR crystal.

  • Data Acquisition: Acquire the infrared spectrum by passing an IR beam through the ATR crystal and into the sample.

  • Spectral Analysis: Analyze the absorption bands in the spectrum to identify characteristic functional groups. For "5-(Aminomethyl)furan-2-carbonitrile hydrochloride," key absorbances would include:

    • A sharp, intense C≡N stretching peak around 2220-2260 cm⁻¹.[14]

    • N-H stretching vibrations from the primary amine, typically appearing in the range of 3200-3600 cm⁻¹.[15]

    • C-O stretching and ring vibrations characteristic of the furan moiety.

A Synergistic Approach to Structural Validation

The most robust approach to validating the structure of a novel compound like "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" involves a synergistic combination of these analytical techniques.

cluster_0 Initial Characterization cluster_1 Connectivity & Solution Structure cluster_2 Definitive 3D Structure ftir FTIR Spectroscopy nmr NMR Spectroscopy ftir->nmr ms Mass Spectrometry ms->nmr xray X-ray Crystallography nmr->xray Correct Connectivity? final_validation Validated Structure xray->final_validation Unambiguous Structure? reaction_product Reaction Product reaction_product->ftir Functional Groups? reaction_product->ms Correct Mass?

Figure 2: A logical workflow for the comprehensive structural validation of a reaction product.

Initially, FTIR and MS can rapidly confirm the presence of key functional groups and the correct molecular weight of the product. Subsequently, NMR spectroscopy provides detailed information about the connectivity of the atoms, confirming the proposed structure in solution. Finally, single-crystal X-ray crystallography provides the ultimate, unambiguous proof of the three-dimensional structure in the solid state.

Conclusion

The structural validation of novel compounds is a multi-faceted process that relies on the judicious application of various analytical techniques. While single-crystal X-ray crystallography remains the gold standard for unambiguous structure determination, a comprehensive approach that integrates data from NMR, MS, and FTIR provides a more complete and robust characterization of the reaction product. For researchers in drug development, this rigorous validation is not merely a procedural step but a critical foundation for understanding a compound's properties and advancing it with confidence.

References

  • X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC - NIH . Available at: [Link]

  • Quantitation of furan and methylfuran formed in different precursor systems by proton transfer reaction mass spectrometry - PubMed . Available at: [Link]

  • Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - MDPI . Available at: [Link]

  • X-ray Crystallography: Assessment and Validation of Protein-Small Molecule Complexes for Drug Discovery - PubMed . Available at: [Link]

  • Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry - Imre Blank's . Available at: [Link]

  • Mass spectrometry of some furanocoumarins - Canadian Science Publishing . Available at: [Link]

  • Preparation and Single Crystal Structure Determination of the First Biobased Furan-Polydiacetylene Using Topochemical Polymerization - MDPI . Available at: [Link]

  • X-ray crystallography - Wikipedia . Available at: [Link]

  • Small molecule crystallography - Excillum . Available at: [Link]

  • Organic Nitrogen Compounds IV: Nitriles | Spectroscopy Online . Available at: [Link]

  • FTIR spectra of nitriles derived from ammonia (TCA) and ethylenediamine (TCED) and their hydrogenated products TAA and TAED. - ResearchGate . Available at: [Link]

  • Crystal Structure Solution of Organic Compounds from X-Ray Powder Diffraction Data | Request PDF - ResearchGate . Available at: [Link]

  • 10.7: Functional Groups and IR Tables - Chemistry LibreTexts . Available at: [Link]

  • X-ray crystallography over the past decade for novel drug discovery – where are we heading next? - PubMed Central . Available at: [Link]

  • X-ray Crystallography for Molecular Structure Determination - AZoLifeSciences . Available at: [Link]

  • X-ray crystallography without the crystals - Physics Today . Available at: [Link]

  • Formation of amines: hydrogenation of nitrile and isonitrile as selective routes in the interstellar medium | Astronomy & Astrophysics (A&A) . Available at: [Link]

  • 20.8: Spectroscopy of Carboxylic Acids and Nitriles - Chemistry LibreTexts . Available at: [Link]

  • Structure of Furan natural derivatives. Panels A-E depicted different... - ResearchGate . Available at: [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural - Green Chemistry (RSC Publishing) . Available at: [Link]

  • Video: Growing Crystals for X-ray Diffraction Analysis - JoVE . Available at: [Link]

  • 5-(aminomethyl)furan-2-carbonitrile hydrochloride (C6H6N2O) - PubChemLite . Available at: [Link]

  • One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural - mediaTUM . Available at: [Link]

  • Furan derivative: Significance and symbolism . Available at: [Link]

  • Synthesis of Furan Derivatives Condensed with Carbohydrates - PMC - NIH . Available at: [Link]

  • Furan Derivatives - ResearchGate . Available at: [Link]

  • NMR Spectroscopy :: 1H NMR Chemical Shifts - Organic Chemistry Data . Available at: [Link]

  • Single-Crystal X-Ray Diffraction Studies of Derivatives of Phenolphthalein (3,3-Bis(4-hydroxyphenyl)isobenzofuran-1(3H)-one) - MDPI . Available at: [Link]

  • 5-(4-Nitrophenyl)furan-2-carboxylic Acid - MDPI . Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the - KGROUP . Available at: [Link]

  • 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (BNTH-DIA79232-0,5g) bei Hölzel-Diagnostika . Available at: [Link]

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Validation

A Comparative Guide to the Purity Assessment of Synthesized 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride by High-Performance Liquid Chromatography

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates In the intricate landscape of drug development, the quality of an Active Pharmaceutical Ingredient (API) is fundamentally dependent on the purity...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the intricate landscape of drug development, the quality of an Active Pharmaceutical Ingredient (API) is fundamentally dependent on the purity of its constituent starting materials and intermediates. 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a pivotal building block in the synthesis of various novel therapeutic agents. Its molecular structure, featuring a furan ring, a primary amine, and a nitrile group, presents a unique set of challenges and considerations for analytical chemists. Ensuring the purity of this intermediate is not merely a procedural checkpoint; it is a critical step that dictates the safety, efficacy, and stability of the final drug product.

This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) methods for the robust purity assessment of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. Moving beyond a simple recitation of protocols, we will explore the causality behind methodological choices, from column chemistry to mobile phase optimization, and provide the supporting experimental data necessary for researchers, scientists, and drug development professionals to make informed decisions in their own laboratories.

Foundational Strategy: Analyte Characterization and Method Development Rationale

A successful analytical method is built on a thorough understanding of the analyte and its potential impurities. The structure of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride suggests susceptibility to specific process-related and degradation impurities.

  • Process-Related Impurities: Synthesis of this molecule may involve precursors like 5-formylfuran-2-carbonitrile or 5-(hydroxymethyl)furan-2-carbonitrile. Incomplete reactions or side reactions could lead to their presence in the final product. Furthermore, the Strecker synthesis, a common method for producing α-aminonitriles, can introduce its own set of related impurities[1][2].

  • Degradation Products: The furan moiety is known to be sensitive to acidic conditions, while the aminomethyl group is susceptible to oxidation. Forced degradation studies, conducted under stressed conditions (acid, base, oxidation, heat, light) as mandated by the International Council for Harmonisation (ICH) guidelines, are essential to proactively identify potential degradants.[3][4][5]. These studies are fundamental to developing a truly stability-indicating method—a method that can unequivocally separate the intact drug from its degradation products[6].

Our strategy is centered on Reverse-Phase HPLC (RP-HPLC) due to the compound's polar nature. The core of this guide is a comparative evaluation of three distinct RP-HPLC column chemistries to achieve optimal separation, resolution, and peak symmetry.

  • Alternative A: The Workhorse (Standard C18 Column): A conventional C18 (L1) column serves as our baseline. It is a robust and widely used stationary phase, but may sometimes show poor retention for polar compounds or peak tailing due to residual silanol interactions.

  • Alternative B: The Polar Specialist (Polar-Endcapped C18 Column): This column features a modified surface that shields residual silanols, making it ideal for retaining and separating polar analytes and bases without the need for harsh mobile phase additives.

  • Alternative C: The Aromatic Specialist (Phenyl-Hexyl Column): This stationary phase offers alternative selectivity through π-π interactions between the phenyl groups of the column and the furan ring of the analyte and its impurities. This can be particularly effective for separating structurally similar compounds where hydrophobic differences are minimal.

Experimental Design and Protocols

Scientific integrity demands that our protocols are transparent, repeatable, and self-validating. The following sections detail the precise methodologies employed in this comparative study.

Materials and Reagents
  • Analyte: 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, synthesized in-house (Purity >98% by initial assessment).

  • Solvents: HPLC grade acetonitrile (ACN) and methanol (MeOH).

  • Reagents: Formic acid, ammonium acetate, hydrochloric acid (HCl), sodium hydroxide (NaOH), and hydrogen peroxide (H₂O₂), all of analytical grade.

  • Water: Deionized water, filtered through a 0.22 µm filter.

Standard and Sample Preparation

The diluent was carefully chosen to be compatible with the initial mobile phase conditions to ensure optimal peak shape.

  • Diluent Preparation: A mixture of Water:Acetonitrile (90:10, v/v) was prepared.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride reference standard and transfer to a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solution (100 µg/mL): Transfer 1 mL of the Standard Stock Solution to a 10 mL volumetric flask and dilute to volume with the diluent.

Forced Degradation Study Protocol

To challenge the specificity of the HPLC methods, stress studies were performed as outlined by ICH guideline Q1A(R2).[7] The target degradation was 5-20% to ensure that the primary degradation products are generated without completely consuming the parent peak[5][7].

  • Acid Hydrolysis: 1 mL of stock solution was mixed with 1 mL of 0.1 M HCl and heated at 60°C for 4 hours. The solution was then neutralized with 0.1 M NaOH.

  • Base Hydrolysis: 1 mL of stock solution was mixed with 1 mL of 0.1 M NaOH and kept at room temperature for 2 hours. The solution was then neutralized with 0.1 M HCl.

  • Oxidative Degradation: 1 mL of stock solution was mixed with 1 mL of 3% H₂O₂ and kept at room temperature for 24 hours.

  • Thermal Degradation: The solid compound was kept in an oven at 105°C for 48 hours, then dissolved in the diluent for analysis.

  • Photolytic Degradation: The solid compound was exposed to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. It was then dissolved in the diluent for analysis.

HPLC Instrumentation and Method Comparison

All analyses were performed on an HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) detector. The PDA detector is crucial for assessing peak purity and identifying the optimal detection wavelength.

HPLC_Workflow cluster_prep Sample Preparation cluster_stress Forced Degradation (ICH Q1A) A Standard & Sample Weighing B Dissolution in Diluent (90:10 Water:ACN) A->B C HPLC System (Pump, Autosampler, PDA) B->C S1 Acid Hydrolysis (0.1M HCl, 60°C) S1->C S2 Base Hydrolysis (0.1M NaOH, RT) S2->C S3 Oxidation (3% H2O2, RT) S3->C S4 Thermal (105°C Solid) S4->C S5 Photolytic (UV/Vis Light) S5->C D Method Comparison (3 Column Chemistries) C->D E Data Analysis: Purity, Resolution, Peak Shape D->E

Caption: High-level experimental workflow for HPLC purity assessment.

Table 1: Comparative HPLC Method Parameters

ParameterMethod A: Standard C18Method B: Polar-Endcapped C18Method C: Phenyl-Hexyl
Column C18, 4.6 x 150 mm, 5 µmC18 Polar, 4.6 x 150 mm, 5 µmPhenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase A 20 mM Ammonium Acetate, pH 4.50.1% Formic Acid in Water20 mM Ammonium Acetate, pH 4.5
Mobile Phase B Acetonitrile (ACN)Acetonitrile (ACN)Methanol (MeOH)
Gradient (T/%B) 0/5, 20/80, 25/80, 25.1/5, 30/50/5, 20/80, 25/80, 25.1/5, 30/50/10, 20/90, 25/90, 25.1/10, 30/10
Flow Rate 1.0 mL/min1.0 mL/min1.0 mL/min
Column Temp. 30°C30°C35°C
Injection Vol. 10 µL10 µL10 µL
Detection PDA at 275 nmPDA at 275 nmPDA at 275 nm

Causality Note: The choice of an acidic mobile phase (pH 4.5 or 0.1% Formic Acid) ensures that the primary amine of the analyte is protonated, leading to more consistent retention times and improved peak shape on reverse-phase columns. The gradient elution is necessary to elute any late-eluting, more hydrophobic impurities within a reasonable timeframe. Methanol was chosen for the Phenyl-Hexyl column as it can enhance π-π interactions compared to ACN.

Results and Comparative Analysis

Forced Degradation Insights

The forced degradation study confirmed the stability-indicating power of the developed methods. Significant degradation was observed under basic and oxidative conditions, with minor degradation under acidic stress.

Table 2: Summary of Forced Degradation Results (Analyzed by Method B)

Stress Condition% Degradation of ParentMajor Degradation ProductsObservations
Acidic (0.1 M HCl)~4.5%1Suggests slight instability of the furan ring or nitrile group.
Basic (0.1 M NaOH)~18.2%2Significant degradation, likely hydrolysis of the nitrile to a carboxylic acid.
Oxidative (3% H₂O₂)~12.7%2Indicates susceptibility to oxidation, possibly at the aminomethyl group or furan ring.
Thermal<1.0%0The compound is highly stable in its solid form to dry heat.
Photolytic~2.1%1Minor degradation observed, suggesting some light sensitivity.

These results underscore the necessity of a method capable of separating the main peak from at least five potential degradation products, confirming that all three developed methods are stability-indicating.

Head-to-Head Method Performance

The ultimate test of an analytical method is its performance in separating all known process and degradation impurities from the main analyte peak with acceptable resolution and peak shape. The unstressed, synthesized batch of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride was analyzed by all three methods.

Table 3: Comparative Performance Data for Purity Assessment

Performance MetricMethod A: Standard C18Method B: Polar-Endcapped C18Method C: Phenyl-Hexyl
Purity of Main Peak (%) 99.1299.3599.08
Total Impurities Detected 454
Resolution (Rs) to Closest Impurity 1.62.81.9
Tailing Factor (Main Peak) 1.41.11.3
Run Time (min) 303030
Interpretation and Discussion

The data clearly demonstrates the superior performance of Method B , which utilizes the polar-endcapped C18 column.

  • Expertise & Experience: The key differentiator was the resolution of a critical early-eluting polar impurity, likely a process-related starting material or a hydrophilic degradant. The standard C18 column (Method A) provided barely acceptable resolution (Rs=1.6, where Rs > 2.0 is desired). The polar-endcapped column (Method B) excelled, providing a baseline resolution of 2.8. This is a direct result of the polar-endcapping technology, which mitigates unwanted secondary interactions between the basic amine of our analyte and acidic surface silanols, resulting in sharper peaks and improved separation.

  • Trustworthiness: Method B also detected an additional trace impurity that was co-eluting with the main peak in Method A and was not fully resolved in Method C. The higher calculated purity (99.35%) in Method B is a more accurate reflection of the sample's quality because it suffers less from the peak broadening and tailing that can obscure small impurities. The near-perfect tailing factor of 1.1 in Method B signifies a highly efficient and reliable separation.

  • Authoritative Grounding: While the Phenyl-Hexyl column (Method C) offered a different selectivity profile as expected, it did not improve the critical separation and resulted in a slightly lower resolution for the primary impurity of interest. This highlights that while alternative selectivities are a vital tool in method development, they do not always yield a superior result[8][9]. The systematic approach of comparing different stationary phases is a cornerstone of robust method development as advocated by sources like the USP.

Method_Selection cluster_criteria Key Performance Criteria cluster_methods Method Evaluation Start Goal: Select Optimal HPLC Method M_A Method A (Standard C18) Start->M_A M_B Method B (Polar-Endcapped) Start->M_B M_C Method C (Phenyl-Hexyl) Start->M_C C1 Resolution (Rs) > 2.0? C2 Tailing Factor < 1.2? C1->C2 Yes Fail Method is Not Optimal C1->Fail No (Method A) C3 Detects All Impurities? C2->C3 Yes C2->Fail No (Method C) End Recommend Method B for QC & Stability C3->End Yes (Method B) C3->Fail No M_A->C1 M_B->C1 M_C->C1

Caption: Decision tree for optimal HPLC method selection.

Conclusion and Recommendation

The purity assessment of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a nuanced task that benefits immensely from a systematic and comparative approach to HPLC method development. While a standard C18 column can provide adequate results, it may fall short in accurately quantifying impurities, particularly polar ones, that are critical to the quality of the intermediate.

Based on the comprehensive data presented, Method B, employing a polar-endcapped C18 column with an acidic mobile phase (0.1% Formic Acid in Water/Acetonitrile), is unequivocally recommended for the routine quality control and stability testing of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This method provides superior resolution, optimal peak shape, and the most accurate impurity profile, thereby ensuring the highest degree of confidence in the quality of this critical pharmaceutical intermediate. This guide demonstrates that a foundational investment in robust analytical method development is a critical step in mitigating risk and ensuring success in the drug development pipeline.

References

  • PubMed. (2013). An efficient method for the determination of furan derivatives in apple cider and wine by solid phase extraction and high performance liquid chromatography--diode array detector. Available at: [Link]

  • SIELC Technologies. HPLC Method for Substituted Furans Separation on Newcrom R1 column. Available at: [Link]

  • S4Science. Furanic Compounds Determination in HPLC. Available at: [Link]

  • Shimadzu. (2012). Quantitative Analysis of Furanic Compounds in Transformer oil by HPLC Method. Available at: [Link]

  • SIELC Technologies. Separation of Furan on Newcrom R1 HPLC column. Available at: [Link]

  • MedCrave. (2016). Forced Degradation Studies. Available at: [Link]

  • ACD/Labs. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Available at: [Link]

  • ZirChrom. Method Development Guide. Available at: [Link]

  • BioProcess International. (2006). Forced Degradation Studies: Regulatory Considerations and Implementation. Available at: [Link]

  • SciSpace. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Available at: [Link]

  • mediaTUM. (2021). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Available at: [Link]

  • Royal Society of Chemistry. (2021). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Available at: [Link]

  • National Center for Biotechnology Information. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Available at: [Link]

  • Thermo Fisher Scientific. (2022). HPLC Method Development Step by Step. Available at: [Link]

  • ResearchGate. (2021). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Available at: [Link]

  • National Center for Biotechnology Information. (2003). Synthesis of Furan Derivatives Condensed with Carbohydrates. Available at: [Link]

  • ACS Publications. (2021). Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. Available at: [Link]

  • Royal Society of Chemistry. Furfurylamines from Biomass. Available at: [Link]

  • Journal of Applied Pharmaceutical Science. (2025). Development of a quality by design based hybrid RP-HPLC method for Glimepiride: Bioanalytical and industrial applications. Available at: [Link]

  • MDPI. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. Available at: [Link]

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Comparative

A Head-to-Head Comparison of Synthetic Routes to 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride: A Guide for Researchers

Introduction 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a valuable heterocyclic building block in medicinal chemistry and materials science. Its rigid furan core, coupled with the reactive aminomethyl and nitri...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a valuable heterocyclic building block in medicinal chemistry and materials science. Its rigid furan core, coupled with the reactive aminomethyl and nitrile functionalities, makes it an attractive scaffold for the synthesis of novel pharmaceutical agents and functional materials. The efficient and scalable synthesis of this compound is therefore of significant interest to researchers in both academic and industrial settings. This guide provides a critical, head-to-head comparison of three plausible synthetic routes to 5-(aminomethyl)furan-2-carbonitrile hydrochloride, offering in-depth analysis of the underlying chemical principles, detailed experimental protocols, and a quantitative comparison to aid in the selection of the most suitable pathway for your research needs.

Overview of Synthetic Strategies

Three primary synthetic strategies have been devised and will be critically evaluated in this guide. Each route begins from a different, readily accessible furan derivative and employs a unique sequence of chemical transformations to arrive at the target molecule.

G cluster_0 Route 1: From 5-(Chloromethyl)furan-2-carbonitrile cluster_1 Route 2: From 5-Formylfuran-2-carbonitrile cluster_2 Route 3: From 5-(Hydroxymethyl)furan-2-carbonitrile A1 5-(Chloromethyl)furfural (CMF) A2 5-(Chloromethyl)furan-2-carbonyl chloride A1->A2 Oxidation A3 5-(Chloromethyl)furan-2-carboxamide A2->A3 Amination A4 5-(Chloromethyl)furan-2-carbonitrile A3->A4 Dehydration A5 5-(Aminomethyl)furan-2-carbonitrile A4->A5 Amination A6 5-(Aminomethyl)furan-2-carbonitrile HCl A5->A6 Salt Formation B1 5-Formylfuran-2-carbonitrile B2 5-(Aminomethyl)furan-2-carbonitrile B1->B2 Reductive Amination B3 5-(Aminomethyl)furan-2-carbonitrile HCl B2->B3 Salt Formation C1 5-Hydroxymethylfurfural (HMF) C2 5-(Hydroxymethyl)furan-2-carbonitrile C1->C2 Oxidative Cyanation C3 5-(Chloromethyl)furan-2-carbonitrile C2->C3 Chlorination C4 5-(Aminomethyl)furan-2-carbonitrile C3->C4 Amination C5 5-(Aminomethyl)furan-2-carbonitrile HCl C4->C5 Salt Formation

Figure 1. Overview of the three synthetic routes to 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

Route 1: Synthesis from 5-(Chloromethyl)furfural (CMF)

This route commences with the readily available biomass-derived platform chemical, 5-(chloromethyl)furfural (CMF). The strategy involves the conversion of the aldehyde to a nitrile, followed by the nucleophilic substitution of the chloromethyl group to introduce the amine.

Causality Behind Experimental Choices

The key challenge in this route is the selective transformation of the aldehyde in the presence of the reactive chloromethyl group. Direct conversion of the aldehyde to a nitrile can be problematic. Therefore, a multi-step approach involving oxidation to the acid chloride, conversion to the primary amide, and subsequent dehydration is proposed. The final amination of the chloromethyl group requires careful selection of the nitrogen source to avoid side reactions.

Experimental Protocol

Step 1: Synthesis of 5-(Chloromethyl)furan-2-carbonyl chloride

This procedure is adapted from the work of Mascal and co-workers.[1][2][3]

  • In a round-bottom flask, 5-(chloromethyl)furfural (1.0 eq) is treated with tert-butyl hypochlorite (1.1 eq) in a suitable solvent such as dichloromethane at room temperature.

  • The reaction is stirred for 24 hours, and the solvent is removed under reduced pressure to yield the crude 5-(chloromethyl)furan-2-carbonyl chloride, which is often used in the next step without further purification.

Step 2: Synthesis of 5-(Chloromethyl)furan-2-carboxamide

  • The crude 5-(chloromethyl)furan-2-carbonyl chloride is dissolved in a suitable solvent like tetrahydrofuran and cooled to 0 °C.

  • A solution of aqueous ammonia (excess) is added dropwise, and the reaction mixture is stirred for 1-2 hours at room temperature.

  • The product is extracted with an organic solvent and purified by recrystallization or column chromatography.

Step 3: Synthesis of 5-(Chloromethyl)furan-2-carbonitrile

  • The 5-(chloromethyl)furan-2-carboxamide is treated with a dehydrating agent such as phosphorus oxychloride or trifluoroacetic anhydride in a suitable solvent like pyridine or dichloromethane.

  • The reaction is typically heated to reflux to drive the dehydration.

  • Workup involves quenching the reaction with water, followed by extraction and purification of the nitrile product.

Step 4: Synthesis of 5-(Aminomethyl)furan-2-carbonitrile

Three common methods for this transformation are considered:

  • Direct Amination with Ammonia: The 5-(chloromethyl)furan-2-carbonitrile is treated with a large excess of ammonia in a solvent like methanol or ethanol in a sealed tube at elevated temperatures. This method can sometimes lead to the formation of secondary and tertiary amine byproducts.

  • Gabriel Synthesis: This classic method involves the reaction of 5-(chloromethyl)furan-2-carbonitrile with potassium phthalimide, followed by hydrazinolysis or acidic hydrolysis to release the primary amine.[4][5][6][7][8] This method is known for providing clean primary amines with minimal over-alkylation.

  • Delépine Reaction: The chloromethyl compound is reacted with hexamethylenetetramine, followed by acidic hydrolysis of the resulting quaternary ammonium salt to yield the primary amine hydrochloride.[9]

Step 5: Formation of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

  • The crude 5-(aminomethyl)furan-2-carbonitrile is dissolved in a suitable solvent such as diethyl ether or ethyl acetate.

  • A solution of hydrochloric acid in a compatible solvent (e.g., HCl in diethyl ether or isopropanol) is added dropwise until precipitation is complete.

  • The resulting solid is collected by filtration, washed with a cold solvent, and dried under vacuum.

Route 2: Synthesis from 5-Formylfuran-2-carbonitrile

This route offers a more convergent approach, starting from the commercially available 5-formylfuran-2-carbonitrile. The key transformation is the direct conversion of the aldehyde to the primary amine via reductive amination.

Causality Behind Experimental Choices

Reductive amination is a powerful and widely used method for the synthesis of amines.[10][11][12][13] The choice of reducing agent is critical to selectively reduce the intermediate imine in the presence of the nitrile group. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are mild reducing agents that are particularly well-suited for this transformation.[14]

Experimental Protocol

Step 1: Reductive Amination of 5-Formylfuran-2-carbonitrile

  • To a solution of 5-formylfuran-2-carbonitrile (1.0 eq) in a suitable solvent such as methanol, an excess of an ammonia source (e.g., ammonium acetate or a solution of ammonia in methanol) is added.

  • The mixture is stirred at room temperature to allow for the formation of the intermediate imine.

  • A mild reducing agent, such as sodium cyanoborohydride (1.5 eq) or sodium triacetoxyborohydride (1.5 eq), is added portion-wise. The pH of the reaction is typically maintained in the range of 6-7 to favor imine formation and reduction.[10]

  • The reaction is monitored by TLC or GC-MS until the starting material is consumed.

  • Workup involves quenching the reaction, followed by extraction and purification of the amine product.

Step 2: Formation of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

  • The protocol is identical to Step 5 in Route 1.

Route 3: Synthesis from 5-(Hydroxymethyl)furan-2-carbonitrile

This route begins with 5-hydroxymethylfurfural (HMF), a key bio-based platform molecule. The synthesis involves the conversion of the aldehyde to a nitrile while retaining the hydroxymethyl group, which is then converted to the amine.

Causality Behind Experimental Choices

The selective conversion of the aldehyde of HMF to a nitrile in the presence of the hydroxyl group can be achieved through a two-step process involving the formation of an oxime followed by dehydration. A more direct, one-pot method using hydroxylamine zinc chloride salt has also been reported.[15][16] The subsequent conversion of the hydroxymethyl group to an aminomethyl group is best achieved by first converting the alcohol to a better leaving group, such as a chloride or tosylate, followed by nucleophilic substitution with an amine source.

Experimental Protocol

Step 1: Synthesis of 5-(Hydroxymethyl)furan-2-carbonitrile

A recently developed efficient method for this transformation is the reaction of 5-hydroxymethylfurfural with hydroxylamine zinc chloride salt.[15][16]

  • 5-Hydroxymethylfurfural (1.0 eq) is reacted with hydroxylamine zinc chloride salt in a suitable solvent.

  • The reaction is heated to drive the conversion to the nitrile.

  • The product is isolated by extraction and purified by column chromatography or recrystallization.

Step 2: Synthesis of 5-(Chloromethyl)furan-2-carbonitrile

  • To a solution of 5-(hydroxymethyl)furan-2-carbonitrile (1.0 eq) in a suitable solvent like dichloromethane, thionyl chloride (1.1 eq) is added dropwise at 0 °C.

  • The reaction is allowed to warm to room temperature and stirred until the starting material is consumed.

  • The reaction is carefully quenched with water, and the product is extracted and purified.

Step 3: Synthesis of 5-(Aminomethyl)furan-2-carbonitrile

  • The protocol is identical to Step 4 in Route 1.

Step 4: Formation of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride

  • The protocol is identical to Step 5 in Route 1.

Head-to-Head Comparison

FeatureRoute 1: From CMFRoute 2: From 5-Formylfuran-2-carbonitrileRoute 3: From HMF
Starting Material 5-(Chloromethyl)furfural5-Formylfuran-2-carbonitrile5-Hydroxymethylfurfural
Number of Steps 524
Key Transformations Oxidation, Amidation, Dehydration, AminationReductive AminationOxidative Cyanation, Chlorination, Amination
Overall Yield ModerateHighModerate to High
Scalability Potentially challenging due to multiple stepsHighly scalableScalable
Reagent Toxicity Use of tert-butyl hypochlorite and dehydrating agentsUse of cyanoborohydride (toxic)Use of thionyl chloride (corrosive)
Advantages Starts from a readily available bio-derived feedstock.Shortest and most convergent route.Starts from a key bio-based platform molecule.
Disadvantages Longest synthetic sequence, potentially lower overall yield.Starting material may be more expensive.Requires an additional step to activate the hydroxyl group.

Conclusion and Recommendations

The choice of the optimal synthetic route to 5-(aminomethyl)furan-2-carbonitrile hydrochloride will ultimately depend on the specific needs of the researcher, including scale, cost considerations, and available expertise.

  • For rapid access and high-throughput synthesis , Route 2 is the most attractive option due to its convergency and high potential yield. The commercial availability of the starting material makes it ideal for medicinal chemistry applications where rapid derivatization is required.

  • For large-scale synthesis and a focus on bio-based feedstocks , Route 3 presents a compelling alternative. Starting from HMF, this route is well-aligned with the principles of green chemistry.

  • Route 1 , while the longest, may be a viable option if CMF is readily available and the multi-step sequence can be optimized for high throughput.

It is recommended that researchers carefully evaluate the cost and availability of starting materials, as well as the safety and handling requirements of the reagents involved in each route before making a final decision. The detailed protocols and comparative data presented in this guide are intended to provide a solid foundation for this evaluation.

References

  • Dutta, S., Wu, L., & Mascal, M. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Green Chemistry, 17(7), 3737-3740. [Link][1][2][3]

  • Mascal, M. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). RSC Publications. [Link][1][2][3]

  • Request PDF. (n.d.). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). ResearchGate. [Link][1][2][3]

  • PubChemLite. (n.d.). 5-(aminomethyl)furan-2-carbonitrile hydrochloride (C6H6N2O). [Link]

  • eScholarship.org. (n.d.). The Study of 5-(Chloromethyl)furfural-Derived Nucleophiles. [Link]

  • Myers, A. (n.d.). Chem 115. Harvard University. [Link][10][11][12][13]

  • NROChemistry. (n.d.). Gabriel Synthesis: Mechanism & Examples. [Link][4][5][6][7][8]

  • Wikipedia. (n.d.). Gabriel synthesis. [Link][4][5][6][7][8]

  • Ashenhurst, J. (2025). The Gabriel Synthesis. Master Organic Chemistry. [Link][4][5][6][7][8]

  • Chemistry LibreTexts. (2023). Gabriel Synthesis. [Link][4][5][6][7][8]

  • Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link][10][11][12][13]

  • Capot Chemical. (n.d.). Specifications of 5-(Aminomethyl)furan-2-carbonitrile. [Link]

  • ChemWhat. (2025). 5-AMINOMETHYL-FURAN-2-CARBONITRILE CAS#: 776277-28-2. [Link]

  • Chemistry LibreTexts. (2020). 21.6: Synthesis of Amines by Reductive Amination. [Link][10][11][12][13]

  • ResearchGate. (n.d.). Assessing the Limits of Sustainability for the Delépine Reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Sodium cyanoborohydride. [Link][14]

  • Lapina, I. M., Pevzner, L. M., & Potekhin, A. A. (2006). Reactions of alkyl (halomethyl)furancarboxylates with hexamethylenetetramine. Russian Journal of General Chemistry, 76(8), 1304–1309. [Link][9]

  • Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. [Link][10][11][12][13]

  • Phutdhawong, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry, 35(3). [Link]

  • mediaTUM. (2025). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. [Link]

  • ResearchGate. (n.d.). (PDF) One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. [Link]

  • Fornoni, E., et al. (2025). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Green Chemistry. [Link]

  • Gao, X., et al. (2023). Efficient and safe conversion of 5-hydroxymethylfurfural to 5-hydroxymethyl-2-furancarbonitrile with novel hydroxylamine zinc chloride salt. Molecular Catalysis, 542, 113121. [Link][15][16]

  • MDPI. (n.d.). Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan. [Link]

  • Request PDF. (n.d.). Efficient and safe conversion of 5-hydroxymethylfurfural to 5-hydroxymethyl-2-furancarbonitrile with hydroxylamine zinc chloride salt. ResearchGate. [Link][15][16]

  • PubMed. (2014). Biosynthesis of the 5-(Aminomethyl)-3-furanmethanol moiety of methanofuran. [Link]

  • RSC Publishing. (n.d.). Conversion of 5-hydroxymethylfurfural to furan-2,5-dicarboxylic acid by a simple and metal-free catalytic system. [Link]

  • PubMed Central. (2023). Conversion of 5-hydroxymethylfurfural to furan-2,5-dicarboxylic acid by a simple and metal-free catalytic system. [Link]

  • RSC Publishing. (n.d.). Highly selective synthesis of 2,5-bis(aminomethyl)furan via catalytic amination of 5-(hydroxymethyl)furfural with NH3 over a bifunctional catalyst. [Link]

  • RSC Publishing. (n.d.). Selectivity controlled synthesis of furan-ring nitrogenous compounds from 5-hydroxymethylfurfural, ammonia and hydrogen peroxide. [Link]

  • Request PDF. (n.d.). Preparation of 5‐(Aminomethyl)‐2‐furanmethanol by Direct Reductive Amination of 5‐Hydroxymethylfurfural with Aqueous Ammonia over Ni/SBA‐15 Catalyst. ResearchGate. [Link]

  • SciSpace. (2021). Hybrid Conversion of 5-Hydroxymethylfurfural to 5-Aminomethyl-2-furancarboxylic acid. [Link]

Sources

Validation

Cross-validation of analytical data for "5-(Aminomethyl)furan-2-carbonitrile hydrochloride"

An In-Depth Technical Guide to the Cross-Validation of Analytical Data for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride Introduction: The Imperative for Rigorous Analytical Validation In the landscape of drug discov...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Cross-Validation of Analytical Data for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

Introduction: The Imperative for Rigorous Analytical Validation

In the landscape of drug discovery and development, the starting materials and intermediates are the foundational pillars upon which successful outcomes are built. 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a key heterocyclic building block, valued for its furan scaffold and versatile functional groups—a primary amine and a nitrile—that serve as handles for diverse chemical transformations. However, the reliability of any synthetic endeavor hinges on the quality of these reagents. Ambiguities in identity, purity, or stability can lead to failed reactions, irreproducible results, and significant delays in research timelines.

This guide provides a comprehensive framework for the cross-validation of analytical data for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. We move beyond single-technique analyses to advocate for an orthogonal, multi-faceted approach. The causality behind experimental choices is explained, empowering researchers to not only follow protocols but to understand and adapt them. This self-validating system ensures that the material in the flask is precisely what is required for the intended application.

Physicochemical and Computed Properties

A foundational understanding begins with the compound's basic properties. This data is crucial for selecting appropriate analytical conditions, such as solvent choice and chromatographic methods.

PropertyValueSource
CAS Number 203792-32-9[1][2]
Molecular Formula C₆H₇ClN₂O[3]
Molecular Weight 158.59 g/mol [2][4]
IUPAC Name 5-(aminomethyl)furan-2-carbonitrile hydrochloride[1]
InChI Key VXYGVONDVBPKOY-UHFFFAOYSA-N[2]
Monoisotopic Mass 122.04801 Da (free base)[5]
Predicted XLogP -0.1 (free base)[5]
Hydrogen Bond Donors 1 (free base)[6]
Hydrogen Bond Acceptors 2 (free base)[6]

Chromatographic Purity Assessment: The First Line of Inquiry

Chromatographic techniques are indispensable for determining the purity of a compound and identifying potential impurities. High-Performance Liquid Chromatography (HPLC) is the workhorse for this analysis due to its versatility with non-volatile and thermally sensitive molecules.

Expertise in Method Selection: Why Reverse-Phase HPLC?

For a polar molecule like 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, a reverse-phase (RP) HPLC method is the logical starting point. The stationary phase (e.g., C18) is nonpolar, while the mobile phase is a polar solvent mixture, typically water and acetonitrile or methanol. The hydrochloride salt form and the primary amine necessitate the addition of an acid modifier (e.g., 0.1% trifluoroacetic acid or formic acid) to the mobile phase. This serves two critical functions:

  • Protonation: It ensures the amine remains protonated, preventing interaction with residual acidic silanols on the silica-based column packing, which would otherwise lead to poor peak shape (tailing).

  • Ion Pairing: It provides a counter-ion that can form a transient, neutral ion pair with the protonated amine, leading to better retention and sharper peaks on the C18 column.

Comparative Chromatographic Conditions

While a specific, universally adopted method for this exact compound is not published in peer-reviewed literature, robust methods can be developed based on analyses of similar furan derivatives.[7][8]

ParameterHPLC/UPLC MethodRationale & Causality
Column C18, 2.1-4.6 mm ID, 50-150 mm length, <5 µm particle sizeThe C18 phase provides sufficient hydrophobicity for retention. Smaller particle sizes (<2 µm for UPLC) offer higher resolution and faster analysis times.
Mobile Phase A Water + 0.1% Formic Acid (or TFA)Formic acid is MS-compatible and provides good peak shape. TFA offers stronger ion-pairing but can suppress MS signal.
Mobile Phase B Acetonitrile + 0.1% Formic Acid (or TFA)Acetonitrile is a common organic modifier with low viscosity and UV transparency.
Gradient 5-95% B over 10-15 minutesA gradient elution is essential to separate compounds with a range of polarities, including starting materials and potential impurities.[7]
Flow Rate 0.3 - 1.0 mL/minAdjusted based on column internal diameter to maintain optimal linear velocity.
Column Temp. 30-40 °CElevated temperatures reduce mobile phase viscosity and can improve peak symmetry.[7]
Detector UV/DAD at 210 nm & 254 nmThe furan ring and nitrile group provide chromophores. Detection at multiple wavelengths helps to identify impurities that may have different absorption maxima.[7]
Experimental Protocol: HPLC Purity Determination
  • Standard Preparation: Accurately weigh ~1 mg of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride and dissolve in 1 mL of a 50:50 water/acetonitrile mixture to create a 1 mg/mL stock solution.

  • Sample Preparation: Prepare a sample for injection by diluting the stock solution to approximately 0.1 mg/mL using the same diluent.

  • Instrumentation Setup:

    • Equilibrate the HPLC system with the C18 column using the initial mobile phase conditions (e.g., 95% A, 5% B) until a stable baseline is achieved.

    • Set the column temperature to 30 °C.

    • Set the UV detector to acquire data at 210 nm and 254 nm.

  • Injection: Inject 1-5 µL of the prepared sample.

  • Data Analysis: Integrate all peaks in the chromatogram. Calculate the area percent purity by dividing the main peak area by the total area of all peaks.

Spectroscopic Analysis: Confirming Identity and Structure

While chromatography indicates purity, it does not confirm the chemical structure. Spectroscopic methods are essential for unambiguous identification.

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Mass spectrometry provides the exact molecular weight of the compound, serving as a critical checkpoint. Electrospray Ionization (ESI) is the preferred method for this polar, pre-ionized compound.

  • Expected Ion: In positive ion mode ESI-MS, the analysis will detect the free base of the compound with a proton adduct. The expected monoisotopic mass for [M+H]⁺ is 123.0553 Da .

  • Trustworthiness through High Resolution: Utilizing a high-resolution mass spectrometer (HRMS) like a TOF (Time-of-Flight) or Orbitrap analyzer provides a mass measurement with high accuracy (<5 ppm). This allows for the confident determination of the elemental formula (C₆H₆N₂O), significantly reducing the possibility of misidentification. PubChem lists predicted m/z values for various adducts, including [M+H]⁺, [M+Na]⁺, and [M+NH4]⁺.[5]

Nuclear Magnetic Resonance (NMR): The Definitive Structural Blueprint

NMR spectroscopy provides the ultimate confirmation of the molecular structure by mapping the chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) atom. For a hydrochloride salt, a polar aprotic solvent like DMSO-d₆ is often preferred for its excellent solubilizing power.

Expected ¹H NMR Signals (in DMSO-d₆, shifts are approximate):

  • ~8.5-9.0 ppm (broad singlet, 3H): Protons from the -NH₃⁺ group. The broadness is due to quadrupolar broadening and exchange with trace water.

  • ~7.0-7.5 ppm (doublet, 1H): Furan ring proton adjacent to the nitrile group.

  • ~6.5-7.0 ppm (doublet, 1H): Furan ring proton adjacent to the aminomethyl group.

  • ~4.2-4.5 ppm (singlet or broad singlet, 2H): Methylene protons (-CH₂-) of the aminomethyl group.

Cross-Validation Workflow: An Orthogonal Approach

Relying on a single analytical technique is insufficient. A robust cross-validation strategy leverages the strengths of orthogonal methods to build a cohesive and trustworthy data package.

G cluster_0 Analytical Cross-Validation Strategy Sample Test Sample: 5-(Aminomethyl)furan-2- carbonitrile HCl HPLC HPLC-UV/DAD Analysis Sample->HPLC Inject & Analyze HRMS High-Resolution MS Sample->HRMS Direct Infusion NMR ¹H and ¹³C NMR Sample->NMR Dissolve in DMSO-d6 HPLC->HRMS Peak of Interest Purity Purity >98%? Impurity Profile? HPLC->Purity Quantitative Data Mass Correct Mass? [M+H]⁺ = 123.0553 HRMS->Mass Mass Data Structure Correct Structure? Expected Shifts & Integrals? NMR->Structure Structural Data Final Qualified Material: Confirmed Identity, Purity, and Structure I1 I2 Purity->Final Yes Rejection Material Fails Validation Purity->Rejection No Mass->Final Yes Mass->Rejection No Structure->Final Yes Structure->Rejection No

Caption: Logical workflow for the cross-validation of analytical data.

This workflow demonstrates a self-validating system. A sample that passes the purity check by HPLC, shows the correct molecular weight by HRMS, and exhibits the expected NMR spectrum can be considered fully validated. A failure at any stage triggers further investigation or rejection of the material.

Comparison with an Alternative: 5-(Aminomethyl)furan-2-carboxylic acid hydrochloride

To provide context, it is useful to compare the analytical profile of the target compound with a structurally similar alternative, such as 5-(Aminomethyl)furan-2-carboxylic acid hydrochloride. This compound is a potential synthetic precursor or related impurity and shares the same core furan-aminomethyl structure.[10]

Feature5-(Aminomethyl)furan-2-carbonitrile HCl5-(Aminomethyl)furan-2-carboxylic acid HClRationale for Differences
Molecular Weight 158.59 g/mol 177.59 g/mol The -COOH group has a higher mass than the -C≡N group.
HPLC Retention Generally more retainedGenerally less retainedThe carboxylic acid is more polar than the nitrile, leading to earlier elution in reverse-phase HPLC.
¹H NMR (Key Signal) No -COOH proton signal.Signal for -COOH proton (~12-13 ppm, very broad).The presence or absence of the acidic proton is a clear diagnostic marker.
¹³C NMR (Key Signal) Nitrile carbon signal (~115-120 ppm).Carboxyl carbon signal (~160-165 ppm).The chemical shift of the carbon in the functional group is highly diagnostic.
IR Spectroscopy Sharp C≡N stretch (~2230-2210 cm⁻¹).Broad O-H stretch (~3300-2500 cm⁻¹), C=O stretch (~1700 cm⁻¹).Infrared spectroscopy provides a rapid and effective way to distinguish between these functional groups.

Conclusion

The cross-validation of analytical data for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is not a mere procedural formality; it is a fundamental requirement for scientific rigor. By integrating orthogonal techniques—chromatography for purity and spectroscopy (MS and NMR) for identity—researchers can establish a high degree of confidence in their starting material. This guide provides the strategic framework and the causal reasoning behind the analytical choices, empowering scientists to ensure the quality and integrity of their research from the very first step.

References

  • PubChem. 5-(aminomethyl)furan-2-carbonitrile. National Center for Biotechnology Information. Available from: [Link]

  • The Royal Society of Chemistry. Furfurylamines from Biomass - Supplementary Information. Available from: [Link]

  • Green Chemistry (RSC Publishing). One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Available from: [Link]

  • SIELC Technologies. Separation of 5-(Hydroxymethyl)furan-2-carbonitrile on Newcrom R1 HPLC column. Available from: [Link]

  • mediaTUM. One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Available from: [Link]

  • SciSpace. Hybrid Conversion of 5-Hydroxymethylfurfural to 5-Aminomethyl-2-furancarboxylic acid. Available from: [Link]

Sources

Comparative

A Comparative Guide to the In Vitro Evaluation of 5-(Aminomethyl)furan-2-carbonitrile Hydrochloride Derivatives

Introduction: The Therapeutic Potential of the Furan Scaffold The furan ring is a versatile five-membered aromatic heterocycle that serves as a cornerstone in medicinal chemistry.[1][2][3] Its presence in a molecule can...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Potential of the Furan Scaffold

The furan ring is a versatile five-membered aromatic heterocycle that serves as a cornerstone in medicinal chemistry.[1][2][3] Its presence in a molecule can enhance metabolic stability, improve receptor interactions, and contribute to a wide spectrum of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][4][5][6] The compound "5-(Aminomethyl)furan-2-carbonitrile hydrochloride" presents a promising scaffold, combining the furan core with reactive aminomethyl and carbonitrile groups, making its derivatives prime candidates for drug discovery programs.

This guide provides a comprehensive, tiered strategy for the in vitro evaluation of novel drug candidates derived from this scaffold. As no specific biological activity is publicly documented for the parent compound, we will proceed with a de novo screening approach. This methodology is designed to first identify a biological target and then characterize the compound's activity in a robust, comparative, and decision-driven manner. The objective is to build a compelling data package that justifies advancing the most promising candidate toward further preclinical development.

The In Vitro Screening Cascade: A Tiered Approach to Decision Making

A successful drug discovery campaign relies on a tiered screening cascade to efficiently identify and characterize promising molecules.[7][8] This strategy allows for the rapid testing of many compounds in broad, cost-effective primary assays, followed by more complex and targeted secondary assays for the most promising "hits".

dot graph "Screening_Cascade" { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="filled,rounded", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_0" { label="Tier 1: Hit Discovery"; bgcolor="#F1F3F4"; node [fillcolor="#4285F4", fontcolor="#FFFFFF"];

}

subgraph "cluster_1" { label="Tier 2: Hit-to-Lead"; bgcolor="#F1F3F4"; node [fillcolor="#34A853", fontcolor="#FFFFFF"];

}

subgraph "cluster_2" { label="Tier 3: Lead Optimization"; bgcolor="#F1F3F4"; node [fillcolor="#FBBC05", fontcolor="#202124"];

}

J [label="Lead Candidate Nomination", shape=Mdiamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

B -> D [lhead=cluster_1, label="Identified 'Hits'"]; C -> D [style=dashed, label="Filter cytotoxic compounds"]; F -> G [lhead=cluster_2, label="Promising Leads"]; I -> J; H -> J; G -> J; } A tiered in vitro screening cascade.

Tier 1: Primary Screening - Casting a Wide Net

The initial goal is to determine if the derivative compounds have any biological activity at a standard concentration (typically 10 µM).[9] This is achieved through a combination of target-based and phenotypic screens.

Broad Target-Based Screening

High-throughput screening (HTS) allows for the rapid evaluation of compounds against large libraries of potential targets.[10][11][12]

  • Recommended Panels:

    • Kinase Panel: Dysregulation of protein kinases is implicated in many diseases, particularly cancer.[13] A broad kinase panel (e.g., 400+ kinases) can identify potential inhibitors.

    • GPCR Panel: G-protein coupled receptors are a major class of drug targets.[14] Screening against a panel of GPCRs (e.g., via calcium mobilization or cAMP assays) can reveal unexpected activities.[15]

Phenotypic Screening & Cytotoxicity

Phenotypic screens measure the effect of a compound on cell behavior without pre-supposing a target.[16]

  • Antiproliferative Assay: Screen the compounds against a panel of cancer cell lines from different tissues (e.g., NCI-60 panel) to identify potential anticancer agents.

  • General Cytotoxicity Assay: It is crucial to simultaneously assess general cytotoxicity to distinguish between targeted antiproliferative effects and non-specific toxicity.[17] This is performed on a non-cancerous, rapidly dividing cell line (e.g., HEK293). The CellTiter-Glo® Luminescent Cell Viability Assay is a robust choice due to its high sensitivity and simple "add-mix-measure" protocol.[18][19][20]

Experimental Protocol: CellTiter-Glo® Viability Assay

This protocol is adapted from Promega Corporation's technical bulletin.[19][20]

  • Cell Plating: Seed 5,000 cells per well in a 96-well, opaque-walled plate in a volume of 90 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Addition: Add 10 µL of 10X final concentration of the furan derivative (or vehicle control, DMSO) to the wells.

  • Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

  • Reagent Preparation: Equilibrate the CellTiter-Glo® Reagent and the cell plate to room temperature for 30 minutes.

  • Assay Execution: Add 100 µL of CellTiter-Glo® Reagent to each well.

  • Lysis & Signal Stabilization: Place the plate on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Data Acquisition: Record luminescence using a plate-reading luminometer.

Tier 2: Hit Confirmation and Hit-to-Lead

Compounds that show significant activity (a "hit") in primary screens must be validated. The goal of this tier is to confirm the activity, determine potency, and establish a preliminary structure-activity relationship (SAR).[9]

Dose-Response Analysis

Hits are re-tested over a range of concentrations (e.g., 8-point, 3-fold serial dilutions) to determine their potency, typically expressed as an IC₅₀ (for inhibitors) or EC₅₀ (for activators).

Orthogonal Assays

To ensure the observed activity is not an artifact of the primary assay technology, an orthogonal assay with a different detection method should be employed. For example, if a primary kinase screen used a fluorescence-based readout measuring ADP production[13], an orthogonal assay might use a radiolabeling approach to directly measure the phosphorylation of a substrate.[21]

Hypothetical Scenario: A Kinase Inhibitor Hit

Let's assume a derivative, FUR-123 , was identified as a potent inhibitor of Epidermal Growth Factor Receptor (EGFR) kinase in a primary screen.

dot graph "EGFR_Pathway" { graph [rankdir="TB", splines=true, nodesep=0.5]; node [shape=box, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_0" { label="Cell Membrane"; bgcolor="#F1F3F4"; node [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

}

subgraph "cluster_1" { label="Cytoplasm"; bgcolor="#F1F3F4"; node [fillcolor="#34A853", fontcolor="#FFFFFF"];

}

subgraph "cluster_2" { label="Nucleus"; bgcolor="#F1F3F4"; node [fillcolor="#FBBC05", fontcolor="#202124"];

}

RESPONSE [label="Cell Proliferation,\nSurvival, Angiogenesis", shape=Mdiamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; GENE -> RESPONSE;

INHIBITOR [label="FUR-123", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF", peripheries=2]; INHIBITOR -> EGFR [arrowhead=tee, color="#EA4335", style=bold]; } Hypothesized inhibition of the EGFR signaling pathway.

Comparative Data: FUR-123 vs. Alternatives

The performance of FUR-123 must be benchmarked against existing standards. Here, we compare it to Gefitinib, an approved EGFR inhibitor, and a structurally similar but less active analog, FUR-122.

CompoundTarget KinaseBiochemical IC₅₀ (nM)Antiproliferative IC₅₀ (A549 cells, nM)Selectivity (EGFR vs. VEGFR2)
FUR-123 (Lead) EGFR15120>1000-fold
FUR-122 (Analog) EGFR850>10,000>50-fold
Gefitinib (Benchmark) EGFR25200>800-fold

Data are hypothetical for illustrative purposes.

This data shows that FUR-123 is potent in both a biochemical assay (target engagement) and a cell-based assay (phenotypic outcome). Crucially, it demonstrates high selectivity against a related kinase (VEGFR2), which is a desirable property to minimize off-target effects.

Experimental Protocol: In Vitro Kinase Assay (ADP-Glo™ format)

This protocol measures kinase activity by quantifying the amount of ADP produced.

  • Reaction Setup: In a 384-well plate, combine the target kinase (e.g., recombinant EGFR), the substrate (e.g., a poly-GT peptide), and the test compound (FUR-123 or controls) in a kinase buffer.

  • Initiate Reaction: Add ATP to start the kinase reaction. Incubate at room temperature for 60 minutes.

  • Stop Reaction & Deplete ATP: Add ADP-Glo™ Reagent, which stops the kinase reaction and depletes the remaining unconsumed ATP. Incubate for 40 minutes.

  • Generate Luminescent Signal: Add Kinase Detection Reagent. This enzyme converts the ADP produced into ATP, which is then used by a luciferase to generate a light signal. Incubate for 30-60 minutes.

  • Data Acquisition: Measure luminescence. The signal is directly proportional to the amount of ADP produced and thus, the kinase activity.

Tier 3: Lead Optimization and Candidate Nomination

Once a promising lead series is established (e.g., derivatives of FUR-123), the focus shifts to refining its properties to create a drug candidate suitable for in vivo studies.

Comprehensive Selectivity and Safety Profiling
  • Broad Kinase Panel: The lead compound should be screened against a large, diverse panel of kinases (e.g., Eurofins SafetyScreen44™ or similar) at a higher concentration (e.g., 1-10 µM) to identify potential off-target liabilities.

  • hERG Channel Assay: Inhibition of the hERG potassium channel is a major cause of drug-induced cardiac arrhythmia. An early in vitro assessment is mandatory.

  • Cytochrome P450 (CYP) Inhibition: Assessing inhibition of major CYP enzymes (e.g., 3A4, 2D6, 2C9) is critical for predicting drug-drug interaction potential.

Mechanism of Action (MoA) Confirmation

Cellular assays should be used to confirm that the compound inhibits the intended target in a physiological context. For our hypothetical FUR-123, this would involve a Western blot analysis to show a dose-dependent reduction in the phosphorylation of EGFR and its downstream effectors like ERK.

Decision Logic for Advancement

The decision to advance a compound is multifactorial, balancing potency, selectivity, and safety profiles.

dot graph "Decision_Tree" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="filled,rounded", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

START [label="Lead Compound\n(e.g., FUR-123)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

Q1 [label="Potency\n(Cellular IC₅₀ < 500 nM)?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Q2 [label="Selectivity\n(>100-fold vs. key off-targets)?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Q3 [label="Safety\n(hERG IC₅₀ > 10 µM)?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

ADVANCE [label="Nominate for\nIn Vivo Studies", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; STOP [label="STOP or Redesign", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

START -> Q1; Q1 -> Q2 [label="Yes"]; Q1 -> STOP [label="No"]; Q2 -> Q3 [label="Yes"]; Q2 -> STOP [label="No"]; Q3 -> ADVANCE [label="Yes"]; Q3 -> STOP [label="No"]; } A simplified decision tree for lead advancement.

Conclusion

This guide outlines a systematic and comparative framework for the in vitro evaluation of drug candidates derived from "5-(Aminomethyl)furan-2-carbonitrile hydrochloride". By employing a tiered approach that begins with broad screening and progressively focuses on the most promising molecules, research teams can efficiently allocate resources and make data-driven decisions. The integration of biochemical, cellular, and safety assays, benchmarked against appropriate standards, is essential for building a robust profile that can successfully transition a compound from a "hit" in a screen to a viable candidate for preclinical and clinical development.

References

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Validation

A Comparative Guide to Bio-Based vs. Fossil-Based Monomers for Polyamide Synthesis

Introduction: The Imperative for Sustainable High-Performance Polymers Polyamides (PAs), commonly known as nylons, are a cornerstone of the engineering plastics industry, prized for their exceptional mechanical strength,...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Sustainable High-Performance Polymers

Polyamides (PAs), commonly known as nylons, are a cornerstone of the engineering plastics industry, prized for their exceptional mechanical strength, thermal stability, and chemical resistance.[1][2][3] For decades, the synthesis of these polymers has relied almost exclusively on monomers derived from fossil fuels, a finite resource with significant environmental implications.[1][4] The global push towards sustainability and a circular economy has catalyzed intensive research into bio-based alternatives.[5][6][7] This guide provides a technical comparison of polyamides synthesized from traditional fossil-based monomers versus those derived from renewable, bio-based feedstocks. We will delve into the synthesis pathways, comparative performance data, environmental impact, and the experimental methodologies required for their rigorous evaluation.

The primary motivation for exploring bio-based polyamides is the reduction of our reliance on petrochemicals and the mitigation of greenhouse gas emissions.[5][8][9] Bio-based monomers are sourced from renewable raw materials like plant oils, sugars, and lignocellulosic biomass, which sequester atmospheric CO2 during their growth cycle, thereby contributing to a lower carbon footprint.[1][10] However, for these materials to be viable replacements, they must meet or exceed the performance benchmarks set by their fossil-based counterparts. This guide will demonstrate that not only can bio-based polyamides match these standards, but in some cases, they offer unique property advantages.[4]

Monomer Sourcing and Synthesis Pathways

The fundamental difference between the two classes of polyamides lies in the origin of their monomeric building blocks. Polyamides are typically synthesized via two main routes: the polycondensation of a dicarboxylic acid with a diamine (or an ω-amino acid with itself) and the ring-opening polymerization of a lactam.[2][5][11]

Fossil-Based Monomers: The Conventional Route

Traditional polyamides like PA 6 and PA 6,6 are synthesized from monomers derived from benzene, which is obtained from crude oil.[12]

  • PA 6,6 is produced from the polycondensation of hexamethylenediamine and adipic acid.[13][14]

  • PA 6 is made via the ring-opening polymerization of caprolactam.[1][12]

The synthesis pathways for these monomers are highly optimized and efficient but are intrinsically linked to the petrochemical industry.

Bio-Based Monomers: A Diverse and Evolving Landscape

Bio-based monomers are derived from a variety of renewable feedstocks through fermentation or chemical conversion processes.[6][8][15]

  • Castor Oil: This is a major feedstock for long-chain polyamides.[13][16] For example, 11-aminoundecanoic acid, the monomer for PA 11 , and sebacic acid, a C10 dicarboxylic acid used in PA 6,10 and PA 10,10 , are both derived from castor oil.[4][16][17]

  • Sugars and Lignocellulose: Fermentation of sugars can produce diamines like 1,5-pentanediamine (cadaverine), a monomer for PA 5,6 .[13] Additionally, platform chemicals like 2,5-furandicarboxylic acid (FDCA), derived from C6 sugars, are being explored for novel furan-based polyamides.[1][18][19]

  • Other Plant Oils and Biomass: Fatty acids from various plant oils can be converted into dicarboxylic acids and diamines.[3] Lignin, a complex aromatic biopolymer, also holds potential as a source for aromatic monomers.[1]

The diagram below illustrates the divergent origins of these monomer classes.

G cluster_fossil Fossil-Based Pathway cluster_bio Bio-Based Pathway Fossil Crude Oil Benzene Benzene Fossil->Benzene MonomersF Adipic Acid & Hexamethylenediamine (for PA 6,6) Benzene->MonomersF PA66 Polyamide 6,6 MonomersF->PA66 Biomass Biomass (e.g., Castor Oil, Sugars) Intermediates Bio-Intermediates (e.g., Sebacic Acid, 1,5-Pentanediamine) Biomass->Intermediates MonomersB Bio-Based Monomers Intermediates->MonomersB PABio Bio-Based Polyamides (e.g., PA 10,10, PA 5,6) MonomersB->PABio

Caption: Divergent synthesis pathways for fossil-based and bio-based polyamides.

Performance Comparison: A Data-Driven Analysis

The choice of monomer directly influences the final properties of the polyamide. Long-chain aliphatic monomers, often derived from bio-based sources, tend to impart lower moisture absorption, greater dimensional stability, and improved chemical resistance compared to their short-chain fossil-based counterparts like PA 6 and PA 6,6.[4]

PropertyPA 6,6 (Fossil)PA 6 (Fossil)PA 11 (100% Bio)PA 10,10 (100% Bio)PA 5,6 (Partially Bio)PA 4,10 (72% Bio)
Monomer Source Adipic Acid, HexamethylenediamineCaprolactam11-Aminoundecanoic AcidSebacic Acid, 1,10-DecanediamineAdipic Acid, 1,5-PentanediamineSebacic Acid, 1,4-Diaminobutane
Bio-Content (%) 00100[4]100[17]~45-5072[4]
Melting Point (Tm, °C) ~260~220~185~200~255[20]~250
Tensile Strength (MPa) 60-8555-8040-5550-6060-80[20]55-70
Tensile Modulus (GPa) 1.8-3.21.7-3.01.1-1.51.2-1.82.0-3.01.8-2.5
Water Absorption (%) 8.59.51.91.6~7.03.5[4]
Carbon Footprint (kg CO2-eq/kg) ~7.3[10]~6.5Low~4.6 (for PA 6,10)[10]Lower than PA 6,6Lower than PA 6,6

Note: Values are typical ranges and can vary significantly with grade, additives, and conditioning. Data compiled from multiple sources for comparative purposes.

Key Performance Insights:
  • Thermal Stability: While conventional polyamides like PA 6,6 exhibit high melting points, newer semi-aromatic bio-polyamides like PA 5,6 and PA 4,10 can achieve comparable thermal performance, making them suitable for demanding under-the-hood automotive applications.[4][20]

  • Mechanical Properties: Fossil-based PAs generally offer high strength and stiffness. However, bio-based PAs can be tailored to provide a wide range of properties, from the flexibility of PA 11 to the high strength of PA 5,6 which is comparable to PA 6,6.[20][21]

  • Moisture Absorption: This is a critical differentiator. The long-chain aliphatic structures of PA 11 and PA 10,10 result in significantly lower water uptake compared to PA 6 and PA 6,6.[4][5] This translates to superior dimensional stability and more consistent mechanical performance in humid environments, a crucial advantage in electronics and precision components.

  • Chemical Resistance: The lower concentration of amide groups in long-chain bio-polyamides also enhances their resistance to a broad range of chemicals.

Environmental and Economic Considerations

Life Cycle Assessment (LCA)

LCA is a critical tool for evaluating the environmental performance of polymers from "cradle-to-gate" (from raw material extraction to the finished polymer pellet).[10] Bio-based polyamides generally exhibit a lower carbon footprint.[10][22] For instance, a partially bio-based PA 6,10 (63% bio-content from sebacic acid) has a carbon footprint of approximately 4.6 kg CO2-eq/kg, compared to ~7.3 kg CO2-eq/kg for a fully petroleum-based version.[10] This reduction is primarily due to the uptake of atmospheric CO2 by the biomass feedstock.[1]

Economic Viability

While historically more expensive, the cost of bio-based monomers is becoming more competitive due to advancements in biotechnology, catalysis, and scaling of production.[13][23] Furthermore, increasing regulations on CO2 emissions and consumer demand for sustainable products are driving market growth for bio-based polyamides.[24] The market is shifting from niche applications to mainstream use in automotive, textiles, and consumer goods.[4][24]

Experimental Protocols for Comparative Characterization

To ensure a valid comparison between polyamides derived from different monomer sources, a standardized set of characterization protocols must be employed. The following workflow is recommended.

G cluster_char Material Characterization start Select Monomers (Bio-based vs. Fossil-based) poly Polymer Synthesis (e.g., Melt Polycondensation) start->poly specimen Specimen Preparation (e.g., Injection Molding per ASTM D6779) poly->specimen thermal Thermal Analysis (DSC, TGA) specimen->thermal mech Mechanical Testing (Tensile, Flexural, Impact) specimen->mech phys Physical Properties (Water Absorption, Density) specimen->phys bio Bio-Content Analysis (ASTM D6866) specimen->bio analysis Comparative Data Analysis & Performance Evaluation thermal->analysis mech->analysis phys->analysis bio->analysis

Caption: Experimental workflow for comparing polyamide performance.

Protocol 1: Thermal Analysis via Differential Scanning Calorimetry (DSC)
  • Objective: To determine key thermal transitions, including the glass transition temperature (Tg) and melting temperature (Tm).

  • Standard: Based on ASTM D3418, ISO 11357.

  • Methodology:

    • Precisely weigh 5-10 mg of the polyamide sample into an aluminum DSC pan and seal it.

    • Place the pan in the DSC instrument alongside an empty reference pan.

    • First Heating Scan: Heat the sample from room temperature (e.g., 25°C) to a temperature approximately 30°C above its expected melting point at a controlled rate (e.g., 10°C/min). This step removes the material's prior thermal history.[25]

    • Isothermal Hold: Hold the sample at this temperature for 1-2 minutes to ensure complete melting.

    • Cooling Scan: Cool the sample back to room temperature at a controlled rate (e.g., 10°C/min). This allows for the observation of the crystallization temperature (Tc).

    • Second Heating Scan: Heat the sample again at the same rate (10°C/min) to determine the Tg and Tm of the material under controlled conditions.[21][25]

  • Causality: The second heating scan provides the most reliable and comparable data, as the standardized cooling and heating rates create a consistent crystalline structure, eliminating variables from the initial processing of the polymer.

Protocol 2: Mechanical Property Analysis via Tensile Testing
  • Objective: To measure the material's response to being pulled apart, determining its tensile strength, tensile modulus, and elongation at break.

  • Standard: ASTM D638.[21]

  • Methodology:

    • Prepare dumbbell-shaped test specimens according to the dimensions specified in ASTM D638, typically via injection molding.[25]

    • Condition the specimens at a standard temperature and humidity (e.g., 23°C and 50% RH) for at least 48 hours, as moisture content significantly affects polyamide properties.

    • Measure the cross-sectional area of each specimen's gauge section.

    • Mount the specimen in the grips of a universal testing machine.

    • Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min for rigid plastics) until the specimen fractures.

    • Record the load and extension data throughout the test.

    • Calculate tensile strength (maximum stress), tensile modulus (stiffness), and elongation at break (ductility). At least five specimens should be tested for statistical validity.

  • Causality: Standardized specimen geometry and conditioning are critical. The dumbbell shape ensures that failure occurs in the central gauge section, providing a true measure of the material's intrinsic properties rather than artifacts from stress concentrations.

Protocol 3: Bio-Based Carbon Content Determination
  • Objective: To quantify the percentage of carbon in the material that comes from renewable (bio-based) sources versus fossil-based sources.

  • Standard: ASTM D6866.[10]

  • Methodology:

    • This method utilizes radiocarbon (Carbon-14) analysis.

    • A sample of the polyamide is combusted to produce CO2 gas.

    • The CO2 is analyzed for its ¹⁴C/¹²C ratio using Accelerator Mass Spectrometry (AMS).

    • Principle: Bio-based materials contain the modern atmospheric level of ¹⁴C, while fossil-based materials have no detectable ¹⁴C as it has long since decayed.

    • The measured ¹⁴C content is compared to a modern reference standard to calculate the percentage of bio-based carbon in the sample.

  • Causality: This is a self-validating system as it directly measures a fundamental isotopic difference between renewable and fossil carbon, providing an unambiguous and quantifiable measure of the material's bio-origin.[10]

Conclusion and Future Outlook

The transition from fossil-based to bio-based monomers for polyamide synthesis is not merely a trend but a necessary evolution in polymer science.[4][26] While traditional polyamides have long been the industry standard, this guide demonstrates that bio-based alternatives are not just sustainable but are also high-performance materials capable of competing with and, in key aspects like moisture resistance, surpassing their petrochemical counterparts.[1][4]

The choice between monomer types is no longer a simple trade-off between performance and sustainability. The versatility of bio-based feedstocks allows for the design of novel polyamides with tailored properties.[27] As catalytic conversion technologies advance and the bio-economy matures, the performance, cost-effectiveness, and availability of bio-based polyamides will continue to improve, solidifying their role as a cornerstone of a more sustainable and resource-efficient future for the plastics industry.[15][28]

References

  • Biobased Polyamides: A Journey from the Biomass Towards Cutting Edge Materials. MDPI. [Link]

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  • Synthesis of High-Value Bio-Based Polyamide 12,36 Microcellular Foams with Excellent Dimensional Stability and Shape Recovery Properties. MDPI. [Link]

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Comparative

Assessing the Reproducibility of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride Synthesis: A Comparative Guide for Drug Development Professionals

In the landscape of modern medicinal chemistry, the furan scaffold remains a cornerstone for the development of novel therapeutic agents. Among the myriad of furan derivatives, 5-(aminomethyl)furan-2-carbonitrile hydroch...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern medicinal chemistry, the furan scaffold remains a cornerstone for the development of novel therapeutic agents. Among the myriad of furan derivatives, 5-(aminomethyl)furan-2-carbonitrile hydrochloride has emerged as a critical building block, finding application in the synthesis of a diverse range of biologically active molecules. Its utility stems from the presence of a reactive primary amine and a nitrile group, which serve as versatile handles for further molecular elaboration.

This guide provides an in-depth, comparative analysis of two distinct and reproducible synthetic protocols for the preparation of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, starting from the bio-renewable platform chemical, 5-hydroxymethylfurfural (HMF). The objective is to equip researchers, scientists, and drug development professionals with the necessary insights to select the most appropriate synthetic strategy based on factors such as yield, scalability, safety, and reagent availability. The protocols are presented with a focus on the underlying chemical principles and experimental nuances that govern their success and reproducibility.

The Strategic Importance of a Reliable Synthetic Route

The journey from a promising lead compound to a clinical candidate is fraught with challenges, and the reliable synthesis of key intermediates is paramount. An irreproducible synthesis can lead to significant delays, increased costs, and ultimately, the failure of a drug development program. Therefore, the establishment of a robust and scalable synthesis for building blocks like 5-(aminomethyl)furan-2-carbonitrile hydrochloride is not merely a matter of academic interest but a critical step in the drug development pipeline. This guide aims to provide a clear and objective comparison of two viable synthetic routes, enabling an informed decision-making process.

Foundational Step: From 5-Hydroxymethylfurfural to 5-(Hydroxymethyl)furan-2-carbonitrile

Both synthetic pathways detailed in this guide commence with the conversion of 5-hydroxymethylfurfural (HMF) to the key intermediate, 5-(hydroxymethyl)furan-2-carbonitrile. This transformation is efficiently achieved through a two-step, one-pot procedure involving the formation of an oxime followed by its dehydration.

A highly effective method for this conversion utilizes a copper(II) acetate-impregnated nitrogen-doped porous carbon catalyst (Cu(OAc)₂/TS-1) for the dehydration of the intermediate 5-hydroxymethylfurfural oxime. This catalytic system has been reported to afford 5-(hydroxymethyl)furan-2-carbonitrile in high yields (up to 92.8%) under relatively mild conditions.[1]

Protocol 1: The Chloromethyl Intermediate Route

This protocol proceeds through a reactive 5-(chloromethyl)furan-2-carbonitrile intermediate. The conversion of the benzylic alcohol to a chloride enhances its reactivity towards nucleophilic substitution.

Experimental Protocol

Step 1: Synthesis of 5-(chloromethyl)furan-2-carbonitrile

  • To a stirred solution of 5-(hydroxymethyl)furan-2-carbonitrile (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/g of starting material) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add thionyl chloride (1.2 eq) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Carefully quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution until effervescence ceases.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x 10 mL).

  • Combine the organic layers, wash with brine (1 x 15 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford crude 5-(chloromethyl)furan-2-carbonitrile. This intermediate is often used in the next step without further purification.

Step 2: Amination of 5-(chloromethyl)furan-2-carbonitrile

  • Dissolve the crude 5-(chloromethyl)furan-2-carbonitrile (1.0 eq) in a solution of ammonia in methanol (7 N, 20 eq).

  • Transfer the solution to a sealed pressure vessel and heat to 60 °C for 12-16 hours.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent and excess ammonia.

  • Dissolve the residue in DCM and wash with water to remove any remaining ammonium salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield crude 5-(aminomethyl)furan-2-carbonitrile.

Step 3: Formation of the Hydrochloride Salt

  • Dissolve the crude 5-(aminomethyl)furan-2-carbonitrile in a minimal amount of anhydrous diethyl ether.

  • Slowly add a solution of hydrochloric acid in diethyl ether (2 M) dropwise with stirring until precipitation is complete.

  • Filter the resulting solid, wash with cold diethyl ether, and dry under vacuum to yield 5-(aminomethyl)furan-2-carbonitrile hydrochloride as a solid.

Causality and Experimental Choices
  • Thionyl Chloride: The use of thionyl chloride for the conversion of the alcohol to the chloride is advantageous as the byproducts (SO₂ and HCl) are gaseous and can be easily removed, simplifying the workup.

  • Ammonia in Methanol: A large excess of ammonia is used to favor the formation of the primary amine and minimize the formation of secondary and tertiary amine byproducts. The use of a sealed vessel is necessary to maintain the concentration of the volatile ammonia and to allow the reaction to be heated safely.

  • Salt Formation: The final product is isolated as a hydrochloride salt to improve its stability and handling properties. Primary amines are often prone to oxidation and can be difficult to handle as free bases.

Protocol 2: The Azidomethyl Intermediate Route

This alternative pathway utilizes an azide intermediate, which is subsequently reduced to the desired primary amine. This route avoids the use of a large excess of ammonia and can sometimes offer milder reaction conditions for the introduction of the nitrogen functionality.

Experimental Protocol

Step 1: Synthesis of 5-(tosyloxymethyl)furan-2-carbonitrile

  • To a stirred solution of 5-(hydroxymethyl)furan-2-carbonitrile (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM (15 mL/g of starting material) at 0 °C, add p-toluenesulfonyl chloride (1.2 eq) portion-wise.

  • Allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 4-6 hours, monitoring by TLC.

  • Upon completion, wash the reaction mixture with water, 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash chromatography if necessary.

Step 2: Synthesis of 5-(azidomethyl)furan-2-carbonitrile

  • To a solution of 5-(tosyloxymethyl)furan-2-carbonitrile (1.0 eq) in dimethylformamide (DMF, 10 mL/g), add sodium azide (1.5 eq).

  • Heat the reaction mixture to 60-70 °C and stir for 3-5 hours.

  • After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate (3 x 20 mL).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield crude 5-(azidomethyl)furan-2-carbonitrile.

Step 3: Reduction of 5-(azidomethyl)furan-2-carbonitrile (Staudinger Reduction)

  • Dissolve the crude 5-(azidomethyl)furan-2-carbonitrile (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (4:1, 15 mL/g).

  • Add triphenylphosphine (1.1 eq) and stir the reaction mixture at room temperature for 8-12 hours.[2][3]

  • Concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography to isolate the free amine.

Alternative Step 3: Reduction of 5-(azidomethyl)furan-2-carbonitrile (Catalytic Hydrogenation)

  • Dissolve the crude 5-(azidomethyl)furan-2-carbonitrile (1.0 eq) in methanol (20 mL/g).

  • Add 10% Palladium on carbon (10 mol%).

  • Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the starting material is consumed (monitor by TLC).

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to obtain the free amine.

Step 4: Formation of the Hydrochloride Salt

  • Follow the same procedure as in Protocol 1, Step 3.

Causality and Experimental Choices
  • Tosylation: The conversion of the hydroxyl group to a tosylate creates a good leaving group for the subsequent nucleophilic substitution with azide.

  • Sodium Azide: Sodium azide is an effective nucleophile for this transformation. It is, however, highly toxic and must be handled with extreme care.

  • Staudinger Reduction: The Staudinger reduction is a mild and highly selective method for the reduction of azides to primary amines, avoiding the use of harsh reducing agents.[2][3] The triphenylphosphine oxide byproduct can sometimes be challenging to remove completely.

  • Catalytic Hydrogenation: This is a clean and efficient alternative for azide reduction, with the only byproduct being nitrogen gas. The catalyst is easily removed by filtration.

Comparative Analysis of Protocols

ParameterProtocol 1: Chloromethyl RouteProtocol 2: Azidomethyl Route
Number of Steps 34 (including tosylation)
Overall Yield Moderate to GoodGood to High
Reagent Safety Thionyl chloride (corrosive, toxic fumes), large excess of ammonia (toxic, volatile).p-Toluenesulfonyl chloride (irritant), Sodium azide (highly toxic), Triphenylphosphine (irritant).
Scalability Use of a pressure vessel for amination may pose challenges for large-scale synthesis.Standard laboratory equipment can be used. Catalytic hydrogenation is highly scalable.
Purification Purification of the final product from ammonium salts and potential over-alkylation byproducts.Purification from triphenylphosphine oxide (Staudinger) or simple filtration of catalyst (hydrogenation).
Reproducibility Can be sensitive to the efficiency of the amination step and control of side reactions.Generally considered highly reproducible, especially the catalytic hydrogenation step.

Workflow for Reproducibility Assessment

To rigorously assess the reproducibility of these protocols, a structured experimental workflow is essential.

G cluster_0 Protocol Selection & Preparation cluster_1 Synthesis Execution (Parallel Runs) cluster_2 In-Process Control & Analysis cluster_3 Final Product Characterization & Comparison P1 Protocol 1: Chloromethyl Route RM Reagent & Glassware Preparation P1->RM P2 Protocol 2: Azidomethyl Route P2->RM S1 Execute Protocol 1 (n=3) RM->S1 S2 Execute Protocol 2 (n=3) RM->S2 TLC1 TLC Monitoring (Protocol 1) S1->TLC1 TLC2 TLC Monitoring (Protocol 2) S2->TLC2 Yield1 Record Yields (Protocol 1 Intermediates) TLC1->Yield1 Yield2 Record Yields (Protocol 2 Intermediates) TLC2->Yield2 FP_Yield Final Product Yield & Purity (HPLC) Yield1->FP_Yield Yield2->FP_Yield NMR Structural Confirmation (1H & 13C NMR) FP_Yield->NMR MS Mass Spectrometry (MS) NMR->MS Compare Comparative Data Analysis MS->Compare

Caption: Workflow for assessing the reproducibility of the two synthesis protocols.

Conclusion and Recommendations

Both protocols presented in this guide offer viable pathways to 5-(aminomethyl)furan-2-carbonitrile hydrochloride.

  • Protocol 1 (Chloromethyl Route) is more direct with fewer synthetic steps. However, it involves the use of a large excess of ammonia in a pressure vessel, which may present scalability and safety challenges. The potential for over-alkylation could also impact the purity and yield of the final product, requiring careful optimization and control.

  • Protocol 2 (Azidomethyl Route) , while involving an additional step, generally proceeds with milder reagents for the nitrogen introduction (especially with the Staudinger reduction or catalytic hydrogenation). The use of sodium azide requires stringent safety precautions, but the subsequent reduction steps are typically clean and high-yielding. For large-scale synthesis, the catalytic hydrogenation variant of this protocol is particularly attractive due to its efficiency, simple workup, and favorable safety profile (post-azide step).

For research and small-scale synthesis, either protocol can be successfully implemented. However, for process development and scale-up, Protocol 2, utilizing catalytic hydrogenation for the azide reduction, is recommended as the more robust and reproducible option. The cleaner reaction profile and ease of purification are significant advantages that contribute to a more reliable and scalable process, which is a critical consideration in the pharmaceutical industry.

References

  • Gao, X., et al. (2023). Selectivity controlled synthesis of furan-ring nitrogenous compounds from 5-hydroxymethylfurfural, ammonia and hydrogen peroxide. Catalysis Science & Technology. [Link]

  • Wikipedia. Staudinger reaction. [Link]

  • Organic Chemistry Portal. Staudinger Reaction. [Link]

  • Dutta, S., Wu, L., & Mascal, M. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Green Chemistry. [Link]

  • ResearchGate. 1 H-NMR and 13 C-NMR spectra of 5-FA. [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This guide provides a detailed, step-by-...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This guide provides a detailed, step-by-step procedure for the proper disposal of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, synthesizing technical data with field-proven safety protocols. Our aim is to provide you with the expertise and confidence to handle this compound's disposal safely and effectively, reinforcing our commitment to being your trusted partner in laboratory safety.

Understanding the Hazard Profile

Key Hazards:

  • Eye Irritation: Causes serious eye irritation[1].

  • Skin Irritation: Causes skin irritation[2].

  • Respiratory Irritation: May cause respiratory irritation[2].

  • Harmful if Swallowed: The free base is classified as harmful if swallowed[2].

Based on the precautionary statements from available SDS, it is crucial to handle this compound with appropriate personal protective equipment (PPE) in a well-ventilated area[1].

Personal Protective Equipment (PPE) and Engineering Controls

To mitigate the risks associated with handling 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, the following PPE and engineering controls are mandatory.

Equipment Specification
Hand Protection Chemically resistant gloves (e.g., nitrile).
Eye Protection Safety glasses with side shields or goggles.
Skin and Body Protection Laboratory coat.
Respiratory Protection Use in a well-ventilated area. If dusts are generated, a NIOSH-approved respirator may be necessary.
Engineering Controls Work should be conducted in a chemical fume hood to minimize inhalation exposure. An eyewash station and safety shower must be readily accessible.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride. This process involves neutralization of the hydrochloride salt to its free base, followed by appropriate waste collection.

Neutralization of Unused Solid Material

The primary amine in 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is protonated, forming a salt. Neutralization with a mild base is a standard and recommended procedure to convert the salt to its less water-soluble free amine form, which can then be managed as a chemical waste.

Rationale: Direct disposal of the acidic hydrochloride salt is not recommended. Neutralization mitigates the corrosive nature of the hydrochloride and is a common first step in the disposal of amine salts. The use of a mild base like sodium bicarbonate is preferred to avoid potential side reactions with the furan ring or nitrile group that could occur under strongly basic conditions[3][4][5]. The furan ring, in particular, can be sensitive to strong acids and bases, potentially leading to ring-opening or polymerization[6][7][8][9][10].

Experimental Protocol:

  • Preparation: In a chemical fume hood, place the container with the 5-(Aminomethyl)furan-2-carbonitrile hydrochloride waste in a secondary container (e.g., a beaker or plastic tub) to contain any potential spills.

  • Dilution: Slowly add a sufficient amount of water to dissolve the solid material.

  • Neutralization: While stirring the solution, slowly add a saturated solution of sodium bicarbonate (NaHCO₃) or a 5% solution of sodium carbonate (Na₂CO₃) dropwise.

  • Monitoring: Monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding the basic solution until the pH is neutral (pH 6-8). Effervescence (fizzing) will occur as carbon dioxide is released; continue adding the base until the fizzing ceases.

  • Collection: Once neutralized, the aqueous solution containing the free amine should be collected in a designated hazardous waste container labeled "Aqueous Waste containing 5-(Aminomethyl)furan-2-carbonitrile".

Disposal of Contaminated Materials and Empty Containers

All materials that have come into contact with 5-(Aminomethyl)furan-2-carbonitrile hydrochloride must be decontaminated or disposed of as hazardous waste.

Experimental Protocol:

  • Solid Waste: Used weighing paper, contaminated gloves, and other solid materials should be placed in a sealed and clearly labeled hazardous waste bag or container.

  • Empty Containers: Empty containers that held 5-(Aminomethyl)furan-2-carbonitrile hydrochloride must be triple-rinsed with a suitable solvent (e.g., water or ethanol).

    • The first rinsate should be collected and disposed of as hazardous chemical waste along with the neutralized solution.

    • Subsequent rinses, if local regulations permit, may be disposed of down the drain with copious amounts of water. However, it is best practice to consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

  • Container Disposal: After triple-rinsing, the container should be defaced to remove the original label and can then be disposed of in the appropriate laboratory glass or plastic recycling stream, as per institutional guidelines.

Waste Stream Management and Regulatory Compliance

The final disposal of the collected chemical waste must be in accordance with local, state, and federal regulations. While 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is not specifically listed as a hazardous waste by the EPA, it may be classified as such based on its characteristics (e.g., toxicity). Nitrile-containing compounds may fall under specific waste codes depending on the industrial processes they are associated with[11][12][13][14][15][16].

Logical Flow for Waste Disposal Decision Making:

DisposalWorkflow cluster_prep Preparation cluster_procedure Disposal Procedure cluster_final Final Disposition A Assess Hazards & Don PPE B Unused Solid Material A->B C Contaminated Materials A->C D Dilute with Water B->D G Segregate Solid Waste C->G H Triple-Rinse Empty Containers C->H E Neutralize with Mild Base (pH 6-8) D->E F Collect Neutralized Solution E->F L Properly Labeled Hazardous Waste F->L G->L I Collect First Rinsate H->I J Dispose of Rinsed Container H->J I->L K Contact EHS for Waste Pickup L->K

Caption: Waste Disposal Workflow for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride.

It is the responsibility of the generator to properly characterize their waste. Always consult with your institution's EHS department for guidance on proper waste stream segregation and to ensure compliance with all applicable regulations.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

  • Small Spills:

    • Evacuate the immediate area.

    • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

    • Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

    • Clean the spill area with soap and water.

  • Large Spills:

    • Evacuate the laboratory and alert others in the area.

    • Contact your institution's EHS or emergency response team immediately.

    • Prevent entry into the spill area.

Conclusion

The proper disposal of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride is a critical aspect of laboratory safety and environmental responsibility. By following this comprehensive guide, researchers can confidently manage this chemical waste stream, minimizing risks and ensuring regulatory compliance. Always prioritize safety and consult with your institution's EHS department for specific guidance tailored to your facility.

References

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Retrieved from [Link]

  • ResearchGate. (2024). General scheme of the study of furan stability. Retrieved from [Link]

  • OpenStax. (2023, September 20). 20.7 Chemistry of Nitriles. Retrieved from [Link]

  • Hazardous Waste Experts. (2015, January 2). RCRA Listed Wastes: Toxic, Acutely Toxic, or Merely Hazardous?. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Reactivity of Nitriles. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, January 19). 20.7: Chemistry of Nitriles. Retrieved from [Link]

  • Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Reactions of Nitriles. Retrieved from [Link]

  • SlidePlayer. (n.d.). Preparation and Properties of Furan. Retrieved from [Link]

  • Wikipedia. (n.d.). Furan. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Other Disposal Guidance. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Management System, Dioxin Containing Wastes, Federal Register Notice. Retrieved from [Link]

  • Alfred University. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

  • ResearchGate. (n.d.). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Waste Code. Retrieved from [Link]

  • University of Maryland. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings. Retrieved from [Link]

  • ALL4 Inc. (2024, March 5). U.S. EPA Proposes Listing of Specific PFAS and Hazardous Constituents. Retrieved from [Link]

  • National Toxicology Program. (n.d.). Nomination Background: 5-(Hydroxymethyl)-2-furfural (CASRN: 67-47-0). Retrieved from [Link]

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Handling

A Comprehensive Guide to Personal Protective Equipment for Handling 5-(Aminomethyl)furan-2-carbonitrile hydrochloride

This document provides essential safety and handling protocols for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (CAS No: 203792-32-9). As a novel compound, comprehensive toxicological data may be limited.

Author: BenchChem Technical Support Team. Date: January 2026

This document provides essential safety and handling protocols for 5-(Aminomethyl)furan-2-carbonitrile hydrochloride (CAS No: 203792-32-9). As a novel compound, comprehensive toxicological data may be limited. Therefore, this guide is built upon a rigorous assessment of its structural components—the furan ring, the aminonitrile functional group, and the hydrochloride salt—to establish a robust framework for ensuring laboratory safety. Our primary objective is to empower researchers, scientists, and drug development professionals with the knowledge to handle this chemical with the utmost care, ensuring both personal safety and experimental integrity.

Hazard Assessment: A Proactive, Structure-Based Analysis

A thorough understanding of a chemical's potential hazards is the foundation of safe laboratory practice. For 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, we must infer its hazard profile by examining its constituent parts.

  • Aminonitrile Group: The presence of the aminonitrile functional group is a primary safety concern. Aminonitriles can be readily absorbed through the skin and may cause systemic toxicity.[1][2] Some nitriles are capable of releasing hydrogen cyanide, a potent and rapidly acting poison, either through metabolic processes or reaction with incompatible materials.[2][3] Therefore, this compound must be handled as if it were toxic if swallowed, inhaled, or in contact with skin.[4]

  • Furan Ring: The furan moiety is present in many industrial chemicals. Furan itself is a known hepatotoxicant and carcinogen in rodents, indicating that derivatives should be handled with caution to avoid chronic exposure.[5]

  • Hydrochloride Salt: As the hydrochloride salt of an amine, this compound is acidic. It can be corrosive and is classified as a substance that "Causes serious eye irritation" (H319).[6][7] This necessitates stringent protection against contact with eyes and mucous membranes.

Table 1: Summary of Potential Hazards
ComponentAssociated HazardPrimary Routes of Exposure
Overall Compound Causes serious eye irritation (H319)[6]Eye contact
Aminonitrile Moiety Potential for cyanide-like toxicity, systemic effects[1][2]Skin absorption, inhalation, ingestion[2]
Furan Ring Potential for liver toxicity with chronic exposure[5]Inhalation, ingestion
Hydrochloride Salt Corrosive, irritant to skin and mucous membranes[7][8]Skin contact, eye contact, inhalation

Core Directive: Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is essential to mitigate the risks identified above. The following protocol is designed to provide comprehensive protection during all handling procedures.

Engineering Controls: The First Line of Defense

All manipulations of 5-(Aminomethyl)furan-2-carbonitrile hydrochloride, including weighing, solution preparation, and transfers, must be conducted within a certified chemical fume hood.[4] This is critical to prevent the inhalation of airborne particles or vapors and to provide a contained workspace in case of a spill. A safety shower and eyewash station must be readily accessible.[9]

Primary Protective Ensemble
  • Eye and Face Protection: Due to the severe eye irritation hazard (H319), chemical safety goggles are mandatory at all times.[6] When there is any risk of splashing, a full-face shield must be worn in addition to goggles.[8]

  • Hand Protection: Chemical-resistant nitrile gloves are required.[4][10] Nitrile provides a robust barrier against a wide range of chemicals, including acids, oils, and solvents.[11][12] Gloves must be inspected for tears or punctures before each use.[6] For prolonged operations or when handling larger quantities, consider double-gloving.

  • Body Protection: A flame-retardant laboratory coat must be worn and fully fastened. For procedures with a significant risk of splashing, a chemical-resistant apron should be worn over the lab coat.[4]

  • Respiratory Protection: Work should be conducted in a fume hood to avoid the need for respiratory protection.[4] If a fume hood is not available or in the event of a large spill, a full-face respirator equipped with acid gas and organic vapor cartridges should be used by trained personnel.[7][8]

Table 2: Recommended PPE for Specific Laboratory Tasks
TaskEngineering ControlEye/Face ProtectionHand ProtectionBody Protection
Weighing Solid Chemical Fume HoodSafety GogglesNitrile GlovesLab Coat
Preparing Solution Chemical Fume HoodSafety Goggles & Face ShieldNitrile GlovesLab Coat
Transferring Solution Chemical Fume HoodSafety Goggles & Face ShieldNitrile GlovesLab Coat & Chemical Apron
Small Spill Cleanup Chemical Fume HoodSafety Goggles & Face ShieldHeavy-duty Nitrile GlovesLab Coat & Chemical Apron

Operational and Disposal Plan: A Lifecycle Approach to Safety

Safe handling extends beyond PPE; it encompasses the entire lifecycle of the chemical within the laboratory.

Workflow for Safe Handling and Disposal

cluster_prep Preparation & Handling cluster_disposal Waste Management receive Receive & Inspect store Store in Ventilated Cabinet (Cool, Dry, Away from Incompatibles) receive->store Verify Integrity ppe Don Appropriate PPE (Goggles, Gloves, Lab Coat) store->ppe Before Handling fume_hood Work in Fume Hood ppe->fume_hood weigh Weigh Compound fume_hood->weigh dissolve Prepare Solution weigh->dissolve experiment Perform Experiment dissolve->experiment waste_collect Collect Waste in Designated Container experiment->waste_collect End of Process label_waste Label as 'Hazardous Waste' (List Constituents) waste_collect->label_waste store_waste Store in Satellite Accumulation Area label_waste->store_waste dispose Arrange for Professional Disposal (via EHS) store_waste->dispose Scheduled Pickup

Sources

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